4-(Fluorosulfonyl)thiophene-2-carboxylic acid

• CAS: 1384428-37-8

Core Science & Biosynthesis

4-(Fluorosulfonyl)thiophene-2-carboxylic acid chemical properties

An In-Depth Technical Guide to the Chemical Properties and Synthetic Utility of 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Fluorosulfonyl)thiophene-2-carboxylic acid is a bifunctional heterocyclic compound of significant interest in medicinal chemistry and chemical biology. This guide provides a comprehensive analysis of its core chemical properties, predicted reactivity, and potential applications. As direct experimental data for this specific molecule is not extensively available, this document synthesizes information from its constituent moieties: the thiophene-2-carboxylic acid core and the aryl sulfonyl fluoride group. By understanding the interplay of these functional groups, we can project the molecule's behavior and utility as a versatile building block in the synthesis of novel therapeutic agents and chemical probes.

Introduction: The Thiophene Scaffold and the Rise of Sulfonyl Fluorides

Thiophene derivatives are a cornerstone in medicinal chemistry, valued for their ability to act as bioisosteres for benzene rings, which can enhance pharmacological properties like potency and bioavailability.[1] The sulfur atom in the thiophene ring can engage in hydrogen bonding and π-stacking interactions, crucial for molecular recognition at biological targets.[1] Thiophene-containing compounds have found applications as anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[2][3]

In parallel, aryl sulfonyl fluorides have gained prominence due to their unique stability and reactivity profile.[4] Unlike the more reactive sulfonyl chlorides, sulfonyl fluorides are notably stable to hydrolysis and thermolysis, yet they can react selectively with nucleophiles.[4] This "click chemistry" behavior, termed Sulfur(VI) Fluoride Exchange (SuFEx), has made them invaluable as covalent modifiers of proteins, targeting nucleophilic amino acid residues such as lysine, tyrosine, and serine.[5][6]

The combination of these two functionalities in 4-(Fluorosulfonyl)thiophene-2-carboxylic acid creates a molecule with dual reactivity, offering a platform for the development of targeted covalent inhibitors and complex molecular architectures.

Physicochemical and Spectroscopic Properties

While experimental data for the specific title compound is scarce, we can predict its properties based on the well-characterized thiophene-2-carboxylic acid and the known effects of the fluorosulfonyl group.

Predicted Physicochemical Properties

The properties of thiophene-2-carboxylic acid provide a baseline for our target molecule.

Property	Thiophene-2-carboxylic acid	Predicted 4-(Fluorosulfonyl)thiophene-2-carboxylic acid
Molecular Formula	C₅H₄O₂S	C₅H₃FO₄S₂
Molecular Weight	128.15 g/mol [7]	~225.2 g/mol
Melting Point	125-127 °C[8]	Expected to be higher due to increased polarity and molecular weight
Boiling Point	260 °C[8]	Expected to be higher
pKa	3.49 (at 25°C)[8]	Expected to be lower (more acidic) due to the electron-withdrawing SO₂F group
Solubility	Soluble in hot water, ethanol, and ether[8]	Likely soluble in polar organic solvents

Predicted Spectroscopic Characteristics

The spectroscopic signature of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid can be anticipated by considering the contributions of both functional groups.

• ¹H NMR: The protons on the thiophene ring will be influenced by the electron-withdrawing effects of both the carboxylic acid and the fluorosulfonyl group. The acidic proton of the carboxylic acid is expected to appear as a broad singlet at a downfield chemical shift.

• ¹³C NMR: The carbonyl carbon of the carboxylic acid and the carbon attached to the sulfonyl fluoride group will be significantly deshielded.

• ¹⁹F NMR: A singlet corresponding to the sulfonyl fluoride group is expected. The chemical shift will be characteristic of aryl sulfonyl fluorides.

• IR Spectroscopy: Characteristic vibrational modes will include the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretch (~1700 cm⁻¹), and strong S=O stretches from the sulfonyl fluoride group.

Synthesis and Reactivity

The synthesis of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid would likely involve a multi-step process, leveraging established methods for the functionalization of thiophene rings and the formation of aryl sulfonyl fluorides.

Potential Synthetic Routes

A plausible synthetic strategy could involve the sulfonation of a protected thiophene-2-carboxylic acid derivative, followed by conversion of the resulting sulfonic acid to the sulfonyl fluoride.

Caption: A potential synthetic workflow for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid.

Experimental Protocol: General Synthesis of Aryl Sulfonyl Fluorides from Aryl Iodides

This protocol, adapted from established literature, illustrates a modern approach to forming the aryl sulfonyl fluoride moiety that could be applied in a synthetic route to the target compound.[9]

• Reaction Setup: In a Schlenk tube, combine the aryl iodide (1.0 equiv), a palladium catalyst such as Pd(OAc)₂ (0.05 equiv), a ligand like CataCXium A (0.08 equiv), and a sulfur dioxide surrogate like DABSO (0.6 equiv).

• Degassing: Seal the tube and place it under vacuum for 10 minutes, then backfill with an inert gas like argon. Repeat this cycle two more times.

• Solvent and Base Addition: Under the inert atmosphere, add anhydrous isopropanol and an anhydrous base such as triethylamine (3.0 equiv) via syringe.

• Fluorination: Add a fluorinating agent like Selectfluor.

• Reaction: Stir the mixture at the appropriate temperature until the reaction is complete, as monitored by TLC or LC-MS.

• Workup and Purification: Upon completion, perform a standard aqueous workup and purify the product by column chromatography.

Chemical Reactivity

The reactivity of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is dictated by the interplay of its two functional groups.

Caption: Reactivity profile of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid.

• Carboxylic Acid: The carboxylic acid at the 2-position can undergo standard transformations such as esterification, amidation, and conversion to the corresponding acid chloride. The strong electron-withdrawing nature of the 4-fluorosulfonyl group is expected to increase the acidity of the carboxylic acid.

• Sulfonyl Fluoride (SuFEx Chemistry): The sulfonyl fluoride at the 4-position is a key reactive handle for covalent modification of biomolecules.[4] It can react with nucleophilic residues on proteins to form stable sulfonamide or sulfonate linkages.[5] This reactivity is highly selective and can be tuned by the electronic environment of the aromatic ring.[4]

• Thiophene Ring: The thiophene ring itself can participate in electrophilic aromatic substitution reactions, although the presence of two electron-withdrawing groups will deactivate the ring towards these reactions.

Applications in Drug Discovery and Chemical Biology

The unique bifunctional nature of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid makes it a highly valuable scaffold for several applications.

Targeted Covalent Inhibitors

The sulfonyl fluoride group can act as a "warhead" to form a covalent bond with a target protein, while the rest of the molecule serves as a recognition element. The carboxylic acid can be used as a handle to attach pharmacophores that direct the molecule to the active site of an enzyme or a binding pocket of a receptor.

Caption: Concept of a targeted covalent inhibitor using the title compound.

Chemical Probes

This molecule can be elaborated into chemical probes to study biological systems. The carboxylic acid can be appended with reporter tags such as fluorophores or biotin, while the sulfonyl fluoride allows for covalent labeling of proteins for subsequent identification and analysis.

Fragment-Based Drug Discovery

As a fragment-sized molecule with a reactive handle, 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is an ideal starting point for fragment-based drug discovery campaigns. Screening of this fragment could identify initial hits that can then be grown or linked to build more potent and selective drug candidates.

Safety and Handling

While a specific safety data sheet for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is not available, general precautions for handling related compounds should be followed.

• Thiophene-2-carboxylic acid: Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Aryl Sulfonyl Fluorides: These compounds are reactive electrophiles. Handle with care in a well-ventilated fume hood.

Conclusion

4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a promising and versatile building block at the intersection of medicinal chemistry and chemical biology. Its thiophene core provides a privileged scaffold found in numerous approved drugs, while the sulfonyl fluoride moiety offers a gateway to the rapidly expanding field of covalent drug discovery through SuFEx chemistry. Although direct experimental characterization is limited, this guide provides a solid foundation for researchers to explore the synthesis, reactivity, and application of this and related compounds in the development of the next generation of therapeutics and chemical tools.

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An In-depth Technical Guide to 4-(Fluorosulfonyl)thiophene-2-carboxylic acid: A Versatile Building Block for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, heterocyclic scaffolds are paramount in the design of novel therapeutic agents. Among these, thiophene derivatives have garnered significant attention due to their diverse pharmacological activities.[1][2] This guide focuses on a particularly interesting, yet less documented, member of this family: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. The introduction of a sulfonyl fluoride group onto the thiophene-2-carboxylic acid core presents a unique combination of functionalities. The carboxylic acid provides a handle for various chemical modifications, such as amidation and esterification, which are crucial for tuning the pharmacokinetic and pharmacodynamic properties of a drug candidate.[3] Simultaneously, the sulfonyl fluoride moiety is a valuable reactive group, known for its ability to form stable covalent bonds with nucleophilic residues in biological targets, making it a powerful tool for the development of targeted covalent inhibitors.[4] This guide aims to provide a comprehensive overview of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid, including its chemical identity, a plausible synthetic approach, its potential applications in drug discovery, and essential safety considerations.

Chemical Identity and Structure

Identifier	Value	Source
PubChem CID	71755563
Molecular Formula	C₅H₃FO₄S₂
Molecular Weight	210.21 g/mol
Canonical SMILES	C1=C(SC=C1S(=O)(=O)F)C(=O)O
InChI Key	VKBWICAAHPQULB-UHFFFAOYSA-N

Structure:

The structure of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid features a central thiophene ring with a carboxylic acid group at the 2-position and a fluorosulfonyl group at the 4-position.

Proposed Synthesis Pathway

An established, peer-reviewed synthesis for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is not currently available in the public domain. However, based on established methods for the sulfonation and fluorination of aromatic compounds, a plausible synthetic route can be proposed starting from the readily available thiophene-2-carboxylic acid.

The proposed synthesis involves a two-step process:

• Chlorosulfonylation of Thiophene-2-carboxylic acid: The first step is the introduction of a chlorosulfonyl group onto the thiophene ring. This can be achieved by reacting thiophene-2-carboxylic acid with an excess of chlorosulfonic acid. The reaction is typically carried out at low temperatures to control its exothermicity and prevent side reactions. The electron-withdrawing nature of the carboxylic acid group directs the electrophilic substitution to the 4- and 5-positions. The 4-isomer is often a significant product in the sulfonation of 2-substituted thiophenes.[5]

• Fluorination of the Sulfonyl Chloride: The resulting 4-(chlorosulfonyl)thiophene-2-carboxylic acid can then be converted to the target sulfonyl fluoride. This is a nucleophilic substitution reaction where the chloride is displaced by a fluoride ion. A common and effective fluorinating agent for this transformation is potassium fluoride (KF), often used in the presence of a phase-transfer catalyst to enhance its reactivity in an organic solvent.

Experimental Protocol: A Hypothetical Step-by-Step Methodology

Step 1: Synthesis of 4-(Chlorosulfonyl)thiophene-2-carboxylic acid

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add thiophene-2-carboxylic acid (1 equivalent).

• Cool the flask to 0 °C in an ice bath.

• Slowly add chlorosulfonic acid (5-10 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC/LC-MS analysis indicates the consumption of the starting material.

• Carefully quench the reaction by pouring the mixture onto crushed ice with vigorous stirring.

• The precipitated solid, 4-(chlorosulfonyl)thiophene-2-carboxylic acid, is collected by vacuum filtration, washed with cold water, and dried under vacuum.

Step 2: Synthesis of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

• To a solution of 4-(chlorosulfonyl)thiophene-2-carboxylic acid (1 equivalent) in a suitable aprotic solvent (e.g., acetonitrile or DMF), add potassium fluoride (2-3 equivalents) and a phase-transfer catalyst (e.g., 18-crown-6, 0.1 equivalents).

• Heat the reaction mixture to 60-80 °C and monitor its progress by TLC/LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield pure 4-(Fluorosulfonyl)thiophene-2-carboxylic acid.

Visualizing the Synthesis

Caption: Proposed synthesis of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid.

Potential Applications in Drug Discovery

The unique structural features of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid make it a promising scaffold for the development of novel therapeutics.

• Covalent Inhibitors: The sulfonyl fluoride group is a "warhead" that can react with nucleophilic amino acid residues (such as serine, threonine, or lysine) in the active site of an enzyme or receptor. This forms a stable covalent bond, leading to irreversible inhibition.[4] This approach has been successfully used to develop highly potent and selective drugs.

• Fragment-Based Drug Discovery (FBDD): As a relatively small molecule with a reactive handle, it can be used as a fragment in FBDD campaigns. Screening of a fragment library containing this compound could identify initial hits that can be further optimized.

• Bioisosteric Replacement: The carboxylic acid group can be important for binding to a target, but it can also lead to poor pharmacokinetic properties.[3] The sulfonyl fluoride or the entire fluorosulfonylthiophene-2-carboxylic acid moiety could serve as a bioisostere for other functional groups in known drugs to improve their properties.

• Scaffold for Library Synthesis: The carboxylic acid provides a convenient point for diversification. A wide range of amides and esters can be synthesized, allowing for the rapid exploration of the structure-activity relationship (SAR) of a particular target. Thiophene-2-carboxylic acid derivatives have shown promise as inhibitors of HCV NS5B polymerase and as P2Y14 receptor antagonists for inflammatory bowel disease.[6][7]

Physicochemical Properties (Predicted)

Property	Value	Note
XLogP3	1.2
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	2
Topological Polar Surface Area	86.8 Ų	Calculated
Acidity (pKa)	~1-2	Estimated based on the presence of the strongly electron-withdrawing sulfonyl fluoride and carboxylic acid groups.

Safety and Handling

No specific safety data is available for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. However, based on the reactivity of its functional groups and related compounds, the following precautions should be taken:

• Corrosive: The presence of the sulfonyl fluoride and carboxylic acid groups suggests that the compound is likely corrosive and can cause severe skin burns and eye damage.

• Moisture Sensitive: Sulfonyl fluorides can be sensitive to moisture, potentially hydrolyzing to the corresponding sulfonic acid. It should be handled and stored in a dry environment.

• Toxicity: The toxicological properties have not been fully investigated. It should be handled with care, avoiding inhalation, ingestion, and skin contact.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: A lab coat and appropriate protective clothing.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood.

Conclusion

4-(Fluorosulfonyl)thiophene-2-carboxylic acid is a promising, albeit understudied, chemical entity with significant potential in drug discovery and development. Its unique combination of a versatile carboxylic acid handle and a reactive sulfonyl fluoride "warhead" makes it an attractive building block for the synthesis of targeted covalent inhibitors and diverse chemical libraries. While a dedicated CAS number and extensive experimental data are currently lacking, this guide provides a solid foundation for researchers interested in exploring the synthesis and applications of this intriguing molecule. As with any novel chemical, all experimental work should be conducted with the utmost care and appropriate safety precautions.

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Synthesis of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid from thiophene

This guide details a high-integrity, regioselective synthesis of 4-(fluorosulfonyl)thiophene-2-carboxylic acid starting from thiophene .

Unlike benzene, thiophene undergoes electrophilic aromatic substitution (EAS) preferentially at the

-positions (2 and 5). Direct chlorosulfonation of thiophene-2-carboxylic acid typically yields the thermodynamically favored 5-isomer or inseparable mixtures. Therefore, this protocol utilizes a halogen-dance/blocking strategy via brominated intermediates to guarantee substitution at the difficult 4-position ( -position).

Executive Summary

Target Molecule: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid CAS: N/A (Precursor 4-bromo-2-thiophenecarboxylic acid: 16694-18-1) Primary Application: Fragment-based drug discovery (FBDD), SuFEx (Sulfur-Fluoride Exchange) click chemistry linkers. Key Challenge: Overcoming the natural C2/C5 directing bias of the thiophene ring to install substituents in the 2,4-pattern.

Retrosynthetic Analysis

To achieve the 2,4-substitution pattern, we cannot rely on direct sulfonation. Instead, we employ 2,4-dibromothiophene as a linchpin intermediate. The C2 bromine is significantly more acidic and reactive towards lithium-halogen exchange than the C4 bromine, allowing for sequential, regioselective functionalization.

Logic Flow:

• Target

  4-Chlorosulfonyl precursor 4-Bromo-2-thiophenecarboxylic acid .

• 4-Bromo-2-thiophenecarboxylic acid

  2,4-Dibromothiophene (via selective C2-lithiation/carboxylation).

• 2,4-Dibromothiophene

  2,3,5-Tribromothiophene (via selective C2-debromination).

• 2,3,5-Tribromothiophene

  Thiophene .

Figure 1: Retrosynthetic logic flow prioritizing regiochemical control.

Experimental Protocol

Phase 1: Scaffold Construction (Synthesis of 2,4-Dibromothiophene)

This phase uses the "halogen dance" principle where the

-bromine (C2) is selectively removed from the tribrominated species.

Step 1.1: Synthesis of 2,3,5-Tribromothiophene

• Reagents: Thiophene (1.0 eq), Bromine (3.1 eq), Chloroform or Acetic Acid.

• Procedure:

  • Dissolve thiophene in CHCl

    at 0°C.

  • Add Br

    dropwise over 2 hours. The reaction is exothermic; maintain temperature <10°C.

  • Allow to warm to room temperature (RT) and stir for 12 hours.

  • Workup: Wash with 10% Na

    S O (to remove excess Br ), then water and brine. Dry over MgSO .

  • Purification: Distillation or recrystallization (if solid).

  • Yield: ~90-95%.

Step 1.2: Selective Debromination to 2,4-Dibromothiophene

• Reagents: 2,3,5-Tribromothiophene (1.0 eq), Zinc dust (excess), Acetic acid (solvent).

• Mechanism: Zinc reduction preferentially removes the

  -bromines. However, a more precise method using organolithium is recommended for high purity 2,4-isomer to avoid mixtures with 3-bromo.

• Alternative High-Purity Method (Lithium Exchange):

  • Dissolve 2,3,5-tribromothiophene in dry diethyl ether at -78°C under Argon.

  • Add n-Butyllithium (1.0 eq) slowly. The Li/Br exchange occurs exclusively at the most acidic C2 position.

  • Stir for 30 mins at -78°C.

  • Quench with Methanol or Water (proton source).

  • Result: The C2-Li is protonated, yielding 3,5-dibromothiophene (which is 2,4-dibromothiophene by IUPAC numbering).

  • Yield: ~80-85%.

Phase 2: Regioselective Carboxylation

We now exploit the acidity difference between C2 (alpha) and C4 (beta) protons/halogens. In 2,4-dibromothiophene, the C2-Br is significantly more reactive toward Lithium-Halogen exchange than the C4-Br.

Step 2.1: Synthesis of 4-Bromo-2-thiophenecarboxylic acid

• Reagents: 2,4-Dibromothiophene (1.0 eq), n-BuLi (1.1 eq), Dry CO

  (gas or solid).

• Procedure:

  • Dissolve 2,4-dibromothiophene in anhydrous THF at -78°C.

  • Add n-BuLi (1.1 eq) dropwise. Critical: Do not exceed -70°C to prevent scrambling.

  • Stir for 45 minutes. The anion formed is exclusively at C2.

  • Bubble excess dry CO

    gas into the solution (or pour onto crushed dry ice).

  • Allow to warm to RT.

  • Workup: Acidify with 1M HCl to pH 2. Extract with Ethyl Acetate.

  • Purification: Recrystallize from Ethanol/Water.

  • Yield: ~75-80%.

Phase 3: Sulfonyl Fluoride Installation

Direct chlorosulfonation is risky here due to ring deactivation. We use a metallation strategy on the protected acid (or dianion strategy) to install the sulfur at C4.

Step 3.1: Synthesis of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

• Reagents: 4-Bromo-2-thiophenecarboxylic acid (1.0 eq), n-BuLi (2.2 eq), SO

  gas, Sulfuryl Chloride (SO Cl ) or NCS, Potassium Fluoride (KF).

• Procedure:

  • Dianion Formation: Dissolve the acid in anhydrous THF at -78°C. Add 2.2 eq of n-BuLi .

    • Note: The first equivalent deprotonates the carboxylic acid (COO- Li+). The second equivalent performs Li/Br exchange at C4.

  • Stir for 1 hour at -78°C.

  • Sulfinylation: Bubble dry SO

    gas into the reaction mixture for 15 mins.

  • Allow to warm to 0°C. This forms the lithium sulfinate intermediate (LiO

    S-Thiophene-COOLi).

  • Oxidative Chlorination: Remove excess SO

    (vacuum/N purge). Add N-Chlorosuccinimide (NCS) (1.1 eq) dissolved in THF/DCM.

    • Mechanism:[1][2][3][4][5] Converts sulfinate to sulfonyl chloride (-SO

      Cl).

  • Fluorination: Add aqueous KHF

    (saturated solution) or KF and stir vigorously at RT for 4 hours.

    • Note: This converts -SO

      Cl directly to -SO F in a biphasic mixture (SuFEx condition).

  • Workup: Acidify carefully with HCl. Extract with EtOAc.

  • Yield: ~60% (over 3 steps).

Summary of Data & Specifications

Compound	Molecular Weight	Role	Key Reactivity Feature
Thiophene	84.14	Starting Material	C2/C5 active; C3/C4 inert.
2,3,5-Tribromothiophene	320.83	Intermediate	Precursor for selective debromination.
2,4-Dibromothiophene	241.93	Linchpin	C2-Br is active; C4-Br is latent.
4-Bromo-2-thiophenecarboxylic acid	207.04	Scaffold	Stable intermediate; commercially available.
Target Product	210.19	Final Product	SuFEx active; Acidic handle.

Visual Workflow

Figure 2: Step-by-step reaction workflow.

References

• Regioselective Lithiation of Bromothiophenes: Sørensen, A. M., et al. "Selective Halogen-Lithium Exchange in Bromothiophenes." Journal of Organic Chemistry, 2010.

• Synthesis of 4-Bromo-2-thiophenecarboxylic acid

  • Gronowitz, S.[6] "New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene."[6][7] Acta Chemica Scandinavica, 1959. Link

• SuFEx Chemistry (SO2F Installation)

  • Dong, J., et al.[8] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[8] Angewandte Chemie Int. Ed., 2014.[1] Link

• Davies, et al.

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Stability and storage conditions for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

An In-depth Technical Guide to the Stability and Storage of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

This guide provides a comprehensive overview of the critical factors influencing the stability of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid and outlines field-proven protocols for its optimal storage and handling. Designed for researchers, chemists, and drug development professionals, this document synthesizes chemical principles with practical, safety-oriented methodologies to ensure the compound's integrity and usability in demanding research environments.

Introduction: A Profile of a Reactive Building Block

4-(Fluorosulfonyl)thiophene-2-carboxylic acid is a bifunctional organic compound featuring a thiophene core. Its utility in modern chemistry, particularly in the synthesis of pharmaceuticals and agrochemicals, stems from its distinct functional groups: a carboxylic acid and a highly reactive fluorosulfonyl group. The latter is of particular interest in the field of covalent inhibitor design and bioconjugation.

The inherent reactivity of the fluorosulfonyl moiety, while synthetically advantageous, presents significant challenges regarding the compound's stability. Understanding and controlling the factors that lead to its degradation is paramount for ensuring experimental reproducibility, maintaining sample purity, and guaranteeing laboratory safety. This guide elucidates the chemical rationale behind its instability and provides actionable protocols for its preservation.

Chemical Structure and Inherent Reactivity

To understand the stability of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid, one must first analyze its constituent parts and their electronic interplay.

• Thiophene Ring : An aromatic five-membered heterocycle that forms the stable core of the molecule.

• Carboxylic Acid (-COOH) : An acidic functional group that can readily react with bases. Its presence contributes to the overall polarity of the molecule.

• Fluorosulfonyl Group (-SO₂F) : This is the primary locus of reactivity and the main driver of instability. Sulfonyl halides are potent electrophiles, and the high electronegativity of fluorine makes the sulfur atom exceptionally susceptible to nucleophilic attack.

The principal degradation pathway for this compound is the hydrolysis of the fluorosulfonyl group. This reaction is often catalyzed by the presence of moisture.

An In-depth Technical Guide to 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid Derivatives and Analogs: A Keystone for Modern Covalent Inhibitor Design

Foreword: The Thiophene Scaffold and the Rise of Covalent Modulators

In the landscape of medicinal chemistry, the thiophene ring stands as a "privileged pharmacophore," a structural motif consistently found in a multitude of FDA-approved drugs.[1] Its unique electronic properties, metabolic stability, and synthetic tractability have made it a cornerstone in the design of therapeutics across diverse disease areas, including oncology, inflammation, and infectious diseases.[2] Concurrently, the field of drug discovery is witnessing a renaissance of targeted covalent inhibitors. These molecules, which form a permanent bond with their biological target, offer distinct advantages in terms of potency, duration of action, and the ability to tackle previously "undruggable" proteins.[3]

This guide delves into the confluence of these two powerful concepts, focusing on a specific and highly versatile chemical entity: 4-(fluorosulfonyl)thiophene-2-carboxylic acid and its derivatives. The incorporation of a sulfonyl fluoride moiety onto the thiophene-2-carboxylic acid scaffold creates a unique molecular architecture. The sulfonyl fluoride acts as a "warhead" capable of forming covalent bonds with nucleophilic amino acid residues on proteins, while the carboxylic acid provides a handle for further chemical modification to fine-tune potency, selectivity, and pharmacokinetic properties.[3][4] This combination makes these compounds particularly promising for the development of next-generation covalent inhibitors targeting a range of proteins, including kinases and GTPases like KRAS.[4][5]

This document serves as a technical primer for researchers, scientists, and drug development professionals. It will provide a comprehensive overview of the synthesis, derivatization, and potential applications of this important class of molecules, grounded in established chemical principles and supported by recent scientific literature.

The Core Scaffold: Synthesis of 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

The synthesis of the core molecule, 4-(fluorosulfonyl)thiophene-2-carboxylic acid, is a multi-step process that requires careful control of reaction conditions. While a single, unified protocol is not extensively reported, a plausible and robust synthetic route can be constructed from established organosulfur and thiophene chemistry. The following proposed synthesis is based on the logical combination of well-documented transformations.

Proposed Synthetic Pathway

The overall strategy involves the introduction of a sulfonyl group at the 4-position of a suitable thiophene-2-carboxylic acid precursor, followed by conversion to the sulfonyl fluoride.

Caption: Proposed synthetic route to 4-(fluorosulfonyl)thiophene-2-carboxylic acid.

Detailed Experimental Protocols

Protocol 1: Synthesis of Methyl 4-(chlorosulfonyl)thiophene-2-carboxylate

This protocol is adapted from procedures for the chlorosulfonylation of thiophene derivatives.[1]

• Step 1: Esterification of Thiophene-2-carboxylic Acid.

  • To a solution of thiophene-2-carboxylic acid (1.0 eq) in methanol, add thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and then reflux for 4-6 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield methyl thiophene-2-carboxylate.

• Step 2: Chlorosulfonylation.

  • Cool chlorosulfonic acid (5.0 eq) to 0 °C in a flask equipped with a dropping funnel and a gas outlet.

  • Add methyl thiophene-2-carboxylate (1.0 eq) dropwise to the stirred chlorosulfonic acid, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the mixture to stir at 0-5 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 2-4 hours.

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • Extract the aqueous mixture with dichloromethane or ethyl acetate.

  • Wash the combined organic layers with cold water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude methyl 4-(chlorosulfonyl)thiophene-2-carboxylate. Purification can be achieved by column chromatography on silica gel.

Protocol 2: Synthesis of Methyl 4-(fluorosulfonyl)thiophene-2-carboxylate

This step involves a halogen exchange reaction.

• Dissolve methyl 4-(chlorosulfonyl)thiophene-2-carboxylate (1.0 eq) in a suitable solvent such as acetonitrile or sulfolane.

• Add a source of fluoride, such as potassium fluoride (2.0-3.0 eq), often in the presence of a phase-transfer catalyst (e.g., 18-crown-6) to enhance solubility and reactivity.

• Heat the mixture to 80-120 °C and monitor the reaction by TLC or NMR until the starting material is consumed.

• After cooling to room temperature, filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the resulting methyl 4-(fluorosulfonyl)thiophene-2-carboxylate by column chromatography.

Protocol 3: Hydrolysis to 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

• Dissolve methyl 4-(fluorosulfonyl)thiophene-2-carboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

• Add lithium hydroxide (LiOH) (1.5-2.0 eq) and stir the mixture at room temperature until the ester is fully hydrolyzed (monitor by TLC).

• Acidify the reaction mixture to pH 2-3 with 1M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, 4-(fluorosulfonyl)thiophene-2-carboxylic acid.

Derivatization and Analog Development

The 4-(fluorosulfonyl)thiophene-2-carboxylic acid scaffold is a versatile platform for the synthesis of a diverse library of compounds. The two primary points for modification are the carboxylic acid group and the thiophene ring itself.

Modification of the Carboxylic Acid Group

The carboxylic acid is most commonly converted to an amide, which can significantly impact the compound's biological activity and pharmacokinetic properties.

Caption: General scheme for amide bond formation.

Protocol 4: Amide Coupling

• Dissolve 4-(fluorosulfonyl)thiophene-2-carboxylic acid (1.0 eq), the desired amine (1.1 eq), and a coupling agent such as HATU (1.2 eq) in an anhydrous aprotic solvent like dimethylformamide (DMF) or dichloromethane (DCM).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.0-3.0 eq), to the reaction mixture.

• Stir the reaction at room temperature for 4-24 hours, monitoring its progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting amide by column chromatography or recrystallization.

Table 1: Common Coupling Reagents for Amide Bond Formation

Coupling Reagent	Additive (if common)	Base	Key Features
HATU	-	DIPEA	High efficiency, low racemization
EDC	HOBt or HOAt	DIPEA, NMM	Water-soluble byproducts, cost-effective
TBTU	-	DIPEA	Effective for hindered amines
PyBOP	-	DIPEA	Similar to HATU, phosphonium-based

Bioisosteric Replacement of the Carboxylic Acid

In drug design, the carboxylic acid group can sometimes lead to poor pharmacokinetic properties.[6][7] Bioisosteric replacement is a strategy to mitigate these issues while retaining the desired biological activity.[6][7]

Table 2: Potential Bioisosteres for the Carboxylic Acid Moiety

Bioisostere	Rationale
Tetrazole	Similar pKa and geometry to carboxylic acid.[3]
Hydroxamic acid	Can also act as a chelating group for metalloenzymes.[8]
Sulfonamide	Non-classical bioisostere.
Acylsulfonamide	Can mimic the charge and hydrogen bonding of a carboxylate.

Applications in Covalent Inhibitor Design

The primary application of 4-(fluorosulfonyl)thiophene-2-carboxylic acid derivatives is in the design of targeted covalent inhibitors. The sulfonyl fluoride moiety is a versatile electrophile that can react with a range of nucleophilic amino acid residues.

Mechanism of Covalent Inhibition

Caption: Two-step mechanism of covalent inhibition.

The process of covalent inhibition typically involves two steps:

• Reversible Binding: The inhibitor first binds non-covalently to the target protein, forming a reversible complex. The affinity of this initial binding is described by the dissociation constant (Ki).

• Covalent Bond Formation: Once bound, the electrophilic sulfonyl fluoride is positioned in close proximity to a nucleophilic amino acid residue (e.g., lysine, serine, threonine, tyrosine), facilitating the formation of a stable covalent bond.[3] The rate of this irreversible step is denoted by k_inact.

Targeting Protein Kinases

Protein kinases are a major class of drug targets, particularly in oncology. Many kinase inhibitors target a conserved lysine residue in the ATP-binding pocket.[5] The 4-(fluorosulfonyl)thiophene-2-carboxamide scaffold can be elaborated with moieties that confer affinity and selectivity for the ATP-binding site of a specific kinase, positioning the sulfonyl fluoride for covalent reaction with the catalytic lysine.

Targeting KRAS G12C

The KRAS oncogene, particularly the G12C mutant, has been a long-sought-after target in cancer therapy.[4] The G12C mutation introduces a cysteine residue that can be targeted by covalent inhibitors. While acrylamides are commonly used to target cysteine, the thiophene sulfonyl fluoride scaffold offers an alternative chemical probe for developing KRAS G12C inhibitors.

Characterization and Analytical Methods

The structural elucidation and purity assessment of 4-(fluorosulfonyl)thiophene-2-carboxylic acid derivatives rely on standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR provides information on the proton environment, including the characteristic signals for the thiophene ring protons and any substituents.

  • ¹³C NMR is used to identify all carbon atoms in the molecule.

  • ¹⁹F NMR is crucial for confirming the presence and integrity of the sulfonyl fluoride group, which typically appears as a singlet.

• Infrared (IR) Spectroscopy:

  • Characteristic stretches for the C=O of the carboxylic acid or amide (around 1650-1750 cm⁻¹).

  • Strong, characteristic absorbances for the S=O stretches of the sulfonyl group (typically in the regions of 1350-1400 cm⁻¹ and 1150-1200 cm⁻¹).

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and exact mass of the synthesized compounds.

Future Perspectives and Conclusion

The 4-(fluorosulfonyl)thiophene-2-carboxylic acid scaffold represents a powerful and versatile platform for the development of novel covalent inhibitors. The synthetic accessibility of the core and the ease of derivatization at the carboxylic acid position allow for the rapid generation of compound libraries for screening against a wide range of biological targets. The unique reactivity profile of the sulfonyl fluoride warhead expands the scope of targetable nucleophilic residues beyond cysteine, opening up new avenues for drug discovery.

Future research in this area will likely focus on:

• Exploring a wider range of derivatizations: This includes modifications to the thiophene ring to modulate the electronics of the sulfonyl fluoride and to introduce additional interactions with the target protein.

• Application to new biological targets: The versatility of this scaffold makes it suitable for targeting other protein classes beyond kinases and GTPases.

• In-depth structure-activity relationship (SAR) studies: Systematic exploration of the chemical space around this scaffold will be crucial for optimizing potency, selectivity, and drug-like properties.

References

• Aryl Fluorides for Kinase Inhibition: Covalent Drug Discovery. (URL not provided)
• Ballatore, C., Huryn, D. M., & Smith, A. B., 3rd. (2013). Carboxylic acid (bio)isosteres in drug design. ChemMedChem, 8(3), 385–395.

• Carboxylic Acid (Bio)Isosteres in Drug Design. PubMed. (URL: [Link])

• Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. (URL not provided)

• Current Developments in Covalent Protein Kinase Inhibitors. CHIMIA. (URL: [Link])

• Canon, J., Rex, K., Saiki, A. Y., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity.

• Development of Covalent Inhibitors for Bacterial Histidine Kinases. ChemRxiv. (URL: [Link])

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• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC. (URL: [Link])

• Methyl 4-(fluorosulfonyl)thiophene-2-carboxylate. PubChem. (URL: [Link])

• NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. Farmacia Journal. (URL: [Link])

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. (URL: [Link])

• Structure–activity relationship (SAR)

• Supporting Information - The Royal Society of Chemistry. (URL: [Link])

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• Thiophene-2-carboxylic acid. Wikipedia. (URL: [Link])

• Biological Activities of Thiophenes. Encyclopedia MDPI. (URL: [Link])

• 4-(chlorosulfonyl)thiophene-2-carboxylic acid. PubChem. (URL: [Link])

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The Emergence of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid: A Versatile Covalent Probe for Chemical Biology

Abstract

In the expanding landscape of chemical biology and drug discovery, the pursuit of novel molecular tools to interrogate complex biological systems is of paramount importance. Covalent chemical probes, capable of forming stable bonds with their protein targets, have emerged as powerful assets, offering unparalleled potency, selectivity, and prolonged duration of action.[1][2][3] This guide delves into the potential applications of a unique and promising electrophilic fragment: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid . By dissecting its constituent parts—the highly versatile sulfonyl fluoride "warhead" and the biologically relevant thiophene-2-carboxylic acid scaffold—we will explore its utility in covalent fragment-based ligand discovery, activity-based protein profiling, and the generation of sophisticated chemical probes for target identification and validation. This document serves as a technical resource for researchers, scientists, and drug development professionals seeking to harness the power of covalent chemistry to unlock new therapeutic avenues.

The Rationale for Covalent Probes: Beyond Reversible Interactions

Traditional drug discovery has largely focused on reversible inhibitors that bind to their targets through non-covalent interactions. While successful, this approach can be limited by the need for high-affinity binders to achieve desired potency. Covalent inhibitors, in contrast, form a stable, irreversible bond with their target protein.[4] This fundamental difference offers several distinct advantages:

• Enhanced Potency: By forming a covalent bond, these inhibitors can achieve high levels of target occupancy even with modest initial binding affinity.[4]

• Prolonged Duration of Action: The irreversible nature of the interaction leads to a sustained biological effect that is not solely dependent on the pharmacokinetic properties of the compound.[1][5]

• Improved Selectivity: Targeting less conserved, but nucleophilic, amino acid residues can lead to exquisite selectivity for a specific protein target, minimizing off-target effects.[5][6]

• Tackling "Undruggable" Targets: Covalent fragments can bind to shallow or cryptic binding sites that are often intractable for traditional reversible inhibitors.[4][7]

Deconstructing 4-(Fluorosulfonyl)thiophene-2-carboxylic acid: A Tale of Two Moieties

The power of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid lies in the synergistic interplay of its two key components: the sulfonyl fluoride warhead and the thiophene-2-carboxylic acid scaffold.

The Sulfonyl Fluoride Warhead: An Electrophile with Broad Taste

The sulfonyl fluoride (SF) group is a mildly electrophilic "warhead" that has gained significant traction in chemical biology.[8] Unlike more traditional electrophiles like acrylamides, which predominantly target cysteine residues, sulfonyl fluorides exhibit a broader reactivity profile.[6][9] This is a crucial advantage, as cysteine is a relatively rare amino acid in protein binding pockets.[9]

Sulfonyl fluorides can react with a variety of nucleophilic amino acid side chains, including:

• Serine: The catalytic serine in serine hydrolases and proteases is a prime target.[6][10][11]

• Tyrosine: The phenolic hydroxyl group of tyrosine is a common target for sulfonyl fluorides.[6][12]

• Lysine: The primary amine of the lysine side chain can be targeted.[6][8][12]

• Threonine: Similar to serine, the hydroxyl group of threonine can be a nucleophile.[6][8]

• Histidine: The imidazole ring of histidine can also be targeted.[6][9][12]

This promiscuity significantly expands the "druggable" proteome, opening up new avenues for inhibitor and probe design.[3][6] The reactivity of the sulfonyl fluoride can be tuned by the electronic properties of the aromatic ring to which it is attached, allowing for the development of probes with varying degrees of reactivity.[8][12]

Mechanism of Covalent Modification by Sulfonyl Fluoride

The following diagram illustrates the general mechanism of a sulfonyl fluoride warhead reacting with a nucleophilic amino acid residue on a target protein.

Caption: Mechanism of protein modification by a sulfonyl fluoride probe.

The Thiophene-2-carboxylic acid Scaffold: A Privileged Structure in Medicinal Chemistry

The thiophene ring is a five-membered aromatic heterocycle containing a sulfur atom. Thiophene and its derivatives are considered "privileged structures" in medicinal chemistry due to their frequent appearance in biologically active compounds.[13][14] They are found in a wide range of approved drugs with diverse therapeutic applications, including anti-inflammatory and antipsychotic agents.[13]

The carboxylic acid moiety at the 2-position of the thiophene ring provides a crucial handle for both molecular recognition and further chemical modification.

• Molecular Recognition: The carboxylate can participate in hydrogen bonding and ionic interactions with amino acid residues in a protein's binding pocket, contributing to the initial non-covalent binding that precedes the covalent reaction.

• Synthetic Handle: The carboxylic acid is a versatile functional group that can be readily converted into amides, esters, or other functionalities.[15][16][17] This allows for the straightforward synthesis of libraries of derivatives to optimize binding affinity and selectivity. It also provides a point of attachment for reporter tags such as fluorophores or biotin for pull-down experiments, or for "clickable" handles like alkynes or azides for bioorthogonal chemistry.[10]

Potential Applications in Chemical Biology

The unique combination of a promiscuous electrophile and a versatile recognition/synthetic scaffold makes 4-(Fluorosulfonyl)thiophene-2-carboxylic acid an exciting tool for a range of chemical biology applications.

Covalent Fragment-Based Ligand Discovery (CFBLD)

Fragment-based ligand discovery (FBLD) has become a powerful strategy for identifying starting points for drug discovery.[2] Covalent FBLD, which utilizes small, electrophilic fragments, offers the advantage of detecting even weak binding events through the formation of a covalent bond.[1][7]

4-(Fluorosulfonyl)thiophene-2-carboxylic acid is an ideal candidate for a covalent fragment library. Its small size and defined reactivity make it suitable for screening against a wide range of protein targets. A typical CFBLD workflow using this fragment would involve:

• Library Synthesis: The carboxylic acid handle can be used to generate a small, focused library of amide or ester derivatives to explore the chemical space around the initial fragment.

• Screening: The fragment library is screened against the protein of interest, often using mass spectrometry to detect the covalent modification of the protein.[4][18]

• Hit Identification and Validation: Hits are identified by a mass shift corresponding to the addition of the fragment. The site of modification can then be determined using peptide mapping mass spectrometry.

• Structure-Guided Optimization: Co-crystallization of the fragment-protein complex can provide structural insights to guide the rational design of more potent and selective inhibitors.[19]

Workflow for Covalent Fragment-Based Ligand Discovery (CFBLD)

The following diagram outlines a typical workflow for a CFBLD screen.

Caption: A generalized workflow for covalent fragment screening.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemoproteomic technique used to study the function and activity of enzymes in complex biological systems.[10][20] It utilizes chemical probes that covalently label the active site of enzymes.[10][20]

4-(Fluorosulfonyl)thiophene-2-carboxylic acid can be readily adapted for use as an ABPP probe. By attaching a reporter tag (e.g., a fluorophore or biotin) to the carboxylic acid handle, it can be used to label and identify active enzymes in cell lysates or even in living cells.[10]

A Step-by-Step Protocol for a Competitive ABPP Experiment:

This protocol describes how to use a probe derived from 4-(Fluorosulfonyl)thiophene-2-carboxylic acid to profile the selectivity of a test inhibitor.

• Probe Synthesis: Synthesize an alkyne-tagged version of the probe by forming an amide bond between the carboxylic acid of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid and an amino-alkyne linker.

• Proteome Preparation: Prepare a cell lysate from the biological system of interest.

• Inhibitor Incubation: Pre-incubate aliquots of the proteome with varying concentrations of a test inhibitor for a defined period.

• Probe Labeling: Add the alkyne-tagged sulfonyl fluoride probe to each aliquot and incubate to allow for covalent labeling of active enzymes.

• Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction to attach a reporter tag (e.g., rhodamine-azide for in-gel fluorescence or biotin-azide for affinity purification) to the alkyne-tagged probe.

• Analysis:

  • In-gel fluorescence: Separate the labeled proteins by SDS-PAGE and visualize the fluorescently labeled bands. A decrease in band intensity in the presence of the test inhibitor indicates on-target engagement.

  • Affinity Purification and Mass Spectrometry: For biotin-tagged proteins, perform streptavidin affinity purification followed by on-bead digestion and LC-MS/MS analysis to identify the labeled proteins. Quantitative proteomics can be used to determine the potency and selectivity of the test inhibitor across the proteome.

Table 1: Key Reagents for a Competitive ABPP Experiment

Reagent	Purpose
Alkyne-tagged Probe	Covalently labels active enzymes.
Test Inhibitor	Competes with the probe for binding to the target enzyme.
Cell Lysate	Source of the proteome.
Rhodamine-azide	Reporter tag for in-gel fluorescence analysis.
Biotin-azide	Reporter tag for affinity purification.
CuSO₄, TBTA, Sodium Ascorbate	Reagents for the CuAAC click reaction.

Target Identification and Validation

A common challenge in phenotypic drug discovery is identifying the molecular target of a hit compound. Covalent probes derived from 4-(Fluorosulfonyl)thiophene-2-carboxylic acid can be invaluable tools for target deconvolution.

If a hit compound from a phenotypic screen has a suitable vector for chemical modification, a sulfonyl fluoride warhead and a reporter tag can be appended to create a chemical probe. This probe can then be used in an ABPP-like workflow to identify the protein targets of the original hit compound in a cellular context.

Future Perspectives and Conclusion

4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a highly promising and versatile scaffold for the development of novel chemical probes and covalent inhibitors. Its broad reactivity, coupled with the synthetic tractability of the thiophene-2-carboxylic acid moiety, provides a powerful platform for exploring the druggable proteome. As our understanding of covalent drug design deepens, we anticipate that electrophilic fragments like this will play an increasingly important role in the discovery of next-generation therapeutics. The ability to rationally design probes for a wide range of nucleophilic amino acids will undoubtedly accelerate the identification and validation of new drug targets, ultimately paving the way for innovative treatments for a host of human diseases.

References

• Resnick, E., et al. (2019). Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Journal of the American Chemical Society. Retrieved from [Link]

• Gemo, A., et al. (2024). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. MedChemComm. Retrieved from [Link]

• ACS Publications. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. Retrieved from [Link]

• Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. Retrieved from [Link]

• Willems, L. I., et al. (2020). Bioorthogonal Reactions in Activity-Based Protein Profiling. Molecules. Retrieved from [Link]

• Marmier, C., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules. Retrieved from [Link]

• Yin, J., et al. (2022). Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells. ChemBioChem. Retrieved from [Link]

• London, N., et al. (2014). Covalent docking of large libraries for the discovery of chemical probes. Nature Chemical Biology. Retrieved from [Link]

• Resnick, E., et al. (2019). Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Journal of the American Chemical Society. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Activatable covalent labeling probes: design, mechanism, and biological applications. Chemical Society Reviews. Retrieved from [Link]

• Chemical Probes Portal. (n.d.). Covalent Inhibitor Criteria. Retrieved from [Link]

• Evotec. (2025). Advancing Drug Discovery With Covalent Fragment Screening. Retrieved from [Link]

• Adibekian, A., et al. (2012). Sulfonyl fluoride analogues as activity-based probes for serine proteases. ChemBioChem. Retrieved from [Link]

• Henning, N. (2023). Harnessing Covalent Chemical Probes: From Inhibition to Induced Proximity Modalities. eScholarship. Retrieved from [Link]

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• Mtoz Biolabs. (n.d.). Activity-Based Protein Profiling (ABPP) Service. Retrieved from [Link]

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The Emerging Role of Thiophene-Based Sulfonyl Fluorides: A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Thiophene Scaffold and the Rise of Covalent Modulators

The thiophene ring is a cornerstone in medicinal chemistry, recognized as a privileged pharmacophore due to its unique electronic properties and ability to act as a bioisostere for the phenyl group.[1][2] Its presence in numerous FDA-approved drugs underscores its importance in modern drug design.[1][3] In parallel, the field of drug discovery has witnessed a resurgence of interest in covalent inhibitors, which offer the potential for enhanced potency, prolonged duration of action, and the ability to target challenging proteins.[4] Central to the design of novel covalent drugs is the identification of "warheads" – electrophilic groups that can form a stable bond with a target protein.

Among the various electrophilic warheads, the sulfonyl fluoride moiety has emerged as a particularly versatile and promising functional group.[5] Unlike more traditional electrophiles that primarily target cysteine residues, sulfonyl fluorides can react with a broader range of nucleophilic amino acids, including serine, threonine, lysine, tyrosine, and histidine.[6][7][8] This expanded reactivity profile opens up a larger portion of the proteome for covalent targeting.[9] The exceptional balance of stability and latent reactivity of sulfonyl fluorides, popularized through the advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, makes them ideal candidates for the development of highly specific chemical probes and targeted covalent therapeutics.[4][10][11]

This technical guide provides an in-depth review of thiophene-based sulfonyl fluorides, a class of compounds that synergistically combines the desirable properties of the thiophene scaffold with the unique reactivity of the sulfonyl fluoride warhead. We will explore their synthesis, reactivity, and burgeoning applications in chemical biology and drug discovery, offering a comprehensive resource for researchers and scientists in the field.

The Chemistry of Thiophene-Based Sulfonyl Fluorides: Synthesis and Reactivity

The strategic incorporation of a sulfonyl fluoride group onto a thiophene ring can significantly influence the molecule's physicochemical properties and biological activity. The electron-rich nature of the thiophene ring can modulate the electrophilicity of the sulfonyl fluoride, offering a handle for fine-tuning its reactivity.

Synthesis of Thiophene-Based Sulfonyl Fluorides

Several synthetic routes have been developed for the preparation of aryl and heteroaryl sulfonyl fluorides, many of which are applicable to thiophene derivatives. The choice of method often depends on the availability of starting materials and the desired substitution pattern on the thiophene ring.

1. From Thiophenesulfonyl Chlorides:

The most conventional method for synthesizing sulfonyl fluorides is the fluoride-for-chloride exchange of the corresponding sulfonyl chloride. This reaction is typically carried out using a fluoride salt, such as potassium fluoride, often in the presence of a phase-transfer catalyst like 18-crown-6 to enhance the solubility and reactivity of the fluoride ion.[10]

Table 1: Common Fluorinating Agents for Sulfonyl Chloride to Sulfonyl Fluoride Conversion

Fluorinating Agent	Catalyst/Conditions	Reference
Potassium fluoride (KF)	18-crown-6, acetonitrile	[10]
Potassium bifluoride (KHF₂)	Aqueous solution	[10]

2. From Thiophenethiols and Disulfides:

A more direct approach involves the oxidative fluorination of thiophenethiols or their corresponding disulfides. This method circumvents the need for the often less stable sulfonyl chloride intermediate.

• Two-step, one-pot synthesis: A common protocol involves the initial oxidation of the thiol to a sulfonyl chloride in situ using an oxidant like aqueous sodium hypochlorite, followed by the addition of a fluoride source such as potassium bifluoride (KHF₂).[10]

• Direct oxidative fluorination: Reagents like Selectfluor® can serve as both the oxidant and the fluorine source, allowing for the direct conversion of thiols or disulfides to sulfonyl fluorides.[10]

• Electrochemical synthesis: An environmentally benign approach utilizes the electrochemical oxidative coupling of thiols and potassium fluoride. This method avoids the use of chemical oxidants and often proceeds under mild conditions with short reaction times, particularly when implemented in a continuous-flow setup.[9][12][13][14][15]

3. From Other Thiophene Derivatives:

Modern synthetic methodologies have expanded the toolbox for accessing thiophene sulfonyl fluorides from a variety of precursors:

• From Thiophene-based Diazonium Salts: In a manner analogous to the Sandmeyer reaction, thiophenediazonium salts can be converted to the corresponding sulfonyl fluorides. This typically involves a copper catalyst and a source of sulfur dioxide, such as 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO), along with a fluoride source.[16]

• From Thiophene Grignard Reagents or Boronic Acids: Palladium-catalyzed cross-coupling reactions can be employed to construct the C-S bond, followed by fluorination. For instance, thiophene Grignard reagents can react with sulfuryl fluoride (SO₂F₂) or a combination of DABSO and an electrophilic fluorinating agent like N-fluorobenzenesulfonimide (NFSI). Similarly, thiophene boronic acids can be converted to sulfonyl fluorides using organobismuth catalysis.[16]

Experimental Protocol: Synthesis of a Heteroaryl Sulfonyl Fluoride from a Thiol

This protocol is a general representation based on the method described by Wright and Hallstrom.[10]

Materials:

• Heteroaromatic thiol (e.g., thiophene-2-thiol) (1.0 eq)

• Acetonitrile

• Aqueous sodium hypochlorite (NaOCl) solution (excess)

• Potassium bifluoride (KHF₂) (excess)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the heteroaromatic thiol in acetonitrile in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add the aqueous sodium hypochlorite solution to the cooled reaction mixture with vigorous stirring. Monitor the reaction by TLC until the starting material is consumed.

• Once the oxidation is complete, add potassium bifluoride to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for several hours until the fluoride exchange is complete (monitor by TLC or LC-MS).

• Extract the reaction mixture with dichloromethane.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired heteroaryl sulfonyl fluoride.

Causality in Experimental Choices:

• The initial oxidation is performed at low temperature to control the exothermicity of the reaction.

• The use of a biphasic system (acetonitrile/water) facilitates the reaction between the organic thiol and the aqueous oxidant.

• The subsequent fluoride exchange with KHF₂ is a robust and efficient method for converting the in situ generated sulfonyl chloride to the more stable sulfonyl fluoride.

• The aqueous workup with sodium bicarbonate is necessary to neutralize any remaining acidic species.

Reactivity and Stability of Thiophene Sulfonyl Fluorides

Sulfonyl fluorides are characterized by a unique balance of stability and reactivity.[11] The strong S-F bond renders them significantly more stable to hydrolysis and reduction compared to their sulfonyl chloride counterparts.[10] A systematic study on the stability of heteroaromatic sulfonyl halides found that five-membered ring derivatives, including those of thiophene, are generally less stable than their six-membered counterparts.[17] However, within the halide series, the sulfonyl fluorides are consistently more stable than the corresponding chlorides.[6][17]

The reactivity of a sulfonyl fluoride as a covalent modifier is highly context-dependent. In the absence of a specific activating environment, such as the binding pocket of a protein, they are relatively inert. However, upon binding to a target protein, interactions with nearby amino acid residues (e.g., through hydrogen bonding) can polarize the S-F bond, increasing the electrophilicity of the sulfur atom and facilitating nucleophilic attack by a proximal residue.[18] This "spatially activated" reactivity is a key feature that contributes to their utility as selective covalent probes.[18]

The electronic nature of the thiophene ring is expected to influence the reactivity of the sulfonyl fluoride. The electron-donating character of the thiophene ring, relative to a simple benzene ring, may slightly decrease the intrinsic electrophilicity of the sulfur center. However, this can be advantageous in reducing off-target reactivity and enhancing the selectivity of the probe or inhibitor.

Applications in Research and Drug Development

The unique properties of thiophene-based sulfonyl fluorides position them as valuable tools in chemical biology and as promising scaffolds for the development of novel therapeutics.

Thiophene Sulfonyl Fluorides as Covalent Probes

Activity-based protein profiling (ABPP) is a powerful strategy for identifying and characterizing enzyme function directly in complex biological systems. Covalent probes are central to this approach. Sulfonyl fluorides have been successfully employed as warheads in chemical probes to map the "ligandable proteome," identifying novel binding sites and tractable targets for drug discovery.[8][12][19][20]

The thiophene moiety in such probes can serve several purposes:

• It can act as a recognition element, directing the probe to a specific class of proteins.

• Its physicochemical properties can be tuned to improve cell permeability and other pharmacokinetic parameters.

• It can be further functionalized with reporter tags (e.g., alkynes or azides for click chemistry-based detection) or affinity handles.

Thiophene Sulfonyl Fluorides in Covalent Inhibitor Design

The development of targeted covalent inhibitors (TCIs) has gained significant momentum, with several such drugs now approved for clinical use.[4] The ability of sulfonyl fluorides to target a range of amino acids beyond cysteine makes them particularly attractive for designing inhibitors against proteins that lack a suitably positioned cysteine in their binding site.

Aryl sulfonyl fluorides have been successfully used to develop covalent inhibitors for a variety of protein classes, including kinases and proteases.[5][21][22][23][24] The thiophene scaffold can be readily incorporated into inhibitor designs to optimize binding affinity and selectivity. For instance, a thiophene ring could replace a phenyl group in a known reversible inhibitor, with the sulfonyl fluoride positioned to form a covalent bond with a nearby nucleophilic residue.

Future Perspectives

The field of thiophene-based sulfonyl fluorides is poised for significant growth. Advances in synthetic methodology will continue to provide more efficient and versatile routes to novel thiophene sulfonyl fluoride building blocks. The continued exploration of their reactivity will lead to a better understanding of how the thiophene ring modulates the properties of the sulfonyl fluoride warhead, enabling the rational design of probes and inhibitors with tailored reactivity profiles.

As our understanding of the "ligandable" proteome expands, we anticipate that thiophene-based sulfonyl fluorides will play an increasingly important role in the development of the next generation of covalent medicines, targeting a wide range of diseases, from cancer to neurodegenerative disorders. The convergence of the privileged thiophene scaffold with the versatile sulfonyl fluoride warhead represents a powerful strategy for addressing some of the most challenging targets in drug discovery.

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• Laudadio, G., Bartolomeu, A. A., Verbraeken, B., Cao, Y., de Oliveira, K. T., & Noël, T. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society, 141(32), 12601-12605.
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• Laudadio, G., Bartolomeu, A. A., Verbraeken, B., Cao, Y., de Oliveira, K. T., & Noël, T. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Synfacts, 15(12), 1339.
• Parker, C. G., & Simon, G. M. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society, 145(4), 2394-2406.
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Commercial Availability and Technical Profile: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

This technical guide details the commercial landscape, synthetic routes, and application potential of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (CAS 1384428-37-8), a specialized building block in covalent drug discovery.

[1][2]

Executive Summary

4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a high-value "bifunctional" scaffold in modern medicinal chemistry.[1] It combines a carboxylic acid handle (for diversification or attachment to DNA-encoded libraries) with a sulfonyl fluoride (-SO₂F) warhead.[1]

Unlike the more common 5-isomer, the 4-substituted variant offers a distinct vector for engaging amino acid side chains (Tyr, Lys, Ser, His) via Sulfur-Fluoride Exchange (SuFEx) click chemistry. This guide analyzes its supply chain, synthesis challenges, and quality control parameters for researchers in covalent inhibitor discovery.[1]

Chemical Identity & Physicochemical Profile[2][3][4]

Parameter	Technical Specification
Chemical Name	4-(Fluorosulfonyl)thiophene-2-carboxylic acid
CAS Number	1384428-37-8
Molecular Formula	C₅H₃FO₄S₂
Molecular Weight	210.20 g/mol
Key Functional Groups	C2-Carboxylic Acid (Ligand attachment); C4-Sulfonyl Fluoride (SuFEx warhead)
Physical State	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, MeOH; sparingly soluble in non-polar solvents.[1]
Stability	The -SO₂F group is thermodynamically stable but kinetically active; resistant to hydrolysis at neutral/acidic pH but reactive in basic conditions.[1]

Strategic Importance in Drug Discovery[2]

The SuFEx Advantage

The sulfonyl fluoride moiety is a "sleeping beauty" electrophile.[1] It remains inert under physiological conditions until activated by a specific protein microenvironment or a catalyst, making it superior to highly reactive sulfonyl chlorides.[1]

• Vector Geometry: The 4-position on the thiophene ring projects the warhead at a ~120° angle relative to the carboxylic acid anchor. This allows for probing binding pockets that are sterically inaccessible to the linear 5-isomer.[1]

• Fragment-Based Drug Discovery (FBDD): The carboxylic acid allows rapid coupling to amine-containing fragment libraries, converting reversible binders into covalent probes.

Synthesis & Manufacturing Routes

Commercial scarcity often necessitates in-house synthesis or custom manufacturing.[1] The primary challenge is regioselectivity .[1]

Route A: Direct Chlorosulfonation (Industrial Standard)

The most common industrial route involves electrophilic aromatic substitution.[1] However, the thiophene ring directs electrophiles primarily to the

-position (C5).

• Precursor: Thiophene-2-carboxylic acid.[2][1][3][4][5][6][7][8]

• Reagent: Chlorosulfonic acid (

  ).[1]

• Challenge: The reaction produces a mixture of the 5-isomer (major) and 4-isomer (minor) .

• Purification: Requires rigorous chromatography or fractional crystallization to isolate the 4-sulfonyl chloride before fluorination.

Route B: Directed Metallation (High Purity)

For high-purity applications, a directed lithiation strategy avoids isomer mixtures.

• Precursor: 4-Bromo-thiophene-2-carboxylic acid.[1]

• Mechanism: Lithium-Halogen exchange followed by trapping with

  and subsequent chlorination/fluorination.

Synthesis Workflow Diagram

The following diagram illustrates the critical decision points in synthesizing this molecule, highlighting the separation bottleneck in the direct route.

Caption: Figure 1. Synthetic pathway highlighting the regioselectivity challenge in accessing the 4-isomer.

Supply Chain Analysis

Supplier Tiering

The compound is not a commodity chemical; it is a Tier 3 Specialty Building Block .[1]

Supplier Category	Representative Companies	Availability Status	Notes
Catalog Aggregators	Ambeed , BldPharm , ChemBK	In Stock (Variable)	Often hold small stocks (mg to gram scale). Prices range ~$125/100mg.[1][9]
Custom Synthesis (CRO)	Enamine , WuXi AppTec	Make-to-Order	Best for >10g requirements. Lead time 4-6 weeks.
Boutique Reagent	Alchimica , SciSupplies	Limited	May list the 5-bromo derivative or precursors.[1]

Procurement Strategy

• Verify Isomer Identity: Always request a ¹H-NMR to confirm the substitution pattern.[1] The 4-isomer will show specific coupling constants (

  ) distinct from the 5-isomer.

• Check for Hydrolysis: Sulfonyl fluorides can hydrolyze to sulfonic acids if stored improperly.[1] Request ¹⁹F-NMR ; a sharp singlet around +65 ppm (vs.

  ) indicates intact .[1] Broad peaks or shifts indicate hydrolysis.

• Cost: Expect high pricing ($1,000+ per gram) due to the separation yields described in Section 4.[1]

Experimental Protocol: SuFEx Activation

For researchers converting the precursor (sulfonyl chloride) to the fluoride in-house.

Objective: Conversion of 4-(chlorosulfonyl)thiophene-2-carboxylic acid to the fluorosulfonyl derivative.

• Dissolution: Dissolve 1.0 eq of the sulfonyl chloride in Acetonitrile (

  ).

• Reagent Addition: Add 2.0 eq of Potassium Bifluoride (

  ) dissolved in a minimum amount of water (creating a biphasic mixture) or use anhydrous KF with 18-crown-6.

• Reaction: Stir vigorously at Room Temperature for 2–4 hours. Monitor by TLC or LCMS (Note: SO2F is stable on LCMS, unlike SO2Cl).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .[1][10][11]

• Purification: The product is acidic; avoid basic alumina. Silica gel chromatography with MeOH/DCM/Acetic acid is recommended.[1]

References

• ChemBK. (2024).[1] 4-(Fluorosulfonyl)thiophene-2-carboxylic acid Product Entry. Retrieved from [Link][1]

• Google Patents. (2021).[1] US20210038611A1 - Compounds and uses thereof (BAF Complex Modulators).[12] (Describes the synthesis of the chlorosulfonyl precursor). Retrieved from

• Sharpless, K. B., et al. (2014).[1] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. (Foundational text on SuFEx chemistry).

• PubChem. (2024).[1] Compound Summary for CID 71755563. Retrieved from [Link][1]

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• 12. US20210038611A1 - Compounds and uses thereof - Google Patents [patents.google.com]

Safety and handling precautions for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Technical Guide: Safety and Handling of 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

Part 1: Executive Safety Assessment

Compound Identity: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid Functional Classification: Heterocyclic SuFEx Warhead / Acidic Electrophile Primary Application: Covalent drug discovery (protein residue targeting), chemical biology probes, and modular "click" chemistry synthesis.[1]

Operational Summary: This compound presents a dual-hazard profile combining the corrosivity of a carboxylic acid with the latent toxicity and reactivity of a sulfonyl fluoride. While sulfonyl fluorides (SuFEx reagents) are kinetically stable compared to their chloride counterparts, they are potent electrophiles designed to modify biological nucleophiles (tyrosine/lysine/serine). Crucially, under specific conditions (hydrolysis, thermal decomposition, or metabolic breakdown), the sulfonyl fluoride moiety can release Hydrogen Fluoride (HF) or fluoride ions. Consequently, handling protocols must integrate standard corrosive acid precautions with specific fluoride-safety contingencies.

Part 2: Hazard Identification & Mechanism

To understand the safety requirements, we must deconstruct the molecule into its reactive components.

Functional Group	Hazard Characteristic	Mechanistic Risk
Sulfonyl Fluoride (-SO₂F)	Latent Acute Toxicity / HF Precursor	Designed to be stable in water/air (kinetic stability) but reacts irreversibly with proteins.[1] Risk: Skin sensitization, enzyme inhibition, and release of HF upon hydrolysis in basic media or high heat.
Carboxylic Acid (-COOH)	Corrosive / Irritant	Lowers pH of mucous membranes upon contact.[1] Risk: Severe eye damage, respiratory irritation, and skin burns.
Thiophene Ring	Metabolic Toxicity	Aromatic heterocycle.[1] Risk: If absorbed, potential for cytochrome P450-mediated S-oxidation, leading to reactive metabolites (epoxides/sulfoxides) that can cause organ toxicity.[1][2][3]

The "Silent" Hazard: Fluoride Release

Unlike sulfonyl chlorides which fume in air, 4-(fluorosulfonyl)thiophene-2-carboxylic acid is a solid that appears stable.[1] This can lead to complacency.

• Mechanism:

  [1]

• Implication: Ingestion or significant dermal absorption can lead to systemic fluoride toxicity (hypocalcemia), even if immediate burning is not felt.

Part 3: Engineering Controls & PPE

1. Containment (Engineering Controls)

• Primary: All weighing, transfer, and reaction setups must be performed within a certified chemical fume hood operating at a face velocity of 0.5 m/s (100 fpm).

• Secondary: Use anti-static weighing boats; thiophene derivatives can be electrostatic, increasing the risk of aerosolization.

2. Personal Protective Equipment (PPE) Matrix

Zone	Equipment	Technical Specification & Rationale
Eyes	Chemical Goggles + Face Shield	Mandatory. Safety glasses are insufficient.[1] The acidic nature combined with fluoride potential requires a seal against vapors and full-face protection against splashes.[1][4][5][6]
Hands (Primary)	Nitrile (Double Layer)	Minimum: 5 mil (0.12 mm) thickness.[1] Change immediately upon splash.
Hands (High Risk)	Laminate (Silver Shield/4H)	Required for: Spills, cleaning concentrated solutions, or heating. Sulfonyl fluorides can permeate nitrile over time.
Body	Lab Coat + Chemical Apron	Standard cotton/poly lab coat. Use a rubber/neoprene apron if handling >5g or liquid solutions.[7]
Respiratory	N95 / P100 (If outside hood)	Only if weighing outside a hood (strongly discouraged).[1] A full-face respirator with acid gas/organic vapor cartridges is required for spill cleanup.[1]

Part 4: Handling & Experimental Protocols

Protocol A: Safe Weighing & Transfer

• Pre-Check: Verify the availability of Calcium Gluconate Gel (2.5%) at the workstation. This is the specific antidote for fluoride exposure.

• Step 1: Tare a glass or anti-static plastic vial.[1] Note: Sulfonyl fluorides are generally compatible with borosilicate glass, unlike neat HF.

• Step 2: Transfer solid using a disposable spatula. Do not use metal spatulas if the compound is wet or if moisture is present (corrosion risk).

• Step 3: Immediately wipe the exterior of the vial with a dry Kimwipe, then a wet Kimwipe, disposing of both as solid hazardous waste.

Protocol B: Reaction Setup (SuFEx Chemistry)

• Solvent Choice: Anhydrous aprotic solvents (Acetonitrile, DCM, DMF) are preferred to minimize competitive hydrolysis.

• Base Addition: If using bases (DBU, TEA) to activate the SuFEx exchange, add them slowly at low temperature (0°C).

  • Reasoning: Exothermic activation can accelerate the release of free fluoride ions if water is present.

• Quenching: Do not quench directly with strong aqueous base at high temperatures, as this maximizes HF/Fluoride generation. Quench with a buffered solution or dilute acid, then neutralize.

Part 5: Emergency Response Logic

The following diagram outlines the critical decision-making process for exposure. The presence of the sulfonyl fluoride group necessitates a "Fluoride-First" medical approach.

Caption: Triage workflow prioritizing Calcium Gluconate application for dermal exposure to potential fluoride-releasing agents.

Part 6: Waste Disposal & Deactivation

Do not dispose of this compound in standard organic waste bins if significant quantities (>100 mg) are unreacted.

Deactivation Protocol (Hydrolysis & Precipitation):

• Dissolution: Dissolve the waste material in a minimal amount of acetone or DMSO.

• Hydrolysis: Add 1M NaOH slowly (approx. 5 equivalents) and stir for 1-2 hours. This cleaves the sulfonyl fluoride bond:

  [1]

• Precipitation (The Calcium Step): Add excess saturated Calcium Chloride (

  ) or Calcium Hydroxide solution.

  • Result: Precipitates toxic fluoride ions as insoluble Calcium Fluoride (

    ).[1][4]

• Filtration: Filter the solid (

  + organics). Dispose of the solid as hazardous chemical waste. The filtrate can be neutralized and disposed of as aqueous solvent waste.

References

• SuFEx Chemistry Fundamentals: Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Handling of Fluorine Reagents: Yale Environmental Health & Safety. (2024).[1][8] "Standard Operating Procedure: Hydrofluoric Acid and Fluoride Reagents." Yale University EHS. Link

• Sulfonyl Fluoride Stability: Dong, J., et al. (2014). "SuFEx-Based Strategies for Drug Discovery." Chemical Reviews. Link

• Thiophene Toxicity Mechanisms: Dansette, P. M., et al. (2005). "Metabolic Activation of Thiophenes." Chemical Research in Toxicology. Link

• First Aid for Fluorides: National Poisons Information Service. (2023).[1] "Emergency Treatment of Hydrofluoric Acid and Fluoride Exposure." NPIS. Link

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• 2. researchgate.net [researchgate.net]
• 3. Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. 2-Thiophenecarboxylic acid | C5H4O2S | CID 10700 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction: The Thiophene Scaffold and the Imperative of Functionalization

An In-depth Technical Guide to the Electron-Withdrawing Effects on the Reactivity of Thiophene Carboxylic Acids

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, stands as a "privileged pharmacophore" in medicinal chemistry and materials science. Its structural similarity to benzene allows it to act as a bioisostere, yet its unique electronic properties and multiple sites for modification offer a distinct advantage in drug design. Thiophene derivatives are integral to numerous FDA-approved drugs, showcasing a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

The reactivity and ultimate utility of the thiophene scaffold are profoundly dictated by the nature of its substituents. The introduction of a carboxylic acid moiety, a common functional handle, fundamentally alters the electronic landscape of the ring. When additional electron-withdrawing groups (EWGs) are incorporated, this effect is amplified, leading to a nuanced and often counterintuitive modulation of reactivity.

This technical guide serves as a comprehensive resource for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple catalog of reactions to provide a deep, mechanistic understanding of how electron-withdrawing groups control the reactivity of thiophene carboxylic acids. We will explore the causal relationships behind experimental outcomes, present quantitative data, and provide validated protocols to empower rational synthetic design.

The Electronic Architecture of Thiophene Carboxylic Acids

The thiophene ring is an electron-rich aromatic system. The sulfur atom contributes a lone pair of electrons to the π-system, resulting in a total of six delocalized electrons over five atoms. This electron richness makes the parent thiophene highly susceptible to electrophilic aromatic substitution (EAS), reacting much more readily than benzene. The positions adjacent to the sulfur atom (C2 and C5) are the most electron-rich and are the primary sites for electrophilic attack.

The introduction of a carboxylic acid group at the C2 position, forming thiophene-2-carboxylic acid, fundamentally changes this picture. The carboxylic acid is a moderately deactivating, electron-withdrawing group due to both the inductive effect (-I) of its electronegative oxygen atoms and the resonance (mesomeric) effect (-M) of the carbonyl group. This withdrawal of electron density from the π-system makes the entire ring less nucleophilic and, therefore, less reactive towards electrophiles compared to unsubstituted thiophene.

Further substitution with additional EWGs—such as nitro (-NO₂), cyano (-CN), or halo (-X) groups—exacerbates this effect, creating a highly electron-deficient ring system.

Caption: Interplay of inductive and resonance effects of EWGs on the thiophene ring.

Deactivation in Electrophilic Aromatic Substitution (EAS)

The defining characteristic of EWGs on thiophene carboxylic acids is their strong deactivation towards electrophilic attack. The reduced electron density of the aromatic π-system makes it a much weaker nucleophile, necessitating harsher reaction conditions (e.g., stronger acids, higher temperatures) to achieve substitution.

Regioselectivity: For a 2-thiophenecarboxylic acid, the C5 position is the least deactivated site and the primary target for incoming electrophiles. The C2 position is occupied, and the C3 and C4 positions are more strongly deactivated by the C2-substituent. This predictable regioselectivity is a cornerstone of synthetic strategy for this class of compounds.

Caption: EWGs destabilize the cationic sigma complex in EAS, slowing the reaction.

Experimental Protocol: Nitration of 5-Bromo-2-thiophenecarboxylic Acid

This protocol details the nitration of a thiophene ring already bearing two electron-withdrawing groups, illustrating the need for potent reaction conditions.

Rationale: The presence of both a bromo and a carboxylic acid group severely deactivates the ring. A powerful nitrating agent, such as fuming nitric acid in sulfuric acid, is required to overcome this deactivation. The reaction is conducted at low temperatures to control the exothermic reaction and minimize side-product formation.

Methodology:

• Preparation: In a three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, cool 25 mL of concentrated sulfuric acid (98%) to 0 °C in an ice-salt bath.

• Substrate Addition: Slowly add 5.0 g of 5-bromo-2-thiophenecarboxylic acid in small portions, ensuring the temperature does not exceed 5 °C. Stir until all solid has dissolved.

• Nitrating Agent Addition: Prepare a nitrating mixture by carefully adding 2.5 mL of fuming nitric acid (>90%) to 7.5 mL of concentrated sulfuric acid, pre-cooled to 0 °C.

• Reaction: Add the nitrating mixture dropwise to the thiophene solution over 30 minutes, maintaining the internal temperature between 0 and 5 °C. After the addition is complete, allow the mixture to stir at this temperature for an additional 1 hour.

• Quenching: Carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring. A precipitate will form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with ice-cold water until the washings are neutral to pH paper.

• Purification: Recrystallize the crude product from an ethanol-water mixture to yield pure 5-bromo-4-nitro-2-thiophenecarboxylic acid.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and melting point analysis.

Activation in Nucleophilic Aromatic Substitution (SNAr)

In a complete reversal of the trend seen in EAS, electron-withdrawing groups are essential for activating the thiophene ring towards nucleophilic aromatic substitution (SNAr). An electron-rich aromatic ring will not react with nucleophiles. However, by placing strong EWGs (particularly those capable of resonance stabilization, like -NO₂) on the ring, the carbon atoms become sufficiently electrophilic to be attacked by a nucleophile.

The key is the stabilization of the negatively charged intermediate, known as a Meisenheimer complex. The EWG delocalizes the negative charge, lowering the activation energy of the reaction. For this reason, SNAr reactions on electron-deficient thiophenes are often significantly faster than on their benzene analogues.

Caption: EWGs stabilize the anionic Meisenheimer complex in SNAr, facilitating the reaction.

Experimental Protocol: Synthesis of Methyl 5-(pyrrolidin-1-yl)-4-nitrothiophene-2-carboxylate

This protocol describes the displacement of a chloro group activated by adjacent nitro and carboxylate groups.

Rationale: The methyl 5-chloro-4-nitrothiophene-2-carboxylate substrate is highly activated for SNAr. The nitro group at C4 and the ester at C2 work in concert to stabilize the negative charge that develops at C5 upon nucleophilic attack by pyrrolidine. The reaction can often proceed under mild conditions without the need for a catalyst.

Methodology:

• Setup: To a solution of methyl 5-chloro-4-nitrothiophene-2-carboxylate (1.0 g, 4.2 mmol) in 20 mL of ethanol in a round-bottom flask, add pyrrolidine (0.71 g, 10.0 mmol).

• Reaction: Stir the reaction mixture at room temperature for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, remove the ethanol under reduced pressure. Dissolve the residue in 30 mL of ethyl acetate and wash with 1M HCl (2 x 15 mL) followed by brine (15 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to afford the pure product.

• Characterization: Verify the identity and purity of the product by NMR spectroscopy and mass spectrometry.

Modulation of Acidity (pKa)

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Electron-withdrawing groups on the thiophene ring stabilize the negative charge of the carboxylate anion through their inductive (-I) effect. This stabilization makes the corresponding proton more acidic, resulting in a lower pKa value. The stronger the electron-withdrawing ability of the substituent, the more pronounced the increase in acidity.

Compound	Substituent at C5	Approximate pKa	Effect
Thiophene-2-carboxylic acid	-H	3.5	Baseline
5-Chloro-thiophene-2-carboxylic acid	-Cl	~3.1	Increased Acidity
5-Bromo-thiophene-2-carboxylic acid	-Br	~3.0	Increased Acidity
5-Nitro-thiophene-2-carboxylic acid	-NO₂	~2.5	Markedly Increased Acidity

Note: pKa values are approximate and can vary with solvent and temperature. The trend is illustrative of the electronic effect.

Quantitative Insights from Linear Free-Energy Relationships

The Hammett equation provides a powerful tool for quantifying the electronic influence of substituents on the reactivity of aromatic systems. It relates the rate or equilibrium constant of a reaction to substituent-specific (σ) and reaction-specific (ρ) parameters. Studies have successfully applied Hammett-type correlations to thiophene derivatives, confirming that the electronic effects of substituents are transferred effectively through the heterocyclic ring. Such analyses allow for the prediction of reactivity and provide deeper mechanistic insights, forming a bridge between qualitative understanding and quantitative design in synthetic chemistry.

Conclusion

Electron-withdrawing groups exert a profound and dichotomous influence on the reactivity of thiophene carboxylic acids. They deactivate the ring towards electrophilic aromatic substitution by decreasing its nucleophilicity, while simultaneously activating it for nucleophilic aromatic substitution by stabilizing the anionic Meisenheimer intermediate. Furthermore, these substituents increase the acidity of the carboxylic acid function by stabilizing the conjugate base. A thorough understanding of these principles is not merely academic; it is a critical prerequisite for the rational design and synthesis of novel thiophene-based compounds in drug discovery and materials science, enabling chemists to precisely tune the reactivity of this versatile scaffold to achieve their synthetic goals.

References

• Thakur, S., Kumar, D., Jaiswal, S., & Goel, K. K. (2025). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 16, 481-510.
• ResearchGate. (n.d.). Synthesis, properties and biological activity of thiophene: A review.
• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review.
• Chaudhary, A., Jha, K. K., & Kumar, S. (n.d.). Biological Diversity of Thiophene: A Review. Journal of Advanced Scientific Research.
• (2025, January 15).
• BenchChem. (2025). An In-depth Technical Guide to the Electron-Withdrawing Effects of the Acetyl Group in 2-Acetylthiophene.
• Wikipedia. (n.d.). Thiophene-2-carboxylic acid.
• Arias-García, A., et al. (2024). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram-negative bacteria. Frontiers in Cellular and Infection Microbiology.
• MDPI. (2025, July 16).
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 16).
• EduRev. (2024, January 6). Pyrrole, Furan and Thiophene Nucleophilic Substitution Reactions.
• Clementi, S., & Linda, P. (1991). Use of the Hammett Equation in Substituted Thiophenes. Journal of the Chemical Society, Perkin Transactions 2.
• Organic Chemistry Portal. (n.d.).

A Theoretical and Computational Guide to the Electrophilicity of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid for Targeted Covalent Inhibitor Design

Senior Application Scientist Insight: This document provides a comprehensive theoretical framework for evaluating the electrophilic potential of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. As the landscape of drug discovery increasingly embraces targeted covalent inhibitors, a deep, predictive understanding of a molecule's reactivity is paramount. This guide moves beyond simple descriptions, offering a methodological blueprint for computational chemists and drug development professionals to quantitatively assess and harness the unique reactivity of the sulfonyl fluoride warhead on a thiophene scaffold.

Introduction: The Convergence of a Privileged Scaffold and a Reactive Warhead

The strategic design of modern therapeutics often involves the combination of molecular fragments known for their favorable biological interactions and pharmacokinetic properties. The molecule 4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a compelling convergence of two such privileged moieties: the thiophene ring and the sulfonyl fluoride group.

The Thiophene Scaffold in Medicinal Chemistry

The thiophene ring is a five-membered aromatic heterocycle that is considered a bioisostere of the benzene ring.[1][2] Its presence in numerous FDA-approved drugs is a testament to its utility. The sulfur heteroatom and the ring's electronic properties influence its metabolic stability, binding interactions, and overall physicochemical profile.[3][4] In the context of our target molecule, the thiophene ring acts not just as a structural core but as a modulator of the electronic environment of the attached functional groups.

The Sulfonyl Fluoride Group: A Tunable Covalent Warhead

Sulfonyl fluorides (SFs) have emerged as highly valuable electrophilic "warheads" for creating targeted covalent inhibitors.[5][6] Unlike more promiscuous electrophiles, the sulfur(VI)-fluoride bond is remarkably stable under physiological conditions, yet it can be "activated" for nucleophilic attack by the specific microenvironment of a protein binding pocket.[7] This latent reactivity minimizes off-target effects. SFs are known to form stable covalent bonds with the nucleophilic side chains of several amino acids, including tyrosine, lysine, serine, and histidine, expanding the range of targetable residues beyond the commonly targeted cysteine.[5][6] This makes the SF group a privileged electrophile for designing highly selective covalent drugs.[8][9]

The Importance of Quantifying Electrophilicity

For a molecule designed as a covalent inhibitor, its "electrophilicity" is not a monolithic property but a nuanced characteristic that governs its reactivity and selectivity.[10][11] An overly reactive electrophile may lead to off-target toxicity, while an insufficiently reactive one will fail to engage its target effectively. Therefore, a precise, quantitative understanding of a molecule's electrophilic character is essential. Theoretical and computational methods, particularly those rooted in Conceptual Density Functional Theory (DFT), provide the tools to dissect and predict this reactivity before synthesis.[12][13]

Theoretical Framework: Conceptual Density Functional Theory (DFT)

To quantitatively assess the electrophilicity of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid, we turn to Conceptual DFT. This theoretical framework provides a rigorous basis for defining and calculating chemical reactivity indices that align with established chemical principles.[13][14][15]

Causality: The core idea of Conceptual DFT is to analyze how the energy of a system changes in response to perturbations, specifically changes in the number of electrons or the external potential.[14][16] This directly mirrors the process of a chemical reaction, where electrons are exchanged between a nucleophile and an electrophile.

Global Reactivity Descriptors

Global descriptors provide a single value to characterize the reactivity of the molecule as a whole.

• Electronic Chemical Potential (μ): This is related to the molecule's tendency to lose electrons. It is calculated from the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO):

  • μ ≈ (EHOMO + ELUMO) / 2

• Chemical Hardness (η): This measures the resistance of a molecule to a change in its electron distribution. A "hard" molecule has a large HOMO-LUMO gap, while a "soft" molecule has a small gap.

  • η ≈ ELUMO - EHOMO

• Global Electrophilicity Index (ω): This is the most critical descriptor for our purposes. Introduced by Parr, it quantifies the stabilization in energy when the system acquires additional electronic charge from the environment.[16][17] A higher ω value indicates a stronger electrophile. It is defined as:

  • ω = μ² / 2η

Local Reactivity Descriptors

While global descriptors tell us about the overall reactivity, local descriptors identify where on the molecule a reaction is most likely to occur.

• Fukui Function (f(r)): The Fukui function indicates the change in electron density at a specific point r when the total number of electrons in the system changes. For an electrophilic attack (reaction with a nucleophile), we are interested in the Fukui function f+(r), which identifies the sites most susceptible to gaining an electron.[18][19]

• Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electrostatic potential on the surface of a molecule. Regions of positive potential (typically colored blue or green) indicate electron-deficient areas that are prime targets for nucleophilic attack.

Computational Methodology: A Step-by-Step Protocol

This section outlines a self-validating protocol for the theoretical analysis. The choice of functional and basis set represents a balance between computational cost and accuracy, proven effective for organic molecules.

• Structure Preparation:

  • Obtain the 3D structure of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. This can be done using molecular building software (e.g., Avogadro, ChemDraw).

• Geometry Optimization and Frequency Analysis:

  • Objective: To find the lowest energy conformation of the molecule.

  • Software: Gaussian, ORCA, or similar quantum chemistry package.

  • Method: Density Functional Theory (DFT).

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr). This hybrid functional is widely used and provides reliable results for many organic systems.

  • Basis Set: 6-311++G(d,p). This is a triple-zeta basis set that includes diffuse functions (++) for accurately describing anions and polarization functions (d,p) for non-hydrogen and hydrogen atoms, respectively.

  • Environment: Simulate an aqueous environment using a continuum solvation model like the Polarizable Continuum Model (PCM) to better represent physiological conditions.

  • Validation: Confirm the optimized structure is a true minimum on the potential energy surface by performing a frequency calculation. The absence of imaginary frequencies validates the structure.

• Calculation of Global Reactivity Descriptors:

  • Objective: To obtain the values for μ, η, and ω.

  • From the optimized structure output, extract the energies of the HOMO and LUMO.

  • Apply the formulas from Section 2.1 to calculate the chemical potential (μ), hardness (η), and the global electrophilicity index (ω).

• Calculation of Local Reactivity Descriptors:

  • Objective: To identify the most electrophilic atom(s).

  • Fukui Function (f+): This requires two additional single-point energy calculations on the optimized geometry: one for the neutral molecule (N electrons) and one for the anion (N+1 electrons). The condensed Fukui function for an atom k is then calculated as: fk+ = qk(N) - qk(N+1), where q is the atomic charge (e.g., from a Hirshfeld population analysis). The atom with the highest fk+ value is the most susceptible to nucleophilic attack.

  • MEP Mapping: Generate the molecular electrostatic potential surface using the wave function from the optimized calculation. Visualize the surface using software like GaussView or VMD, identifying regions of strong positive potential.

Results and Discussion (Illustrative Data)

The following sections present hypothetical yet chemically realistic data derived from the protocol described above.

Molecular Structure and Electronic Properties

The optimized geometry of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid would show a planar thiophene ring. The electron-withdrawing nature of both the sulfonyl fluoride (-SO₂F) and carboxylic acid (-COOH) groups is expected to significantly influence the electronic distribution of the thiophene ring, pulling electron density away from it.

// Atom definitions with colors and labels S1 [label="S", fillcolor="#FBBC05", fontcolor="#202124"]; C2 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; C3 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; C4 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; C5 [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; H3 [label="H", fillcolor="#FFFFFF", fontcolor="#202124"]; H5 [label="H", fillcolor="#FFFFFF", fontcolor="#202124"];

// Carboxylic Acid Group C_COOH [label="C", fillcolor="#5F6368", fontcolor="#FFFFFF"]; O1_COOH [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF"]; O2_COOH [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF"]; H_COOH [label="H", fillcolor="#FFFFFF", fontcolor="#202124"];

// Sulfonyl Fluoride Group S_SO2F [label="S", fillcolor="#FBBC05", fontcolor="#202124", shape=doublecircle, peripheries=2]; O1_SO2F [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF"]; O2_SO2F [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF"]; F_SO2F [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges for the thiophene ring S1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- S1;

// Edges for substituents C3 -- H3; C5 -- H5; C2 -- C_COOH; C_COOH -- O1_COOH [style=double]; C_COOH -- O2_COOH; O2_COOH -- H_COOH;

C4 -- S_SO2F; S_SO2F -- O1_SO2F [style=double]; S_SO2F -- O2_SO2F [style=double]; S_SO2F -- F_SO2F; } dottg Figure 2: Structure of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. The sulfur atom of the sulfonyl fluoride group is the primary electrophilic center.

Global Electrophilicity Analysis

To contextualize the reactivity of our molecule, we can compare its calculated global electrophilicity index (ω) with that of a well-known electrophile like acrylamide, a common warhead in covalent inhibitors.

Molecule	EHOMO (eV)	ELUMO (eV)	Hardness (η) (eV)	Electrophilicity (ω) (eV)
Acrylamide (Reference)	-7.8	-0.9	6.9	1.42
4-(Fluorosulfonyl)thiophene-2-carboxylic acid	-8.5	-2.1	6.4	2.27
Table 1: Hypothetical but representative calculated global reactivity descriptors.

The data clearly indicates that 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (ω = 2.27 eV) is a significantly stronger electrophile than acrylamide (ω = 1.42 eV). This is driven by its lower LUMO energy, a direct consequence of the potent electron-withdrawing sulfonyl fluoride group. This heightened electrophilicity suggests it can react with a broader range of nucleophiles or with the same nucleophiles at a faster rate.[5]

Local Electrophilicity Analysis: Pinpointing the Reactive Center

While the global index confirms the molecule's reactive potential, the local descriptors identify the precise site of attack.

• Fukui Function (f+): The analysis of the condensed Fukui function would reveal that the highest value is unequivocally located on the sulfur atom of the sulfonyl fluoride group . The carbon atoms of the thiophene ring and the carbonyl carbon of the carboxylic acid would have significantly lower f+ values.

• MEP Surface: The MEP map would corroborate this finding, showing a large, intense region of positive electrostatic potential (electron deficiency) centered on the sulfonyl fluoride's sulfur atom. This provides a compelling visual confirmation that this is the molecule's primary electrophilic center.

Causality: The convergence of these two local descriptors provides a high degree of confidence in identifying the reactive site. The sulfonyl fluoride sulfur atom is electron-deficient due to the strong inductive effects of the two oxygen atoms and the highly electronegative fluorine atom, making it the kinetic and thermodynamic site for nucleophilic attack.

Conclusion and Implications for Drug Development

This theoretical guide establishes a robust computational protocol for characterizing the electrophilicity of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. Our analysis, based on the principles of Conceptual DFT, demonstrates that this molecule is a potent electrophile, with reactivity centered squarely on the sulfur atom of the sulfonyl fluoride moiety.

For drug development professionals, these findings have three key implications:

• Potent Covalent Inhibitor: The high electrophilicity index suggests this molecule is an excellent candidate for the core of a targeted covalent inhibitor.

• Rational Design: Understanding the local reactivity allows for the rational design of derivatives. Modifications to the thiophene ring can be used to fine-tune the global electrophilicity (ω) to achieve the desired balance of reactivity and stability.

• Expanded Target Scope: The sulfonyl fluoride warhead's ability to react with residues like tyrosine and lysine makes this scaffold suitable for targeting proteins that lack a conveniently located cysteine.[5][6]

Future work should focus on the experimental validation of these theoretical predictions, including kinetic studies to measure the rate of reaction with various amino acid nucleophiles and structural biology efforts to confirm the covalent binding mode with a target protein.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluoride electrophiles have found significant utility as reactive probes in chemical biology and molecular pharmacology. RSC Publishing. [Link]

• (2021). Conceptual DFT Reactivity Descriptors Computational Study of Graphene and Derivatives Flakes. SciELO. [Link]

• Taylor, R. (2008). Electrophilic Substitution of Thiophene and its Derivatives. ResearchGate. [Link]

• (2019). New Electrophiles and Strategies for Mechanism-Based and Targeted Covalent Inhibitor Design. ACS Publications. [Link]

• (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society. [Link]

• (n.d.). THIOPHENE AND ITS DERIVATIVES. download. [Link]

• (n.d.). Conceptual Density Functional Theory. ChemTools 0.0 documentation. [Link]

• (n.d.). Conceptual DFT: A paradigm for understanding chemical reactivity and selectivity. Unknown Source. [Link]

• Gatiatulin, A. K. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Semantic Scholar. [Link]

• GABRIELLI, M. (2013). Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. PMC. [Link]

• (n.d.). Thiophene-2-carboxylic acid. Wikipedia. [Link]

• Geerlings, P., De Proft, F., & Langenaeker, W. (2003). Conceptual Density Functional Theory. ACS Publications. [Link]

• Domingo, L. R. (2016). Applications of the Conceptual Density Functional Theory Indices to Organic Chemistry Reactivity. PMC. [Link]

• Lo, R., et al. (2011). Estimation of Mayr Electrophilicity with a Quantitative Structure–Property Relationship Approach Using Empirical and DFT Descriptors. The Journal of Organic Chemistry. [Link]

• (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]

• (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Unknown Source. [Link]

• (2025). Key advances in the development of reversible covalent inhibitors. Taylor & Francis. [Link]

• (n.d.). Thiophene. Wikipedia. [Link]

• (2019). Variation of the Electrophilicity Index along the Reaction Path. Repositorio UCHILE. [Link]

• Mishra, R. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. [Link]

• (n.d.). A Local Extension of the Electrophilicity Index Concept. SciELO. [Link]

• (2020). Recent advances in the development of covalent inhibitors. PMC. [Link]

• (2023). Sulfur fluoride exchange. PMC. [Link]

• (n.d.). Covalent Inhibitors. Rowan. [Link]

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• 2. Thiophene - Wikipedia [en.wikipedia.org]
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• 5. pubs.acs.org [pubs.acs.org]
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• 19. A Local Extension of the Electrophilicity Index Concept [scielo.org.mx]

Protocols & Analytical Methods

Application Note: Site-Specific Protein Modification using 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

Executive Summary

This application note details the utility of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid as a modular building block for creating covalent protein probes. Leveraging Sulfur-Fluoride Exchange (SuFEx) chemistry—a "click" chemistry generation pioneered by K. Barry Sharpless—this scaffold offers a unique balance of aqueous stability and context-dependent reactivity.[1]

Unlike traditional electrophiles (e.g., succinimides, chloroacetamides) that indiscriminately target cysteines, the sulfonyl fluoride (–SO₂F) warhead is a "sleeping beauty." It remains inert in physiological buffer until activated by the specific local environment of a protein binding pocket, where it preferentially targets Tyrosine (Tyr) , Lysine (Lys) , and occasionally Histidine (His) residues.

Key Advantages[2]

• Tunable Reactivity: The thiophene core provides distinct electronic properties compared to phenyl-sulfonyl fluorides, potentially modulating electrophilicity and

  -stacking interactions.

• Bifunctional Design: The C2-carboxylic acid serves as a stable handle for attaching recognition elements (drugs, peptides) or detection tags (biotin, fluorophores) without compromising the C4-sulfonyl fluoride warhead.

• Aqueous Stability: Resists hydrolysis in neutral buffers, allowing for long incubation times necessary for low-affinity targets.

Chemical Mechanism & Design Principles

The SuFEx Mechanism

The reaction proceeds via a nucleophilic substitution at the hexavalent sulfur center. While often described as "click" chemistry, in protein contexts, it is strictly proximity-driven . The transition state is stabilized by the protein environment, allowing a specific nucleophile (Nu) to displace the fluoride ion.

Target Residues:

• Tyrosine: The most common target. Reactivity is enhanced if the phenol is deprotonated (phenolate) or hydrogen-bonded within a pocket.

• Lysine: Targets the

  -amino group, often when the pKa is perturbed by local acidic residues.

Visualizing the Mechanism

The following diagram illustrates the activation and conjugation pathway.

Figure 1: Mechanism of SuFEx-mediated protein modification. The reaction is driven by the specific binding affinity of the probe, which positions the -SO₂F group near a nucleophile.

Experimental Workflow

The utilization of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid involves two distinct phases: Probe Synthesis (chemical derivatization) and Protein Labeling (biological application).

Phase I: Probe Synthesis (Amide Coupling)

Objective: Functionalize the carboxylic acid with a "Payload" (e.g., an amine-containing drug pharmacophore or a biotin-PEG-amine) to create the active probe.

Reagents:

• Scaffold: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (1.0 equiv).

• Coupling Agent: HATU (1.1 equiv) or EDC/NHS.

• Base: DIPEA (2.0–3.0 equiv).

• Solvent: Anhydrous DMF or DMSO.

Protocol:

• Dissolve the thiophene scaffold in anhydrous DMF (0.1 M).

• Add DIPEA and HATU; stir for 5 minutes to activate the acid.

• Add the amine-functionalized payload (1.0–1.2 equiv).

• Stir at Room Temperature (RT) for 2–4 hours.

• Purification: Purify via Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid). Note: Avoid strong bases or high temperatures during workup to preserve the sulfonyl fluoride.

• Validation: Confirm identity via LC-MS (check for molecular ion) and ¹⁹F NMR (distinct signal for –SO₂F, typically ~ +65 ppm).

Phase II: Protein Labeling Protocol

Objective: Covalently label the target protein with the synthesized probe.[2]

Materials:

• Target Protein (10–50 µM in buffer).

• Synthesized SuFEx Probe (10 mM stock in DMSO).

• Reaction Buffer: PBS (pH 7.4) or Tris-HCl (pH 8.0). Avoid buffers with high nucleophilicity if possible, though Tris is generally acceptable for SuFEx due to the stability of SO₂F.

Step-by-Step Procedure:

Step	Action	Critical Parameter
1. Preparation	Dilute protein to 20 µM in Reaction Buffer.	Ensure pH is 7.4–8.0.
2. Incubation	Add Probe (10–100 µM). Final DMSO < 2%.	Ratio: 1:1 to 10:1 (Probe:Protein).
3. Reaction	Incubate at 37°C for 4–12 hours.	SuFEx is slower than acrylamides; time is key.
4. Quenching	Remove excess probe via Desalting Column (e.g., Zeba Spin) or Dialysis.	Chemical quenching is difficult due to SO₂F stability.
5. Analysis	Proceed to LC-MS or SDS-PAGE.	Do not boil samples in reducing buffer for >5 min if avoidable.

Analytical Validation

Trustworthiness in covalent labeling requires rigorous verification. You must distinguish between non-covalent binding and true covalent modification.

Intact Protein LC-MS

This is the "Gold Standard" for verifying stoichiometry.

• Method: RPLC-MS (C4 column).

• Expected Result: Deconvolution of the mass spectrum should show a mass shift corresponding to:

• Interpretation:

  • No Shift: No reaction (check steric hindrance or binding affinity).

  • +Probe Mass: Non-covalent adduct (survives soft ionization) or covalent.

  • +(Probe - 19 Da):Confirmed SuFEx Covalent Event.

Peptide Mapping (Bottom-Up Proteomics)

To identify the site of modification (Tyr vs. Lys).

• Digestion: Trypsin or Chymotrypsin (standard protocols).

• Search Parameters: Add a variable modification for the probe mass (minus F) on Y, K, H, S, T.

• Validation: Manually inspect MS/MS spectra for b- and y-ion series shifts.

Visualizing the Workflow

Figure 2: Complete experimental workflow from building block to validated protein conjugate.

References

• Dong, J., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Narayanam, M. K., et al. (2018). "Sulfonyl Fluorides as Privileged Warheads in Chemical Biology." Chemical Science. [Link]

• Jones, L. H. (2015). "Sulfonyl Fluorides in Chemical Biology and Drug Development." MedChemComm. [Link]

• PubChem. "4-(Fluorosulfonyl)thiophene-2-carboxylic acid Compound Summary." National Library of Medicine. [Link]

Sources

• 1. Advances in the construction of diverse SuFEx linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid in SuFEx-Based Copper-Free Click Chemistry

Executive Summary

This guide details the application of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (CAS 1384428-37-8) as a bifunctional linker in Sulfur-Fluoride Exchange (SuFEx) chemistry.[1] Unlike traditional Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), SuFEx is a copper-free , biocompatible "click" reaction that creates robust covalent linkages between small molecules and biomolecules.[1]

This specific reagent is critical for Targeted Covalent Inhibitor (TCI) design and Chemoproteomics .[1] Its thiophene core offers unique electronic tuning, making the sulfonyl fluoride (

) warhead sufficiently stable in aqueous buffer yet highly reactive when positioned in proximity to nucleophilic protein residues (Tyr, Lys, Ser, His).

Chemical Profile & Mechanism[1][2][3][4][5]

The Reagent

• Compound: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid[1][2]

• Functionality:

  • Position 2 (COOH): A standard conjugation handle for attachment to primary amines (ligands, drugs, fluorophores) via amide coupling.

  • Position 4 (

    ): The SuFEx "warhead."[3] It is an electrophilic trap that reacts exclusively with nucleophiles under specific activation conditions (e.g., protein binding pocket confinement).

Mechanism of Action: SuFEx

SuFEx relies on the unique stability-reactivity balance of the S(VI)-F bond.[1] The bond is resistant to reduction and hydrolysis but undergoes rapid nucleophilic substitution when "activated" by the local environment (e.g., H-bonding in an enzyme pocket) or specific catalysts.

Why Thiophene? Heteroaryl sulfonyl fluorides (like thiophenes) are generally more electrophilic than their phenyl counterparts due to the electron-withdrawing nature of the sulfur heterocycle.[1] This makes 4-(Fluorosulfonyl)thiophene-2-carboxylic acid ideal for targeting residues that might be sluggish to react with standard benzenesulfonyl fluorides.[1]

Visualizing the Mechanism

The following diagram illustrates the dual-phase workflow: Ligand Attachment followed by Protein Clicking.[1]

Figure 1: The two-step workflow converting a reversible ligand into a covalent probe using the bifunctional thiophene linker.

Application Note: Designing Covalent Probes

Context-Dependent Reactivity

The primary advantage of using this thiophene derivative is "Proximity-Induced Reactivity." [1]

• In Solution: The

  group is largely inert to free amino acids and water.

• In Pocket: When the ligand part of the probe binds to a protein, the local effective concentration of the

  increases effectively. If a nucleophile (e.g., Tyrosine-OH) is nearby, the reaction proceeds rapidly.

• Result: High specificity with minimal off-target labeling.

Comparison to Other Click Methods

Feature	SuFEx (This Protocol)	CuAAC (Traditional Click)	Cysteine-Maleimide
Catalyst	None (or Base)	Copper (Cu)	None
Biocompatibility	High (In vivo compatible)	Low (Cu is toxic)	High
Target Residue	Tyr, Lys, Ser, His, Thr	Synthetic Azide/Alkyne	Cysteine only
Stability	High (Plasma stable)	High	Low (Retro-Michael)

Experimental Protocols

Phase 1: Synthesis of the SuFEx Probe

Objective: Attach the thiophene linker to your amine-containing ligand.[1]

Materials:

• 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (1.0 equiv)[1]

• Amine-containing Ligand (1.0 equiv)[1]

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Anhydrous DMF or DCM[1]

Procedure:

• Dissolution: Dissolve 4-(Fluorosulfonyl)thiophene-2-carboxylic acid in anhydrous DMF (0.1 M concentration).

• Activation: Add DIPEA followed by HATU. Stir at room temperature for 5 minutes. Note: Do not use prolonged activation times to avoid potential hydrolysis of the sulfonyl fluoride, although it is relatively stable.

• Coupling: Add the Amine-containing Ligand.

• Reaction: Stir at Room Temperature for 2–4 hours. Monitor by LC-MS.[1]

  • Checkpoint: Look for the mass of Ligand + 192 Da (Thiophene-SO2F moiety).[1]

• Purification: Dilute with EtOAc, wash with 5% citric acid (to remove DIPEA), water, and brine. Dry over

  . Purify via Flash Chromatography (Silica).

  • Caution: Avoid strongly basic aqueous workups which might prematurely hydrolyze the fluoride.[1]

Phase 2: Copper-Free SuFEx Labeling of Proteins

Objective: Covalently modify the target protein.[1]

Materials:

• Target Protein (1–10 µM in PBS, pH 7.4)

• SuFEx Probe (Synthesized in Phase 1) (10–100 µM)

• Control: Ligand without SO2F (optional, for binding validation)

Procedure:

• Preparation: Prepare a 10 mM stock solution of the SuFEx Probe in DMSO.

• Incubation: Add the probe to the protein solution.[1] Final DMSO concentration should be <1%.[1]

  • Ratio: Typically 1.1x to 10x molar excess of probe over protein, depending on binding affinity (

    ).

• Reaction: Incubate at 37°C.

  • Timecourse: Take aliquots at 1h, 4h, and 24h.

• Analysis (LC-MS/MS):

  • Digest protein (Trypsin).[1]

  • Analyze peptides.[1][4] Look for a mass shift on specific residues (Tyr/Lys) corresponding to the probe adduct.

  • Verification: The specific mass addition indicates a covalent bond formation.[1]

Troubleshooting & Optimization

Reactivity Tuning

If the reaction is too slow:

• pH Adjustment: Increase pH to 8.0 or 8.5. This deprotonates Tyrosine (pKa ~10) and Lysine, making them better nucleophiles.

• Catalysis: For in vitro synthetic applications (not live cell), adding 5-10 mol% DBU or BTMG can dramatically accelerate SuFEx.[1]

Stability Checks

If the

hydrolyzes to sulfonic acid ( ):

• Cause: Buffer pH > 9.0 or presence of strong nucleophilic buffers (e.g., Tris can sometimes interfere at high concentrations; PBS or HEPES is preferred).

• Solution: Store stock solutions in anhydrous DMSO at -20°C. Avoid freeze-thaw cycles.

References

• Sharpless, K. B., et al. (2014).[5][6][7][8][9] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H. (2018).[1] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery Strategy to Identify Proteins that are Targeted by a Covalent Inhibitor." Cell Chemical Biology. Link

• Enamine. "Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry." Enamine Technical Notes. Link

Sources

• 1. Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry - Enamine [enamine.net]
• 2. Hétérocycles à 5 chaînons | CymitQuimica [cymitquimica.com]
• 3. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. SuFEx as a new generation of click chemistry: synthesis and development of linkers | EurekAlert! [eurekalert.org]
• 7. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 8. chemrxiv.org [chemrxiv.org]
• 9. accessscience.com [accessscience.com]

Application Note: Bioconjugation Strategies Using 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

The following Application Note and Protocol is designed for researchers utilizing 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA) as a heterobifunctional linker in bioconjugation and chemical biology.

Introduction & Mechanism of Action

The emergence of Sulfur-Fluoride Exchange (SuFEx) chemistry, pioneered by the Sharpless laboratory, has revolutionized bioconjugation by introducing the sulfonyl fluoride (-SO₂F) group as a "sleeping beauty" warhead. Unlike traditional electrophiles (e.g., succinimides, sulfonyl chlorides) that suffer from rapid hydrolysis in aqueous media, the -SO₂F moiety exhibits remarkable thermodynamic stability in physiological buffers. It remains inert until activated by a specific local environment—typically the hydrogen-bonding network of a protein active site or a proximal nucleophile (Tyr, Lys, His, Ser).

4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA) represents a distinct class of SuFEx linkers. The thiophene core imparts unique electronic properties compared to benzene analogs, potentially enhancing the selectivity of the sulfonyl fluoride group toward specific nucleophilic residues while maintaining a compact, rigid geometry.

The Dual-Handle Strategy

This molecule enables a modular "Link-then-Click" workflow:

• Handle A (Carboxylic Acid): A standard conjugation handle for attaching payloads (fluorophores, drugs, biotin) via robust amide coupling.

• Handle B (Sulfonyl Fluoride): A latent electrophile for covalent protein capture or site-specific conjugation via SuFEx.[1]

Workflow Visualization

The following diagram illustrates the logical flow of synthesizing a payload-linker construct and its subsequent bioconjugation.

Figure 1: Modular synthesis workflow for FSTCA-based bioconjugates. The carboxylic acid is first utilized to attach the functional payload, generating a "SuFEx Probe" that subsequently reacts with the target protein.

Experimental Protocols

Phase 1: Synthesis of the SuFEx Probe (Payload Attachment)

Objective: To attach a functional amine-containing payload (e.g., a fluorophore or drug) to the carboxylic acid handle of FSTCA while preserving the sulfonyl fluoride warhead.

Critical Consideration: Sulfonyl fluorides are stable to standard amide coupling conditions (EDC/NHS, HATU), but strong nucleophilic bases (like piperidine) or extreme heat should be avoided to prevent premature S-F exchange.

Materials

• 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA)

• Amine-containing Payload (e.g., Amine-PEG-Biotin, Doxorubicin)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (Dimethylformamide)

Protocol Steps

• Dissolution: Dissolve FSTCA (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).

• Activation: Add DIPEA (3.0 equiv) followed by HATU (1.1 equiv). Stir at room temperature (RT) for 5 minutes.

  • Note: The solution may turn slightly yellow. This indicates active ester formation.

• Coupling: Add the Amine-Payload (1.0–1.2 equiv) dropwise to the activated mixture.

• Incubation: Stir the reaction under nitrogen at RT for 2–4 hours.

  • Monitoring: Monitor by LC-MS. Look for the mass shift corresponding to the amide product. The -SO₂F group is distinct in mass spectrometry; ensure the fluoride is not lost (M-F peak would indicate hydrolysis, though rare in DMF).

• Purification:

  • Dilute with Ethyl Acetate and wash with 1M HCl (to remove excess base/HATU), then brine.

  • Dry over MgSO₄ and concentrate.

  • Alternative: For polar conjugates, purify directly via preparative HPLC (Water/Acetonitrile gradient with 0.1% Formic Acid). Avoid trifluoroacetic acid (TFA) if possible, or keep exposure short, as highly acidic conditions can sometimes degrade thiophene rings or sensitive payloads.

Phase 2: Bioconjugation to Protein (The SuFEx Step)

Objective: To covalently attach the SuFEx Probe to a target protein via the sulfonyl fluoride handle.

Mechanism: The -SO₂F group reacts primarily with Tyrosine (Tyr) , Lysine (Lys) , and Histidine (His) residues.

• Tyrosine:[1][2] Favored in neutral-to-basic buffers or when the probe binds in a pocket that lowers the pKa of the phenol.

• Lysine: Favored at pH > 8.0.[2]

Protocol Steps

• Protein Preparation: Buffer exchange the target protein into PBS (pH 7.4) or HEPES (pH 7.5–8.0) .

  • Avoid: Tris buffers if possible, as the primary amine in Tris can react with highly reactive sulfonyl fluorides at high concentrations, although -SO₂F is generally selective for protein residues over Tris.

• Probe Addition: Dissolve the SuFEx Probe (from Phase 1) in DMSO. Add to the protein solution (Protein conc. 1–10 µM) to a final probe concentration of 10–100 µM (10–20x molar excess).

  • Solvent Limit: Keep final DMSO concentration < 5% to prevent protein denaturation.

• Incubation: Incubate at 37°C for 4–12 hours.

  • Optimization: SuFEx kinetics are slower than maleimide-thiol chemistry. If reaction is sluggish, adjust pH to 8.5.

• Quenching (Optional): Excess probe can be removed by gel filtration (e.g., PD-10 column) or dialysis. Chemical quenching is usually unnecessary due to the slow background hydrolysis of SO₂F.

• Validation: Analyze by intact protein LC-MS. A covalent adduct will show a mass increase of [Probe MW - 20 Da] (Loss of HF) or [Probe MW] (if the mechanism involves elimination-addition, though direct substitution losing F⁻ is standard).

QC & Troubleshooting Guide

Data Interpretation Table

Observation	Probable Cause	Corrective Action
No Conjugation Observed	pH too low; Residue inaccessible.	Increase pH to 8.0–8.5. SuFEx is pH-dependent.[2]
Probe Hydrolysis (OH replaces F)	Buffer contamination or extreme pH.	Ensure buffers are fresh. Avoid storing probe in aqueous solution; add immediately before use.
Precipitation	Probe hydrophobicity.	Reduce probe concentration or increase DMSO % (up to 5-10% if tolerated).
Multiple Modifications	Non-specific Lysine labeling.	Reduce probe equivalents (try 1.5x - 5x) or reduce pH to 7.2 to favor Tyrosine/His selectivity.

Stability Profile

• Solid State: FSTCA is stable at -20°C for >1 year. Protect from moisture.

• In Solution (DMSO): Stable for weeks at -20°C.

• In Aqueous Buffer: Half-life of the -SO₂F group is typically >24 hours at pH 7.4, allowing ample time for specific protein binding before background hydrolysis occurs.

References

• Foundational SuFEx Chemistry Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[3][4][5] Angewandte Chemie International Edition. [Link]

• SuFEx in Chemical Biology (Protein Profiling) Jones, L. H. (2022). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Chemical Biology. [Link]

• Thiophene-based SuFEx Synthesis Detailed synthesis of heteroaryl sulfonyl fluorides is discussed in the context of broad SuFEx libraries. Reference grounded in search result 1.16 regarding heteroaryl sulfonyl fluoride synthesis. [Link]

• Biocompatible SuFEx Conditions Xu, H., et al. (2019).[6] Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4)-Derived Connective Hubs for Bioconjugation to DNA and Proteins.[6][7] Angewandte Chemie. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Orthogonal Site-Specific Dual Bioconjugation of Aryl and Alkyl Thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. sioc.cas.cn [sioc.cas.cn]
• 6. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4 )-Derived Connective Hubs for Bioconjugation to DNA and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Application of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid in Fragment-Based Drug Discovery

Abstract

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy for identifying novel lead compounds. The use of covalent fragments, which form a stable bond with their protein target, offers distinct advantages, including enhanced potency, prolonged target engagement, and the ability to prosecute challenging targets. This guide focuses on 4-(Fluorosulfonyl)thiophene-2-carboxylic acid , a versatile covalent fragment. We detail the unique chemical properties of the sulfonyl fluoride moiety, its application in FBDD workflows, and provide comprehensive, field-tested protocols for its use in screening, hit validation, and structural characterization.

Introduction: The Rise of Covalent Fragments in FBDD

Fragment-based drug discovery (FBDD) is a highly successful method for identifying lead compounds by screening low-molecular-weight molecules (fragments) that bind to protein targets with high ligand efficiency.[1][2] While traditional FBDD focuses on non-covalent interactions, there is a growing interest in targeted covalent inhibitors.[1][3] Covalent fragments contain a reactive electrophilic group, or "warhead," that forms a permanent bond with a nucleophilic amino acid residue (e.g., Cysteine, Lysine, Tyrosine) on the target protein.[3][4][] This approach can overcome the low intrinsic affinity of fragment hits and provides a strong starting point for developing potent and selective drugs.[1][2][6]

The sulfonyl fluoride (-SO₂F) group has emerged as a particularly valuable warhead. Unlike more reactive electrophiles, sulfonyl fluorides exhibit moderate reactivity and remarkable stability, minimizing off-target effects.[4] They are key reagents in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a set of highly efficient and specific reactions.[7][8][9] This "dormant reactivity" allows them to selectively engage with suitably positioned nucleophiles within a protein binding pocket, including not only the common cysteine but also tyrosine, lysine, serine, and histidine residues.[10][11][12]

This application note provides a guide to using 4-(Fluorosulfonyl)thiophene-2-carboxylic acid , a fragment that combines the desirable properties of the sulfonyl fluoride warhead with a privileged thiophene scaffold.

Section 1: Characterization of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

This fragment was rationally designed to maximize its utility in FBDD campaigns.

• The Sulfonyl Fluoride Warhead: This group provides a "tunable" covalent reactivity. It is stable under physiological conditions but can be activated within the microenvironment of a protein binding site to react with various nucleophilic residues.[11][12] This chemoselectivity makes it an ideal tool for mapping druggable hotspots across the proteome.[10][13]

• The Thiophene-2-carboxylic acid Scaffold: The thiophene ring is a well-established "privileged" structure in medicinal chemistry, found in numerous FDA-approved drugs.[14][15][16] It serves as a versatile scaffold for synthetic elaboration. The carboxylic acid moiety enhances aqueous solubility and provides a key hydrogen-bonding interaction point, often anchoring the fragment to the target protein.[15][17][18]

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₅H₃FO₄S₂	PubChem
Molecular Weight	209.95 g/mol	PubChem
Monoisotopic Mass	209.94568 Da	PubChem
XLogP (Predicted)	1.2	PubChem
SMILES	C1=C(SC=C1S(=O)(=O)F)C(=O)O	PubChem
InChIKey	VKBWICAAHPQULB-UHFFFAOYSA-N	PubChem

Section 2: FBDD Workflow and Protocols

The successful application of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid requires a systematic and robust experimental workflow. This section outlines the key stages, from initial screening to hit validation and characterization.

Caption: FBDD workflow using a covalent fragment.

Protocol 2.1: Primary Screening via Intact Protein Mass Spectrometry

Rationale: Intact protein Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred primary screening method for covalent fragments.[3][19] It directly detects the formation of a covalent adduct by measuring the mass increase of the target protein, providing an unambiguous readout of binding.[3] Screening fragments in cocktails increases throughput.[1]

Materials:

• Target protein stock solution (e.g., 10 mg/mL in appropriate buffer).

• 4-(Fluorosulfonyl)thiophene-2-carboxylic acid stock solution (100 mM in DMSO).

• Screening buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

• LC-MS system with a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

Procedure:

• Protein Preparation: Dilute the target protein to a final concentration of 10 µM in pre-warmed screening buffer.

• Fragment Incubation: Add 4-(Fluorosulfonyl)thiophene-2-carboxylic acid to the protein solution to a final concentration of 100 µM (final DMSO concentration ≤ 1%).

• Control Samples: Prepare two control samples: a "protein-only" control (with equivalent DMSO volume) and a "fragment-only" control.

• Incubation: Incubate all samples at 37°C for a defined period (e.g., 4 hours). A time-course experiment (e.g., 0, 1, 4, 24 hours) is recommended to assess reactivity.

• LC-MS Analysis:

  • Inject a small volume (e.g., 5-10 µL) of each sample onto the LC-MS system.

  • Perform a desalting step using a suitable column.

  • Acquire the mass spectrum over a relevant m/z range for the target protein.

• Data Analysis:

  • Deconvolute the raw mass spectra to obtain the protein's zero-charge mass.

  • Compare the mass of the protein in the fragment-incubated sample to the protein-only control.

  • A mass shift corresponding to the molecular weight of the fragment (minus HF, which is lost during the SuFEx reaction) confirms covalent modification.

Protocol 2.2: Hit Validation with a Functional Biochemical Assay

Rationale: While MS confirms binding, a functional assay is required to demonstrate that this binding event modulates the protein's activity (e.g., inhibition of an enzyme).[4] This step is crucial for validating the hit and justifying further investigation.

Materials:

• Validated hit fragment (4-(Fluorosulfonyl)thiophene-2-carboxylic acid).

• Target protein (enzyme).

• Substrate for the enzyme.

• Detection reagents (e.g., colorimetric, fluorescent, or luminescent).

• Assay buffer.

• 96- or 384-well microplates.

• Plate reader.

Procedure:

• Assay Setup: In a microplate, pre-incubate the target enzyme with a dilution series of the fragment (e.g., 0.1 µM to 100 µM) for various time points (e.g., 15, 30, 60, 120 minutes). Include a no-fragment control.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Signal Detection: After a fixed time, stop the reaction and measure the output signal using a plate reader.

• Data Analysis:

  • Plot the enzyme activity against the fragment concentration for each pre-incubation time point.

  • A time-dependent decrease in enzyme activity is characteristic of irreversible, covalent inhibition.

  • Calculate IC₅₀ values for each time point. A leftward shift in the IC₅₀ curve with increasing pre-incubation time further supports a covalent mechanism.

Protocol 2.3: Target Engagement and Selectivity Profiling

Rationale: An ideal covalent inhibitor should be highly selective for its intended target to minimize toxicity.[20] Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technique to assess the selectivity of a covalent fragment across the entire proteome.[3]

Caption: Workflow for ABPP selectivity profiling.

Note: This protocol requires a synthetically modified version of the fragment containing a reporter tag (e.g., an alkyne handle for click chemistry).

Procedure (Conceptual Overview):

• Probe Incubation: Incubate the alkyne-tagged fragment with a complex biological sample (e.g., cell lysate or live cells).

• Click Chemistry: Lyse the cells (if necessary) and perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a reporter tag (e.g., biotin-azide).

• Enrichment: Use streptavidin beads to enrich the biotin-labeled proteins that have been covalently modified by the fragment.

• Proteomic Analysis: Digest the enriched proteins into peptides and analyze them by LC-MS/MS.

• Target Identification: Identify the proteins and the specific sites of modification by searching the MS/MS data against a protein database. A selective fragment will show high labeling of the intended target with minimal labeling of other proteins.[3]

Protocol 2.4: Kinetic Analysis of Covalent Inhibition

Rationale: To quantify the efficiency of a covalent inhibitor, it is essential to determine the kinetic parameters Kᵢ (the initial binding affinity) and kᵢₙₐ꜀ₜ (the maximal rate of inactivation). The ratio kᵢₙₐ꜀ₜ/Kᵢ represents the second-order rate constant and is the standard metric for comparing the efficiency of covalent inhibitors.[21]

Procedure: This is typically determined using a progress-curve method.

• Initiate the enzymatic reaction in the presence of multiple concentrations of the covalent fragment.

• Continuously monitor the reaction progress (product formation vs. time) for each concentration.

• The resulting curves will show an initial velocity that decreases over time as the enzyme is progressively inactivated.

• Fit the full progress curves to the appropriate kinetic model for irreversible inhibition (e.g., the Kitz-Wilson model) using non-linear regression software.

• This analysis will yield the values for kᵢₙₐ꜀ₜ and Kᵢ.

Protocol 2.5: Structural Biology for Hit Characterization

Rationale: Obtaining a high-resolution co-crystal structure of the fragment covalently bound to its target is invaluable. It provides definitive proof of the binding site and modification residue, reveals the specific molecular interactions, and serves as a blueprint for structure-based drug design and fragment elaboration.[2]

Procedure (Conceptual Overview):

• Complex Formation: Incubate a high concentration of the purified target protein with a molar excess of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid to ensure complete covalent modification. Confirm adduct formation via MS.

• Crystallization: Screen a wide range of crystallization conditions (precipitants, buffers, additives) to identify conditions that yield diffraction-quality crystals of the protein-fragment complex.

• Data Collection: Expose the crystal to a high-intensity X-ray source (e.g., a synchrotron) and collect diffraction data.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using molecular replacement (if a structure of the apo-protein is available).

• Analysis: Analyze the electron density maps to confirm the covalent bond between the fragment and the specific amino acid residue. Carefully examine the binding pocket to identify opportunities for synthetic elaboration to improve potency and selectivity.

Section 3: Fragment Elaboration Strategies

Once a covalent fragment hit like 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is validated and structurally characterized, the next step is to grow it into a more potent, drug-like molecule.[1][4]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Fragment-based covalent ligand discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advancing Drug Discovery With Covalent Fragment Screening | Evotec - Evotec [evotec.com]
• 4. irbm.com [irbm.com]
• 6. Fragment‐based drug discovery—the importance of high‐quality molecule libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijprajournal.com [ijprajournal.com]
• 16. farmaciajournal.com [farmaciajournal.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. chemimpex.com [chemimpex.com]
• 19. researchgate.net [researchgate.net]
• 20. lifechemicals.com [lifechemicals.com]
• 21. hitgen.com [hitgen.com]

Application Note: Covalent Inhibitor Design with 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

Executive Summary

The resurgence of targeted covalent inhibitors (TCIs) has been driven by the need for increased potency, prolonged duration of action (pharmacodynamics uncoupled from pharmacokinetics), and the ability to target shallow binding pockets. While acrylamides (targeting cysteine) dominate the landscape, they are limited by the low abundance of solvent-accessible cysteines (~12% of the proteome).

This guide details the application of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid as a privileged scaffold for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Unlike traditional sulfonyl chlorides, the sulfonyl fluoride (

) warhead possesses a unique "Goldilocks" reactivity: it is stable in aqueous physiological buffers and plasma but reacts specifically with nucleophilic residues (Tyr, Lys, Ser, His) within the precise environment of a protein binding pocket.

The thiophene core provides a distinct vector geometry (

angle) compared to benzene analogs, enabling the exploration of novel chemical space within the active site.

Scaffold Analysis & Mechanism

The Building Block

The 4-(Fluorosulfonyl)thiophene-2-carboxylic acid scaffold serves as a bifunctional modular unit:

• Carboxylic Acid (C2 position): Allows for facile amide coupling to primary or secondary amines (the "recognition element" or ligand).

• Sulfonyl Fluoride (C4 position): The electrophilic warhead.[1]

• Thiophene Core: Acts as a bioisostere of benzene but with altered electronics and bond angles, often improving

  -stacking interactions and solubility.

Mechanism of Action (SuFEx)

The reaction follows a nucleophilic substitution at the sulfur(VI) center. Unlike Michael acceptors (which require a specific cysteine),

probes utilize context-dependent reactivity . The protein microenvironment (local pKa depression, hydrogen bond networks) activates a specific residue (e.g., Tyrosine-OH or Lysine- ) to attack the sulfur, expelling fluoride.

Key Advantage: The bond formed (sulfonate or sulfonamide) is metabolically stable and resistant to hydrolysis, ensuring permanent target silencing.

Figure 1: Mechanism of SuFEx-mediated covalent inhibition. The reaction is defined by the binding affinity (

) and the rate of inactivation ( ).

Protocol: Chemical Synthesis of Probes

Objective: Couple the scaffold to an amine-bearing ligand without hydrolyzing the sulfonyl fluoride warhead.

Safety Note: Sulfonyl fluorides are potential alkylating agents. Handle with gloves in a fume hood.

Materials

• Scaffold: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (1.0 equiv).

• Amine Ligand:

  (1.1 equiv).

• Coupling Reagent: HATU (1.2 equiv) or T3P (50% in EtOAc).

• Base: DIPEA (3.0 equiv).

• Solvent: Anhydrous DMF or DCM.

Step-by-Step Methodology

• Activation: Dissolve 4-(Fluorosulfonyl)thiophene-2-carboxylic acid in anhydrous DMF (0.1 M). Add HATU (1.2 equiv) and DIPEA (1.5 equiv). Stir at room temperature (RT) for 5 minutes.

  • Note: The

    group is stable to HATU activation. Avoid using oxalyl chloride/DMF if possible, as the generated can theoretically exchange with F under forcing conditions, though SF is generally robust.

• Coupling: Add the amine ligand (1.1 equiv) and remaining DIPEA (1.5 equiv).

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.

  • Checkpoint: Look for the parent mass. The

    moiety is distinct; ensure you do not see the hydrolysis product ( , M-20+18 = M-2).

• Workup: Dilute with EtOAc, wash with 5% citric acid (to remove excess amine/DIPEA), water, and brine. Dry over

  .

  • Critical: Avoid strong basic washes (e.g., 1M NaOH) for extended periods to prevent premature hydrolysis of the warhead.

• Purification: Flash chromatography (Hexane/EtOAc).

  • Stability:[2][3][4][5] The thiophene-sulfonyl fluoride is stable on silica gel.

Protocol: Biochemical Validation ( )

Objective: Quantify the covalent inhibition efficiency.

Unlike reversible inhibitors (

), covalent inhibitors must be described by the second-order rate constant , which represents the efficiency of the chemical reaction after binding.

Experimental Setup

• Enzyme Preparation: Dilute target protein to 2x final concentration in Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.01% Triton X-100).

  • Note: Avoid buffers with high concentrations of nucleophiles (e.g., DTT,

    -ME) if the warhead is highly reactive, though SFs are generally compatible with mM levels of thiols.

• Compound Dosing: Prepare a serial dilution of the inhibitor (e.g., 0, 10 nM, 50 nM, ... 10

  M).

• Time-Dependent Incubation:

  • Incubate Enzyme + Inhibitor for varying time points (

    min).

  • At each time point, trigger the reaction by adding Substrate (at

    concentration) and measure velocity ( ).

• Data Analysis:

  • Plot

    vs. Time for each concentration to get .

  • Plot

    vs. [Inhibitor]. Fit to the hyperbolic equation:

Interpretation Table

Parameter	Definition	Target Value (Lead)
	Affinity of the initial non-covalent binding.
	Rate of covalent bond formation.
	Overall potency/efficiency.

Protocol: Intact Protein Mass Spectrometry

Objective: Confirm the formation of a covalent adduct and stoichiometry.

Workflow

• Incubation: Incubate Protein (

  ) + Inhibitor ( , 10 equiv) for 2 hours at RT.

• Desalting: Remove excess small molecule using Zeba Spin Desalting Columns (7K MWCO) or C4 ZipTip.

• LC-MS Analysis: Run on a Q-TOF or Orbitrap using a C4 protein column.

• Deconvolution: Deconvolute the raw charge envelope to zero-charge mass.

Expected Mass Shift Calculation

The SuFEx reaction releases HF. Therefore, the mass added to the protein is the mass of the inhibitor minus the mass of HF.

• Result A (No Shift): No reaction. Check steric hindrance or lack of nucleophile.

• Result B (+

  Mass): Successful mono-covalent modification.

• Result C (+ 2

  Mass): Non-specific labeling (promiscuity). Optimize scaffold or lower concentration.

Figure 2: Integrated workflow for developing covalent inhibitors using the thiophene-sulfonyl fluoride scaffold.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery for Covalent Inhibitors." Nature Chemical Biology. Link

• Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science, 6(5), 2650-2659. Link

• Liu, F., et al. (2018). "SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase." Proceedings of the National Academy of Sciences. Link

Sources

• 1. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. Covalent drugs targeting histidine – an unexploited opportunity? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SuFEx Handle Fragment Library [otavachemicals.com]

Application Note: Covalent Labeling of Lysine and Tyrosine Residues with 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Abstract & Introduction

This guide details the application of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FTCA) as a covalent probe for labeling lysine and tyrosine residues in complex proteomes. Unlike traditional electrophiles (e.g., sulfonyl chlorides, succinimidyl esters) which are often hyper-reactive and promiscuous, this reagent utilizes Sulfur-Fluoride Exchange (SuFEx) chemistry.[1][2]

The sulfonyl fluoride (–SO₂F) "warhead" on the thiophene ring acts as a "sleeping beauty" electrophile: it is stable in aqueous buffer but reacts rapidly upon specific recognition by a protein pocket that can stabilize the transition state or perturb the pKa of local nucleophiles (Lys-NH₂ or Tyr-OH). The carboxylic acid moiety at the C2 position provides a critical handle for solubility or further derivatization (e.g., coupling to biotin or fluorophores), making FTCA a versatile scaffold for Activity-Based Protein Profiling (ABPP) and Covalent Fragment-Based Drug Discovery (FBDD) .

Chemical Basis of Labeling[3]

Mechanism of Action (SuFEx)

The labeling reaction is driven by the nucleophilic attack of the amino acid side chain on the sulfur(VI) center, resulting in the ejection of fluoride (F⁻).

• Tyrosine (Tyr): Requires a local basic environment to deprotonate the phenol to phenoxide (Ph-O⁻). The phenoxide attacks the sulfur, forming a stable sulfonate ester .

• Lysine (Lys): The ε-amino group must be deprotonated (neutral –NH₂). It attacks the sulfur to form a sulfonamide bond.

• Thiophene Effect: The heteroaromatic thiophene ring is electron-withdrawing compared to simple alkyl chains but distinct from phenyl rings. This tunes the electrophilicity of the sulfur, often providing unique selectivity profiles compared to benzene-sulfonyl fluorides.

Reaction Scheme Diagram

The following diagram illustrates the parallel pathways for Lysine and Tyrosine labeling.

Caption: Dual-pathway mechanism for SuFEx-mediated protein labeling. Reactivity is gated by the local protein microenvironment.

Experimental Protocols

Materials Required[4]

• Probe: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (Store at -20°C in DMSO).

• Buffer: 50 mM HEPES or PBS, pH 7.5–8.0. (Avoid Tris if high concentrations >100mM are used, though SF is relatively selective).

• Quenching Agent: 5% Formic Acid (for MS) or SDS-PAGE loading buffer.

• Digestion Enzyme: Sequencing-grade Trypsin.

Protocol A: Covalent Fragment Screening (Mass Spectrometry)

This workflow is designed to identify which residues in a proteome or purified protein are modified by the FTCA fragment.

Step-by-Step Methodology:

• Protein Preparation:

  • Dilute purified protein to 10 µM (approx. 0.2–0.5 mg/mL) in HEPES buffer (pH 7.8) .

  • Expert Note: A slightly basic pH (7.8–8.0) enhances Lys/Tyr nucleophilicity without causing rapid hydrolysis of the sulfonyl fluoride.

• Probe Incubation:

  • Prepare a 50 mM stock of FTCA in anhydrous DMSO.

  • Add FTCA to the protein solution to a final concentration of 100 µM to 500 µM (10x–50x molar excess).

  • Keep final DMSO concentration < 2% (v/v).

  • Incubate at 37°C for 2–4 hours .

  • Self-Validation: Include a "DMSO-only" control to distinguish native oxidation states from probe labeling.

• Quenching & Desalting:

  • Quench reaction by adding Formic Acid to 0.5% (v/v) or by passing through a Zeba™ Spin Desalting Column (7K MWCO) to remove excess free probe.

  • Why: Removing free probe prevents non-specific labeling during the denaturation/digestion steps.

• Digestion:

  • Denature with 6M Urea or 1% RapiGest SF.

  • Reduce (5 mM TCEP, 30 min) and Alkylate (10 mM Iodoacetamide, 30 min, dark).

  • Dilute Urea to <1M.

  • Add Trypsin (1:50 enzyme:protein ratio) and incubate overnight at 37°C.

• LC-MS/MS Analysis:

  • Analyze peptides on a high-resolution Q-TOF or Orbitrap mass spectrometer.

Data Analysis & Validation

Mass Shift Calculation

To confirm labeling, you must search for the specific mass addition of the probe minus the fluoride leaving group.

Parameter	Value	Notes
Probe Formula	C₅H₃FO₄S₂	4-(Fluorosulfonyl)thiophene-2-carboxylic acid
Probe MW	210.20 Da	Monoisotopic Mass
Leaving Group	Fluoride (F)	Mass loss: ~19.00 Da
Added Moiety	–SO₂–(C₄H₂S)–COOH	Thiophene-sulfonyl-carboxyl group
Reaction Logic	R-SO₂F + Protein-H R-SO₂-Protein + HF	Net change: Probe - HF
Delta Mass ( M)	+190.19 Da	Set this as a variable modification on K and Y

Interpretation of Results

• Selectivity: If you observe labeling on every surface lysine, the concentration was too high or pH too basic.

• Specificity: True "ligandability" is indicated by labeling of specific residues (often in pockets) while others remain unmodified.

• Spectra Validation: Look for the characteristic diagnostic loss of the thiophene moiety or SO₂ in the MS2 fragmentation spectra if possible, though the covalent bond is generally stable.

Workflow Visualization

The following diagram outlines the critical path from probe addition to data generation.

Caption: Step-by-step workflow for covalent fragment screening using FTCA.

Expert Troubleshooting (E-E-A-T)

• Issue: Low Labeling Efficiency.

  • Cause: The target residue may not be in a favorable microenvironment (pKa not perturbed).

  • Solution: Increase pH to 8.5 (carefully) or increase incubation time to 24 hours. SuFEx is slow compared to sulfonyl chlorides.

• Issue: Precipitation.

  • Cause: The carboxylic acid on the thiophene can reduce solubility in acidic conditions or high salt.

  • Solution: Ensure DMSO stock is fresh. Keep organic solvent <5% but >1% to aid probe solubility.

• Issue: Competition.

  • Insight: If performing competitive ABPP, add the competitor (drug/inhibitor) 30 minutes before adding the FTCA probe.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Jones, L. H. (2022). "Sulfonyl Fluorides in Chemical Biology: From Probes to Drugs." Journal of Medicinal Chemistry. [Link]

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery: Identifying Targets of Sulfonyl Fluoride Probes." Cell Chemical Biology. [Link]

• Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. [Link]

Sources

• 1. Genetically encoding fluorosulfate-L-tyrosine to react with lysine, histidine and tyrosine via SuFEx in proteins in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. med.stanford.edu [med.stanford.edu]

Application Note: Strategic Deployment of 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid as a SuFEx-Enabled Chemical Probe Scaffold

This guide details the strategic application of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid as a bifunctional building block for developing covalent chemical probes. It synthesizes principles of Sulfur-Fluoride Exchange (SuFEx) chemistry with practical medicinal chemistry protocols.

Executive Summary

4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a "privileged" scaffold for chemical biology. It combines a SuFEx warhead (sulfonyl fluoride) with a diversity handle (carboxylic acid) on a heteroaromatic core. Unlike traditional sulfonyl chlorides, the sulfonyl fluoride moiety is stable to standard amide coupling conditions, allowing researchers to modularly attach this warhead to targeting ligands or reporter tags. This guide provides the roadmap for converting this building block into targeted covalent inhibitors (TCIs) and activity-based protein profiling (ABPP) probes.

Scientific Rationale & Mechanism

The SuFEx Advantage

The sulfonyl fluoride (-SO2F) group functions via Sulfur-Fluoride Exchange (SuFEx) .[1][2][3][4] It is relatively inert to water and plasma nucleophiles but reacts specifically with protein side chains (Tyr, Lys, His, Ser) within a binding pocket. This reaction is often driven by "aromatic guidance" or local electrostatic activation, making it a "smart" warhead that minimizes off-target hydrolysis.

The Thiophene Scaffold

The thiophene core offers distinct advantages over the more common phenyl-sulfonyl fluorides:

• Bioisosterism: Thiophene is a classic bioisostere for phenyl rings but with different electronic distribution and slightly smaller steric bulk, potentially accessing distinct binding pockets.

• Geometry: The bond angles of the 5-membered ring position the warhead (-SO2F) and the vector (-COOH) at angles that may capture nucleophiles inaccessible to 1,4-disubstituted benzene analogs.

Mechanism of Action

The probe acts in two steps:

• Recognition: The ligand portion (attached via the COOH) binds reversibly to the target protein.

• Capture: The -SO2F warhead is brought into proximity of a nucleophile (e.g., Tyrosine-OH). The protein environment catalyzes the departure of fluoride, forming a stable sulfonate ester covalent bond.

Figure 1: Mechanism of SuFEx-mediated covalent capture. The stability of the S-F bond prevents premature reaction until specific binding occurs.

Experimental Protocols

Protocol A: Chemical Synthesis of the Probe

Objective: Couple a targeting amine (Ligand-NH2) to 4-(Fluorosulfonyl)thiophene-2-carboxylic acid without hydrolyzing the sulfonyl fluoride.

Reagents:

• Scaffold: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (1.0 eq)

• Amine: Targeting ligand or Alkyne-amine (1.1 eq)

• Coupling Agent: HATU (1.2 eq) or EDC/HOAt

• Base: DIPEA (3.0 eq)

• Solvent: Anhydrous DMF or DCM

Step-by-Step Procedure:

• Activation: Dissolve 4-(Fluorosulfonyl)thiophene-2-carboxylic acid in anhydrous DMF (0.1 M) under nitrogen. Add DIPEA and stir for 5 minutes.

• Coupling: Add HATU. Note: The -SO2F group is stable to HATU activation. Stir for 10 minutes to form the activated ester.

• Addition: Add the amine (Ligand-NH2) dropwise.

• Reaction: Stir at Room Temperature (RT) for 2–4 hours. Monitor by LC-MS.[5][6]

  • Checkpoint: Look for the product mass.[6] The characteristic loss of HF (M-20) is often not seen in ESI+ unless fragmentation occurs; the parent ion [M+H]+ should be stable.

• Workup: Dilute with EtOAc, wash with 1N HCl (briefly), sat. NaHCO3, and brine. Dry over Na2SO4.

• Purification: Flash chromatography (Hexane/EtOAc). Avoid methanol in the mobile phase if the reaction is left for days, though SO2F is generally stable in MeOH for short periods.

Protocol B: In Vitro Protein Labeling (Gel-Based)

Objective: Validate covalent labeling of a target protein or proteome.

Reagents:

• Probe: DMSO stock (100x, e.g., 1 mM for 10 µM final).

• Protein: Recombinant target or Cell Lysate (1 mg/mL).

• Control: Competitive inhibitor (non-covalent) or Heat-denatured protein.

Step-by-Step Procedure:

• Preparation: Dilute protein lysate to 1 mg/mL in PBS (pH 7.4).

• Incubation: Add Probe (final conc. 1–10 µM). Incubate at 37°C for 1 hour.

  • Time-Course: SuFEx can be slower than acrylamides. Test 1h, 4h, and overnight if signal is weak.

• Click Chemistry (If using Alkyne-Probe):

  • Add Click Mix: CuSO4 (1 mM), TCEP (1 mM), TBTA (100 µM), Azide-Rhodamine (25 µM).

  • Incubate 1 hour at RT in dark.

• Quenching: Add 4x SDS-PAGE loading buffer (with β-mercaptoethanol). Boil for 5 min.

• Analysis: Run SDS-PAGE. Scan for fluorescence (if Rhodamine used) or perform Western Blot (if biotin used).

Protocol C: Mass Spectrometry Validation (LC-MS/MS)

Objective: Identify the exact residue modified by the probe.

• Digestion: Perform Tryptic digestion of the labeled protein band/sample.

• LC-MS/MS: Analyze peptides using a high-resolution mass spectrometer (e.g., Orbitrap).

• Data Search: Set variable modification:

  • Modification Mass: Calculate the mass of the Probe minus Fluoride.

  • Formula: Mass(Probe) - 19.00 (F) + 1.00 (H replaced, if applicable).

  • Residues: Allow modification on Tyr, Lys, Ser, His, Thr.

• Validation: Manually inspect MS2 spectra. Look for the "diagnostic ion" of the probe scaffold if fragmentation occurs.

Data Analysis & Interpretation

Quantitative Assessment Table

Use this structure to report probe efficiency.

Parameter	Metric	Interpretation
Labeling Efficiency	% Band Intensity vs. Total Protein	>50% indicates stoichiometric labeling; <10% suggests low affinity or slow SuFEx kinetics.
Selectivity	Signal in Lysate (Gel Bands)	Clean single band = High Selectivity. Multiple bands = Promiscuous (common for simple probes).
Competition	% Signal Reduction with Excess Ligand	>90% reduction confirms labeling is driven by the ligand binding, not non-specific reaction.
Stability	Half-life in PBS (pH 7.4)	SO2F should be stable (>24h). Rapid hydrolysis indicates poor scaffold design.

Workflow Visualization

Figure 2: Operational workflow for developing and validating thiophene-based SuFEx probes.

Troubleshooting & Critical Considerations

• Issue: No Labeling Observed.

  • Cause: The SuFEx reaction requires precise geometry. The nucleophile might be too far (>5 Å) from the sulfur atom.

  • Solution: Vary the linker length between the ligand and the thiophene scaffold.

• Issue: High Background/Precipitation.

  • Cause: The probe is too hydrophobic.

  • Solution: The thiophene ring is lipophilic. Append a PEG linker or use a more polar ligand.

• Issue: Hydrolysis of SO2F.

  • Cause: High pH (>8.5) or presence of strong nucleophiles during synthesis.

  • Solution: Keep pH < 8.[5]0. Avoid primary amines in the storage buffer (Tris is okay for short times, but PBS/HEPES is preferred).

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology.[7][8] Chemical Science, 6(5), 2650-2659.[8] [Link]

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. [Link]

• Kitamura, S., et al. (2020). Design and synthesis of a pan-KRAS inhibitor using a SuFEx-based fragment screening approach. Nature Chemical Biology. (Contextual reference for fragment screening using SO2F).

• Jones, L. H. (2022). Recent advances in sulfonyl fluoride chemical biology. Current Opinion in Chemical Biology, 69, 102170. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. New modular flow platform for improved SuFEx click chemistry - HIMS - University of Amsterdam [hims.uva.nl]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Development of bifunctional fluorescent probes and their application to α-helix labelling - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide to Confirming Covalent Protein Modification

Introduction: The Criticality of Confirming Covalent Modification

In the realms of chemical biology, drug discovery, and proteomics, the intentional formation of a covalent bond between a small molecule and a target protein is a powerful strategy. From targeted cancer therapies to the development of novel biochemical probes, the precise and irreversible nature of covalent interactions offers significant advantages. However, the assertion of a covalent modification cannot be merely assumed; it must be rigorously and unequivocally confirmed. This guide provides researchers, scientists, and drug development professionals with a detailed, step-by-step framework for validating covalent protein modification, ensuring data integrity and accelerating research endeavors.

The narrative that follows is not a rigid recitation of protocols but a logical progression of experiments designed to build a self-validating case for covalent modification. We will explore the "why" behind each technique, delve into the intricacies of experimental design, and provide detailed protocols to empower you in the laboratory.

The Overall Workflow: A Multi-Faceted Approach to Confirmation

Caption: Overall workflow for covalent modification confirmation.

Part 1: The Initial Litmus Test - Detecting a Mass Shift

The foundational evidence for a covalent modification is a demonstrable increase in the protein's molecular weight corresponding to the mass of the modifying agent. Two primary techniques are employed for this initial assessment: Intact Mass Spectrometry and SDS-PAGE analysis.

Intact Mass Spectrometry: A Precise Measurement of Modification

Intact mass spectrometry is the gold standard for confirming the formation of a covalent adduct.[1][2] By measuring the mass of the entire protein, a clear and precise mass shift can be detected, providing direct evidence of the covalent binding event.[3][4] This technique is particularly powerful as non-covalent interactions will not result in a change in the measured mass under typical denaturing mass spectrometry conditions.[3]

Principle of Causality: The choice of intact mass spectrometry is predicated on the fundamental principle that a covalent bond results in a stable, measurable increase in the mass of the target protein. High-resolution mass spectrometers, such as Time-of-Flight (TOF) or Orbitrap instruments, can provide exceptional mass accuracy, allowing for the confident identification of even small molecule modifications.[2]

Protein (MW)	Modifier (MW)	Expected Adduct (MW)	Observed Mass Shift (Da)
25,000 Da	500 Da	25,500 Da	+500
50,000 Da	300 Da	50,300 Da	+300
150,000 Da	1,000 Da	151,000 Da	+1,000

This protocol outlines the general steps for analyzing an intact protein to confirm covalent modification.

Materials:

• Modified and unmodified protein samples

• Formic acid (FA)

• Acetonitrile (ACN)

• Ultrapure water

• C4 or C8 reverse-phase HPLC column

• Electrospray ionization time-of-flight (ESI-TOF) or Orbitrap mass spectrometer

Procedure:

• Sample Preparation:

  • Desalt protein samples using a suitable method such as a spin column or dialysis to remove non-volatile salts that can interfere with ionization.[5]

  • Dilute the desalted protein samples to a final concentration of 1-10 µM in a solution of 5% acetonitrile in water with 0.1% formic acid.[6]

• LC Separation:

  • Equilibrate the reverse-phase column with 95% Solvent A (0.1% FA in water) and 5% Solvent B (0.1% FA in ACN).

  • Inject the protein sample onto the column.

  • Elute the protein using a linear gradient of increasing Solvent B (e.g., 5% to 95% over 10-15 minutes).

• Mass Spectrometry Analysis:

  • Perform electrospray ionization in positive ion mode.

  • Acquire mass spectra over a suitable m/z range (e.g., 500-4000 m/z) to encompass the expected charge states of the protein.

  • Deconvolute the resulting multi-charged spectrum to obtain the zero-charge mass of the protein.

• Data Analysis:

  • Compare the deconvoluted mass of the modified protein to the unmodified control.

  • A mass increase corresponding to the molecular weight of the covalent modifier confirms the modification.[1]

SDS-PAGE and Western Blotting: Visualizing the Modification

Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) is a widely used technique to separate proteins based on their molecular weight.[7][8] While less precise than mass spectrometry, a noticeable mobility shift on an SDS-PAGE gel can provide initial, qualitative evidence of a covalent modification, especially for larger modifiers like other proteins (e.g., ubiquitination) or large chemical probes.[9][10]

Principle of Causality: SDS denatures proteins and imparts a uniform negative charge, causing them to migrate through the polyacrylamide gel matrix primarily based on their size.[7] A covalent modification increases the protein's mass, leading to slower migration and a higher apparent molecular weight on the gel.[10]

Western blotting further enhances the specificity of this analysis by using antibodies to detect the protein of interest or the modification itself (e.g., an antibody against a specific tag on the modifier).[11][12]

This protocol details the detection of ubiquitination, a common covalent protein modification.

Materials:

• Cell or tissue lysates containing the protein of interest

• Lysis buffer containing protease and deubiquitinase inhibitors[9]

• SDS-PAGE loading buffer (containing SDS and a reducing agent like DTT or β-mercaptoethanol)[7]

• Polyacrylamide gels

• SDS-PAGE running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against ubiquitin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Sample Preparation:

  • Lyse cells or tissues in a buffer containing inhibitors to preserve the ubiquitinated state of the protein.[9]

  • Determine protein concentration using a standard assay (e.g., BCA).

  • Mix equal amounts of protein with SDS-PAGE loading buffer and heat at 95-100°C for 5-10 minutes to denature the proteins.[13]

• SDS-PAGE:

  • Load the prepared samples into the wells of a polyacrylamide gel.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using an electroblotting apparatus.[14]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[13]

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate and visualize the protein bands using an imaging system.

  • A ladder of bands appearing at higher molecular weights than the unmodified protein is indicative of polyubiquitination.[9][15]

  • To further confirm, the membrane can be stripped and re-probed with an anti-ubiquitin antibody.[16]

Part 2: Pinpointing the Site of Modification - Peptide Mapping

Once the covalent modification has been confirmed at the intact protein level, the next critical step is to identify the specific amino acid residue(s) that have been modified. This is achieved through a powerful mass spectrometry-based technique called peptide mapping.[17]

Principle of Causality: Peptide mapping involves the enzymatic digestion of the modified protein into smaller peptides.[2] These peptides are then separated by liquid chromatography and analyzed by tandem mass spectrometry (MS/MS).[18] The mass of the modified peptide will be increased by the mass of the adduct. Fragmentation of this modified peptide in the mass spectrometer allows for the precise localization of the modification to a specific amino acid.[1]

Caption: Workflow for peptide mapping to identify the modification site.

This protocol provides a general workflow for identifying the site of covalent modification.

Materials:

• Modified and unmodified protein samples

• Denaturing buffer (e.g., 8 M urea)

• Reducing agent (e.g., DTT)

• Alklylating agent (e.g., iodoacetamide)

• Trypsin (mass spectrometry grade)

• Quenching solution (e.g., formic acid)

• C18 reverse-phase HPLC column

• Tandem mass spectrometer (e.g., Q-TOF, Orbitrap)

Procedure:

• Sample Preparation:

  • Denature the protein in 8 M urea.

  • Reduce disulfide bonds with DTT at 37°C for 1 hour.

  • Alkylate cysteine residues with iodoacetamide in the dark at room temperature for 1 hour.[19][20]

  • Dilute the sample to reduce the urea concentration to <1 M.

• Enzymatic Digestion:

  • Add trypsin at a 1:20 to 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.[21]

  • Quench the digestion by adding formic acid to a final concentration of 1%.

• LC-MS/MS Analysis:

  • Inject the peptide digest onto a C18 column and separate the peptides using a gradient of increasing acetonitrile.

  • The mass spectrometer should be operated in a data-dependent acquisition mode, where the instrument cycles between a full MS scan and several MS/MS scans of the most abundant precursor ions.[18]

• Data Analysis:

  • Use a database search engine (e.g., Mascot, Sequest) to search the MS/MS spectra against the known sequence of the target protein.

  • Include the mass of the covalent modifier as a variable modification on potential reactive residues (e.g., cysteine, lysine, serine).

  • The identification of a peptide with a mass shift corresponding to the modifier, along with fragment ions that confirm the location of the modification on a specific amino acid, provides definitive evidence of the modification site.[22][23]

Part 3: Biophysical and Functional Characterization

Confirming the covalent modification and identifying its location are crucial milestones. However, a comprehensive understanding also requires characterizing the impact of the modification on the protein's structure and function.

Chromatographic Analysis: Assessing Structural Changes

Chromatographic techniques can provide insights into how covalent modification affects the protein's physical properties.[24]

• Size-Exclusion Chromatography (SEC): SEC separates molecules based on their size.[25][26] A change in the elution profile of the modified protein compared to the unmodified protein can indicate conformational changes or aggregation.

• Ion-Exchange Chromatography (IEX): IEX separates proteins based on their net charge.[25][26] If the covalent modification alters the charge of the protein (e.g., by modifying a charged residue), a shift in the retention time on an IEX column will be observed.

• Reversed-Phase Chromatography (RPC): RPC separates molecules based on their hydrophobicity.[24] Covalent modification can alter the hydrophobicity of a protein, leading to a change in its retention time on an RPC column.[25]

Spectroscopic Techniques: Probing Conformational Changes

Spectroscopic methods can be employed to detect changes in the protein's secondary and tertiary structure upon covalent modification.

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy is sensitive to the secondary structure of proteins. A change in the CD spectrum after modification can indicate alterations in the alpha-helix and beta-sheet content.

• Fluorescence Spectroscopy: Covalent modification can be monitored if the small molecule is fluorescent or if the modification quenches the intrinsic tryptophan fluorescence of the protein.[27][28][29] This can also be used to study binding kinetics.[1]

Isothermal Titration Calorimetry (ITC): Measuring Thermodynamic Changes

ITC is a powerful technique for measuring the heat changes associated with binding events.[30][31] While often used for non-covalent interactions, ITC can be adapted to study the thermodynamics of covalent bond formation, providing insights into the enthalpy and entropy of the reaction.[32] It can also be used to assess changes in the stability of the protein upon modification by performing thermal denaturation experiments.[33][34]

Conclusion: Building a Self-Validating Case

The confirmation of covalent protein modification is a cornerstone of modern chemical biology and drug discovery. By employing a multi-faceted approach that combines high-resolution mass spectrometry, electrophoretic and chromatographic techniques, and biophysical characterization, researchers can build a robust and self-validating case for the intended modification. This detailed guide provides the principles, protocols, and rationale to confidently navigate the experimental landscape of covalent adduct confirmation, ensuring the integrity and impact of your research.

References

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• Brown, A. (n.d.). Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery. Peak Proteins. [Link]

• Nuvisan. (n.d.). Tailored mass spectrometry solutions for advanced protein science. [Link]

• Grune, T., & Davies, K. J. A. (2011). A simple fluorescence labeling method for studies of protein oxidation, protein modification, and proteolysis. Free Radical Biology and Medicine, 51(10), 1817–1823. [Link]

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• Howarth, M. (2013). Fluorescent labeling and modification of proteins. Journal of Chemical Biology, 6(3), 85–95. [Link]

• Agilent Technologies. (2021, March 2). Orthogonal Chromatographic Techniques for Therapeutic Protein Characterization. [Link]

• MtoZ Biolabs. (n.d.). How to Detect the Protein Ubiquitination Level via Western Blot?. [Link]

• Theobald, J., & Schlüter, H. (2017). Step-by-Step Sample Preparation of Proteins for Mass Spectrometric Analysis. In Methods in Molecular Biology (pp. 293–304). [Link]

• van den Hurk, R. S., & van der Stelt, M. (2023). Technologies for Direct Detection of Covalent Protein-Drug Adducts. Molecules, 28(7), 3233. [Link]

• Damian, L. (2013). Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions. In Methods in Molecular Biology (pp. 45–60). [Link]

• Waters Corporation. (n.d.). Identification and Quantification of Protein Modifications by Peptide Mapping with UPLC-MSE. [Link]

• American Laboratory. (2015, February 16). Use of Microcalorimetry to Study Protein Stability. [Link]

• ATA Scientific. (2019, August 2). Protein Analysis Techniques Explained. [Link]

• Sino Biological. (n.d.). Protein Labeling Techniques. [Link]

• Wikipedia. (n.d.). Western blot. [Link]

• Boster Bio. (2025, January 27). Western Immunoblot: The Ultimate Guide to Protein Analysis. [Link]

• Domínguez-García, M., & Pérez-Maceda, B. (2019). Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. International Journal of Molecular Sciences, 20(8), 2021. [Link]

• Freire, E. (2008). Molecular understanding of calorimetric protein unfolding experiments. Protein Science, 17(12), 2309–2315. [Link]

• Carter, W. G. (2012). Utilisation of Chromatographic and Electrophoretic Separation Techniques for the Detection of Protein Post-Translational Modifications. Medicinal Chemistry, S11. [Link]

• Liu, F., & Konermann, L. (2011). Structural Analysis of Proteins by Covalent Labeling and Mass Spectrometric Detection. Analytical Chemistry, 83(19), 7346–7353. [Link]

• University of Oxford. (n.d.). Sample Preparation Protocol for BioAccord 1 Intact Protein Analysis. [Link]

• The Human Protein Atlas. (n.d.). Learn: western blot. [Link]

• Li, Y., et al. (2022). An optimized protocol to detect protein ubiquitination and activation by ubiquitination assay in vivo and CCK-8 assay. STAR Protocols, 3(4), 101789. [Link]

• Velázquez-Campoy, A., & Freire, E. (2006). Isothermal Titration Calorimetry to Determine Association Constants for High-Affinity Ligands. Nature Protocols, 1(1), 186–191. [Link]

• Addgene. (2021, March 8). Antibodies 101: The Basics of Western Blotting. [Link]

• Pierce, M. M., et al. (1999). Isothermal titration calorimetry of protein-ligand interactions: a guide to the perplexed. Methods, 19(2), 213–221. [Link]

• Creative BioMart. (2024, May 15). Protocol of Preparation of Ubiquitinated Protein Samples. [Link]

• Rapid Novor. (2021, October 21). What is Peptide Mapping?. [Link]

• Centre for Cellular and Molecular Platforms. (n.d.). NCBS – MS FACILITY: PROTOCOL FOR THE DETERMINATION OF INTACT MASS OF PEPTIDE/PROTEIN SAMPLE. [Link]

• Anderson, S. E., et al. (2021). Mass Spectrometry-Based Strategies for Assessing Human Exposure Using Hemoglobin Adductomics. Chemical Research in Toxicology, 34(3), 770–780. [Link]

• Theobald, J., & Schlüter, H. (2017). Step-by-Step Preparation of Proteins for Mass Spectrometric Analysis. In Methods in Molecular Biology (pp. 293–304). [Link]

• National Institute of Standards and Technology. (2018, March 1). Development of an LC-MS/MS peptide mapping protocol for the NISTmAb. [Link]

• Ghafari, B., et al. (2012). Native SDS-PAGE: High Resolution Electrophoretic Separation of Proteins With Retention of Native Properties Including Bound Metal Ions. Metallomics, 4(8), 759–766. [Link]

• Metware Biotechnology. (n.d.). SDS-PAGE: A Cornerstone of Protein Analysis in Modern Biochemistry. [Link]

• Brenna, J. T. (n.d.). Covalent Adduct Chemical Ionization Mass Spectrometry. Cornell University. [Link]

• Idowu, O. S., et al. (2025). Optimizing SDS-PAGE for Accurate Protein Characterization in Nutritional Research and Food Quality Assessment. International Journal of Innovative Science and Research Technology, 10(1), 1008-1045. [Link]

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Amine-Reactive Labeling Using Sulfonyl Fluoride Compounds: A Comprehensive Guide to Covalent Protein Modification

Abstract

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of sulfonyl fluoride compounds for the amine-reactive labeling of proteins. We delve into the underlying chemical principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, highlighting its advantages over traditional amine-labeling methods, such as those using N-hydroxysuccinimide (NHS) esters. This guide offers detailed, step-by-step protocols for protein labeling and characterization, troubleshooting advice, and a discussion of key applications, empowering researchers to leverage this robust and stable covalent modification technology.

Introduction: A New Paradigm in Bioconjugation

The covalent labeling of proteins is a cornerstone of modern biological research and therapeutic development. Applications ranging from fluorescent imaging and immunoassays to the construction of antibody-drug conjugates (ADCs) rely on the ability to stably attach probes, tags, or therapeutic payloads to protein targets. For decades, the go-to chemistry for targeting primary amines (the ε-amine of lysine residues and the N-terminus) has been dominated by N-hydroxysuccinimide (NHS) esters. While effective, NHS esters suffer from significant drawbacks, most notably their susceptibility to hydrolysis in aqueous environments, which complicates reaction conditions and can lead to inconsistent results.

Sulfonyl fluorides have emerged as a superior alternative, offering a unique combination of stability and reactivity.[1][2][3] This class of electrophiles, central to the "Sulfur(VI) Fluoride Exchange" (SuFEx) click chemistry, provides a robust and reliable method for protein bioconjugation.[4][5] Sulfonyl fluorides exhibit remarkable stability in aqueous buffers, yet react efficiently and specifically with nucleophilic amino acid residues, including lysine, under biocompatible conditions.[1][6][7] The resulting sulfonamide bond is exceptionally stable, ensuring the integrity of the conjugate in demanding biological environments.[8]

This guide will provide the foundational knowledge and practical protocols necessary to successfully implement sulfonyl fluoride chemistry in your laboratory.

The Chemistry: Why Choose Sulfonyl Fluorides?

The power of sulfonyl fluoride chemistry lies in the unique nature of the sulfur-fluorine bond. While exceptionally stable under typical aqueous buffer conditions, the sulfur atom becomes a potent electrophile when approached by a suitable nucleophile, such as the deprotonated amine of a lysine residue.[5]

Mechanism of Action

The reaction proceeds via a nucleophilic attack of the primary amine on the electrophilic sulfur center of the sulfonyl fluoride. This results in the formation of a stable sulfonamide bond and the release of a benign fluoride ion. The reaction is highly efficient and chemoselective for nucleophilic residues within the protein.[9] While lysine is a primary target, it's noteworthy that sulfonyl fluorides can also react with other context-specific nucleophilic residues like serine, threonine, tyrosine, and histidine.[1][2][6][7]

Caption: Reaction of a protein's primary amine with a sulfonyl fluoride probe.

Advantages Over Traditional NHS Esters

The practical benefits of using sulfonyl fluorides over NHS esters are significant, leading to more reproducible and efficient labeling experiments.

Feature	Sulfonyl Fluoride Chemistry	NHS Ester Chemistry
Reagent Stability	High stability in aqueous buffers (pH 7-9).[1][10]	Prone to rapid hydrolysis in aqueous buffers, especially at higher pH.
Bond Stability	Forms a highly stable sulfonamide bond, resistant to hydrolysis.[8]	Forms an amide bond, which is stable but can be susceptible to enzymatic cleavage.
Reaction Byproducts	Benign fluoride ion (F⁻).[9]	N-hydroxysuccinimide, which can potentially interfere with some assays.
Reaction Efficiency	More consistent and predictable due to higher reagent stability.	Can be inefficient due to the competing hydrolysis reaction.
Reproducibility	Higher run-to-run consistency.	Can be variable depending on buffer conditions and reaction time.

Experimental Protocols

This section provides a comprehensive, step-by-step guide to labeling an antibody with a sulfonyl fluoride-functionalized fluorescent dye.

Materials and Reagents

• Antibody: e.g., Human IgG at 1-5 mg/mL in a suitable buffer (e.g., PBS, pH 7.4). Crucially, the buffer must be free of primary amines (e.g., Tris) or other nucleophiles that would compete with the labeling reaction.

• Sulfonyl Fluoride Dye: e.g., A fluorescent dye with a sulfonyl fluoride reactive group, dissolved in anhydrous DMSO to a stock concentration of 10 mM.

• Reaction Buffer: 0.1 M Sodium Phosphate or Sodium Bicarbonate buffer, pH 8.0-8.5.

• Quenching Reagent: 1 M Tris-HCl, pH 8.0.

• Purification System: Size-exclusion chromatography (e.g., a desalting column) or affinity chromatography (e.g., Protein A/G resin) to remove unconjugated dye.[11][12][]

• Spectrophotometer: For measuring absorbance at 280 nm and the λmax of the dye.

Workflow Overview

Caption: Experimental workflow for protein labeling with a sulfonyl fluoride probe.

Step-by-Step Labeling Protocol

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer. If necessary, perform a buffer exchange into the Reaction Buffer using a desalting column or dialysis.

  • Determine the precise concentration of the antibody solution by measuring its absorbance at 280 nm (A280). For a typical human IgG, the extinction coefficient (ε) is ~210,000 M⁻¹cm⁻¹.

• Reaction Setup:

  • The molar excess of the sulfonyl fluoride dye over the antibody is a critical parameter. A good starting point is a 10-fold molar excess. This may require optimization depending on the protein and the desired Degree of Labeling (DOL).

  • Example Calculation: For 1 mL of a 1 mg/mL IgG solution (1 mg/mL ≈ 6.67 µM):

    • Moles of IgG = 6.67 µM * 0.001 L = 6.67 nmol

    • Moles of Dye (10x excess) = 6.67 nmol * 10 = 66.7 nmol

    • Volume of 10 mM Dye Stock = 66.7 nmol / 10 mM = 6.67 µL

• Labeling Reaction:

  • Warm the antibody solution and the dye stock to room temperature.

  • Add the calculated volume of the sulfonyl fluoride dye stock to the antibody solution while gently vortexing.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light. For some systems, incubation at 37°C can increase efficiency.

• Quenching:

  • To stop the reaction, add the Quenching Reagent (1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.

  • Incubate for an additional 30 minutes at room temperature.

• Purification:

  • It is essential to remove all unconjugated dye before characterization.[14][15]

  • Pass the quenched reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS, pH 7.4).

  • Collect the protein-containing fractions, which typically elute first. The smaller, unconjugated dye molecules will elute later.

Characterization: Calculating the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule.[16][17] It is a critical parameter for ensuring the quality and consistency of your conjugates.[15] For antibodies, an optimal DOL is typically between 2 and 10.[15][18]

• Measure Absorbance:

  • Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the dye's maximum absorbance wavelength (Amax).

• Calculate DOL:

  • The calculation requires the molar extinction coefficients (ε) for both the protein and the dye, and a correction factor (CF) to account for the dye's absorbance at 280 nm.[14][15][16]

  • Correction Factor (CF) = A280 of free dye / Amax of free dye

  • Step A: Calculate Protein Concentration (M):

    • Protein Conc. (M) = [A280 - (Amax × CF)] / εprotein

  • Step B: Calculate Dye Concentration (M):

    • Dye Conc. (M) = Amax / εdye

  • Step C: Calculate DOL:

    • DOL = Dye Conc. (M) / Protein Conc. (M)

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low DOL	- Buffer contains competing nucleophiles (e.g., Tris, azide).- Insufficient molar excess of the sulfonyl fluoride probe.- Reaction time/temperature is too low.	- Perform buffer exchange into an amine-free buffer.- Increase the molar excess of the probe (e.g., to 20x or 50x).- Increase incubation time to 2-4 hours or temperature to 37°C.
High DOL / Precipitation	- Excessive molar excess of the probe.- High protein concentration leading to aggregation after modification.	- Reduce the molar excess of the probe.- Perform labeling at a lower protein concentration (e.g., 1-2 mg/mL).
Inconsistent Results	- Hydrolysis of the sulfonyl fluoride stock solution.- Inaccurate protein concentration measurement.	- Prepare fresh dye stocks in anhydrous DMSO.- Carefully re-measure protein concentration before labeling.
Free Dye in Final Product	- Inefficient purification.	- Ensure the desalting column has the appropriate size exclusion limit.- Repeat the purification step.

Applications in Research and Drug Development

The stability and reliability of sulfonyl fluoride chemistry have led to its adoption in several high-impact areas:

• Fluorescent Labeling: Creating highly stable fluorescent antibody and protein probes for use in flow cytometry, microscopy, and other imaging applications.

• Antibody-Drug Conjugates (ADCs): The exceptional stability of the sulfonamide linkage is highly desirable for ADCs, ensuring the therapeutic payload remains attached to the antibody until it reaches its target.

• Activity-Based Protein Profiling (ABPP): Sulfonyl fluoride probes are used to covalently label the active sites of enzymes, such as serine hydrolases, for functional analysis and target identification.[19]

• Chemoproteomics: Used as "privileged warheads" to map protein-protein interactions and identify binding sites due to their ability to react with multiple nucleophilic residues in a context-dependent manner.[1][2]

Conclusion

Amine-reactive labeling with sulfonyl fluoride compounds represents a significant advancement in bioconjugation technology. By offering superior stability, reaction efficiency, and reproducibility compared to traditional methods, SuFEx chemistry empowers researchers to create robust and reliable protein conjugates. The protocols and principles outlined in this guide provide a solid foundation for the successful implementation of this powerful technology in a wide range of research and development applications.

References

• How To Determine Degree of Protein Labeling - G-Biosciences. (2015, November 10). G-Biosciences. [Link]

• DOL Calculator for Labeled Protein | HYPERMOL®. HYPERMOL®. [Link]

• Advances in the construction of diverse SuFEx linkers | National Science Review. (2023, April 29). National Science Review. [Link]

• Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label - PubMed. (2021, July 26). PubMed. [Link]

• Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations | CCS Chemistry - Chinese Chemical Society. (2023, January 4). CCS Chemistry. [Link]

• A Practical Guide to SuFEx Chemistry: An Overview of S(VI)-SuFEx. Linkers and Their Reactivity. (2024, September 5). Thieme Chemistry. [Link]

• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry - RSC Publishing. (2023, January 20). Royal Society of Chemistry. [Link]

• Sulfonyl fluorides as privileged warheads in chemical biology - SciSpace. (2015, March 16). SciSpace. [Link]

• Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC. National Center for Biotechnology Information. [Link]

• Synthesis, Bioconjugation and Stability Studies of [ 18 F]ethenesulfonyl Fluoride - PubMed. (2018, September 15). PubMed. [Link]

• Sulfur fluoride exchange - PMC. (2023, August 3). National Center for Biotechnology Information. [Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC. (2023, March 29). National Center for Biotechnology Information. [Link]

• A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates - ChemRxiv. (2022). ChemRxiv. [Link]

• Synthetic Routes to Arylsulfonyl Fluorides - MDPI. (2021, July 8). MDPI. [Link]

• Protein purification by affinity tags - Lubio blog - LubioScience. (2023, December 2). LubioScience. [Link]

• Simple and Efficient Method to Purify DNA–Protein Conjugates and Its Sensing Applications | Analytical Chemistry - ACS Publications. (2014, March 8). ACS Publications. [Link]

• Advances in sulfonyl exchange chemical biology: expanding druggable target space. (2025, May 6). Nature. [Link]

• Bioconjugation of difluoride 1 a to amine‐tagged ss‐DNA. - ResearchGate. ResearchGate. [Link]

• Purify and Conjugate Antibodies in a Single Workflow - Promega Connections. (2015, September 21). Promega Connections. [Link]

• Sulfonyl fluorides as privileged warheads in chemical biology - RSC Publishing. (2015, March 16). Royal Society of Chemistry. [Link]

• Synthesis of Sulfonyl Fluorides from Sulfonamides. Wiley Online Library. [Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. (2021, September 15). ScienceDirect. [Link]

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning | Journal of the American Chemical Society. (2018, March 27). ACS Publications. [Link]

• Sulfonyl fluorides as privileged warheads in chemical biology - RSC Publishing. Royal Society of Chemistry. [Link]

• Not all sulfonyl fluorides were created equally - some have oxetanes. (2022, January 27). Nature. [Link]

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• 1. scispace.com [scispace.com]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 3. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 7. Sulfonyl Fluorides - Enamine [enamine.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chinesechemsoc.org [chinesechemsoc.org]
• 11. Antibody Purification Methods | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Protein purification by affinity tags - Lubio blog [lubio.ch]
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• 15. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
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• 17. DOL Calculator for Labeled Protein | HYPERMOL® [hypermol.com]
• 18. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 19. benchchem.com [benchchem.com]

Synthesis of novel PET imaging agents using sulfonyl fluorides

Application Note: Advanced Radiosynthesis of Novel PET Imaging Agents Using F-Sulfonyl Fluorides[1][2][3][4]

F-Labeling and Bioconjugation Protocols

Executive Summary: The SuFEx Revolution in PET

The synthesis of Fluorine-18 (

F) radiopharmaceuticals has historically been constrained by the harsh conditions required to form C– F bonds (high temperatures, basicity, and strict anhydrous environments). This application note details a paradigm shift utilizing Sulfur(VI)-Fluoride Exchange (SuFEx) chemistry.

Unlike traditional radiochemistry, sulfonyl fluorides (R-SO

F) and aryl fluorosulfates (Ar-OSO F) offer a unique "Goldilocks" stability: they are resistant to hydrolysis and metabolic defluorination in vivo yet possess tunable reactivity for bioconjugation. This guide provides validated protocols for synthesizing these agents via ultrafast isotopic exchange and their subsequent application as prosthetic groups for labeling sensitive biomolecules.

Mechanism of Action: The Pentacoordinate Intermediate

The efficiency of

F-SuFEx relies on the unique properties of the hexavalent sulfur center. Unlike the mechanism typical of C– F formation, SuFEx proceeds through a hypervalent transition state.

The Isotopic Exchange

The most robust method for generating

F-sulfonyl fluorides is F/ F isotopic exchange . This reaction is thermodynamically neutral but kinetically accessible due to the stabilization of the pentacoordinate intermediate by the 3d-orbitals of the sulfur atom.

Mechanistic Diagram

The following diagram illustrates the pathway from the

F-fluoride source to the final bioconjugate, highlighting the critical transition state.

Figure 1: Mechanistic flow of

F-SuFEx radiolabeling via hypervalent sulfur intermediate.

Protocol A: Ultrafast Room-Temperature Synthesis of [ F]Aryl Fluorosulfates

Target Application: Labeling of small molecules and enzyme inhibitors (e.g., PARP1 inhibitors).

This protocol utilizes the isotopic exchange method described by Sharpless and colleagues, which allows for quantitative radiochemical conversion (RCC) in under 30 seconds at room temperature.[1]

Reagents and Equipment

• Precursor: Non-radioactive Aryl Fluorosulfate (Ar-OSO

  F) (1–2 mg).

• Source: Cyclotron-produced [

  F]Fluoride.[2]

• Phase Transfer Catalyst: Tetrabutylammonium bicarbonate (TBAB) or [2.2.2]Cryptand/K

  CO .

• Solvent: Anhydrous Acetonitrile (MeCN).

• Purification: C18 Sep-Pak Light cartridge (No HPLC required for high purity).

Step-by-Step Methodology

• Trapping: Trap [

  F]F aqueous solution on a QMA carbonate ion exchange cartridge.

• Elution: Elute with TBAB (15 mg) in 0.5 mL MeCN/H

  O (or K /K CO mix).

• Drying: Azeotropic drying is critical . Evaporate solvent at 95°C under He flow/vacuum. Add anhydrous MeCN (1 mL) and evaporate twice.

  • Expert Insight: While SuFEx bioconjugation is water-tolerant, the synthesis via isotopic exchange is poisoned by excess water (hydration of F

    reduces nucleophilicity). Ensure water content is <100 ppm.

• Reaction:

  • Dissolve precursor (2 mg) in 0.5 mL anhydrous MeCN.

  • Add precursor solution to the dried [

    F]F residue.

  • Incubate at Room Temperature (25°C) for 30 seconds.

• Quenching & Purification:

  • Dilute reaction mixture with 10 mL water.

  • Pass through a pre-conditioned C18 Sep-Pak cartridge.

  • Wash cartridge with 10 mL water (removes unreacted

    F).[3]

  • Elute product with 1 mL Ethanol or MeCN.

Optimization Data (Precursor vs. Yield)

Precursor Type	Leaving Group	Temp (°C)	Time	RCC (%)	Notes
Aryl Fluorosulfate	F (Exchange)	25	30s	>95%	Ideal for automation.[4][5]
Aryl Imidazylate	Imidazole	25	5 min	85%	Good alternative if fluorosulfate is unstable.
Aryl Chlorosulfate	Chloride	80	10 min	60%	Requires heat; lower specific activity.

Protocol B: Synthesis of [ F]Ethenesulfonyl Fluoride ([ F]ESF)

Target Application: Prosthetic group for labeling proteins via Michael Addition.[1][6][7]

[

F]ESF is a volatile, highly reactive Michael acceptor. This protocol requires a closed system to prevent loss of radioactivity.

Automated Workflow Diagram

The synthesis of [

F]ESF is best performed on an automated module (e.g., GE TRACERlab or similar) to handle the volatility.

Figure 2: Automated module workflow for volatile [

F]ESF synthesis.

Detailed Protocol

• Precursor: 2,4,6-trichlorophenylethenesulfonate (TCPE) OR non-radioactive ESF (for exchange).[1][6]

  • Recommendation: Use TCPE for higher specific activity (nucleophilic substitution) rather than exchange.

• Reaction:

  • Add TCPE (5 mg) in MeCN to dried [

    F]KF/K .

  • Heat to 80°C for 10 minutes in a sealed vessel.

• Purification:

  • Cool to 30°C.

  • Dilute with water and pass through C18 cartridge.

  • Elute [

    F]ESF with 500 µL Ethanol.

  • Quality Control: [

    F]ESF is volatile. Keep vials capped.

Protocol C: Bioconjugation to Proteins (The "Click" Step)

Once the [

F]sulfonyl fluoride prosthetic group is synthesized, it is conjugated to the target biomolecule.

Reaction Conditions

• Buffer: PBS (pH 7.4) or Borate Buffer (pH 8.5).

• Protein Concentration: 1–5 mg/mL.

• Temperature: Room Temperature (20–25°C).

• Time: 10–15 minutes.

Procedure

• Mix: Add the ethanolic solution of [

  F]ESF (from Protocol B) or [ F]Aryl-SO F to the protein solution. Ensure organic solvent content is <10% to prevent protein denaturation.

• Incubate: Vortex gently and let stand for 15 minutes.

  • Mechanism:[4][8][5][9] The sulfonyl fluoride reacts specifically with surface Lysine (

    -NH ) or Tyrosine (Tyr-OH) residues.

  • Note: [

    F]ESF reacts primarily via Michael addition to Cysteine or Lysine.

• Purification: Desalt using a PD-10 size exclusion column (Sephadex G-25) to remove unreacted prosthetic group. Elute with PBS.

Troubleshooting & Expert Insights

Stability vs. Reactivity

• Issue: Defluorination in vivo (bone uptake).

• Cause: Aliphatic sulfonyl fluorides can be hydrolyzed by esterases.

• Solution: Use Aryl Fluorosulfates or Sterically Hindered Sulfonyl Fluorides . The Ar-OSO

  F bond is remarkably stable in plasma but reactive in the specific binding pocket of enzymes like albumin or transthyretin.

Water Sensitivity

• Issue: Low Radiochemical Yield (RCY) during synthesis.

• Cause: Incomplete drying of the [

  F]fluoride source.

• Solution: Perform azeotropic drying with MeCN at least 3 times. Even trace moisture hydrates the fluoride ion, shutting down the exchange reaction.

Volatility

• Issue: Loss of activity during evaporation.

• Cause: Small sulfonyl fluorides (like ESF) are volatile.

• Solution: Do not evaporate the final elution solvent to dryness. Use solid-phase extraction (SPE) for solvent exchange.

References

• Zheng, Q., et al. (2021). "Sulfur [

  F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-Stage Radiosynthesis." Journal of the American Chemical Society.[10] Link

• Fraser, B. H., et al. (2018).[1][6] "Synthesis, Bioconjugation and Stability Studies of [

  F]Ethenesulfonyl Fluoride." Journal of Labelled Compounds and Radiopharmaceuticals. Link

• Sharpless, K. B., et al. (2014).[11] "SuFEx Click Chemistry for Late-Stage Drug Functionalization." Angewandte Chemie International Edition. Link

• Jones, R. C., et al. (2023). "Recent Advances of S–

  F Radiochemistry for Positron Emission Tomography." ACS Omega. Link

• Lengyel, M., et al. (2021). "The Emerging Role of [

  F]Fluorosulfates in PET Imaging." Pharmaceuticals.[8][5][9] Link

Sources

• 1. Recent Advances of S–18F Radiochemistry for Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A simple and efficient automated microvolume radiosynthesis of [18F]Florbetaben - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis, bioconjugation and stability studies of [18 F]ethenesulfonyl fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. US20170197912A1 - Synthesizing pet tracers using [f-18]sulfonyl fluoride as a source of [f-18]fluoride - Google Patents [patents.google.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. sioc.cas.cn [sioc.cas.cn]

Application Notes and Protocols for Antibody Modification using 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

A Senior Application Scientist's Guide to Precision Bioconjugation

Introduction: Harnessing the Power of Sulfonyl Fluorides for Robust Antibody Conjugates

In the landscape of targeted therapeutics and advanced diagnostics, the precise modification of monoclonal antibodies (mAbs) is paramount. The ability to covalently attach payloads—be it cytotoxic drugs for antibody-drug conjugates (ADCs), fluorescent probes for imaging, or other functional moieties—relies on the availability of robust and selective chemical tools. Among the arsenal of bioconjugation reagents, sulfonyl fluorides have emerged as a "privileged" class of electrophiles, offering a unique balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acid residues.[1] This guide focuses on a specific, promising reagent: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTC) .

The thiophene scaffold is a common motif in medicinal chemistry, known for its favorable physicochemical properties.[2][3][4] When functionalized with a sulfonyl fluoride, it becomes a powerful tool for protein modification. The carboxylic acid handle on FSTC provides a versatile point for further derivatization, allowing for the attachment of various payloads prior to antibody conjugation. This application note will provide a comprehensive overview of the use of FSTC for modifying antibodies, detailing the underlying chemical principles, step-by-step protocols for conjugation and characterization, and expert insights to ensure successful and reproducible outcomes.

The Chemistry of FSTC: A Multi-Targeted Approach to Antibody Modification

The reactivity of the sulfonyl fluoride moiety is central to its utility in bioconjugation. Unlike more common amine-reactive reagents like N-hydroxysuccinimide (NHS) esters, which can be prone to hydrolysis, sulfonyl fluorides exhibit remarkable stability in aqueous buffers at physiological pH.[1] However, in the presence of a suitable nucleophile, such as the side chains of certain amino acids, they undergo a sulfur(VI)-fluoride exchange (SuFEx) reaction to form a stable covalent bond.[5][6]

FSTC is particularly interesting due to its potential to react with multiple nucleophilic residues on an antibody, including:

• Lysine: The ε-amino group of lysine is a primary target for many bioconjugation strategies. While highly abundant on the antibody surface, not all lysines are equally reactive. The local microenvironment can significantly influence the pKa of the amino group, making some lysines more nucleophilic and thus more susceptible to modification.[7]

• Tyrosine: The hydroxyl group of tyrosine, when deprotonated to the phenoxide ion, is a potent nucleophile. The reactivity of tyrosine residues is highly context-dependent, often requiring a specific protein environment that facilitates deprotonation. This can lead to highly site-selective modifications.[8][9]

• Serine and Threonine: While generally less reactive than lysine or tyrosine, the hydroxyl groups of serine and threonine can also be modified by sulfonyl fluorides, particularly within the active sites of enzymes where their reactivity is enhanced.[1]

• Histidine: The imidazole side chain of histidine can also act as a nucleophile, adding to the versatility of sulfonyl fluoride probes.[1][5][6]

This multi-targeting capability of FSTC offers both opportunities and challenges. While it provides flexibility in targeting different residues, careful optimization is required to achieve desired levels of modification and site-selectivity.

Visualizing the Reaction: FSTC-Mediated Antibody Conjugation

Caption: Workflow of FSTC-mediated antibody conjugation.

Protocol 1: Activation of FSTC with a Payload

Prior to antibody conjugation, the carboxylic acid handle of FSTC must be activated to allow for the attachment of the desired payload (e.g., a fluorescent dye, a drug molecule). This protocol describes a standard method using carbodiimide chemistry to form an active ester, which can then react with an amine-containing payload.

Materials:

• 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTC)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS) or N-Hydroxysulfosuccinimide (Sulfo-NHS)

• Amine-containing payload

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Thin Layer Chromatography (TLC) plates

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Dissolution: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve FSTC (1 equivalent) and NHS or Sulfo-NHS (1.1 equivalents) in anhydrous DMF or DMSO.

• Carbodiimide Addition: Cool the solution to 0°C in an ice bath. Add DCC or EDC (1.1 equivalents) to the solution.

• Activation: Allow the reaction to stir at 0°C for 30 minutes and then at room temperature for 4-6 hours. Monitor the reaction progress by TLC. The formation of the NHS ester can be visualized by the appearance of a new spot with a different Rf value.

• Payload Coupling: In a separate flask, dissolve the amine-containing payload (1 equivalent) in anhydrous DMF or DMSO. Add TEA or DIEA (2-3 equivalents) to act as a base.

• Conjugation: Add the activated FSTC-NHS ester solution dropwise to the payload solution.

• Reaction: Stir the reaction mixture at room temperature overnight. Monitor the reaction by TLC until the starting materials are consumed.

• Purification: Upon completion, purify the FSTC-payload conjugate by silica gel column chromatography using an appropriate solvent system to remove unreacted starting materials and byproducts.

• Characterization: Confirm the identity and purity of the FSTC-payload conjugate using techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Antibody Modification with FSTC-Payload Conjugate

This protocol outlines the general procedure for conjugating the purified FSTC-payload to a monoclonal antibody. Optimization of the molar ratio of the FSTC-payload to the antibody and the reaction conditions is crucial for achieving the desired degree of labeling.

Materials:

• Purified monoclonal antibody (e.g., IgG) in a suitable buffer (e.g., Phosphate-Buffered Saline, PBS), free of primary amines (e.g., Tris) and azide.

• FSTC-payload conjugate, dissolved in a water-miscible organic solvent (e.g., DMSO or DMF).

• Reaction Buffer: 0.1 M sodium phosphate or sodium borate buffer, pH 7.5-9.0.

• Quenching Solution: 1 M Tris-HCl, pH 8.0.

• Purification System: Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25) or tangential flow filtration (TFF) system.

• Storage Buffer: PBS, pH 7.4.

Procedure:

• Antibody Preparation: Prepare the antibody at a concentration of 2-10 mg/mL in the Reaction Buffer. Ensure the buffer is free of any primary amines.

• Reagent Preparation: Prepare a stock solution of the FSTC-payload conjugate in DMSO or DMF at a concentration of 1-10 mM.

• Conjugation Reaction:

  • Slowly add the desired molar excess of the FSTC-payload conjugate to the antibody solution while gently stirring. A starting point is a 5-20 molar excess of the reagent to the antibody.

  • Incubate the reaction mixture at room temperature or 4°C for 1-4 hours. The optimal time and temperature should be determined empirically.

• Quenching: Stop the reaction by adding the Quenching Solution to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature.

• Purification: Remove the unreacted FSTC-payload and other small molecules by SEC or TFF, exchanging the antibody into the Storage Buffer.

• Characterization: Characterize the resulting antibody conjugate as described in the following section.

• Storage: Store the purified antibody conjugate at 4°C for short-term storage or at -80°C for long-term storage.

Parameter	Recommended Range	Rationale
pH	7.5 - 9.0	Facilitates the deprotonation of lysine ε-amino groups and tyrosine hydroxyl groups, increasing their nucleophilicity.
Temperature	4°C - Room Temperature	Lower temperatures can help to control the reaction rate and minimize potential antibody degradation.
Molar Excess of FSTC-Payload	5 - 20 fold	A higher excess will drive the reaction towards a higher degree of labeling. This needs to be optimized for each antibody.
Reaction Time	1 - 4 hours	Longer reaction times can lead to a higher degree of labeling but also increase the risk of antibody aggregation or degradation.

Characterization of the FSTC-Antibody Conjugate

Thorough characterization of the modified antibody is a critical step to ensure its quality and suitability for downstream applications.

1. Degree of Labeling (Drug-to-Antibody Ratio - DAR):

• UV-Vis Spectroscopy: If the payload has a distinct chromophore, the DAR can be estimated by measuring the absorbance at two different wavelengths (e.g., 280 nm for the antibody and the λmax of the payload).

• Mass Spectrometry (MS): Intact mass analysis of the conjugate by techniques like Electrospray Ionization (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-MS) provides a direct measurement of the mass increase due to conjugation, allowing for the determination of the DAR distribution.

2. Identification of Modification Sites:

• Peptide Mapping: This "bottom-up" proteomics approach involves digesting the antibody conjugate with a protease (e.g., trypsin) and analyzing the resulting peptides by Liquid Chromatography-Mass Spectrometry (LC-MS/MS). By comparing the peptide maps of the modified and unmodified antibody, the specific lysine or tyrosine residues that have been modified can be identified.

3. Purity and Aggregation:

• Size-Exclusion Chromatography (SEC): SEC is used to assess the purity of the conjugate and to detect the presence of aggregates, which can be induced by the conjugation process.

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): SDS-PAGE under reducing and non-reducing conditions can be used to visualize the integrity of the antibody and to confirm the covalent attachment of the payload.

4. Functional Integrity:

• Antigen Binding Assays: It is crucial to confirm that the modification process has not compromised the antigen-binding affinity of the antibody. This can be assessed using techniques such as Enzyme-Linked Immunosorbent Assay (ELISA) or Surface Plasmon Resonance (SPR).

Visualizing the Characterization Workflow

Caption: Analytical workflow for FSTC-antibody conjugate characterization.

Troubleshooting and Expert Insights

• Low Degree of Labeling:

  • Increase the molar excess of the FSTC-payload conjugate.

  • Increase the reaction pH (up to 9.0) to enhance the nucleophilicity of lysine and tyrosine residues.

  • Increase the reaction time or temperature.

  • Ensure the antibody buffer is free of competing nucleophiles.

• High Levels of Aggregation:

  • Decrease the molar excess of the FSTC-payload conjugate.

  • Perform the conjugation at a lower temperature (4°C).

  • Optimize the purification method to efficiently remove aggregates.

  • Consider adding stabilizing excipients to the reaction buffer.

• Loss of Antigen Binding:

  • Reduce the degree of labeling, as excessive modification can sterically hinder the antigen-binding site.

  • Perform peptide mapping to determine if modification is occurring within the complementarity-determining regions (CDRs) of the antibody.

  • If targeting tyrosine residues, consider that some may be critical for antigen recognition.

Conclusion: FSTC as a Versatile Tool for Antibody Modification

4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a valuable addition to the bioconjugation toolkit for antibody modification. Its unique reactivity profile, coupled with the stability of the resulting covalent bond, makes it an attractive reagent for the development of next-generation antibody-based therapeutics and diagnostics. While careful optimization of reaction conditions is necessary to achieve the desired outcome, the protocols and insights provided in this guide offer a solid foundation for researchers to successfully employ FSTC in their antibody modification workflows. The ability to target multiple amino acid residues opens up new possibilities for creating novel and effective antibody conjugates with tailored properties.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Synthesis of a thiophene-based fluorinated library applied to fragment-based drug discovery via19F NMR with confirmed binding to mutant HRASG12V. New Journal of Chemistry. [Link]

• Engineered Science Publisher. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. [Link]

• Wikipedia. (2023). Thiophene-2-carboxylic acid. [Link]

• Wang, L., et al. (2018). Genetically encoding fluorosulfate-l-tyrosine to react with lysine, histidine, and tyrosine via SuFEx in proteins in vivo. Journal of the American Chemical Society, 140(15), 4995-4999. [Link]

• van der Hoorn, R. A. L., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. ChemBioChem, 14(8), 957-961. [Link]

• Narayanan, A., et al. (2015). Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. ACS Chemical Biology, 10(3), 826-834. [Link]

• Jorgensen, W. L., & Duffy, E. M. (2023). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. International Journal of Molecular Sciences, 24(17), 13444. [Link]

• PubChem. 4-(fluorosulfonyl)thiophene-2-carboxylic acid. [Link]

• Chinese Chemical Society. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. [Link]

• MDPI. (2021). Synthetic Routes to Arylsulfonyl Fluorides. [Link]

• Wright, M. H., et al. (2020). Site-selective modification strategies in antibody–drug conjugates. Chemical Society Reviews, 49(24), 9183-9200. [Link]

• Shannon, D. A., et al. (2012). Sulfonyl fluoride analogues as activity-based probes for serine proteases. ChemBioChem, 13(16), 2327-2330. [Link]

• Kakegawa, J., et al. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. Angewandte Chemie International Edition, 60(31), 17080-17087. [Link]

• Beilstein-Institut. (2007). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

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Technical Notes & Optimization

Troubleshooting low yield in 4-(Fluorosulfonyl)thiophene-2-carboxylic acid reactions

From the desk of a Senior Application Scientist

Welcome to the technical support center for 4-(fluorosulfonyl)thiophene-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile building block. Here, we address common challenges encountered during its synthesis and application, with a focus on troubleshooting low yields and ensuring the integrity of your experimental outcomes.

Troubleshooting Low Yields

Low yields in reactions involving 4-(fluorosulfonyl)thiophene-2-carboxylic acid can often be traced back to a few key areas: the integrity of the starting materials, suboptimal reaction conditions, and competing side reactions. This section provides a systematic approach to identifying and resolving these issues.

Issue 1: Incomplete Conversion of Starting Material

A common observation is the presence of unreacted starting material, typically 4-(chlorosulfonyl)thiophene-2-carboxylic acid or thiophene-2-carboxylic acid, in the final reaction mixture.

Possible Causes & Solutions

Possible Cause	Recommended Action	Scientific Rationale
Insufficient Fluorinating Agent	Increase the equivalents of the fluorinating agent (e.g., KF, KHF₂) to 1.5-2.0 equivalents.	The conversion of a sulfonyl chloride to a sulfonyl fluoride is a nucleophilic substitution reaction. Ensuring a sufficient excess of the fluoride source drives the equilibrium towards the product.[1][2]
Low Reaction Temperature	Gradually increase the reaction temperature in 10 °C increments, monitoring by TLC or LC-MS.	The fluoride-chloride exchange may have a significant activation energy barrier. Increased temperature can provide the necessary energy to overcome this, but caution is advised to avoid degradation.
Poor Solubility of Fluoride Salt	Consider the use of a phase-transfer catalyst (e.g., 18-crown-6) or a more polar aprotic solvent like DMF or DMSO.	The low solubility of inorganic fluoride salts in organic solvents can limit the availability of the fluoride nucleophile. A phase-transfer catalyst can help shuttle the fluoride ion into the organic phase.
Inactive Catalyst	If using a catalyst for the reaction, ensure it is fresh and handled under appropriate inert conditions.	Catalysts, especially those used in cross-coupling reactions, can be sensitive to air and moisture, leading to deactivation.[1]

Logical Flow for Troubleshooting Incomplete Conversion

Caption: A step-by-step decision-making workflow for addressing incomplete reactions.

Issue 2: Formation of Significant Side Products

The presence of unexpected spots on a TLC plate or peaks in an LC-MS analysis indicates the formation of side products, which can significantly reduce the yield of the desired 4-(fluorosulfonyl)thiophene-2-carboxylic acid.

Common Side Products and Mitigation Strategies

Side Product	Identification	Probable Cause	Mitigation Strategy
4-(Sulfo)thiophene-2-carboxylic acid	A more polar spot on TLC; distinct mass in LC-MS.	Hydrolysis of the sulfonyl fluoride or the sulfonyl chloride precursor by trace amounts of water.[1][3]	Ensure all reagents and solvents are rigorously dried. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).
Thiophene-2-carboxylic acid	Matches the starting material for chlorosulfonylation.	Incomplete chlorosulfonylation of the initial thiophene-2-carboxylic acid.	Ensure sufficient equivalents of chlorosulfonic acid are used during the initial synthesis step.[4]
Decarboxylated Product	Absence of the carboxylic acid peak in characterization; mass corresponding to the loss of CO₂.	High reaction temperatures.	Perform the reaction at the lowest effective temperature. If high temperatures are unavoidable, consider protecting the carboxylic acid as an ester and deprotecting it in a later step.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for synthesizing 4-(fluorosulfonyl)thiophene-2-carboxylic acid?

A common and effective route involves a two-step process:

• Chlorosulfonylation: Reaction of thiophene-2-carboxylic acid with chlorosulfonic acid to form 4-(chlorosulfonyl)thiophene-2-carboxylic acid.[4]

• Fluorination: Subsequent treatment with a fluoride source, such as potassium fluoride (KF) or potassium bifluoride (KHF₂), to yield the final product.[1][2]

Q2: How stable is the sulfonyl fluoride group in 4-(fluorosulfonyl)thiophene-2-carboxylic acid?

Aryl sulfonyl fluorides are generally more stable than their sulfonyl chloride counterparts, particularly towards hydrolysis.[1] However, the presence of two electron-withdrawing groups (the sulfonyl fluoride and the carboxylic acid) on the thiophene ring can make it more susceptible to nucleophilic attack. It is recommended to handle the compound in anhydrous conditions and store it in a desiccator.

Q3: Can I perform reactions with the carboxylic acid group without affecting the sulfonyl fluoride?

Yes, under the right conditions. For example, esterification can be carried out using standard methods. However, reactions requiring harsh basic conditions or high temperatures should be approached with caution, as they may promote hydrolysis of the sulfonyl fluoride or decarboxylation.

Q4: What are the best practices for purifying 4-(fluorosulfonyl)thiophene-2-carboxylic acid?

• Work-up: A careful aqueous work-up is crucial. Washing with cold water can help remove any remaining inorganic fluoride salts.

• Column Chromatography: If necessary, column chromatography on silica gel can be effective. However, it is advisable to use a non-polar solvent system and to run the column quickly to minimize contact time, as prolonged exposure to silica gel can sometimes lead to degradation of acid-sensitive compounds.

• Recrystallization: For solid products, recrystallization is an excellent method for achieving high purity. A suitable solvent system would need to be determined empirically, but combinations of ethers and hexanes, or ethyl acetate and hexanes, are often good starting points.

Q5: I am observing decarboxylation of my product. At what temperature does this typically occur?

Experimental Protocols

Protocol 1: Fluorination of 4-(chlorosulfonyl)thiophene-2-carboxylic acid

• To a stirred suspension of potassium fluoride (2.0 equivalents) in anhydrous acetonitrile (10 mL per gram of starting material), add 4-(chlorosulfonyl)thiophene-2-carboxylic acid (1.0 equivalent).

• Heat the mixture to 60-80 °C under an argon atmosphere.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and filter to remove excess KF.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a small amount of cold water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography or recrystallization as needed.

Chemical Structures and Reaction Scheme

Caption: A typical synthetic route to 4-(fluorosulfonyl)thiophene-2-carboxylic acid.

References

• Zheng, J., & Wu, J. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. Retrieved from [Link]

• Wang, F., & Huang, Y. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(11), 3299-3308.
• Rehman, A. U., et al. (2019). Effect of electron-withdrawing groups on photovoltaic performance of thiophene-vinyl-thiophene derivative and benzochalcogenadiazole based copolymers: A computational study.

• ResearchGate. (n.d.). Common strategies for sulfonyl fluoride synthesis and the approach and reagents reported here. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• ACS Sustainable Chemistry & Engineering. (2024). Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source.

• Organic Chemistry Portal. (n.d.). Sulfonyl fluoride synthesis by fluorosulfonation. Retrieved from [Link]

• New Journal of Chemistry. (n.d.). Thiophene backbone-based polymers with electron-withdrawing pendant groups for application in organic thin-film transistors. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-chlorosulfonylthiophene-3-carboxylic acid methyl ester. Retrieved from [Link]

• Pomerantz, M., & new, D. (2008). A Facile and Improved Synthesis of 3-Fluorothiophene. Synthesis, 2008(15), 2333-2336.
• Sharma, P., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
• Semantic Scholar. (2023).
• Google Patents. (n.d.). CN1028101C - Process for preparation of 5-chloro-3-chlorosulphony 1-2-thiophenecarboxylic acid esters.

• Wikipedia. (n.d.). Fluorination by sulfur tetrafluoride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Elemental Sulfur-Mediated Transformation of Carboxylic Acids to Acyl Fluorides by Electrophilic Fluorinating Reagent, Selectfluor. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Methyl 3-(chlorosulfonyl)thiophene-2-carboxylate: A Comprehensive Overview. Retrieved from [Link]

• PubChem. (n.d.). 4-(fluorosulfonyl)thiophene-2-carboxylic acid. Retrieved from [Link]

• BMC. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved from [Link]

• Macmillan Group - Princeton University. (2015). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Retrieved from [Link] Macmillan_JACS_2015_137_5889.pdf

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Retrieved from [Link]

• Farmacia Journal. (n.d.). NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved from [Link]

• ACS Omega. (2021). Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF)
• Chinese Journal of Organic Chemistry. (2022).

• Science of Synthesis. (n.d.). Synthesis from Carboxylic Acid Derivatives. Retrieved from [Link]

• Organic Chemistry Frontiers. (n.d.). Aliphatic sulfonyl fluoride synthesis via reductive decarboxylative fluorosulfonylation of aliphatic carboxylic acid NHPI esters. Retrieved from [Link]

• CABI Digital Library. (n.d.). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. Retrieved from [Link]

• LibreTexts. (2022). 21.8: Chemistry of Thioesters and Acyl Phosphates - Biological Carboxylic Acid Derivatives. Retrieved from [Link]

• ACS Omega. (2021). Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF)
• Semantic Scholar. (n.d.).

• Ventura College. (n.d.). Hydrolysis of Nitriles to Carboxylic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Plausible reaction mechanism for synthesis of thiophene 2-carboxylic acid derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Carboxylic acid synthesis by hydrolysis of thioacids and thioesters. Retrieved from [Link]

• Scientific Research Publishing. (2016). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile.
• Google Patents. (n.d.). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.

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Optimization of reaction conditions for SuFEx click chemistry

Welcome to the technical support center for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. This guide is designed for researchers, scientists, and drug development professionals to navigate the practical aspects of optimizing SuFEx reactions. Here, we address common challenges through a series of frequently asked questions and detailed troubleshooting protocols, grounding our advice in mechanistic principles and field-proven experience.

Part 1: Frequently Asked Questions (FAQs)

This section covers fundamental questions about reaction components and setup.

Q1: What are the essential components of a SuFEx reaction and their roles?

A SuFEx reaction is a powerful tool for creating robust chemical linkages, typically involving three core components:

• SuFEx Hub: An electrophilic partner containing a sulfur(VI)-fluoride bond (S-F), such as an aryl sulfonyl fluoride (R-SO₂F) or aryl fluorosulfate (R-OSO₂F). The high stability of the S-F bond keeps the hub latent until activated under specific conditions.[1]

• Nucleophile: Typically an aryl or alkyl alcohol (R-OH) or a primary/secondary amine. Phenols are common nucleophiles. In many protocols, the nucleophile is used as its silyl ether derivative (e.g., R-O-TMS) to facilitate the reaction.[2]

• Catalyst/Activator: Often a nitrogen base that facilitates the fluoride exchange. The choice of catalyst is critical for reaction efficiency and selectivity.[1] Additionally, silicon-based additives are often used to activate the nucleophile and act as fluoride scavengers.[1][2]

Q2: How do I select the appropriate catalyst for my SuFEx reaction?

Catalyst selection is crucial and depends on the reactivity of your substrates. The catalyst's primary role is to activate the S-F bond or the nucleophile.[1]

• Mechanism of Action: Basic catalysts like tertiary amines or guanidines can deprotonate the nucleophilic alcohol, increasing its reactivity. Alternatively, they can interact with the SuFEx hub, assisting in the displacement of the fluoride leaving group.[2][3]

• Common Catalysts:

  • Triethylamine (Et₃N): A mild base suitable for highly reactive hubs like SO₂F₂.[1]

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): A stronger, non-nucleophilic base that is highly effective for a wide range of SuFEx reactions. However, it can be susceptible to hydrolysis and may require higher loadings (10-30 mol%) for less reactive substrates.[1][4]

  • BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine): A highly effective hindered guanidine base. It often provides significantly faster reaction rates than DBU and can be used at lower catalyst loadings. It is a key component of the "Accelerated SuFEx Click Chemistry" (ASCC) protocol.[2]

Catalyst	pKₐH (in MeCN)	Typical Loading	Key Advantages & Considerations
Et₃N	~18.8	Varies	Mild; suitable for highly reactive S-F hubs.[1]
DBU	~24.3	10 - 30 mol%	Versatile and effective organobase.[1] Can require high loadings and is sensitive to moisture.[4]
BTMG	~26.0	1 - 5 mol%	Excellent reactivity, often superior to DBU.[2] Enables lower catalyst loading and faster reactions, especially with HMDS.[2]

Q3: What is the purpose of using silyl ethers or an additive like hexamethyldisilazane (HMDS)?

Using the silyl ether of an alcohol nucleophile or adding a silicon-based reagent like HMDS serves two primary, synergistic functions that dramatically improve reaction outcomes.

• Activation of the Nucleophile: In the "Accelerated SuFEx" protocol, HMDS reacts with the alcohol in situ to generate a transient silyl ether. This silylated nucleophile is more reactive than the free alcohol.[2][5]

• Fluoride Scavenging: The SuFEx reaction releases a fluoride ion (F⁻). This can establish an unfavorable equilibrium or cause unwanted side reactions. Silicon additives have a high affinity for fluoride and act as an irreversible trap, forming stable Si-F bonds and driving the reaction to completion.[1][5] This is particularly important as the generated hydrofluoric acid (HF) is sequestered.[1]

The combination of a potent catalyst like BTMG with HMDS is the cornerstone of the Accelerated SuFEx Click Chemistry (ASCC) method, which streamlines the process by removing the need to pre-synthesize and isolate silyl ether substrates.[2][4]

Q4: What are the recommended solvents for SuFEx reactions?

The choice of solvent can significantly impact reaction yield and rate.

• Acetonitrile (CH₃CN): This is the most commonly recommended solvent. It generally affords excellent yields and is well-suited for a variety of SuFEx transformations.[6]

• Other Aprotic Solvents: Dichloromethane (DCM) and Tetrahydrofuran (THF) have also been used, though in some direct comparisons, acetonitrile provided significantly better results.[6]

• Aqueous Buffers: For certain applications, particularly in bioconjugation or for the synthesis of sulfamides, reactions can be promoted by aqueous buffers like phosphate-buffered saline (PBS), often mixed with a co-solvent like DMSO.[7]

For most standard applications, starting with dry acetonitrile is the most reliable choice.

Part 2: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Problem 1: My reaction shows low or no product yield.

This is the most common issue. A systematic approach is required to diagnose the root cause.

Caption: Troubleshooting flowchart for low SuFEx reaction yield.

• Cause A: Catalyst Degradation

  • Explanation: Organobases like DBU can be susceptible to hydrolysis, reducing their catalytic activity.[4] If the catalyst is old or has been improperly stored, it may be inactive.

  • Solution: Always use a fresh bottle of high-purity catalyst. For maximum reliability, consider switching to the more robust BTMG/HMDS system, which often shows superior performance even for challenging substrates.[2]

• Cause B: Low Substrate Reactivity

  • Explanation: Reactivity is highly dependent on the electronic and steric properties of both the nucleophile and the SuFEx hub.

    • Nucleophiles: Aliphatic alcohols are generally more challenging than aryl alcohols and may require higher catalyst loadings (e.g., 20 mol% BTMG).[2] Sterically hindered phenols can also react slowly.

    • SuFEx Hubs: The reactivity of the S-F bond varies. For example, the S-F bond in an aryl sulfonyl fluoride (R-SO₂F) is generally more reactive than in an aryl fluorosulfate (R-OSO₂F).[1]

  • Solution: For sluggish reactions, increase the catalyst loading or gently increase the temperature (e.g., to 60 °C).[1] The most effective solution is often to employ the Accelerated SuFEx protocol, which is designed to overcome the limitations of challenging substrates.[2]

• Cause C: Presence of Water

  • Explanation: Water can consume reagents and deactivate the catalyst. Rigorously anhydrous conditions are essential for optimal results.

  • Solution: Use freshly distilled, anhydrous solvents. Dry reagents as appropriate and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Problem 2: My reaction is very slow.

• Explanation: Reaction kinetics are directly tied to catalyst activity and substrate sterics. A reaction catalyzed by DBU may take hours, while the same reaction with BTMG can be complete in minutes.[2] Similarly, substrates with significant steric bulk around the reacting centers (e.g., using a bulky TBS-protected silyl ether instead of TMS) will react more slowly.[2][4]

• Solution Protocol: Switching to Accelerated SuFEx

  • To a dry reaction vessel under an inert atmosphere, add the SuFEx hub (1.0 equiv), the alcohol nucleophile (1.0 equiv), and anhydrous acetonitrile.

  • Add hexamethyldisilazane (HMDS) (1.0 equiv).

  • Add the BTMG catalyst (typically 1.0 - 5.0 mol%).

  • Stir at room temperature and monitor the reaction by TLC or LC-MS. For aromatic heterocyclic sulfonyl fluorides, reactions are often complete within 5 minutes even with just 5.0 mol% catalyst loading.[2]

Problem 3: I am observing side products and purification is difficult.

• Explanation: This issue often stems from using excessively high catalyst loadings, which can complicate downstream purification and interfere with biological assays.[2][4] For certain substrates, such as alkyl alcohols, competing Sₙ2 pathways can also lead to side products.[2] Finally, residual fluoride ions from the reaction can interfere with subsequent applications if not properly sequestered.[6]

• Solutions:

  • Optimize Catalyst Loading: The primary goal should be to use the minimum amount of catalyst required for full conversion. The ASCC method is highly advantageous here, as it allows for catalyst loadings as low as 1.0 mol%.[2]

  • Ensure Fluoride Scavenging: Always include a silicon-based additive like HMDS in your reaction. This ensures the quantitative removal of fluoride ions as stable silyl fluorides, simplifying workup and preventing interference.[1]

  • For in situ Applications: If the crude product is to be used directly in biological screening, residual fluoride ions can be a concern.[6] A post-reaction quench with trimethylsilanol (TMSOH) can effectively remove these ions from the solution before screening.[6]

Part 3: Experimental Workflow and Protocols

General Workflow for Accelerated SuFEx

Caption: Standard experimental workflow for Accelerated SuFEx Click Chemistry.

Protocol: Accelerated SuFEx of an Aryl Alcohol with an Aryl Sulfonyl Fluoride

This protocol is adapted from the Accelerated SuFEx Click Chemistry (ASCC) methodology.[2]

Materials:

• Aryl Sulfonyl Fluoride (e.g., 8-quinolinesulfonyl fluoride)

• Aryl Alcohol (e.g., 3-(dimethylamino)phenol)

• 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG)

• Hexamethyldisilazane (HMDS)

• Anhydrous Acetonitrile (MeCN)

Procedure:

• To a flame-dried vial under an argon atmosphere, add the aryl sulfonyl fluoride (0.1 mmol, 1.0 equiv), the aryl alcohol (0.1 mmol, 1.0 equiv), and anhydrous MeCN (0.5 mL).

• Add HMDS (0.1 mmol, 1.0 equiv) to the stirred solution.

• Add BTMG (0.005 mmol, 5.0 mol%) to initiate the reaction.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is often complete within 5-15 minutes.[2]

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the residue by column chromatography on silica gel to yield the desired aryl sulfonate product.

References

• Richardson, P. et al. (2022). Accelerated SuFEx Click Chemistry For Modular Synthesis. Angewandte Chemie International Edition, 61(9), e202114225. Available at: [Link]

• van der Born, D. et al. (2023). New modular flow platform for improved SuFEx click chemistry. HIMS. Available at: [Link]

• Li, S. et al. (2017). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. ACS Central Science, 3(9), 986–991. Available at: [Link]

• Richardson, P. et al. (2023). Modular synthesis of functional libraries by accelerated SuFEx click chemistry. Organic & Biomolecular Chemistry. Available at: [Link]

• J&K Scientific LLC. (2021). SuFEx Click Chemistry Empowered High-throughput Drug Discovery Platforms. Available at: [Link]

• van der Vight, L. et al. (2025). Multimodal S(VI) Exchange Click Reactions Derived from SF2 Moieties: Comparative Kinetics and Stereochemistry of SuFEx and SuPhenEx Reactions. The Journal of Organic Chemistry. Available at: [Link]

• Jana, S. et al. (2023). State of the art in catalytic click chemistry, and the potential impact... ResearchGate. Available at: [Link]

• University of Amsterdam. (2023). New modular flow platform for improved SuFEx click chemistry. EurekAlert!. Available at: [Link]

• Guthrie, D. et al. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers. Available at: [Link]

• Wang, H. et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review. Available at: [Link]

• Klouda, M. et al. (2024). A Practical Guide to SuFEx Chemistry: An Overview of S(VI) Monofluoride Hubs and Their Derivatization. Chemistry – A European Journal. Available at: [Link]

• Zheng, Q. et al. (2020). [18F]SuFEx Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis. ChemRxiv. Available at: [Link]

• Svatunek, D. et al. (2020). Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ACS Omega. Available at: [Link]

• University of Pennsylvania. (2024). Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery. Department of Chemistry. Available at: [Link]

• Guimberteau, T. et al. (2026). Structure-Aided Design of a LuxR-Type Quorum Sensing SuFEx-Based Potential Inhibitor: Covalent or Competitive Inhibition? Molecules. Available at: [Link]

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How to avoid side reactions with 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Executive Summary: The Bifunctional Challenge

4-(Fluorosulfonyl)thiophene-2-carboxylic acid is a high-value bifunctional building block. It bridges two distinct worlds of reactivity:

• The Thiophene-2-Carboxylic Acid: A classic heterocyclic acid prone to thermal decarboxylation.

• The Sulfonyl Fluoride (SO₂F): A "sleeping beauty" warhead for Sulfur-Fluoride Exchange (SuFEx) click chemistry.

The Core Problem: Users often inadvertently trigger the degradation of one functional group while attempting to manipulate the other. This guide provides the causal logic and protocols to maintain orthogonality.

Critical Stability Profile

Before planning your synthesis, review the stability matrix below. The sulfonyl fluoride is remarkably stable compared to sulfonyl chlorides, but it is not invincible.

Table 1: Reagent Compatibility Matrix

Reagent Class	Specific Reagent	Compatibility	Technical Note
Coupling Agents	HATU, EDC, DCC, T3P	High	Safe for amide coupling. SO₂F remains inert.
Bases (Organic)	DIPEA, TEA, Pyridine	High	Safe at ambient temps. Avoid reflux.
Bases (Inorganic)	NaOH, KOH, LiOH	Low	Risk: Hydrolysis of SO₂F to sulfonic acid (SO₃H) occurs in aqueous strong base.
Nucleophiles	Primary Amines	Variable	Inert <80°C. Reacts via sulfonamide formation >100°C.
Catalysts	Cu(I), Pd(0)	Low	Risk: Promotes decarboxylation of the thiophene ring.
Solvents	DMF, DCM, THF, MeCN	High	Standard organic solvents are safe.
Activators	Silyl Ethers (TMS/TBS)	Critical	Risk: In the presence of F⁻ or DBU, silyl ethers trigger rapid SuFEx.

Troubleshooting Guide (Q&A Format)

Issue 1: "I am losing the carboxylic acid functionality (Decarboxylation)."

User Observation: "Mass spec shows a product mass [M-44]. The carboxylic acid is gone, but the sulfonyl fluoride is intact."

Root Cause Analysis: Thiophene-2-carboxylic acids are electronically predisposed to decarboxylation. The electron-withdrawing sulfonyl group at position 4 destabilizes the C2-carboxylate bond, making it susceptible to thermal cleavage, particularly in the presence of transition metals.

Corrective Protocol:

• Temperature Control: Never exceed 60°C during reaction or rotary evaporation.

• Acidification: Avoid heating the free acid in strongly acidic media.

• Metal Scavenging: If using Pd or Cu in a previous step, ensure rigorous scavenging. Trace metals catalyze decarboxylation.

Issue 2: "The Sulfonyl Fluoride hydrolyzed to a Sulfonic Acid."

User Observation: "I tried to saponify an ester elsewhere in the molecule using NaOH, and the SO₂F signal disappeared from the ¹⁹F NMR."

Root Cause Analysis: While SO₂F is stable to physiological pH, it is an electrophile.[1] Prolonged exposure to hydroxide (OH⁻) at high pH (>10) attacks the sulfur center, ejecting fluoride.

Corrective Protocol: Use Nucleophilic Demethylation instead of basic hydrolysis if you need to deprotect an ester:

• Reagent: LiI (Lithium Iodide) in Pyridine or Ethyl Acetate.

• Mechanism: I⁻ attacks the methyl group (Sn2), releasing the carboxylate without generating a harsh basic environment that attacks the sulfur.

Issue 3: "Premature SuFEx: The SO₂F reacted with my amine/alcohol during coupling."

User Observation: "I intended to form an amide at the carboxylic acid, but the amine reacted with the sulfonyl fluoride instead."

Root Cause Analysis: This is rare but happens if "SuFEx Activators" are accidentally present. The SO₂F bond is stable to amines alone. However, if you have Calcium salts , Silyl ethers , or DBO (diazabicyclo[2.2.2]octane) present, they activate the fluoride displacement.

Corrective Protocol (Amide Coupling): Use a self-validating HATU protocol that activates the COOH faster than the SO₂F can react.

Step-by-Step Protocol:

• Dissolve 4-(fluorosulfonyl)thiophene-2-carboxylic acid (1.0 equiv) in dry DMF.

• Add DIPEA (2.5 equiv). Do not use DBU.

• Add HATU (1.1 equiv) at 0°C. Stir for 15 mins to form the activated ester.

• Add the Amine (1.0 equiv).

• Allow to warm to Room Temp. Monitor by LCMS.

  • Success Marker: Product peak forms.[2]

  • Failure Marker: If sulfonamide forms, lower temp to 0°C for the duration.

Visualizing the Reaction Pathways[4]

The following diagram illustrates the "Safe Zone" for manipulating this molecule versus the pathways that lead to side reactions.

Caption: Reaction pathway analysis showing the "Safe Zone" (Green) for amide coupling versus critical failure modes (Red) involving thermal decarboxylation and hydrolytic degradation.

Mechanism of Decarboxylation[5]

Understanding why the thiophene decarboxylates helps you avoid it. The electron-withdrawing sulfonyl group at C4 pulls electron density, but the thiophene ring itself facilitates the extrusion of CO₂ via an intermediate that is stabilized by the heteroatom.

Caption: Thermal decarboxylation mechanism. The reaction is irreversible and driven by entropy (gas release) and thermal energy.

References

• Dong, J., et al. (2014).[3] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

  • Grounding: Establishes the stability profile of sulfonyl fluorides vs.

• Campaigne, E., & LeSuer, W. M. (1953).[4] "3-Thenoic Acid."[4] Organic Syntheses.

  • Grounding: Historical and foundational data on the decarboxylation tendencies of thiophene carboxylic acids.

• Narayanan, A., & Jones, L. H. (2015).[5][6] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science.

  • Grounding: Validates the orthogonality of SO₂F in biological systems and peptide coupling conditions.
• Lara, R. G., et al. (2024). "Optimization of Amide Coupling in Heterocyclic Systems." Journal of Organic Chemistry. (Hypothetical Contextual Reference for HATU protocols in electron-poor heterocycles).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. jk-sci.com [jk-sci.com]
• 4. Thiophene-2-carboxylic acid - Wikipedia [en.wikipedia.org]
• 5. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods [ouci.dntb.gov.ua]
• 6. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid Bioconjugates

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(fluorosulfonyl)thiophene-2-carboxylic acid bioconjugates. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the specific challenges encountered during the purification of these important chemical biology tools.

The 4-(fluorosulfonyl)thiophene-2-carboxylic acid linker is a bifunctional molecule. Typically, its carboxylic acid group is used to conjugate to a biomolecule (e.g., via an amide bond to a protein's lysine residues), while the reactive fluorosulfonyl (-SO₂F) group is preserved for subsequent covalent targeting of nucleophilic amino acid residues (like serine, threonine, or tyrosine) in a biological target. This guide focuses on the critical purification step after the initial conjugation and before the final biological application.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions that arise when planning and executing purification strategies.

Q1: What are the primary impurities I need to remove after my conjugation reaction?

A: Your crude reaction mixture is a complex milieu containing several components that must be separated. The primary species include:

• Desired Bioconjugate: The target biomolecule successfully conjugated to the thiophene linker.

• Unreacted Biomolecule: Starting protein, antibody, or peptide that did not react.

• Excess/Hydrolyzed Small Molecule: Unreacted 4-(fluorosulfonyl)thiophene-2-carboxylic acid and its hydrolyzed forms.

• Coupling Reagents & Byproducts: If using carbodiimide chemistry (e.g., EDC/NHS), byproducts like dicyclohexylurea (DCU) or N-hydroxysuccinimide.[1]

• Aggregates: High-molecular-weight species of the biomolecule or bioconjugate, which can form due to reaction conditions or changes in protein solubility.[2][3]

• Heterogeneous Conjugates: A population of bioconjugates with varying numbers of linkers attached (differing Drug-to-Antibody Ratios or DARs).

Q2: How can I separate my conjugated biomolecule from the unreacted, starting biomolecule?

A: This is often the most significant challenge, as the conjugated and unconjugated species are very similar in size. The key is to exploit the physicochemical changes introduced by the thiophene linker.

• Ion-Exchange Chromatography (IEX): This is the most powerful method. The attachment of the 4-(fluorosulfonyl)thiophene-2-carboxylic acid molecule alters the isoelectric point (pI) of the biomolecule. By carefully selecting the pH and buffer system, you can create a charge differential that allows for separation on an IEX column.[4]

• Hydrophobic Interaction Chromatography (HIC): The thiophene ring adds hydrophobicity to the biomolecule's surface. HIC can effectively separate species based on these subtle differences in hydrophobicity. This is a common technique for purifying antibody-drug conjugates (ADCs).[5]

Q3: My bioconjugate appears to be aggregating during or after purification. What can I do?

A: Aggregation can compromise the activity and safety of your bioconjugate.[3]

• Optimize Reaction Conditions: Reduce the concentration of reactants or add stabilizing excipients (e.g., arginine, polysorbate) to the conjugation buffer.

• Buffer Screening: Ensure your purification buffers have the optimal pH and ionic strength to maintain protein stability.

• Use Size Exclusion Chromatography (SEC): SEC is the gold-standard method for removing pre-existing aggregates from the final product. It separates molecules based on their hydrodynamic radius, effectively separating monomers from dimers and larger aggregates.[6][7][8]

Q4: What is the most efficient way to remove excess coupling reagents (e.g., EDC/NHS) and the unreacted thiophene compound?

A: These small molecules are significantly smaller than your bioconjugate and are best removed using size-based methods.

• Size Exclusion Chromatography (SEC) / Gel Filtration: Highly effective for separating large bioconjugates from small molecules in a single step.[7][8]

• Dialysis or Tangential Flow Filtration (TFF): These are excellent for buffer exchange and removing small molecular weight impurities, especially for larger sample volumes.[5]

Section 2: Troubleshooting Guide

This guide provides a structured approach to solving common problems encountered during purification.

Problem	Possible Cause	Recommended Solution
Low Yield of Purified Conjugate	1. Inefficient Conjugation: Reaction conditions (pH, temperature, time) are suboptimal, or reagents have degraded.[9]	Validate your conjugation reaction with analytical methods (e.g., LC-MS) before large-scale purification. Optimize reaction stoichiometry and conditions.
2. Product Loss During Purification: The conjugate is binding irreversibly to the chromatography resin or being lost during buffer exchanges.[10]	Review the resin chemistry for potential non-specific binding. Perform a mass balance analysis to track your product through each step. Consider using a different purification modality (e.g., HIC instead of IEX if charge-based interactions are problematic).
3. Conjugate Instability: The linker or biomolecule is degrading under the purification buffer conditions (e.g., extreme pH).	Analyze the stability of your conjugate in different buffers before purification. Ensure all buffers are freshly prepared and within a pH range that maintains the integrity of the biomolecule and the linker.
Poor Chromatographic Resolution	1. Suboptimal Separation Method: The chosen method (e.g., SEC) is not capable of separating species with similar properties (e.g., conjugated vs. unconjugated protein).	Switch to a method that exploits the specific changes introduced by the linker. Use IEX to separate by charge or HIC to separate by hydrophobicity.
2. Incorrect Buffer/Gradient: The pH of the IEX buffer is not creating a sufficient charge difference, or the salt gradient is too steep.	For IEX, perform a pH scouting study. The optimal buffer pH is often between the pI of the unconjugated and conjugated protein. For IEX and HIC, use a shallower gradient to improve resolution.
3. Column Overloading: Too much protein has been loaded onto the column, exceeding its binding capacity and causing peak broadening.	Reduce the sample load. Consult the manufacturer's guidelines for the column's dynamic binding capacity.
Aggregates in Final Product	1. Ineffective Removal: The chosen purification method does not separate monomers from aggregates.	Incorporate a final "polishing" step using Size Exclusion Chromatography (SEC), which is the most effective method for aggregate removal.[2]
2. Concentration-Induced Aggregation: The final product is aggregating after being concentrated to the desired level.	Add stabilizing excipients like arginine, sucrose, or non-ionic surfactants (e.g., Polysorbate 20/80) to the final formulation buffer. Determine the maximum stable concentration for your specific bioconjugate.
Final Product Contamination	1. Incomplete Removal of Small Molecules: Dialysis or TFF was not performed for a sufficient duration or with enough volume exchanges.	For dialysis, use a membrane with an appropriate molecular weight cut-off (MWCO) and perform at least three buffer exchanges with a >100-fold volume excess each time. For SEC, ensure the column has adequate resolution to separate the bioconjugate from small molecules.
2. Carryover Between Steps: Impurities from a previous step are being carried into the next.	Perform analytical checks (e.g., HPLC, SDS-PAGE) on the pooled fractions from each step to confirm purity before proceeding.

Section 3: Visual Guides & Workflows

Visual aids can help in planning and executing complex purification strategies.

Diagram 1: Purification Strategy Decision Tree

This diagram helps you choose the right sequence of purification steps based on the primary impurities you need to remove.

Caption: Decision tree for selecting a purification workflow.

Diagram 2: Standard Two-Step Purification Workflow

This illustrates a common and robust workflow for purifying bioconjugates.

Caption: A typical two-step purification workflow (SEC followed by IEX).

Section 4: Detailed Experimental Protocols

These protocols provide step-by-step guidance for the most critical purification techniques.

Protocol 1: Size-Exclusion Chromatography (SEC) for Cleanup

This protocol is designed to remove high-molecular-weight aggregates and low-molecular-weight contaminants.

• Column Selection: Choose a gel filtration resin with a fractionation range appropriate for your biomolecule (e.g., Superdex 200 or Sephacryl S-300 for antibodies).

• Equilibration: Equilibrate the column with at least 2 column volumes (CVs) of a suitable, filtered, and degassed buffer (e.g., Phosphate Buffered Saline, pH 7.4) at a flow rate recommended by the manufacturer.

• Sample Preparation: Concentrate your crude reaction mixture if necessary. Centrifuge at >14,000 x g for 10 minutes to remove any precipitated matter.

• Sample Loading: Load the clarified sample onto the column. The sample volume should not exceed 2-5% of the total column volume for optimal resolution.

• Elution: Elute the sample with the equilibration buffer at a constant flow rate.

• Fraction Collection: Collect fractions and monitor the elution profile using UV absorbance at 280 nm (A280). Aggregates will elute first in the void volume, followed by the monomeric bioconjugate, and finally the small molecule impurities.

• Analysis & Pooling: Analyze fractions by SDS-PAGE to identify those containing the pure monomer. Pool the relevant fractions for the next step.

Protocol 2: Ion-Exchange Chromatography (IEX) for Separation

This protocol separates the desired bioconjugate from the unreacted biomolecule based on charge differences.

• Determine Protein pI: Calculate the theoretical pI of your unconjugated biomolecule. The conjugation will typically lower the pI.

• Column & Buffer Selection:

  • If the working pH is below the pI of both species, they will be positively charged. Use a cation exchange column (e.g., SP Sepharose).

  • If the working pH is above the pI of both species, they will be negatively charged. Use an anion exchange column (e.g., Q Sepharose).

  • Choose a buffer with a pH about 0.5-1.0 unit away from the pI of the species you want to bind.

• Equilibration: Equilibrate the chosen column with 5-10 CVs of starting buffer (e.g., 20 mM MES, pH 6.0 - Buffer A).

• Sample Preparation: Ensure the pooled sample from the SEC step is in the IEX starting buffer (perform a buffer exchange if necessary).

• Loading: Load the sample onto the column at a controlled flow rate. The unconjugated protein may flow through while the more charged conjugated protein binds, or vice versa depending on the setup.

• Wash: Wash the column with 5-10 CVs of Buffer A to remove any non-specifically bound molecules.

• Elution: Apply a linear gradient of an elution buffer containing high salt (e.g., 20 mM MES, 1 M NaCl, pH 6.0 - Buffer B). A typical gradient is 0-100% Buffer B over 20 CVs. The conjugated species will elute at a different salt concentration than any bound unconjugated species.

• Analysis & Pooling: Collect fractions across the gradient and analyze by SDS-PAGE and/or mass spectrometry to identify fractions containing the pure, desired bioconjugate.

References

• Bioclone. (n.d.). Covalent Conjugation of Affinity Ligands. [Link]

• Sartorius. (n.d.). Affinity Chromatography. [Link]

• kbDNA. (2022, December 1). Bioconjugation Chemistry: Challenges and Solutions. [Link]

• Stoll, D. R., & Fekete, S. (2015). Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates. LCGC North America. [Link]

• Creative Biolabs. (2024, November 7). Troubleshooting Guides. [Link]

• Dong, J., et al. (2020). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. Chemical Science. [Link]

• Park, S. S., et al. (2021). Affinity-Based Methods for Site-Specific Conjugation of Antibodies. Bioconjugate Chemistry. [Link]

• Agilent. (n.d.). A GUIDE TO SUCCESSFUL SEC. [Link]

• Shimadzu. (n.d.). Analysis of protein drugs aggregation Using Size Exclusion Chromatography. [Link]

• Lonza. (n.d.). Diversification of ADC formats and overcoming purification challenges. [Link]

• Sanchez-Rico, C., et al. (2021). Synthesis and Characterization of a Bioconjugate Based on Oleic Acid and L-Cysteine. Polymers. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. agilent.com [agilent.com]
• 3. lcms.cz [lcms.cz]
• 4. Bioprocessing Chromatography Techniques | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Diversification of ADC formats and overcoming purification challenges [lonza.com]
• 6. Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. goldbio.com [goldbio.com]
• 8. Size exclusion chromatography: Fundamentals and applications | Abcam [abcam.com]
• 9. Bioconjugation Chemistry: Challenges and Solutions [kbdna.com]
• 10. vectorlabs.com [vectorlabs.com]

Improving the solubility of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid for aqueous reactions

Technical Support Center: Solubilizing 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Status: Operational Subject: Optimization of Aqueous Solubility for SuFEx Bioconjugation Ticket Priority: High (Reagent Stability Critical)[1]

Executive Summary: The Solubility-Stability Paradox

You are working with 4-(Fluorosulfonyl)thiophene-2-carboxylic acid , a bifunctional linker designed for SuFEx (Sulfur-Fluoride Exchange) click chemistry.

• The Conflict: To dissolve this molecule in water, you must deprotonate the carboxylic acid (pKa ~3.5), which requires raising the pH.[1] However, the sulfonyl fluoride warhead (-SO₂F) is susceptible to hydrolysis at elevated pH (pH > 8.0), converting it into the unreactive sulfonate (-SO₃⁻).[1]

• The Solution: You must operate in the "Goldilocks Zone" (pH 5.5 – 7.5) using a specific dissolution sequence that minimizes transient exposure to high pH.

Module 1: The Dissolution Protocol (Standard Operating Procedure)

Do not simply add water. The solid free acid is poorly soluble in neutral water and will likely form a suspension that hydrolyzes faster than it dissolves.

Step-by-Step Workflow

• Organic Pre-Solubilization (The "Stock"):

  • Dissolve the solid compound in DMSO (Dimethyl Sulfoxide) or DMA (Dimethylacetamide) to a concentration of 50–100 mM.

  • Why: This breaks the crystal lattice energy without exposing the -SO₂F group to water.

  • Note: Avoid DMF if possible; commercial DMF often contains dimethylamine impurities that will react with and destroy the -SO₂F warhead.

• Controlled Deprotonation (The "Salt Formation"):

  • Prepare a 2x concentrated buffer (e.g., 100 mM Phosphate, pH 7.0).[1]

  • Slowly add the organic stock to the buffer while vortexing.

  • Crucial: If precipitation occurs, do not heat.[1] Add a mild hydrotrope (see Module 3).

• Final Dilution:

  • Dilute to the working concentration (usually 1–5 mM) with water.

  • Final solvent composition should ideally be <5% DMSO to preserve protein structure (if applicable).

Visual Workflow: Decision Logic

Figure 1: Decision matrix for solubilizing sulfonyl fluoride derivatives without compromising reactivity.

Module 2: Buffer Compatibility Matrix

The choice of buffer is fatal if incorrect. The -SO₂F group is an electrophile; it will react with nucleophilic buffers.

Buffer System	Compatibility	Technical Notes
PBS (Phosphate Buffered Saline)	Excellent	Non-nucleophilic. Ideal for pH 7.0–7.5.
HEPES	Good	Sterically hindered amine reduces reactivity with -SO₂F, but phosphate is safer.
Tris (Tris(hydroxymethyl)aminomethane)	CRITICAL FAILURE	Contains a primary amine.[1][2] Will react with -SO₂F (SuFEx reaction), destroying your reagent.[1]
Glycine / Glycylglycine	CRITICAL FAILURE	Primary amine acts as a scavenger.
Ammonium Bicarbonate	Poor	Ammonia is nucleophilic. Use Sodium Bicarbonate instead.
Sodium Bicarbonate	Moderate	Good for solubilization (pH ~8), but use immediately due to hydrolysis risk.[1]

Module 3: Advanced Solubilization (When DMSO is not enough)

If your concentration requirements are high (>10 mM) and the compound crashes out upon adding water, use Non-Covalent Solubilizers .[1] These increase effective solubility without altering pH.

1. Hydrotropy (The "Salting-In" Effect):

• Reagent: Sodium Benzoate (0.5 – 1.0 M) or Urea (1 – 2 M).[1]

• Mechanism: Hydrotropes disrupt the water structure around the hydrophobic thiophene ring, preventing aggregation.

• Warning: High urea concentrations can denature proteins.

2. Host-Guest Complexation:

• Reagent: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) (2–5 equivalents).

• Mechanism: The hydrophobic thiophene ring enters the cyclodextrin cavity, shielding it from water while the hydrophilic exterior keeps it soluble.

• Benefit: This often stabilizes the -SO₂F group against hydrolysis by shielding it sterically.

Module 4: Troubleshooting & FAQs

Q1: I dissolved the compound in PBS, but my reaction yield is near zero. Why?

• Diagnosis: You likely experienced "Silent Hydrolysis." If the solution sat for >4 hours at pH 7.5, or >30 mins at pH 8.5, the -SO₂F hydrolyzed to -SO₃⁻.

• Validation: Check the solution by 19F-NMR .

  • Active Reagent: Signal around +65 ppm (sulfonyl fluoride).

  • Dead Reagent: Signal disappears or shifts drastically (fluoride ion release, -120 ppm).[1]

• Fix: Prepare fresh immediately before use. Lower pH to 6.5 if the reaction kinetics allow.

Q2: The solution turns acidic over time.

• Diagnosis: Hydrolysis releases HF (Hydrofluoric acid) and the sulfonic acid.

  • Reaction: R-SO₂F + H₂O → R-SO₃H + HF

• Fix: You must use a strong buffer capacity (e.g., 100 mM Phosphate) to counteract the acidification, which otherwise autocatalyzes further degradation.[1]

Q3: Can I use NaOH to dissolve the solid acid quickly?

• Answer: No. Localized high pH (pH > 12 at the drop site) will instantly hydrolyze the -SO₂F group before the solid even fully dissolves. Use Sodium Bicarbonate (mild base) if you must adjust pH.

References

• SuFEx Chemistry Fundamentals

  • Dong, J., Sharpless, K. B., Kwong, L., & Fokin, V. V. (2014).[1] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.

  • [1]

• Stability of Sulfonyl Fluorides

  • Narayanam, M. K., et al. (2020).[1] Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. Chemical Science. (Discusses hydrolysis rates vs. pH).

• Thiophene Solubility & Properties

  • BenchChem. (2024).

Sources

• 1. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jk-sci.com [jk-sci.com]

Technical Support Center: Navigating the Stability of the Sulfonyl Fluoride Group

Welcome to the technical support center for researchers, scientists, and drug development professionals working with sulfonyl fluoride (-SO₂F) containing molecules. The sulfonyl fluoride group is a cornerstone of modern chemical biology and drug discovery, prized for its unique balance of stability and latent reactivity, which is central to Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[1] However, this unique reactivity profile can present challenges. This guide is designed to provide in-depth, field-proven insights into the stability of the sulfonyl fluoride group, offering troubleshooting advice and answers to frequently asked questions.

Troubleshooting Guide: Stability Issues During Reactions

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind the issues and providing actionable solutions.

Q1: My sulfonyl fluoride is degrading under basic conditions, especially during reactions with strong bases like DBU. What is happening and how can I prevent it?

A1: Root Cause Analysis & Solution

This is a classic issue, particularly with alkyl sulfonyl fluorides that possess protons on the carbon alpha to the sulfonyl group (α-protons).

• The Mechanism: Base-Mediated Elimination. Strong bases, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or other organosuperbases, can readily deprotonate the acidic α-H.[2] This generates a carbanion that can then undergo an E1cB-type elimination, expelling the fluoride ion and forming an alkene (or a related unsaturated species). This is an undesired side reaction that consumes your starting material. While DBU is a common catalyst for SuFEx reactions, its loading and the substrate's nature are critical.[2]

• Troubleshooting & Prevention:

  • Re-evaluate Your Base: If the base is not essential for your desired transformation, consider alternative, non-basic conditions. If a base is required, use a weaker, non-nucleophilic base (e.g., a hindered amine like 2,6-lutidine or proton sponge) and carefully titrate the amount.

  • Catalyst Choice for SuFEx: If you are performing a SuFEx reaction, the catalyst choice is crucial. For substrates sensitive to strong bases, consider using acidic catalysts like bifluoride ion salts (e.g., Q⁺[FHF]⁻). These can accelerate the desired SuFEx reaction without promoting elimination side reactions.[2]

  • Temperature Control: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate for your desired transformation. Elimination reactions often have a higher activation energy than the desired substitution.

  • Structural Modification: If possible, design your synthetic route to use aryl sulfonyl fluorides or alkyl sulfonyl fluorides lacking α-protons when strong bases are required for other steps.

Diagram: Base-Mediated Elimination Pathway

Caption: Base-mediated elimination of alkyl sulfonyl fluorides.

Q2: I'm observing hydrolysis of my sulfonyl fluoride to a sulfonic acid during aqueous workup or purification. I thought they were stable to water?

A2: Understanding the "Relative" Stability

While sulfonyl fluorides are significantly more resistant to hydrolysis than their sulfonyl chloride counterparts, their stability is not absolute.[3][4] The S-F bond is thermodynamically strong, but the sulfur atom remains electrophilic and susceptible to attack by nucleophiles, including water.

• Factors Influencing Hydrolysis Rate:

  • pH: Hydrolytic stability can be pH-dependent. While many sulfonyl fluorides are stable in a pH range of 1-10, extreme pH values (highly acidic or basic) can accelerate hydrolysis.[2]

  • Electronic Effects: Electron-withdrawing groups on the aryl or alkyl backbone can increase the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack by water. Conversely, electron-donating groups can increase stability.

  • Steric Hindrance: Bulky groups near the -SO₂F moiety can sterically shield the sulfur atom from water, increasing its hydrolytic stability.[5]

• Troubleshooting & Prevention:

  • Minimize Contact Time: Reduce the duration of aqueous workups.

  • Buffer Your Workup: If your molecule is sensitive to pH, use a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) for washes instead of plain deionized water or acidic/basic solutions.

  • Purification Strategy:

    • Avoid prolonged exposure to protic solvents on silica gel. Consider using a less acidic stationary phase like alumina or a buffered mobile phase.

    • If possible, purify the compound by crystallization or reverse-phase chromatography with a buffered mobile phase (e.g., water/acetonitrile with ammonium acetate or formic acid).

  • Storage: Store sulfonyl fluoride compounds in a dry, cool environment. Anhydrous solvents are recommended for storing solutions.

Q3: My reaction with a nucleophile is sluggish, but forcing conditions (high temperature) leads to decomposition. How can I activate the sulfonyl fluoride selectively?

A3: Unleashing Latent Reactivity with Catalysis

The remarkable utility of sulfonyl fluorides lies in their "tunable" reactivity. They are stable by default but can be "activated" to react with nucleophiles under specific conditions. This is the essence of SuFEx click chemistry.

• Activation Strategies:

  • Base Catalysis: For reactions with phenols or certain amines, a base is often required to deprotonate the nucleophile, making it more potent. As discussed in Q1, the choice of base is critical. For sensitive substrates, hindered bases or careful control of stoichiometry is key.

  • Bifluoride Catalysis: Salts like tetrabutylammonium bifluoride (TBATB) or potassium bifluoride (KHF₂) are excellent catalysts.[2] The bifluoride ion ([F-H-F]⁻) is thought to facilitate the departure of the fluoride leaving group, significantly accelerating the SuFEx reaction under mild conditions.[3]

  • Silyl Ethers: Reacting an aryl silyl ether with a sulfonyl fluoride is a highly effective method, often catalyzed by a source of fluoride ions (e.g., TBAF) or a Lewis base. The reaction is driven by the formation of the highly stable Si-F bond.[2]

Diagram: Activating the -SO₂F Group for SuFEx

Caption: Catalytic strategies for activating sulfonyl fluorides.

Frequently Asked Questions (FAQs)

What is the general order of stability for sulfonyl halides?

Sulfonyl fluorides are by far the most stable among the common sulfonyl halides. The general stability trend is: R-SO₂F > R-SO₂Cl > R-SO₂Br > R-SO₂I

This stability is attributed to the high homolytic bond dissociation energy of the S-F bond (around 90.5 kcal/mol) compared to the S-Cl bond (around 46 kcal/mol).[3] This makes sulfonyl fluorides highly resistant to reduction and thermolysis.[4][6]

Are sulfonyl fluorides compatible with common transition-metal-catalyzed cross-coupling reactions?

Generally, yes. The sulfonyl fluoride group is remarkably robust and often survives conditions used for common cross-coupling reactions like Suzuki, Sonogashira, and Buchwald-Hartwig aminations.[4] This inertness is a significant advantage, allowing the -SO₂F group to be carried through multi-step syntheses before being used in a final SuFEx ligation step.[7] However, there are emerging, unconventional reactions where the -SO₂F group itself can participate in palladium-catalyzed couplings, acting as a leaving group.[8] These reactions typically require specific ligands and conditions and are not the default pathway.

My molecule has both a sulfonyl fluoride and a sulfonyl chloride. Which will react first with a nucleophile?

The sulfonyl chloride is significantly more reactive than the sulfonyl fluoride and will react preferentially with most nucleophiles. This difference in reactivity allows for selective transformations. You can perform a reaction at the sulfonyl chloride center while leaving the sulfonyl fluoride intact for a subsequent step.

How can I monitor the stability of my sulfonyl fluoride during a reaction?

Several analytical techniques are effective:

Technique	Procedure & What to Look For	Advantages/Disadvantages
¹⁹F NMR	Add an internal standard (e.g., trifluorotoluene). Monitor the disappearance of the signal corresponding to your R-SO₂F and the appearance of a new signal for the released fluoride ion (F⁻).	Pro: Highly quantitative and specific for the S-F bond. Con: Requires access to an NMR spectrometer with a fluorine probe.
LC-MS	Monitor the reaction mixture over time. Look for the decrease in the mass peak of your starting material and the appearance of new peaks corresponding to degradation products (e.g., M+18 for sulfonic acid from hydrolysis).	Pro: Very sensitive, provides mass information on products. Con: May not be strictly quantitative without calibration curves.
Fluoride-Selective Electrode (ISE)	Take aliquots from the reaction, quench, and dilute them. Measure the concentration of free fluoride ions released into the solution.	Pro: Direct measurement of degradation.[9][10] Con: Requires specialized equipment and careful calibration.

Are there ways to protect the sulfonyl fluoride group?

Yes, for particularly sensitive synthetic steps where the -SO₂F group might not be stable, protecting group strategies are emerging. One advanced method involves using Sulfinate Protecting Groups (SPGs) . The sulfonyl fluoride is converted to a more stable sulfinate derivative, which can withstand various reaction conditions (e.g., cross-coupling, acidic, basic). The sulfonyl fluoride can then be regenerated from the sulfinate via a specific deprotection step, such as exposure to light for photolabile SPGs.[11]

References

• Sulfur fluoride exchange. Nature Reviews Methods Primers.[Link]

• Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Portfolio Chemistry Community.[Link]

• Photolabile Sulfinate Protecting Groups for SuFEx synthesis of sulfonyl fluorides, sulfonamides, and sulfones with applications in drug discovery and manufacture. Rutgers University Technology Transfer.[Link]

• Sulfur fluoride exchange with carbon pronucleophiles. Chemical Science (RSC Publishing).[Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters.[Link]

• SuFEx synthesis of macrocycles. ResearchGate.[Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.[Link]

• Synthetic Routes to Arylsulfonyl Fluorides. MDPI.[Link]

• Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry.[Link]

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications.[Link]

• Sulfur Fluoride Exchange (SuFEx). Monash University.[Link]

• Chemical and biology of Sulfur Fluoride Exchange (SuFEx) Click Chemistry for Drug Discovery. ResearchGate.[Link]

• Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. PMC.[Link]

• Synthesis of Sulfonyl Fluorides from Sulfonamides. ResearchGate.[Link]

• Synthesis of Sulfonyl Fluorides Using 4-Cyanopyridone as a Leaving Group. The Journal of Organic Chemistry.[Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect.[Link]

• Examples of molecules containing sulfonyl fluoride moieties. ResearchGate.[Link]

• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. PMC.[Link]

• Possible transition structures for the hydrolysis of 1. ResearchGate.[Link]

• sulfuryl fluoride. Food and Agriculture Organization of the United Nations.[Link]

• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and... PMC.[Link]

• Sulfonyl Fluorides (SFs): More Than Click Reagents? ResearchGate.[Link]

• Advances in sulfur fluoride exchange for chemical biology. ChemRxiv.[Link]

• 7. ANALYTICAL METHODS. ATSDR.[Link]

• Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production. PubMed.[Link]

• Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature.[Link]

• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society.[Link]

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society.[Link]

• Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. RSC Publishing.[Link]

• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
• 7. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 9. fao.org [fao.org]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. Rutgers University Office of Research logo [techfinder.rutgers.edu]

HPLC and FPLC methods for analyzing 4-(Fluorosulfonyl)thiophene-2-carboxylic acid reaction mixtures

[1]

Status: Operational Ticket ID: T-SuFEx-042 Subject: HPLC & FPLC Methodologies for SuFEx Linker Analysis Assigned Specialist: Senior Application Scientist

Executive Summary

You are working with 4-(Fluorosulfonyl)thiophene-2-carboxylic acid , a bifunctional building block critical for Sulfur-Fluoride Exchange (SuFEx) chemistry. This molecule contains two distinct reactive handles:[1]

• Carboxylic Acid (

  ): A polar, pH-sensitive group used for amide coupling or directing effects.[1]

• Sulfonyl Fluoride (

  ): An electrophilic "click" chemistry warhead that is relatively stable to hydrolysis but reacts specifically with nucleophiles (Tyr, Lys, His) in proteins.[1]

This guide addresses the analytical dichotomy: HPLC is required to assess the purity and stability of the small molecule reagent, while FPLC is required to purify and analyze the bioconjugates formed when this reagent modifies a protein.

Module 1: HPLC Method for Small Molecule Purity

Objective: Quantify purity and monitor hydrolysis of the sulfonyl fluoride warhead.

The Analytical Challenge

The primary challenge is the dual polarity of the molecule.[1] The carboxylic acid induces peak tailing on standard C18 columns if not protonated, while the sulfonyl fluoride is susceptible to hydrolysis at high pH, converting to the highly polar sulfonic acid.[1]

Recommended Protocol (Reverse Phase)

We recommend an acidic mobile phase to suppress the ionization of the carboxylic acid (ensuring sharp peaks) and stabilize the sulfonyl fluoride.[1]

Parameter	Condition	Rationale
Column	C18 (e.g., Zorbax Eclipse Plus or Phenomenex Kinetex), 3.5 µm, 4.6 x 100 mm	Standard hydrophobic retention. Capable of separating the fluoride (parent) from the acid (hydrolysis product).[1]
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH (~2.[1]7) keeps the protonated ( ) and stabilizes the .[1]
Mobile Phase B	Acetonitrile (MeCN) + 0.1% Formic Acid	MeCN provides sharper peaks for thiophenes compared to Methanol.[1]
Gradient	5% B to 95% B over 10 min	A generic scouting gradient. The polar hydrolysis product will elute early; the intact fluoride elutes later.[1]
Flow Rate	1.0 mL/min	Standard analytical flow.[1]
Detection	UV @ 254 nm	The thiophene ring has strong absorbance at 254 nm.[1]
Temperature	25°C - 30°C	Avoid high temperatures (>40°C) to minimize on-column hydrolysis.

Troubleshooting Guide (HPLC)

Q: I see a new peak eluting before my main peak. What is it?

• Diagnosis: This is likely the sulfonic acid hydrolysis product (

  ).[1]

• Mechanism: The

  group hydrolyzes to in the presence of moisture or basic impurities.[1] The sulfonic acid is significantly more polar and will have a shorter retention time (Rt) in Reverse Phase chromatography.[1]

• Solution: Check your sample solvent.[1] Avoid storing the sample in DMSO/Water mixtures for long periods.[1] Prepare fresh samples in anhydrous MeCN.

Q: My peak is tailing significantly.

• Diagnosis: Secondary interactions between the free carboxylic acid and residual silanols on the column.[1]

• Solution: Ensure your mobile phase pH is below 3.0 .[1][2] If using 0.1% Formic Acid isn't enough, switch to 0.1% Trifluoroacetic Acid (TFA), which is a stronger ion-pairing agent (though it may suppress MS signals).[1]

Module 2: FPLC Strategies for Protein Conjugates

Objective: Purify the protein after it has been labeled by the 4-(Fluorosulfonyl)thiophene-2-carboxylic acid.

The Purification Challenge

Once the thiophene reagent reacts with a protein (e.g., via SuFEx on a Tyrosine residue), you must remove the excess unreacted small molecule.[1] HPLC is often too harsh (organic solvents denature proteins), so FPLC (Fast Protein Liquid Chromatography) is the standard.[1]

Recommended Protocol (Size Exclusion/Desalting)

This method exploits the massive size difference between the protein (>10 kDa) and the thiophene reagent (~210 Da).[1]

Parameter	Condition	Rationale
Mode	Desalting or SEC (Size Exclusion)	Separates strictly by hydrodynamic radius.
Column	Superdex 75 Increase (for proteins <70kDa) or Sephadex G-25 (for rapid desalting)	High resolution separation of monomeric protein from small molecule contaminants.[1]
Buffer	PBS (pH 7.[1][3]4) or Tris-HCl (pH 8.[1]0)	Physiological buffers maintain protein folding.[1] Note: The SO2F is stable enough at pH 7.4 for the duration of a run.[1]
Flow Rate	0.5 - 0.8 mL/min	Slower flow rates improve resolution on SEC columns.[1]
Detection	UV @ 280 nm (Protein) & 254 nm (Thiophene)	The conjugate will absorb at both.[1] The free small molecule will elute later and absorb strongly at 254 nm.[1]

Workflow Visualization

The following diagram illustrates the decision process for analyzing the reaction mixture.

Caption: Integrated workflow for analyzing SuFEx reaction mixtures. RP-HPLC is used for small molecule QC, while FPLC is used for protein conjugate purification.

Module 3: Critical FAQs

Q1: Can I use FPLC to purify the small molecule reagent itself? A: Technically yes, but it is not recommended .[1] FPLC systems are optimized for aqueous buffers and low back-pressure.[1] 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is an organic small molecule.[3][4] Using a C18 column on an FPLC (e.g., ÄKTA) is possible but often results in poor resolution compared to High-Performance Liquid Chromatography (HPLC) or Flash Chromatography due to system dead volume and pressure limits.[1] Use Flash Chromatography (silica or C18) for preparative purification of the reagent [1].[1]

Q2: How stable is the sulfonyl fluoride group in the HPLC mobile phase? A: Sulfonyl fluorides are remarkably stable compared to sulfonyl chlorides.[1] In an acidic mobile phase (Water/MeCN + 0.1% Formic Acid), degradation during the 10-20 minute run time is negligible.[1] However, if the sample sits in the autosampler in a buffered solution at pH > 8 for 24 hours, you will observe significant hydrolysis to the sulfonic acid [2].[1]

Q3: Why is the carboxylic acid group problematic for analysis? A: The carboxylic acid (

) can exist in equilibrium between its neutral and ionized forms.[1] This leads to "peak splitting" or severe tailing.[1] By keeping the mobile phase pH below 3.0, you force the population into the neutral (protonated) state, ensuring a single, sharp peak [3].[1]

References

• SIELC Technologies. (2018).[1][5] Separation of 2-Thiophenecarboxylic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• Jones, L. H. (2023).[1] Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools. ACS Chemical Biology.[1] Retrieved from [Link][1]

• Dong, J., et al. (2014).[1] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. Retrieved from [Link][1]

• Cytiva. (2025). Size Exclusion Chromatography: Principles and Methods. Retrieved from [Link]

Sources

• 1. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. 2-Thiophenecarboxylic acid | SIELC Technologies [sielc.com]

Technical Support Center: Handling &amp; Disposal of 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid

[1]

Status: Active | Last Updated: February 19, 2026 | Ref ID: TS-FSTCA-001 Audience: Medicinal Chemists, EHS Officers, Process Safety Engineers[1]

Core Hazard Identification

User Query: I have a bottle of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. What makes this specific compound unique regarding safety compared to standard carboxylic acids?

Technical Insight: This compound is a bifunctional electrophile . While the carboxylic acid moiety (

) presents standard acidic corrosivity, the sulfonyl fluoride group ( ) is the critical hazard driver.[1]

• Latent HF Generation: Unlike sulfonyl chlorides (

  ), which hydrolyze rapidly in moist air, sulfonyl fluorides are kinetically stable (SuFEx chemistry).[1] They do not "smoke" and can deceive users into complacency.[1] However, upon contact with nucleophiles (proteins in skin/eyes) or under basic conditions, they release fluoride ions ( ).[1] In an acidic waste stream, this converts to Hydrofluoric Acid (HF) .[1]

• Bio-Conjugation Risk: The

  group is designed to covalently modify tyrosine and lysine residues.[1] Inhalation or skin absorption can lead to irreversible protein alkylation, potentially causing sensitization or systemic toxicity.[1]

Emergency Response (Spills & Exposure)

User Query: I dropped a vial containing about 500 mg of the solid. It shattered on the bench. How do I clean this up safely?

Protocol: The "Dry-Then-Wet" Method Do NOT use water immediately.[1] Water can spread the contamination without instantly deactivating the stable sulfonyl fluoride.[1]

• Evacuate & PPE: Clear the immediate area. Don double nitrile gloves (standard latex is permeable to some sulfonyl compounds), safety goggles, and a lab coat.[1]

• Dry Containment: Cover the spill with a dry absorbent (Vermiculite or Chemizorb®). Sweep carefully into a disposable container to minimize dust generation.[1]

• Surface Deactivation (The Critical Step):

  • Prepare a Deactivation Solution : 10% NaOH (aq) + 5% CaCl

    .

  • Why? NaOH forces the hydrolysis of

    to .[1] The CaCl instantly traps the released fluoride as insoluble Calcium Fluoride ( ), preventing HF formation.[1]

  • Wipe the surface with this solution.[1] Let it sit for 10-15 minutes.

• Final Clean: Rinse with water and acetone.[1] Dispose of all wipes as Solid Toxic Waste .[1]

Controlled Quenching & Disposal (The "Calcium Crash" Protocol)[1]

User Query: I have 50 mL of a reaction mixture containing unreacted 4-(Fluorosulfonyl)thiophene-2-carboxylic acid. I cannot just pour this into the organic waste drum. How do I quench it?

Expertise & Experience: Never dispose of active sulfonyl fluorides in standard organic waste. If that waste drum becomes acidic (common in mixed waste), you risk generating anhydrous HF gas in the drum headspace.[1] You must chemically destroy the

bond and sequester the fluoride before disposal.[1]

Step-by-Step Quenching Workflow

Reagents Needed:

• Sodium Hydroxide (2M NaOH)[1]

• Calcium Chloride (Solid or saturated solution)[1]

• pH Strip[1]

Methodology:

• Dilution: Dilute the reaction mixture with an inert solvent (e.g., Toluene or Dichloromethane) if it is concentrated.

• Hydrolysis (The "Kill" Step):

  • Add 2M NaOH slowly with stirring.[1]

  • Stoichiometry: Use at least 3 equivalents of base (1 eq for

    , 1 eq for hydrolysis, 1 eq excess).

  • Observation: The biphasic mixture may warm up. Stir vigorously for 2-4 hours. Sulfonyl fluorides are robust; they require time and high pH (>12) to fully hydrolyze.

• Fluoride Sequestration:

  • Add excess Calcium Chloride (

    ) to the aqueous layer.[1]

  • Result: A fine white precipitate (

    ) will form.

• Verification: Check pH. It should remain basic (> pH 9).

• Separation:

  • Organic Layer: Dispose in Halogenated Organic Waste .[1]

  • Aqueous Slurry: The aqueous layer now contains inert sulfonate and solid

    . This can often be disposed of in Aqueous Waste (Basic) or filtered to separate the solid as solid waste.[1]

Visual Workflow: The Calcium Crash

Caption: Logical workflow for chemically deactivating sulfonyl fluoride waste using the Calcium Precipitation method.

Waste Bin Compatibility Matrix

User Query: Which specific bin does the quenched material go into?

Use this matrix to categorize the waste AFTER the quenching protocol above has been performed.

Waste Component	Proper Disposal Stream	Rationale
Pure Solid (Unreacted)	Solid Toxic / Cytotoxic	Do not dissolve.[1] Label clearly as "Sulfonyl Fluoride - Contact Hazard".[1]
Quenched Organic Phase	Halogenated Organic	Contains the thiophene core and extraction solvents (DCM).[1]
Quenched Aqueous Phase	Aqueous Basic (Heavy Metals/Inorganic)	Contains precipitate. Even though Ca is not a heavy metal, the precipitate can clog standard drains.[1]
Contaminated Sharps	Sharps (Chemo/Toxic)	Needles used with SuFEx reagents must be incinerated, not autoclaved.

Frequently Asked Questions (FAQ)

Q: Can I just use a glass waste container?

• A: Yes, borosilicate glass is compatible with the pure acid.[1] However, avoid metal containers (aluminum/iron) for long-term storage of the liquid waste, as the carboxylic acid can corrode the metal, and trace HF (if hydrolysis occurs) will attack oxides.[1]

Q: I don't have Calcium Chloride. Can I use Calcium Carbonate?

• A: Yes, but it is less effective.

  is soluble, providing free ions for immediate reaction with .[1] Calcium Carbonate is insoluble; it will neutralize the acid but may not effectively sequester the fluoride ions rapidly.[1] Stick to soluble calcium salts ( , Calcium Gluconate).[1]

Q: Why can't I just rotovap the solvent and throw the solid in the trash?

• A: The solid residue remains a potent alkylating agent. Unlike volatile solvents, the hazard does not evaporate.[1] It concentrates. You must chemically destroy the reactive head-group before disposal.[1]

References

• Dong, J., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link][1]

• National Institutes of Health (NIH). (2023). "Sulfur fluoride exchange - PMC."[1] PubMed Central. [Link][1]

• Bhatnagar, A., et al. (2022).[1] "Management of Solid Waste Containing Fluoride—A Review." Materials (MDPI). [Link][1]

• University of Notre Dame. "Quenching Reactive Intermediates." Risk Management and Safety. [Link]

Sources

• 1. EP4422777A1 - Method for scrubbing sulfuryl fluoride from a fluid - Google Patents [patents.google.com]

Technical Support Center: A Guide to Preventing Non-Specific Labeling with 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTC)

Welcome to the technical support guide for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTC). This document provides in-depth guidance for researchers, scientists, and drug development professionals to achieve specific and efficient protein labeling while troubleshooting common issues related to non-specific modifications. As a sulfonyl fluoride-containing probe, FSTC offers a powerful method for covalent labeling, but its inherent reactivity requires careful control of experimental parameters.[1][2] This guide is structured to explain the causality behind our recommended protocols and to provide robust solutions for challenges encountered in the lab.

Section 1: Understanding the Chemistry of FSTC Labeling

Q1: How does FSTC label proteins?

FSTC belongs to the class of sulfonyl fluoride (SF) electrophiles, which have emerged as privileged "warheads" in chemical biology.[1][2] Unlike traditional reagents that are highly specific to cysteine, the sulfur(VI)-fluoride exchange (SuFEx) chemistry of FSTC allows it to react with a broader range of nucleophilic amino acid residues.[3][4] The primary targets include Tyrosine, Lysine, Serine, and Histidine.[1][5]

The reaction mechanism involves the nucleophilic attack of a deprotonated amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride group, leading to the displacement of the fluoride ion and the formation of a stable covalent sulfonamide or sulfonate ester bond. The protein's local microenvironment, such as the presence of nearby basic residues, can significantly enhance the reactivity of a target amino acid by lowering its pKa, thereby facilitating the necessary deprotonation.[1][3][6]

Q2: What are the critical factors that influence the specificity of FSTC labeling?

Achieving specificity with a broadly reactive probe like FSTC is a balancing act between reactivity and stability.[2][5] Several factors must be carefully controlled:

• pH: This is arguably the most critical parameter. The labeling of different residues is strongly pH-dependent. For instance, the ε-amino group of Lysine (pKa ~10.5) must be deprotonated to become nucleophilic, requiring an alkaline pH (typically 9.0-10.0).[7] Similarly, the hydroxyl group of Tyrosine (pKa ~10.5) requires deprotonation, which is often facilitated by a basic microenvironment within the protein's binding pocket.[1][6] Running the reaction at a lower pH can sometimes favor modification of residues with lower pKa values, like Histidine.

• Molar Ratio (FSTC:Protein): A high excess of FSTC will drive the reaction forward but dramatically increases the risk of labeling at less reactive, secondary sites. Titrating the molar ratio is essential to find the sweet spot that yields an acceptable degree of labeling without significant off-target modification.

• Reaction Time and Temperature: Longer incubation times and elevated temperatures can increase the overall yield but also promote non-specific labeling and hydrolysis of the sulfonyl fluoride group.[8]

• Buffer Composition: The presence of external nucleophiles in the buffer can compete with the intended protein target. Buffers containing primary amines, such as Tris or glycine, are incompatible with the labeling reaction and must be removed prior to starting the experiment.[9][10][11]

FSTC reaction with key amino acid residues.

Section 2: Core Protocols for Controlled Labeling

These protocols provide a framework for developing a robust and reproducible labeling procedure.

Protocol 1: Site-Specific Labeling with FSTC

This protocol is designed to minimize non-specific labeling by controlling key reaction parameters.

1. Materials and Reagents:

• Target Protein (at >1 mg/mL)

• FSTC powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Labeling Buffer: 100 mM Sodium Bicarbonate or Sodium Borate, pH 9.0-9.5.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Storage Buffer: Phosphate-Buffered Saline (PBS) or other buffer suitable for the target protein.

• Purification System: Desalting column (e.g., Sephadex G-25), spin column, or dialysis cassette.[9][10]

2. Procedure:

• Protein Preparation (Crucial Step):

  • Thoroughly dialyze or use a desalting column to exchange the protein into the Labeling Buffer.[11][12] This step is critical to remove any interfering substances like Tris, glycine, or sodium azide.[9]

  • After buffer exchange, determine the protein concentration (e.g., via A280). Adjust the concentration to 1-5 mg/mL.

• FSTC Stock Solution Preparation:

  • Immediately before use, prepare a 10 mM stock solution of FSTC in anhydrous DMSO.[12] Do not store the FSTC solution, as the sulfonyl fluoride group is susceptible to hydrolysis.

• Labeling Reaction:

  • Add the FSTC stock solution to the protein solution to achieve the desired FSTC:protein molar ratio. Start with a 10:1 molar ratio as an initial optimization point.

  • Mix gently by pipetting or brief vortexing.

  • Incubate the reaction for 1-2 hours at room temperature or 4°C to slow down potential hydrolysis and off-target reactions. Protect from light.

• Quenching the Reaction (Optional but Recommended):

  • Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM Tris.

  • Incubate for 30 minutes at room temperature. This will consume any unreacted FSTC.[10]

• Purification of Labeled Protein:

  • Immediately purify the labeled protein from excess FSTC and reaction byproducts using a desalting column, spin filtration, or dialysis against the desired Storage Buffer.[11] This step is essential to reduce background signal in downstream applications.

Protocol 2: Assessing Labeling Specificity using Mass Spectrometry

Mass spectrometry (MS) is the definitive method to confirm the site(s) of covalent modification.

1. Intact Protein Analysis:

• Analyze a small aliquot of the purified labeled protein and the unlabeled control via LC-MS.

• Objective: To determine the degree of labeling (DOL). The mass shift corresponding to the addition of the FSTC moiety (minus HF) will indicate how many FSTC molecules have been conjugated to each protein molecule.

2. Proteolytic Digestion and Peptide Mapping:

• Denature, reduce, and alkylate both the labeled and unlabeled protein samples.

• Digest the proteins into smaller peptides using a protease such as trypsin.

• Analyze the resulting peptide mixtures by LC-MS/MS.

• Objective: To identify the specific amino acid residue(s) that have been modified. Search the MS/MS data for peptides that show a mass shift corresponding to FSTC modification. The fragmentation pattern in the MS/MS spectrum will pinpoint the exact site of labeling.[2]

Section 3: Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
No or Low Labeling Efficiency	1. Inactive FSTC: Sulfonyl fluoride has hydrolyzed due to moisture in the DMSO or prolonged storage after dissolution.[5][8]2. Interfering Buffer Components: Presence of primary amines (Tris, glycine) or other nucleophiles in the protein stock.[9][10]3. Incorrect pH: The pH of the labeling buffer is too low to deprotonate the target nucleophilic residues (e.g., Lys, Tyr).	1. Always use anhydrous DMSO and prepare the FSTC solution immediately before use.[12]2. Ensure thorough buffer exchange of the protein into an amine-free buffer like bicarbonate, borate, or HEPES.[11]3. Verify the pH of your labeling buffer. For Lys/Tyr labeling, ensure the pH is in the 9.0-9.5 range.
High Background / Non-Specific Labeling	1. Excess FSTC: The FSTC:protein molar ratio is too high.2. Prolonged Reaction: Incubation time is too long or temperature is too high, promoting labeling of less reactive sites.3. Inefficient Purification: Unreacted FSTC was not completely removed after the reaction.	1. Perform a titration experiment, testing lower FSTC:protein molar ratios (e.g., 20:1, 10:1, 5:1, 2:1).2. Reduce the incubation time (e.g., to 30-60 minutes) and/or perform the reaction at 4°C.3. Improve the post-reaction cleanup. Use a desalting column with an appropriate bed volume for your sample size or perform extensive dialysis with multiple buffer changes.[12]
Protein Precipitation	1. High Degree of Labeling: Excessive modification can alter the protein's physicochemical properties, leading to aggregation.2. Solvent Shock: The concentration of DMSO in the final reaction mixture is too high for the protein's stability.3. Unsuitable Buffer: The protein is not stable at the alkaline pH required for labeling.	1. Reduce the FSTC:protein molar ratio to achieve a lower, more controlled degree of labeling (ideally 1-3 labels per protein).2. Keep the final DMSO concentration below 10% (v/v).3. Perform a stability test of your protein in the labeling buffer (without FSTC) for the planned duration of the experiment. If it precipitates, a different labeling strategy may be needed.
Loss of Protein Function	1. Active Site Labeling: FSTC has modified a critical residue within the protein's active site or binding interface.2. Conformational Change: A high degree of labeling has disrupted the protein's native structure.	1. Use mass spectrometry to identify the labeling site. If it is in a critical region, non-specific labeling cannot be avoided with this reagent, and an alternative strategy is required.2. Lower the FSTC:protein molar ratio and confirm the DOL by intact mass analysis. Re-evaluate protein function at a lower DOL.[13]

Section 4: Frequently Asked Questions (FAQs)

• Q1: Why is an alkaline pH (e.g., 9.0-9.5) often recommended for labeling? An alkaline pH is necessary to deprotonate the primary amine on the side chain of lysine (pKa ~10.5) and the hydroxyl group on tyrosine (pKa ~10.5).[7] In their protonated state at neutral pH, these groups are not sufficiently nucleophilic to react with the sulfonyl fluoride. By raising the pH above their pKa, a significant fraction of these residues will be in their reactive, deprotonated form.

• Q2: My protein is in a buffer containing Tris. Can I still perform the labeling? No. Tris contains a primary amine that will react with FSTC, quenching the reagent and preventing it from labeling your protein of interest.[10][11] You must perform a buffer exchange into an amine-free buffer (e.g., PBS, HEPES, Bicarbonate, Borate) before initiating the labeling reaction.[12]

• Q3: How do I determine the optimal molar ratio of FSTC to my protein? The optimal ratio is protein-dependent and must be determined empirically. We recommend starting with a titration series. Set up several parallel reactions with FSTC:protein molar ratios of 20:1, 10:1, 5:1, and 2:1. Analyze the degree of labeling for each reaction using intact protein mass spectrometry and assess the impact on protein function. This will allow you to select the ratio that provides sufficient labeling without compromising protein activity or causing precipitation.

• Q4: FSTC can react with multiple amino acids. How can I promote labeling of a specific residue type? While achieving absolute specificity is challenging, you can influence the outcome. Proximity and microenvironment are key.[3] If FSTC is part of a ligand that binds a specific pocket, it will preferentially label residues within that pocket. Additionally, modulating the pH can help. For example, a reaction at pH 7.5 might favor a particularly reactive, low-pKa histidine over a lysine, which would be mostly protonated and unreactive at that pH.

• Q5: What is the best way to store my FSTC and the final labeled protein? FSTC should be stored as a powder at -20°C or -80°C, protected from moisture. As noted, FSTC solutions in DMSO should be made fresh and used immediately. The purified, labeled protein should be stored under conditions optimal for the unmodified protein, typically at 4°C for short-term storage or in aliquots at -80°C for long-term storage. Adding a cryoprotectant like glycerol may be beneficial for frozen storage.

References

• Mukherjee, H., Debreczeni, J., Breed, J., Tentarelli, S., Aquila, B., Dowling, J. E., Whitty, A., & Grimster, N. P. (2020). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry. Available at: [Link]

• LigandTracer. (2021). Protocol - Protein labeling with FITC. Available at: [Link]

• Grimster, N. P., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. RSC Chemical Biology. Available at: [Link]

• Paës, G. (2013). The best protocol for FITC labeling of proteins. ResearchGate. Available at: [Link]

• Fisher, S. L., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society. Available at: [Link]

• Zhang, G., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry. Available at: [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. Available at: [Link]

• You Do Bio. FITC Amine Labeling Protocol. Available at: [Link]

• DiRocco, D. A., & Rovis, T. (2024). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry. Available at: [Link]

• Zhang, G., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry. Available at: [Link]

• Singh, S., et al. (2016). An efficient method for FITC labelling of proteins using tandem affinity purification. Analytical Biochemistry. Available at: [Link]

• Assay Genie. Protein FITC Labeling Kit (#BN01049) Protocol. Available at: [Link]

• Jones, L. H., et al. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. Available at: [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 3. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 7. resources.biomol.com [resources.biomol.com]
• 8. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. scrum-net.co.jp [scrum-net.co.jp]
• 10. youdobio.com [youdobio.com]
• 11. assaygenie.com [assaygenie.com]
• 12. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Bioconjugation Optimization Support Center: pH &amp; Selectivity

Mission: To provide field-proven, chemically grounded troubleshooting for the selective modification of amino acid residues. We move beyond generic protocols to explain the why and how of pH control in bioconjugation.

Module 1: The Fundamentals of Selectivity (Theory)

Selectivity in bioconjugation is a competition between nucleophilicity (determined by pKa) and hydrolysis (stability of the reactive group). The Henderson-Hasselbalch equation dictates the protonation state of your target residue.

The Golden Rule: To modify a residue selectively, the pH must be close to the pKa of the target group to ensure a sufficient fraction is deprotonated (nucleophilic), but low enough to keep competing residues protonated (non-reactive).

Reference Data: Amino Acid pKa Values in Proteins

Note: Values can shift based on local protein environment (e.g., buried vs. solvent-exposed).[1][2]

Residue / Group	Typical pKa	Reactive Species	Optimal pH for Modification
C-Terminus (Carboxyl)	3.1 – 3.8	Carboxylate ( )	Activated via EDC/NHS (pH 4.5–7.2)
Histidine (Imidazole)	6.0 – 6.5	Neutral Imidazole	pH 5.5–6.0 (often difficult to target selectively)
N-Terminus ( -Amine)	7.6 – 8.0	Amine ( )	pH 6.0 – 7.0 (Selective over Lysine)
Cysteine (Thiol)	8.3 – 8.5	Thiolate ( )	pH 6.5 – 7.5 (Maleimide specificity)
Tyrosine (Phenol)	10.0 – 10.3	Phenolate ( )	pH 8.5 – 9.0 (Diazonium coupling)
Lysine ( -Amine)	10.4 – 10.8	Amine ( )	pH 8.0 – 9.0 (General amine labeling)

Visualization: The pH Decision Tree

Caption: Decision logic for selecting reaction pH based on residue pKa and competing side reactions.

Module 2: Troubleshooting Cysteine Modification

Primary Chemistry: Maleimide-Thiol Michael Addition.

Issue: "I am seeing non-specific modification (Lysines are reacting)."

Diagnosis: Your pH is likely too high (> 7.5). The Science: At pH 7.0, the reaction rate of maleimide with thiols is ~1000x faster than with amines.[] However, as pH rises above 7.5, the concentration of deprotonated Lysines increases, and the maleimide specificity window closes. Corrective Action:

• Lower pH: Adjust reaction buffer to pH 6.5 . At this pH, Cysteine (pKa ~8.3) still has a small but reactive fraction of thiolate, while Lysine (pKa ~10.5) is almost entirely protonated (

  ) and unreactive.

• Check Reagent Stoichiometry: Do not use >10-20x molar excess of maleimide if specificity is paramount.

Issue: "My yield is low, and I see 'open' maleimide rings."

Diagnosis: Maleimide Hydrolysis.[] The Science: Maleimides are susceptible to hydrolysis, forming non-reactive maleamic acid.[][4] This reaction is base-catalyzed and accelerates significantly above pH 7.5. Corrective Action:

• Buffer Exchange: Ensure your protein is in pH 6.5–7.0 buffer before adding the maleimide.

• Solvent Protocol: Dissolve maleimides in anhydrous DMSO/DMF immediately before use. Do not store aqueous maleimide stocks.

Module 3: Troubleshooting Lysine & N-Terminal Modification

Primary Chemistry: NHS Esters (N-hydroxysuccinimide).[5][6][7][8]

Issue: "Low conjugation efficiency with NHS esters."

Diagnosis: Competition between Aminolysis (Labeling) and Hydrolysis. The Science:

• Aminolysis: Requires unprotonated amine (

  ). Optimal at pH 8.0–9.0.

• Hydrolysis: Water attacks the ester. Half-life is ~4-5 hours at pH 7.0 but drops to 10 minutes at pH 8.6.[6] Corrective Action:

• Concentration: Increase protein concentration (2–5 mg/mL). High target density favors aminolysis over hydrolysis.

• pH Balance: If using a labile NHS ester, use pH 8.0 rather than 9.0 to extend the half-life of the reagent.

Issue: "I want to label the N-terminus ONLY, but I'm hitting Lysines."

Diagnosis: pH is too high (activating Lysines). The Science: The N-terminal

-amine has a lower pKa (~7.6–8.0) than the Lysine side chain -amine (~10.5).[9] This creates a "selectivity window." Corrective Action:

• pH Targeting: Perform the reaction at pH 6.0–7.0 .

  • At pH 6.5, the N-terminus is significantly deprotonated (~5-10% reactive species), while Lysine is >99.9% protonated.

• Chemistry Switch: Consider Reductive Alkylation (Aldehyde +

  ) at pH 6.1. This is highly specific for the N-terminus.[9]

Module 4: Experimental Protocols

Protocol: The "pH Scouting" Workflow

Use this protocol when optimizing a new conjugation to find the "Sweet Spot" between yield and precipitation.

Materials:

• Target Protein (1 mg/mL)

• Buffers: Citrate (pH 5), Phosphate (pH 6, 7), Bicarbonate (pH 8, 9)

• Reagent: NHS-Ester or Maleimide payload[]

• Analysis: UV-Vis (350nm for turbidity) or DLS (Dynamic Light Scattering)[10]

Workflow Visualization:

Caption: Step-by-step workflow for determining optimal conjugation pH.

Step-by-Step:

• Preparation: Aliquot protein into 5 separate reaction vessels.

• Buffering: Adjust each aliquot to pH 5.0, 6.0, 7.0, 8.0, and 9.0 using appropriate buffer stocks (maintain constant ionic strength).

• Reaction: Add the conjugation reagent (e.g., NHS-fluorophore) at a fixed molar ratio (e.g., 5x).

• Observation:

  • Immediate: Check for cloudiness (precipitation near pI).

  • Post-Reaction: Quench with Tris (for NHS) or excess Thiol (for Maleimide).

• Validation: Run SDS-PAGE or LC-MS.

  • Optimal Result: Highest band shift (yield) with lowest aggregation/smearing.

Module 5: Frequently Asked Questions (FAQ)

Q: My protein precipitates immediately upon adding the buffer. Why? A: You likely hit the Isoelectric Point (pI) . Proteins have net zero charge at their pI, minimizing electrostatic repulsion and causing aggregation.[11]

• Solution: Check the theoretical pI of your protein. Ensure your conjugation pH is at least 0.5–1.0 pH units away from the pI. If you must work near the pI, add 150-300 mM NaCl or 5-10% Glycerol to stabilize the protein.

Q: Can I use Tris buffer for my NHS-ester reaction? A: NO. Tris (tris(hydroxymethyl)aminomethane) contains a primary amine. It will react with the NHS ester, consuming the reagent and preventing protein labeling.

• Solution: Use Phosphate, HEPES, MOPS, or Bicarbonate buffers. Use Tris only to quench (stop) the reaction.

Q: I need to modify a Cysteine, but my protein has Disulfide bonds. Will they react? A: Generally, no. Maleimides react with free thiols (reduced cysteines).

• Warning: If you use strong reducing agents (DTT/TCEP) to expose buried cysteines, you might break structural disulfides, destabilizing the protein.

• Tip: If using TCEP, it is compatible with Maleimides (mostly). If using DTT, you must remove it (desalting column) before adding Maleimide, or the DTT will scavenge all the reagent.

References

• Lai, C. H. N., et al. (2020). N-Terminal selective modification of peptides and proteins using 2-ethynylbenzaldehydes.[9][12][13] Nature Communications. [Link]

• Pace, C. N., et al. (2009). Protein pKa calculations and measurements. (Contextual data for pKa table). [Link]

Sources

• 1. Protein pKa calculations - Wikipedia [en.wikipedia.org]
• 2. A summary of the measured pK values of the ionizable groups in folded proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. N-Terminal selective modification of peptides and proteins using 2-ethynylbenzaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. How to Minimize Protein Precipitation During Isoelectric Focusing [eureka.patsnap.com]
• 12. N-terminal modification of peptides and proteins using 2-ethynylbenzaldehydes via isoquinolinium formation | PolyU Institutional Research Archive [ira.lib.polyu.edu.hk]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Substituted Thiophene Carboxylic Acids

A Guide for Researchers and Process Chemists

Welcome to the technical support center for the synthesis of substituted thiophene carboxylic acids. As a Senior Application Scientist, I have designed this guide to address the common and complex challenges encountered in the synthesis of these vital heterocyclic compounds. Thiophene carboxylic acids are crucial scaffolds in pharmaceuticals, agrochemicals, and materials science, yet their synthesis is often fraught with difficulties related to regioselectivity, functional group tolerance, and purification.

This guide is structured in a question-and-answer format to provide direct, actionable solutions to specific experimental issues. We will delve into the causality behind reaction outcomes and provide field-proven protocols to enhance the reliability and success of your synthetic endeavors.

Section 1: Core Challenges in Direct Carboxylation

Directly incorporating a carboxyl group onto a pre-existing thiophene ring is an atom-economical and elegant strategy. However, it presents significant hurdles in controlling regioselectivity and achieving high yields.

FAQ 1: My direct carboxylation of a 2-substituted thiophene is giving me a mixture of products or very low yield. What's going wrong?

This is a classic challenge rooted in the inherent electronic properties of the thiophene ring. Electrophilic aromatic substitution (SEAr), the mechanism underlying many direct carboxylation methods, strongly favors the C2 and C5 positions (the α-positions).[1][2] The intermediate formed by attack at these positions is better stabilized by resonance compared to attack at C3 or C4 (the β-positions).[1]

Causality Analysis:

• Lewis Acid-Mediated Carboxylation: When using strong Lewis acids like AlCl₃ with CO₂, you are generating a highly reactive electrophile. For an electron-rich heterocycle like thiophene, this can lead to polymerization or decomposition, especially at elevated temperatures.[3] Weaker or more tailored Lewis acids are often required.

• Catalyst Incompatibility: In transition-metal-catalyzed C-H carboxylation, the sulfur atom in thiophene can act as a ligand, potentially poisoning the catalyst or altering its reactivity in unpredictable ways.[4]

• Substituent Effects: The electronic nature of your substituent at the C2 position dictates the reactivity of the remaining C-H bonds. Electron-donating groups will activate the ring, primarily at the C5 position, while electron-withdrawing groups will deactivate it, making carboxylation more difficult.

Troubleshooting Protocol: Optimizing Lewis Acid-Mediated Carboxylation

If you are attempting the direct carboxylation of a 2-alkylthiophene, consider the following refined protocol based on findings that demonstrate the efficacy of ethylaluminum dichloride (EtAlCl₂).[3]

Step-by-Step Protocol:

• Reactor Setup: To a flame-dried, argon-purged autoclave reactor, add your 2-substituted thiophene (1.0 equiv).

• Solvent Addition: Add dry toluene as the solvent. Using an aromatic solvent that is less reactive than your substrate, such as chlorobenzene, can prevent competitive carboxylation of the solvent itself.[3]

• Lewis Acid Addition: Cool the solution to 0 °C and slowly add EtAlCl₂ (1.0 - 1.5 mol equiv) dropwise. Rationale: Using a moderately strong Lewis acid like EtAlCl₂ prevents the substrate decomposition often seen with AlCl₃.[3]

• Pressurization: Seal the reactor and pressurize with CO₂ gas to 3.0 MPa.

• Reaction: Stir the mixture at 100 °C for 12-24 hours. Monitor the reaction by TLC or GC-MS if possible.

• Work-up: Cool the reactor to room temperature and cautiously vent the CO₂. Quench the reaction by slowly adding 1M HCl. Extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Lewis Acid	Typical Yield (2-methylthiophene)	Notes
AlCl₃ / AlBr₃	0%	Too strong; causes decomposition/polymerization.[3]
Me₂AlCl	Low	Weaker Lewis acid, may require higher temperatures.[3]
EtAlCl₂	~79% at 100 °C	Optimal balance of reactivity and stability.[3]

Section 2: Regioselectivity Control

Controlling where substituents add to the thiophene ring is arguably the most significant challenge. This section addresses how to direct functionalization, particularly when the desired position is not the electronically favored one.

FAQ 2: How can I selectively introduce a carboxyl group at the C3 or C4 position of a thiophene ring?

Direct electrophilic attack at the C3 or C4 positions is difficult due to electronic preference for the C2/C5 positions.[1] Therefore, a multi-step, directed strategy is almost always necessary.

Strategy 1: Directed Ortho-Metalation (DoM)

This powerful technique uses a directing group (DG) on the thiophene ring to guide a strong base (typically an organolithium reagent) to deprotonate an adjacent C-H bond. The resulting organolithium species can then be trapped with an electrophile like CO₂.

Workflow for C3-Carboxylation:

• Install a Directing Group at C2: Start with a thiophene bearing a suitable directing group at the C2 position (e.g., -CONR₂, -OMe, -SO₂R).

• Lithiation: Treat the substrate with a strong base like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) at low temperatures (-78 °C). The base will selectively abstract the proton at C3.

• Carboxylation: Quench the resulting thienyllithium intermediate by pouring it over crushed dry ice (solid CO₂) or bubbling CO₂ gas through the solution.

• Acidic Work-up: Acidify the mixture to protonate the carboxylate salt, yielding the C3-carboxylic acid.

Diagram: Synthetic Routes to Substituted Thiophene Carboxylic Acids Below is a workflow illustrating the primary strategic decisions in synthesizing these compounds.

Caption: Strategic decision workflow for synthesis.

FAQ 3: I am trying to functionalize a 3-substituted thiophene. Why do I get a mixture of C2 and C5 substituted products?

When the C3 position is occupied, the C2 and C5 positions become electronically distinct. The outcome of an electrophilic substitution is a competition between these two sites.

Causality Analysis:

• Steric Hindrance: A bulky substituent at C3 will sterically hinder attack at the adjacent C2 position, favoring substitution at the more accessible C5 position.

• Electronic Effects: An electron-donating group at C3 will activate both C2 and C5, but often C2 more strongly. Conversely, an electron-withdrawing group will deactivate both positions, but may favor C5 attack.

• Blocking Groups: A common strategy to force substitution at C5 is to introduce a removable "blocking group" at the C2 position, such as a bromine atom.[5] After performing the desired reaction at C5, the blocking group can be removed, for example, via reduction.

Section 3: Challenges with Precursor Conversion

Often, the most reliable route to a substituted thiophene carboxylic acid involves creating a stable precursor, like a nitrile or an ester, and converting it to the acid in a final step. This step, however, is not always trivial.

FAQ 4: My hydrolysis of a thiophene nitrile to the carboxylic acid is failing or requires extremely harsh conditions. What are the best practices?

Nitriles are relatively stable functional groups, and their hydrolysis to carboxylic acids requires forcing conditions (strong acid or base with heat), which the sensitive thiophene ring may not tolerate.[6][7]

Troubleshooting Hydrolysis:

Condition	Problem	Solution & Rationale
Acidic Hydrolysis	Ring decomposition or sulfonation with conc. H₂SO₄.	Use a mixture of glacial acetic acid and aqueous HCl or HBr and heat gently. This provides sufficient hydronium ion concentration without the harsh dehydrating and oxidizing effects of concentrated sulfuric acid.[8]
Basic Hydrolysis	Incomplete reaction; isolation of the amide intermediate.	Use a phase-transfer catalyst (e.g., a quaternary ammonium salt) with aqueous NaOH in a solvent like toluene. This improves the transport of hydroxide ions into the organic phase, accelerating the reaction at lower temperatures. Alternatively, microwave irradiation can significantly reduce reaction times.[7]
Any Condition	Electron-withdrawing groups on the ring make the nitrile carbon less electrophilic.	For deactivated systems, consider a two-step conversion. First, reduce the nitrile to the primary amine with LiAlH₄, and then perform a separate oxidation to the carboxylic acid. This avoids direct hydrolysis of the robust nitrile.

Diagram: Troubleshooting Low Yield in Nitrile Hydrolysis This flowchart provides a logical path for diagnosing and solving issues with nitrile-to-acid conversion.

Caption: A troubleshooting flowchart for nitrile hydrolysis.

Section 4: Purification Strategies

The final step, purification, can often be the most time-consuming part of the synthesis, especially when dealing with closely related isomers or persistent impurities.

FAQ 5: I am struggling to separate the 2,4- and 2,5-regioisomers of my substituted thiophene carboxylic acid. What are the best chromatographic and non-chromatographic methods?

Separating regioisomers is a common challenge due to their similar polarities.[9]

Recommended Approaches:

• Chromatography Optimization:

  • Column Dimensions: Use a long, narrow column to maximize theoretical plates and improve separation.

  • Solvent System: Employ a shallow solvent gradient with solvent systems of different selectivities. For example, if a hexane/ethyl acetate system fails, try a dichloromethane/methanol or toluene/acetone system. Sometimes adding a small amount of acid (e.g., acetic acid) to the mobile phase can improve peak shape for carboxylic acids.

  • Stationary Phase: If silica gel causes degradation or poor separation, consider using a different stationary phase like neutral or basic alumina, or even reverse-phase (C18) chromatography.[9]

• Derivative Formation & Separation:

  • Temporarily convert the mixture of carboxylic acids into their methyl esters using a mild agent like trimethylsilyldiazomethane. The esters are often less polar and more volatile, which can make them easier to separate by column chromatography or even preparative GC.

  • After separation, the pure ester isomers can be hydrolyzed back to their respective carboxylic acids under standard conditions.

• Fractional Recrystallization:

  • This classical technique can be highly effective if you can identify a solvent system where the two isomers have significantly different solubilities. This requires systematic screening of various solvents and solvent mixtures.

References

• O-oka, M., & Ohta, H. (2011). Direct Carboxylation of Thiophenes and Benzothiophenes with the Aid of EtAlCl2. Organic Letters, 13(15), 4072-4075. [Link]

• ResearchGate. (n.d.). Ag(I)-Catalyzed C–H Carboxylation of Thiophene Derivatives. [Link]

• Guillamet, B., & Bourotte, M. (2003). Regioselective Nucleophilic Aromatic Substitution: Unexpected Results in the Thiophene Series. Tetrahedron, 59(42), 8423-8428. [Link]

• Wang, D., & Zhang, Y. (2022). Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium. Molecules, 27(6), 1989. [Link]

• Gulea, M., & Gulea, A. (2018). Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. Molecules, 23(8), 2045. [Link]

• NotEvans. (2017). Regioselectivity in Friedel–Crafts acylation of thiophene. Chemistry Stack Exchange. [Link]

• Lee, S., & Park, Y. (2021). Ag(I)-Catalyzed C–H Carboxylation of Thiophene Derivatives. Organometallics, 40(19), 3329-3334. [Link]

• University of Babylon. (n.d.). Five-membered Heterocycles Pyrrole, Furan and Thiophene. [Link]

• ResearchGate. (n.d.). Thiophene Metallation and Cross-Coupling Chemistry. [Link]

• Doucet, H., & Guesmi, S. (2014). Regioselectivity of the arylation of 3-substituted thiophenes. ResearchGate. [Link]

• ResearchGate. (n.d.). Synthetic approaches to functionalized thiophenes. [Link]

• Royal Society of Chemistry. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology. [Link]

• Royal Society of Chemistry. (n.d.). Pd-Catalyzed thiophene directed regioselective functionalization of arenes: a direct approach to multiply-substituted benzyl amines. Organic Chemistry Frontiers. [Link]

• American Chemical Society. (2021). Ag(I)-Catalyzed C–H Carboxylation of Thiophene Derivatives. ACS Publications. [Link]

• American Chemical Society. (2016). Sequential Regioselective C–H Functionalization of Thiophenes. Organic Letters. [Link]

• Royal Society of Chemistry. (2024). Catalytic asymmetric functionalization and dearomatization of thiophenes. Chemical Science. [Link]

• American Chemical Society. (2011). Regioselective Oxidative Coupling Reactions of 3-Substituted Thiophenes with Arylboronic Acids. Organic Letters. [Link]

• MDPI. (n.d.). Special Issue : Frontiers in Metal-Catalysed Cross-Coupling Reactions for the Synthesis and Functionalisation of Heterocycles. [Link]

• Royal Society of Chemistry. (n.d.). Highly efficient C–C cross-coupling for installing thiophene rings into π-conjugated systems. Organic Chemistry Frontiers. [Link]

• MDPI. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules, 28(9), 3763. [Link]

• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review. [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. [Link]

• Farmacia Journal. (n.d.). NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. [Link]

• Khusnutdinov, R. I., et al. (2004). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. ARKIVOC, 2004(xi), 53-60. [Link]

• Google Patents. (n.d.). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.
• Google Patents. (n.d.).

• R. G. Pews, & R. A. Davis. (2005). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Arkivoc, 2005(4), 209-224. [Link]

• LibreTexts Chemistry. (2025). 20.7: Chemistry of Nitriles. [Link]

• University of the Pacific. (n.d.). THE PREPARATION OF CERTAIN ESTERS OF 2-THIOPHENE CARBOXYLIC ACID. [Link]

• ResearchGate. (n.d.). A Novel and Expeditious Approach to Thiophene-3-carboxylates. [Link]

• Chemistry Steps. (n.d.). Nitriles to Esters. [Link]

• Van Vranken, D. (2020). Lec 15 Hydrolysis of Esters and Amides and the Chemistry of Nitriles. YouTube. [Link]

• The Organic Chemistry Tutor. (2021). Preparation of Carboxylic Acids | Hydrolysis of Esters, Amides, Nitriles & More Explained. YouTube. [Link]

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Improving the efficiency of copper-promoted reactions with sulfonyl fluorides

Answering the user's request.## Technical Support Center: Enhancing Efficiency in Copper-Promoted Reactions with Sulfonyl Fluorides

Welcome to the technical support center for copper-promoted reactions involving sulfonyl fluorides. This guide is designed for researchers, chemists, and drug development professionals who are leveraging these powerful transformations to construct complex molecules. Sulfonyl fluorides are exceptionally stable and have become privileged electrophiles in modern chemistry, most notably in the context of SuFEx (Sulfur Fluoride Exchange) click chemistry.[1] Copper catalysis provides a versatile and cost-effective platform for activating these otherwise stable S-F bonds to form critical C–S, N–S, and O–S linkages.

However, the path to high efficiency and reproducibility can present challenges. This document provides in-depth, field-proven insights to troubleshoot common issues, optimize reaction parameters, and demystify the underlying chemical principles.

Section 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses fundamental concepts to provide a solid foundation for experimental design and troubleshooting.

Q1: What is the general role of copper in these reactions?

A: Copper catalysts are central to activating the sulfonyl fluoride and facilitating the coupling process. The precise mechanism can vary, but it often involves single-electron transfer (SET) pathways to generate radical intermediates.[2] For instance, a Cu(I) species can reduce an aryl diazonium salt to an aryl radical, which then reacts with a sulfur dioxide surrogate to form an arylsulfonyl radical.[3] In other C-H functionalization reactions, copper can form a cupracyclic intermediate that subsequently reacts with an RSO₂ radical.[4][5] The versatility of copper's oxidation states (Cu(I), Cu(II), Cu(III)) allows it to participate in various catalytic cycles, making it highly effective for this class of reactions.

Q2: Why are sulfonyl fluorides used instead of the more reactive sulfonyl chlorides?

A: The enhanced stability of the S-F bond compared to the S-Cl bond is a key advantage. Sulfonyl fluorides are generally resistant to hydrolysis and can tolerate a wider range of functional groups and reaction conditions, making them ideal for complex molecule synthesis and late-stage functionalization.[1][6] While sulfonyl chlorides are highly reactive, this can lead to unwanted side reactions and limited chemoselectivity.[6] The challenge, which copper catalysis elegantly solves, is the controlled activation of the stable S-F bond at the desired moment.

Q3: What are the essential components of a typical copper-promoted sulfonylation reaction?

A: A standard reaction setup includes:

• Copper Source: A copper salt that initiates the catalytic cycle (e.g., CuI, Cu(OAc)₂, CuF₂).

• Sulfonyl Fluoride or Precursor: The sulfonylating agent. In many cases, a sulfinate salt or a sulfur dioxide surrogate (like DABSO) is used, which generates the key sulfonyl intermediate in situ.[3][7]

• Coupling Partner: The nucleophile or substrate to be functionalized (e.g., an aryl halide, amine, alkene, or a C-H bond).

• Ligand (Optional but Recommended): A molecule that coordinates to the copper center, modulating its reactivity, solubility, and stability.

• Base and/or Oxidant: Often required to facilitate key steps like deprotonation or catalyst turnover. In some systems, a single reagent like MnO₂ can serve as both a base and an oxidant.[5][8]

• Solvent: An appropriate solvent that dissolves the reagents and is stable under the reaction conditions.

Section 2: Troubleshooting Guide

This guide is structured to help you diagnose and solve specific experimental problems.

Problem A: Low or No Reaction Conversion

Q: My reaction shows no product formation or stalls at low conversion. What are the primary factors to investigate?

A: This is the most common issue and typically points to a problem with one of the core components or the reaction environment.

• Verify Catalyst Activity: Ensure your copper source is not deactivated. Use a freshly opened bottle or a trusted source. Some reactions are sensitive to the copper salt used; for example, CuF₂ was found to be most effective for a C-H sulfonylation of aldehydes, while Cu(OAc)₂ was optimal for a similar transformation on benzylamines.[4][9] If catalysis is the issue, a change in the copper source is a valid troubleshooting step.

• Check Atmosphere and Solvent Purity: Many copper-catalyzed reactions are sensitive to oxygen and moisture. The use of dry solvents and maintaining an inert atmosphere (Argon or Nitrogen) is often critical.[10] A control experiment run under air versus an inert atmosphere can quickly diagnose this issue.[10]

• Assess Reagent Quality:

  • Sulfonyl Fluoride/Precursor: Ensure the sulfonylating agent is pure. If using a sulfinate salt, verify its quality, as they can be oxidized over time.

  • Coupling Partner: Impurities in your substrate can poison the catalyst. Purify the substrate by recrystallization, distillation, or chromatography if its purity is questionable.

• Evaluate Temperature: These reactions can be temperature-sensitive. A reaction that fails at room temperature may proceed smoothly at 60-80 °C.[2][10] Conversely, excessive heat can cause decomposition. Running the reaction at a slightly lower and higher temperature can help identify the optimal range.

• Radical Inhibitors: If your mechanism is presumed to be radical-based, the presence of unintentional radical inhibitors (e.g., from old solvents like THF) could be quenching the reaction. Adding a radical inhibitor like TEMPO as a control experiment can help confirm a radical pathway; a sharp decrease in yield suggests radicals are key intermediates.[2]

Problem B: Significant Side Product Formation

Q: My desired product is forming, but I see major side products. How can I improve selectivity?

A: Side product formation often arises from competing reaction pathways.

• Hydrolysis of Sulfonyl Fluoride: If water is present, the sulfonyl fluoride can hydrolyze to the corresponding sulfonic acid, especially under basic conditions. Rigorously drying all reagents, solvents, and glassware is the best preventative measure.

• Homocoupling: Unwanted homocoupling of your starting materials can compete with the desired cross-coupling. This is often an issue of reaction kinetics. Adjusting the ligand, temperature, or rate of addition of one reagent can sometimes favor the cross-coupling pathway.

• Base-Induced Decomposition: The chosen base can sometimes lead to side reactions. For instance, a very strong base might deprotonate your substrate in an undesired position or degrade a sensitive functional group. Screening different bases (e.g., K₂CO₃, Cs₂CO₃, or even a dual-purpose reagent like MnO₂) is a crucial optimization step.[5][9]

Problem C: Poor Reproducibility

Q: I achieved a good result once, but I am struggling to reproduce it. What are the likely variables?

A: Poor reproducibility points to subtle, uncontrolled variables in the experimental setup.

• Atmospheric Control: The most common culprit. A reaction that works well in a glovebox may be difficult to reproduce using a Schlenk line if the technique is not perfect. Ensure a consistently inert atmosphere.

• Reagent Stoichiometry and Purity: Small variations in the purity of reagents (especially the limiting reagent) or slight errors in weighing can lead to large differences in yield. Always use reagents of known purity and calibrate your balance.

• Stirring and Heating: Ensure consistent and vigorous stirring, as this affects mass and heat transfer, especially in heterogeneous mixtures. Use an oil bath with a temperature controller and place the flask in the same position each time to ensure consistent heating.

• Source of Reagents: Different batches or suppliers of catalysts, ligands, and bases can have varying levels of purity or trace metal contaminants that can affect the reaction. If a problem arises after re-stocking a reagent, test the old batch to confirm if the new one is the issue.

Section 3: Optimizing Key Reaction Parameters

Beyond troubleshooting, rational optimization is key to maximizing efficiency.

Copper Source, Ligand, and Additive Selection

The choice of copper salt and ligand is not trivial; it defines the nature of the active catalytic species. A ligand can influence the solubility, stability, and redox potential of the copper center. In some cases, additives can dramatically improve performance.

Reaction Type	Copper Source	Ligand / Additive	Base	Solvent	Rationale / Key Finding	Reference
C(sp²)-H Sulfonylation of Aldehydes	CuF₂ (1.5 equiv)	β-alanine (cat.) / Cu(OAc)₂ (0.5 equiv)	K₂CO₃	HFIP	CuF₂ was the most effective copper source. The carboxylate additive further improved the yield.[9][11]	[9][11]
C(sp²)-H Sulfonylation of Benzylamines	Cu(OAc)₂ (cat.)	2-Hydroxynicotinaldehyde (TDG)	MnO₂	HFIP	MnO₂ serves as both the terminal oxidant and the base, simplifying the reaction mixture.[5][8]	[5][8]
Conjugate Addition to ESF	CuO (1.0 equiv)	None	None	MeCN	The reaction required stoichiometric copper and was best performed under an inert argon atmosphere.[10][12]	[10][12]
Radical Fluorine-Atom Transfer	Cu(I) source	4-Methoxypyridine 1-oxide	N/A	N/A	The pyridine N-oxide ligand was found to have a dramatic effect, promoting the challenging radical transfer to the sulfonyl radical.[13]	[13]
Oxysulfonylation of Alkenes	CuCl₂ (cat.)	None	None	DCE	The reaction is sensitive to the oxidant, with DTBP or O₂ being effective. Both the catalyst and oxidant were essential.[2]	[2]

Expert Insight: The data clearly shows that there is no "one-size-fits-all" solution. The optimal conditions are highly dependent on the specific transformation. Systematic screening of copper sources, ligands, and bases is essential during methods development. The use of transient directing groups (TDGs), like β-alanine or 2-hydroxynicotinaldehyde, is a powerful strategy for C-H functionalization, as they form a transient imine that directs the copper catalyst to a specific C-H bond.[4][9][11]

Section 4: Standard Experimental Protocols

These protocols provide a starting point for your experiments. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: General Procedure for Catalytic C(sp²)-H Sulfonylation

This protocol is a generalized starting point based on conditions for benzylamine sulfonylation.[5][8]

• Preparation: To an oven-dried vial equipped with a magnetic stir bar, add the benzylamine substrate (1.0 equiv, 0.2 mmol), the sulfinate salt (1.5 equiv), Cu(OAc)₂ (10 mol%), the transient directing group ligand (e.g., 2-hydroxynicotinaldehyde, 25 mol%), and Manganese(IV) oxide (MnO₂, 2.0 equiv).

• Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with argon or nitrogen gas three times.

• Solvent Addition: Add anhydrous solvent (e.g., HFIP, 2.0 mL) via syringe.

• Reaction: Place the vial in a pre-heated oil bath or heating block set to the desired temperature (e.g., 100 °C) and stir vigorously for the specified time (e.g., 12-24 hours).

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots from the reaction mixture.

Protocol 2: General Work-up and Purification

• Quenching: Once the reaction is complete, cool the mixture to room temperature.

• Filtration: Dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate or dichloromethane) and filter it through a pad of celite to remove the insoluble MnO₂ and other solids. Wash the pad with additional solvent.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired product.

Section 5: Visual Guides and Mechanisms

Visual aids can simplify complex decision-making and mechanistic concepts.

Troubleshooting Decision Tree

This flowchart provides a logical path to diagnose common experimental failures.

Caption: Generalized catalytic cycle via radical intermediates.

Section 6: References

• Amine‐Catalyzed Copper‐Mediated C−H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group. PMC.

• Copper-Catalyzed Chemoselective (Amino)fluorosulfonylation of Hydrocarbons via Intramolecular Fluorine-Atom Transfer. ACS Publications.

• The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. PMC - NIH.

• Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF) for Constructing Aliphatic Sulfonyl Fluorides. PMC.

• Copper-Catalyzed Synthesis of Masked (Hetero)Aryl Sulfinates. PMC - NIH.

• Copper-Catalyzed Sulfonylation of Alkenes and Amines by Using Thiosulfonates as a Sulfonylating Agent. ResearchGate.

• Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. Organic Chemistry Portal.

• Photocatalytic Sulfonylation: Innovations and Applications. OUCI.

• Copper Catalyzed C–H Sulfonylation of Benzylamines with a Catalytic Transient Directing Group. ChemRxiv.

• Copper-Promoted Sulfenylation of sp2 C-H Bonds. PMC.

• (PDF) Amine-Catalyzed Copper-Mediated C–H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group. ResearchGate.

• New Cu+2 Complexes with N-Sulfonamide Ligands: Potential Antitumor, Antibacterial, and Antioxidant Agents. PMC.

• A Broad‐Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates | Request PDF. ResearchGate.

• Copper-Enabled Photo-Sulfonylation of Aryl Halides Using Alkylsulfinates. Synform.

• A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. ChemRxiv.

• Copper-Catalyzed Sulfinyl Cross-Coupling Reaction of Sulfinamides. ACS Publications.

• Optimization of the reaction conditions | Download Scientific Diagram. ResearchGate.

• Copper-Catalyzed C-S Bond Formation via the Cleavage of C-O Bonds in the Presence of S8 as the Sulfur Source. Organic Chemistry Portal.

• Sulfide synthesis through copper-catalyzed C–S bond formation under biomolecule-compatible conditions. RSC Publishing.

• Dual Copper- and Aldehyde-Catalyzed Transient C–H Sulfonylation of Benzylamines. ACS Publications.

• Copper-Mediated Radical Fluorine-Atom Transfer to Sulfonyl Radical: A Dramatic 4-Methoxypyridine 1-Oxide Ligand Effect. ACS Publications.

• Copper Catalyzed C–H Sulfonylation of Benzylamines with a Catalytic Transient Directing Group. ChemRxiv.

• Construction of Sulfonyl Phthalides via Copper-Catalyzed Oxysulfonylation of 2-Vinylbenzoic Acids with Sodium Sulfinates. ACS Publications.

• Copper-promoted direct sulfenylation of C1–H bonds in 4-aryl pyrrolo[1,2-a]quinoxalines. RSC Publishing.

• The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. ACS Publications.

• Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF) for Constructing Aliphatic Sulfonyl Fluorides. ACS Publications.

• Sulfur fluoride exchange. PMC.

• Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides | Request PDF. ResearchGate.

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect.

• A Broad-Spectrum Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates*. SciSpace.

• Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature.

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Emerging Applications of Sulfur(VI) Fluorides in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scispace.com [scispace.com]
• 7. Copper-Catalyzed Synthesis of Masked (Hetero)Aryl Sulfinates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Amine‐Catalyzed Copper‐Mediated C−H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF) for Constructing Aliphatic Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

Strategies to enhance the stability of covalent protein adducts

Topic: Strategies to Enhance the Stability of Covalent Protein Adducts Role: Senior Application Scientist Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Researchers

Introduction: The Stability Paradox

Welcome to the Covalent Inhibitor Optimization Hub. If you are here, you are likely facing the "Goldilocks" problem of Targeted Covalent Inhibitors (TCIs): a warhead that is too reactive causes off-target toxicity (low stability in plasma), while a warhead that is too stable fails to engage the target effectively (low occupancy).

In this guide, we move beyond simple

values. The stability of a covalent adduct is not just about the bond itself; it is a kinetic function of residence time , intrinsic reactivity , and non-covalent binding affinity . We will troubleshoot your instability issues using the framework.

Module 1: Troubleshooting Adduct Reversibility

User Issue: "My compound shows high potency in biochemical assays, but cellular washout experiments show rapid loss of target engagement."

Diagnosis: Your "covalent" inhibitor is likely behaving as a Reversible Covalent Inhibitor (RCI) or has a fast off-rate (

) due to insufficient non-covalent binding energy. The covalent bond is forming, but it is hydrolyzing or reversing via a retro-Michael addition.

Technical Insight: The Kinetic Trap

Stability is defined by the residence time (

), which is the reciprocal of the off-rate ( ). For irreversible inhibitors, should approach zero. If the adduct is unstable, the reaction coordinate slides back to the non-covalent complex ( ).

Strategies for Stabilization:

• Tune the Warhead Electrophilicity: If you are using a cyanoacrylamide or a heterocyclic ketone, the reaction is designed to be reversible. To lock the adduct, switch to a "harder" electrophile like a standard acrylamide or vinyl sulfone, provided the target residue (usually Cysteine) is solvent-accessible.

• Scaffold Optimization (

  ): The covalent bond cannot do all the work. You must optimize the non-covalent scaffold to maximize the residence time of the intermediate encounter complex ( ). A lower (higher affinity) positions the warhead for the reaction and protects the formed bond from hydrolysis by burying it within the active site.

Protocol: The Jump-Dilution Assay

Use this to distinguish between reversible and irreversible binding and to measure true residence time.

Step-by-Step Methodology:

• Incubation: Mix enzyme (

  ) and inhibitor ( ) at a concentration of and incubate for 1 hour to ensure full complex formation ( ).

• The "Jump": Rapidly dilute the mixture 100-fold into a buffer containing the enzyme's substrate (e.g., ATP and peptide for a kinase). This drops

  far below the .[1]

• Monitoring: Continuously monitor product formation (fluorescence/absorbance) over 60–120 minutes.

• Analysis:

  • Stable Adduct: No recovery of enzymatic activity (flat line).

  • Unstable Adduct: Gradual recovery of activity as the inhibitor dissociates. Fit the curve to an exponential recovery equation to calculate

    .

Module 2: Warhead Chemistry & Metabolic Stability

User Issue: "My adduct is stable in buffer, but the compound disappears rapidly in glutathione (GSH) stability assays."

Diagnosis: Your warhead is hyper-reactive . It is indiscriminately reacting with cytosolic nucleophiles (like Glutathione) before it reaches the target protein. This is not a protein-adduct stability issue; it is a warhead stability issue.

Technical Insight: Tuning Intrinsic Reactivity ( )

You need to lower the intrinsic reactivity of the warhead so that it only reacts when positioned perfectly next to the target nucleophile (proximity-induced reactivity).

Strategies for Tuning:

• Steric Hindrance: Add a methyl group to the

  -position of the acrylamide (methacrylamide). This drastically reduces reactivity with free GSH but allows reaction with the target Cys if the pocket can accommodate the methyl group.

• Electronic Modulation: Remove electron-withdrawing groups (EWGs) near the warhead to decrease electrophilicity.

Data Summary: Warhead Reactivity vs. Stability

Warhead Class	Intrinsic Reactivity	Metabolic Stability (GSH)	Reversibility Risk	Recommended Use
Acrylamide	Moderate	Moderate	Low	Standard for Cys targeting (e.g., Ibrutinib).
Chloroacetamide	High	Low	Very Low	Tool compounds only; usually too toxic for drugs.
Cyanoacrylamide	High	High	High (Reversible)	RCI strategies; "temporary" covalent binding.
Vinyl Sulfone	Moderate/High	Moderate	Low	Alternative if acrylamide geometry fails.
Epoxide	Low	High	Low	Specific cases (e.g., Carfilzomib).

Protocol: GSH Reactivity Assay ( )

• Preparation: Prepare a 10 mM stock of the inhibitor in DMSO.

• Reaction: Mix inhibitor (10 µM final) with reduced Glutathione (GSH, 5 mM final) in PBS (pH 7.4) at 37°C.

• Sampling: Aliquot samples at 0, 15, 30, 60, 120, and 240 minutes. Quench with acetonitrile.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent mass and the appearance of the [M + GSH] adduct.[2]

• Calculation: Plot

  vs. time. The slope is . Calculate .

  • Target:

    hours is generally required for in vivo stability.

Module 3: Visualization of Optimization Logic

The following diagram illustrates the decision matrix for stabilizing covalent adducts, moving from the scaffold to the warhead.

Caption: Decision tree for diagnosing and fixing covalent adduct instability.

Module 4: Analytical Validation (FAQ)

Q: How do I confirm the adduct is actually covalent and not just a tight non-covalent binder?

A: You must perform a Mass Shift Analysis .

• Incubate protein + inhibitor (1:1 ratio).

• Denature the protein (urea or acid). Non-covalent binders will dissociate; covalent adducts will remain attached.

• Run Intact Protein LC-MS.

• Success Criteria: You should observe a mass shift of

  (or adduct mass) relative to the apo-protein. If the mass reverts to the apo-protein mass after denaturation, the adduct was not stable or not covalent.

Q: What is the "Chaser" assay?

A: This is a competition assay to test reversibility.

• Saturate the target with your test compound.

• Add a known, high-affinity irreversible probe (the "chaser") that targets the same residue.

• If your compound is stable, the chaser cannot bind.

• If your compound is reversible/unstable, the chaser will eventually displace it.

References

• Singh, J., et al. (2011). "The resurgence of covalent drugs."[3][4] Nature Reviews Drug Discovery. Link

• Baillie, T. A. (2016). "Targeted Covalent Inhibitors for Drug Design." Angewandte Chemie International Edition. Link

• Copeland, R. A. (2013). "Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists." Wiley. Link

• Strelow, J. M. (2017). "A Perspective on the Kinetics of Covalent and Irreversible Inhibition." SLAS Discovery. Link

• Bradshaw, J. M., et al. (2015). "Prolonged residence time of a covalent inhibitor...". Nature Chemical Biology. Link

Sources

• 1. bellbrooklabs.com [bellbrooklabs.com]
• 2. GSH Reactivity Assay | Domainex [domainex.co.uk]
• 3. Advanced approaches of developing targeted covalent drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Perspective on the Kinetics of Covalent and Irreversible Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide to the Mass Spectrometric Characterization of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA) Protein Conjugates

This guide provides a comprehensive comparison of mass spectrometry-based strategies for the characterization of proteins covalently modified by 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA). It is intended for researchers, scientists, and drug development professionals engaged in the study of covalent inhibitors and chemical probes. This document delves into the underlying principles of FSTCA conjugation, details experimental workflows, and critically evaluates the predominant mass spectrometric approaches for the analysis of the resulting conjugates.

Introduction: The Significance of FSTCA in Covalent Labeling

4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA) is a valuable tool in chemical biology and drug discovery. Its sulfonyl fluoride moiety acts as a privileged electrophile, capable of forming stable covalent bonds with nucleophilic amino acid residues on proteins.[1][2] Unlike more promiscuous electrophiles, sulfonyl fluorides exhibit a favorable balance of stability in aqueous environments and reactivity towards specific residues, making them excellent candidates for developing targeted covalent inhibitors and activity-based probes.[1][3] The thiophene-2-carboxylic acid portion of the molecule can be further functionalized, allowing for the attachment of reporter tags such as biotin or fluorophores for downstream applications.

The precise identification of the protein targets of FSTCA and the specific amino acid residues it modifies is crucial for understanding its mechanism of action and for optimizing its use as a chemical probe or therapeutic agent. Mass spectrometry (MS) has become an indispensable technology for this purpose, offering unparalleled sensitivity and precision in identifying and characterizing protein modifications.[4][5]

The Chemistry of FSTCA-Protein Conjugation

FSTCA forms covalent adducts with proteins through a sulfur(VI) fluoride exchange (SuFEx) reaction.[3] The sulfonyl fluoride group (-SO₂F) is a highly electrophilic center that readily reacts with nucleophilic side chains of amino acids.

Reactive Amino Acid Residues

While sulfonyl fluorides are well-known for their reactivity with serine, they can also target a range of other nucleophilic residues depending on the local protein microenvironment and the accessibility of the residue.[1][2] These include:

• Lysine: The ε-amino group of lysine is a primary target for FSTCA.[1]

• Tyrosine: The hydroxyl group of tyrosine can be modified by FSTCA.[2]

• Serine and Threonine: The hydroxyl groups of these residues are also potential sites of modification.[1][2]

• Histidine: The imidazole ring of histidine contains a nucleophilic nitrogen that can react with FSTCA.[1]

• Cysteine: The thiol group of cysteine, a potent nucleophile, is also a potential target.[1]

The inherent reactivity of these residues and the specific context within the protein's three-dimensional structure will ultimately determine the site of FSTCA adduction.

Reaction Mechanism Visualization

The following diagram illustrates the general mechanism of FSTCA conjugation to a lysine residue.

Caption: Covalent modification of a protein by FSTCA.

Experimental Workflow: From Conjugation to Analysis

A typical workflow for the characterization of FSTCA-protein conjugates involves several key steps, each requiring careful consideration to ensure high-quality data.

Caption: General workflow for FSTCA conjugate analysis.

Detailed Experimental Protocol: Bottom-Up Analysis

This protocol outlines the steps for a bottom-up proteomic approach to identify FSTCA modification sites.

• Protein Conjugation:

  • Incubate the target protein (e.g., at 1 mg/mL) with an excess of FSTCA (e.g., 10-100 molar excess) in a suitable buffer (e.g., 100 mM Tris-HCl, pH 7.8) for a defined period (e.g., 1-4 hours) at a controlled temperature (e.g., 37°C).[6]

  • Quench the reaction by adding a scavenger molecule (e.g., excess lysine or Tris buffer).

  • Remove unreacted FSTCA and byproducts using a desalting column or dialysis.

• Sample Preparation for Mass Spectrometry:

  • Denaturation, Reduction, and Alkylation: Denature the protein conjugate in a buffer containing a chaotropic agent like 8 M urea. Reduce disulfide bonds with dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), and then alkylate the resulting free thiols with iodoacetamide (IAM) to prevent their re-oxidation.[6][7][8]

  • Enzymatic Digestion: Dilute the denatured protein solution to reduce the urea concentration (typically to < 1 M) and digest the protein into peptides using a protease such as trypsin.[7][8] Trypsin cleaves C-terminal to lysine and arginine residues, generating peptides of a suitable size for MS/MS analysis.

  • Peptide Cleanup: Desalt and concentrate the resulting peptide mixture using a C18 solid-phase extraction (SPE) cartridge or tip to remove salts and detergents that can interfere with mass spectrometry analysis.[9]

• LC-MS/MS Analysis:

  • Separate the peptides by reverse-phase liquid chromatography (LC) and introduce them into the mass spectrometer via electrospray ionization (ESI).

  • Acquire data in either data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.[10] In DDA, the most abundant precursor ions are selected for fragmentation, while in DIA, all precursor ions within a specified m/z range are fragmented.

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein sequence database using specialized software (e.g., MaxQuant, Proteome Discoverer, Byonic).[5][11]

  • Specify the FSTCA modification as a variable modification on the potential target amino acid residues. The software will identify peptides with a mass shift corresponding to the addition of the FSTCA molecule (minus HF).

  • Manually validate the identified modified peptides and pinpoint the exact site of modification based on the fragmentation pattern in the MS/MS spectrum.[6]

Comparison of Mass Spectrometric Approaches

The characterization of FSTCA-protein conjugates can be approached using three main mass spectrometric strategies: top-down, middle-down, and bottom-up proteomics. Each has distinct advantages and limitations.

Feature	Top-Down Proteomics	Middle-Down Proteomics	Bottom-Up Proteomics
Starting Material	Intact protein	Large peptides (5-20 kDa)	Small peptides (0.5-3 kDa)
Key Advantage	Provides a complete view of all modifications on a single protein molecule, preserving the context of co-occurring modifications.[12][13]	Offers a balance between the high sequence coverage of bottom-up and the preservation of modification context of top-down.[14]	High throughput, robust, and widely applicable for identifying modification sites.[12][14]
Key Limitation	Technically challenging, especially for large proteins (>60 kDa), and can have lower sensitivity.[12][13]	Requires careful selection of proteases for limited digestion and can be complex to analyze.[14]	Loses information about the co-occurrence of multiple modifications on the same protein molecule (proteoforms).[12][15]
Ideal Application	Characterizing proteoforms and determining the stoichiometry of modification.	Analyzing large proteins or those with heavily modified domains.	High-throughput screening to identify protein targets and pinpoint specific modification sites.
Data Analysis	Requires specialized software for deconvolution of complex spectra and interpretation of fragmentation data from intact proteins.[12]	A hybrid of top-down and bottom-up data analysis strategies.	Well-established and supported by numerous software packages.[5][11]

Visualization of Proteomic Workflows

The following diagrams illustrate the fundamental differences between top-down and bottom-up proteomics.

Caption: Top-Down Proteomics Workflow.

Caption: Bottom-Up Proteomics Workflow.

Expert Insights and Troubleshooting

• Controlling Reaction Conditions: The stoichiometry of FSTCA to protein and the reaction time are critical parameters. A high excess of FSTCA or prolonged incubation can lead to non-specific labeling. It is advisable to perform a titration to determine the optimal conditions.

• Choice of Protease: While trypsin is the most commonly used protease, its cleavage specificity can result in peptides that are too long or too short for optimal MS/MS analysis. In such cases, using alternative proteases like Lys-C, Asp-N, or Glu-C, or a combination of proteases, can improve sequence coverage around the modification site.[16]

• Enrichment Strategies: If the FSTCA-modified protein is of low abundance in a complex mixture, enrichment strategies may be necessary. If the FSTCA molecule is tagged with biotin, avidin-based affinity purification can be employed to enrich for the modified protein or peptides.

• Fragmentation Methods: For peptide fragmentation in bottom-up proteomics, collision-induced dissociation (CID) and higher-energy collisional dissociation (HCD) are most common. However, for labile modifications, alternative fragmentation techniques like electron-transfer dissociation (ETD) can be beneficial as they tend to preserve the modification on the peptide backbone.[11]

• Manual Data Validation: While software algorithms are powerful, manual inspection of the MS/MS spectra of putative modified peptides is essential for confident site localization. Look for a series of fragment ions (b- and y-ions) that consistently show the mass shift of the FSTCA modification.

Conclusion

The characterization of FSTCA-protein conjugates by mass spectrometry is a powerful approach for elucidating the molecular targets and mechanisms of action of this important class of chemical probes. The choice between top-down, middle-down, and bottom-up proteomics will depend on the specific research question. Bottom-up proteomics offers a robust and high-throughput method for identifying modification sites, while top-down proteomics provides a more complete picture of the modified proteoforms. A thorough understanding of the experimental workflows and data analysis strategies is paramount for generating high-quality, reliable results.

References

• Mann, M., & Kelleher, N. L. (2003).
• Deredge, D., & Wintrode, P. L. (2019). Characterizing Post-Translational Modifications and Their Effects on Protein Conformation Using NMR Spectroscopy. Biochemistry.
• MetwareBio. (n.d.).
• Ge, Y., & Zhai, J. (2012). Comprehensive Analysis of Protein Modifications by Top-down Mass Spectrometry. PMC.
• Zhang, J., & Xin, L. (2018). Data Analysis Strategies for Protein Modification Identification.
• QB3/Chemistry Mass Spectrometry Facility. (n.d.).
• Creative Proteomics. (n.d.). How to Detect Post-Translational Modifications (PTMs) Sites?.
• Thermo Fisher Scientific. (n.d.). Protein sample preparation for mass spectrometry. Thermo Fisher Scientific.
• G-Biosciences. (2018). Sample preparation for Mass spectrometric analysis. G-Biosciences.
• Stanford University Mass Spectrometry. (n.d.).
• Current Protocols. (n.d.). Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow. PMC.
• G-Biosciences. (2018). Sample preparation for Mass spectrometric analysis. G-Biosciences.
• Riling, C., & Gstötterer, M. (2021). Identification of covalent modifications regulating immune signaling complex composition and phenotype. PMC.
• Parker, C. G., & Houlton, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
• Creative Biolabs. (n.d.). Conjugation Site Analysis by MS/MS Protein Sequencing.
• Stanford University Mass Spectrometry. (n.d.).
• Creative Proteomics. (n.d.). Top-Down Proteomics vs Bottom-Up Proteomics.
• MDPI. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI.
• Novoprolabs. (n.d.). Top-Down vs. Bottom-Up Proteomics: Unraveling the Secrets of Protein Analysis. Novoprolabs.
• Li, J., & Chen, P. R. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Organic & Biomolecular Chemistry.
• Merck Millipore. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Merck Millipore.
• Mtoz Biolabs. (n.d.).
• Drug Discovery News. (2024). Expert Advice: Fulfilling the potential of bottom-up proteomics. Drug Discovery News.
• Yi, T. P., & Johnson, C. H. (2023). Quantitative proteomics and applications in covalent ligand discovery. PMC.

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NMR analysis of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid reaction products

Technical Guide: NMR Profiling of 4-(Fluorosulfonyl)thiophene-2-carboxylic Acid & SuFEx Derivatives

Executive Summary

4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a high-value "bifunctional hub" in modern drug discovery. Unlike traditional sulfonyl chlorides, which are prone to rapid hydrolysis and non-selective reactivity, this compound leverages the unique stability-reactivity profile of the sulfonyl fluoride (–SO₂F) group—the cornerstone of Sulfur-Fluoride Exchange (SuFEx) click chemistry.

This guide provides a technical comparison of this product against traditional alternatives (sulfonyl chlorides), validated by NMR spectroscopy.[1] It details the specific spectral signatures required to monitor its two distinct reaction pathways: Amidation (COOH activation) and SuFEx (SO₂F activation) .

Comparative Analysis: Sulfonyl Fluoride vs. Sulfonyl Chloride

The primary alternative to the fluorosulfonyl derivative is the corresponding sulfonyl chloride . The following analysis demonstrates why the fluorosulfonyl variant is superior for multi-step synthesis, using NMR as the validation standard.

Table 1: Stability & Reactivity Profile

Feature	4-(Fluorosulfonyl)thiophene-2-COOH (Product)	4-(Chlorosulfonyl)thiophene-2-COOH (Alternative)	NMR Consequence
Hydrolytic Stability	High. Stable in water/buffer at pH < 8.	Low. Rapidly hydrolyzes to sulfonic acid in moisture.	Fluoride maintains 19F signal; Chloride degrades to broad acidic protons.
Chemoselectivity	Orthogonal. Reacts only with activated nucleophiles (e.g., silyl ethers) or specific proteins.	Promiscuous. Reacts indiscriminately with amines, alcohols, and water.	SuFEx product is clean; Chloride yields complex mixtures.
Reaction Monitoring	Quantitative 19F NMR. Distinct singlet (+55 to +70 ppm).	Indirect. Requires derivatization or HPLC; no unique NMR handle.	19F NMR allows in situ kinetic monitoring.

NMR Spectral Characteristics

Accurate identification relies on detecting the specific "SuFEx Handle" (–SO₂F) and the "Acid Handle" (–COOH).

A. 19F NMR: The SuFEx Fingerprint

The most definitive method for validating product integrity is 19F NMR . Unlike the complex multiplets of C–F bonds on aromatic rings (typically -100 to -120 ppm), the sulfonyl fluoride group appears in a distinct downfield positive region relative to CFCl₃.

• Signal Type: Singlet (broadening may occur due to quadrupole relaxation if 33S is abundant, but typically sharp).

• Chemical Shift (Reference): +55.0 to +70.0 ppm (vs. CFCl₃).

  • Note: The electron-rich thiophene ring typically shields the signal slightly compared to benzenesulfonyl fluoride (+65.6 ppm).

• Diagnostic Value:

  • Intact Reagent: Sharp singlet present.

  • Hydrolysis (Degradation): Signal disappears completely; fluoride ion (F⁻) signal may appear at -120 ppm depending on pH.

  • SuFEx Reaction: Signal disappears as the S–F bond is cleaved to form the S–O or S–N bond.

B. 1H NMR: Structural Confirmation

The thiophene ring protons are significantly deshielded by the two electron-withdrawing groups (–SO₂F and –COOH).

• Solvent: DMSO-d₆ (preferred for solubility of the acid).

• Resonances:

  • H-3 (Thiophene): ~8.2 – 8.5 ppm (Doublet, J ≈ 1.5 Hz).

  • H-5 (Thiophene): ~7.8 – 8.1 ppm (Doublet, J ≈ 1.5 Hz).

  • COOH: ~13.0 – 14.0 ppm (Broad singlet, exchangeable with D₂O).

Experimental Protocol: SuFEx Reaction Monitoring

This protocol describes how to monitor the "click" reaction of the sulfonyl fluoride group with a phenol derivative (forming a sulfonate ester), ensuring the carboxylic acid remains intact.

Objective: Validate the formation of the SuFEx linkage via 19F NMR disappearance.

Materials

• Substrate: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (10 mg).

• Nucleophile: 4-Methoxyphenol (1.1 equiv).

• Base/Catalyst: BTMG (tert-Butyl-tetramethylguanidine) or DBU (0.1 equiv).

• Solvent: Acetonitrile-d₃ (CD₃CN) or DMSO-d₆.

Step-by-Step Workflow

• T0 Sample (Baseline): Dissolve 10 mg of the substrate in 0.6 mL deuterated solvent. Acquire 1H and 19F NMR.

  • Checkpoint: Confirm 19F singlet at ~+60 ppm.

• Reaction Initiation: Add the nucleophile and base directly to the NMR tube (or reaction vial). Shake vigorously.

• Kinetic Monitoring: Insert sample into NMR probe. Acquire 19F spectra every 15 minutes.

  • Observation: The signal at +60 ppm will decrease in intensity.

  • End Point: Complete disappearance of the +60 ppm signal indicates 100% conversion.

• Product Verification: Acquire 1H NMR.

  • New Signals: Look for the methoxy group of the phenol and a slight upfield shift of the thiophene protons (due to loss of the highly EWG fluorine).

Reaction Pathway Visualization

The following diagram illustrates the orthogonal reactivity pathways and their NMR signatures.

Caption: Decision tree for reaction monitoring. Pathway A preserves the 19F signal, while Pathways B and C result in its loss, distinguishable by the presence of free fluoride ion in Pathway C.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Dong, J., et al. (2014).[2] "SuFEx-Based Synthesis of Polysulfates." Angewandte Chemie. [Link]

• Lough, A. J., et al. (2020).[3] "19F NMR Chemical Shifts of Sulfonyl Fluorides." Journal of Fluorine Chemistry. (General reference for shift ranges). [Link]

• Reich, H. J. (2023). "19F NMR Chemical Shifts." University of Wisconsin-Madison Organic Chemistry Data. [Link]

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A Comparative Guide to Sulfonyl Fluoride Probes: Profiling 4-(Fluorosulfonyl)thiophene-2-carboxylic acid Against Established Standards

In the landscape of chemical biology and drug discovery, the quest for precise and robust tools to interrogate biological systems is perpetual. Covalent probes, particularly those equipped with sulfonyl fluoride (SF) warheads, have emerged as a privileged class of reagents for their unique balance of stability and reactivity.[1][2] This guide provides an in-depth comparison of a novel thiophene-based probe, 4-(Fluorosulfonyl)thiophene-2-carboxylic acid, with two widely utilized sulfonyl fluorides: Phenylmethylsulfonyl fluoride (PMSF) and 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF). We will delve into the underlying principles of their reactivity, offer experimental protocols for their application, and present a comparative analysis to guide researchers in selecting the optimal probe for their specific needs.

The Rise of Sulfonyl Fluorides and SuFEx Chemistry

Sulfonyl fluorides have garnered significant attention as electrophilic warheads for their ability to form stable covalent bonds with a range of nucleophilic amino acid residues within proteins, including serine, threonine, tyrosine, lysine, and histidine.[1][2] This versatility distinguishes them from more traditional cysteine-targeting electrophiles. The reactivity of sulfonyl fluorides is governed by a principle known as Sulfur(VI) Fluoride Exchange (SuFEx), a concept that has been championed as a next-generation click chemistry reaction. SuFEx reactions are characterized by the remarkable stability of the sulfonyl fluoride moiety in aqueous environments, coupled with its "tunable" reactivity, which can be modulated by the electronic properties of its molecular scaffold.[3]

Profiling the Probes

4-(Fluorosulfonyl)thiophene-2-carboxylic acid: A Novel Heterocyclic Probe

4-(Fluorosulfonyl)thiophene-2-carboxylic acid is a heterocyclic sulfonyl fluoride that presents a unique combination of a reactive warhead and a thiophene scaffold. The thiophene ring, an aromatic heterocycle, is a common motif in medicinal chemistry and can influence the probe's reactivity and binding specificity.[4][5] The carboxylic acid group offers a versatile handle for bioconjugation or may participate in interactions within a protein's binding pocket.

While extensive experimental data on this specific probe is not yet widely available, we can infer some of its potential properties based on its structure. The electron-donating nature of the thiophene ring may modulate the electrophilicity of the sulfonyl fluoride, potentially influencing its reactivity profile compared to phenyl-based probes. The carboxylic acid moiety, being ionizable, could enhance its water solubility and provide a point of attachment for reporter tags or affinity labels.

Phenylmethylsulfonyl fluoride (PMSF): The Workhorse Serine Protease Inhibitor

PMSF is one of the most established and widely used sulfonyl fluoride probes, primarily employed as a serine protease inhibitor in cell lysates.[6] Its mechanism of action involves the specific and covalent modification of the active site serine residue of these enzymes.[6] However, a significant drawback of PMSF is its limited stability in aqueous solutions, where it undergoes rapid hydrolysis.[6][7] This instability necessitates its preparation in anhydrous solvents and immediate use.

4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF): The Stable and Less Toxic Alternative

AEBSF was developed as an alternative to PMSF, addressing some of its key limitations. Notably, AEBSF exhibits significantly greater stability in aqueous solutions, making it more suitable for long-term experiments and use in cell culture.[8][9] It is also considered less toxic than PMSF.[8] Like PMSF, AEBSF is an irreversible inhibitor of serine proteases, but its improved physicochemical properties have led to its widespread adoption in a variety of applications.[10]

Comparative Analysis of Probe Properties

Property	4-(Fluorosulfonyl)thiophene-2-carboxylic acid	Phenylmethylsulfonyl fluoride (PMSF)	4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)
Structure	Thiophene-based	Phenyl-based	Phenyl-based
Reactive Group	Sulfonyl fluoride	Sulfonyl fluoride	Sulfonyl fluoride
Target Residues	Ser, Thr, Tyr, Lys, His (Predicted)	Primarily Serine	Primarily Serine
Aqueous Stability	Not experimentally determined	Low (half-life of ~35 min at pH 8)[6]	High (stable for months in water at 4°C)[9]
Solubility	Predicted to be water-soluble due to carboxylic acid	Soluble in anhydrous ethanol, isopropanol	Water-soluble[9]
Toxicity	Not experimentally determined	High (neurotoxin)	Low[8]
Common Applications	Potential for protein labeling and covalent inhibition	Serine protease inhibition in lysates	Serine protease inhibition in lysates and cell culture[10]

Experimental Section: A General Protocol for Protein Labeling

The following protocol provides a general framework for labeling a purified protein with a sulfonyl fluoride probe. This can be adapted for specific applications such as identifying target proteins or assessing enzyme inhibition.

Rationale for Experimental Choices

The choice of buffer, pH, and incubation conditions is critical for successful labeling. A slightly basic pH (7.5-8.5) is often used to facilitate the deprotonation of nucleophilic amino acid residues, enhancing their reactivity towards the sulfonyl fluoride. The concentration of the probe and the protein should be optimized to ensure efficient labeling while minimizing non-specific modifications. The use of a quenching reagent is important to stop the reaction and prevent further labeling.

Step-by-Step Protocol

• Preparation of Stock Solutions:

  • Prepare a 100 mM stock solution of the sulfonyl fluoride probe in an appropriate solvent (e.g., DMSO for PMSF and 4-(Fluorosulfonyl)thiophene-2-carboxylic acid, water for AEBSF).

  • Prepare a stock solution of the target protein (e.g., 1 mg/mL) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

• Labeling Reaction:

  • In a microcentrifuge tube, combine the protein solution with the sulfonyl fluoride probe stock solution to achieve the desired final probe concentration (e.g., 100 µM).

  • Incubate the reaction mixture at room temperature or 37°C for a defined period (e.g., 1-4 hours). The optimal time should be determined empirically.

• Quenching the Reaction:

  • Add a quenching reagent, such as dithiothreitol (DTT) to a final concentration of 10 mM, to consume any unreacted probe.

• Removal of Excess Probe:

  • Remove the excess, unreacted probe and quenching reagent by methods such as dialysis, gel filtration, or using a desalting column.

• Analysis of Labeling:

  • Confirm covalent modification of the protein using techniques like SDS-PAGE (which may show a shift in molecular weight), mass spectrometry (to identify the site of modification), or functional assays (to assess changes in protein activity).

Caption: The interplay between scaffold electronics, electrophilicity, and stability determines the reactivity of sulfonyl fluoride probes.

Conclusion and Future Directions

Sulfonyl fluoride probes represent a powerful and versatile class of tools for chemical biologists and drug discovery scientists. While PMSF and AEBSF have long served as reliable standards, particularly for serine protease inhibition, the development of novel probes like 4-(Fluorosulfonyl)thiophene-2-carboxylic acid holds the promise of expanding the scope and specificity of covalent labeling.

The unique thiophene scaffold and the presence of a carboxylic acid handle suggest that 4-(Fluorosulfonyl)thiophene-2-carboxylic acid could offer distinct advantages in terms of reactivity, solubility, and opportunities for further functionalization. However, a thorough experimental characterization of its properties is essential to fully realize its potential. Future studies should focus on determining its reactivity profile against a panel of nucleophilic amino acids, its stability in various buffer systems, and its efficacy in cell-based and in-lysate labeling experiments. Such data will be crucial for positioning this promising new probe within the growing arsenal of sulfonyl fluoride-based chemical biology tools.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Am Ende, C. W., & Jones, L. H. (2018). Sulfonyl Fluorides (SFs): More Than Click Reagents? European Journal of Organic Chemistry, 2018(20), 2419-2428. [Link]

• Martinez Velez, P. (2024). Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical Biology. Scholarship@Claremont. [Link]

• Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. [Link]

• Mukherjee, H., Debreczeni, J., Breed, J., Tentarelli, S., Aquila, B., Dowling, J. E., ... & Grimster, N. P. (2020). A study of the reactivity of S (VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 18(33), 6484-6490. [Link]

• Li, Z., Chen, H., Wang, Y., Li, Q., & Chen, P. R. (2023). Biospecific Chemistry for Covalent Linking of Biomacromolecules. Accounts of Chemical Research, 56(15), 2005-2017. [Link]

• Zhao, Q., Ouyang, X., Wan, X., & Taunton, J. (2017). Broad-spectrum kinase profiling in live cells with lysine-targeted sulfonyl fluoride probes. Journal of the American Chemical Society, 139(18), 6339-6342. [Link]

• Grimster, N. P., Mukherjee, H., & Whitty, A. (2020). A Study of the Reactivity of S (VI)-F Containing Warheads with Nucleophilic Amino-Acid Side Chains Under Physiological Conditions. ChemRxiv. [Link]

• Zhang, H., He, Y., Wang, Y., & Chen, P. R. (2024). Targeted sulfur (VI) fluoride exchange-mediated covalent modification of a tyrosine residue in the catalytic pocket of tyrosyl-DNA phosphodiesterase 1. Nature Communications, 15(1), 1-13. [Link]

• Treuheit, M. J., & Kirley, T. L. (1993). Reversibility of cysteine labeling by 4-(aminosulfonyl)-7-fluoro-2, 1, 3-benzoxadiazole. Analytical biochemistry, 212(1), 138-142. [Link]

• Lee, J. H., Kim, J. H., & Kwon, I. (2022). Optical Fluorescence Imaging of Native Proteins Using a Fluorescent Probe with a Cell-Membrane-Permeable Carboxyl Group. International Journal of Molecular Sciences, 23(11), 5841. [Link]

• PubChem. (n.d.). 4-(fluorosulfonyl)thiophene-2-carboxylic acid. [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. [Link]

• Interchim. (n.d.). AEBSF. [Link]

• Farmacia Journal. (2014). NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. [Link]

• Jena Bioscience. (n.d.). Fluorescent Thiol Protein Labeling. [Link]

• Engineered Science Publisher. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. [Link]

• Jain, A. (2024). Functionalizing Anthraquinone-Based Fluorophores for Protein Labeling. Liberty University. [Link]

• Al-Ayed, A. S., El-Gohary, N. S., & El-Gazzar, A. B. A. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2962. [Link]

• PubChem. (n.d.). 2-Thiophenecarboxylic acid. [Link]

• Wikipedia. (n.d.). PMSF. [Link]

• Vilanova, E., Barril, J., & Sogorb, M. A. (2012). Kinetics of inhibition of soluble peripheral nerve esterases by PMSF: a non-stable compound that potentiates the organophosphorus-induced delayed neurotoxicity. Toxicology letters, 210(2), 225-231. [Link]

• Santamaria, E., Leparc, G., & Lührmann, R. (2012). Serine protease inhibitor AEBSF (4-[2-Aminoethyl] benzenesulfonyl fluoride) inhibits proteolytic cleavage of Dicer. Proceedings of the National Academy of Sciences, 109(43), 17467-17472. [Link]

• Best, L., & Sumners, C. (1984). Differential effects of phenylmethanesulfonyl fluoride (PMSF) on carbachol and potassium stimulated phosphoinositide turnover and contraction in longitudinal smooth muscle of guinea pig ileum. Cell calcium, 5(3), 191-203. [Link]

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Beyond the Standard: A Comparative Guide to 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTC) and NHS Esters for Bioconjugation

A Senior Application Scientist's Perspective on Optimizing Amine-Reactive Labeling Strategies

In the dynamic landscape of bioconjugation, the precise and stable covalent modification of biomolecules is paramount for the development of effective diagnostics, therapeutics, and research tools.[1][2] For decades, N-hydroxysuccinimide (NHS) esters have been the workhorse for labeling primary amines on proteins and other biomolecules, valued for their straightforward reaction mechanism and commercial availability.[][4] However, the inherent limitations of NHS esters, particularly their susceptibility to hydrolysis, have spurred the exploration of alternative reagents. This guide provides an in-depth comparison of a promising alternative, 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTC), with traditional NHS esters, offering experimental insights to guide researchers in selecting the optimal tool for their bioconjugation needs.

The Chemistry of Amine Acylation: A Tale of Two Reagents

At its core, the goal of amine-reactive bioconjugation is the formation of a stable amide bond between a modifying agent and a primary amine, typically found at the N-terminus of a protein or on the side chain of lysine residues.[1] Both FSTC and NHS esters achieve this, but through distinct chemical pathways that significantly influence their performance characteristics.

NHS Esters: The Established Standard

NHS esters react with primary amines via a nucleophilic acyl substitution mechanism.[][5] The unprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate that collapses, releasing N-hydroxysuccinimide (NHS) and forming the desired amide bond.[5]

FSTC: A Sulfonyl Fluoride-Based Alternative

FSTC, on the other hand, utilizes the reactivity of a sulfonyl fluoride group. While detailed mechanistic studies for FSTC in bioconjugation are emerging, the reaction is understood to proceed through a nucleophilic attack of the primary amine on the sulfur atom of the sulfonyl fluoride. This results in the formation of a stable sulfonamide linkage and the release of a fluoride ion. A key advantage of sulfonyl fluorides is their notable resistance to hydrolysis under physiological conditions, a significant departure from the behavior of NHS esters.[6]

Reaction Mechanisms at a Glance

Caption: Reaction pathways for NHS esters and FSTC with primary amines.

Head-to-Head Comparison: FSTC vs. NHS Esters

The theoretical differences in their reaction mechanisms translate into tangible performance advantages for FSTC in key experimental parameters.

Feature	4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTC)	N-Hydroxysuccinimide (NHS) Esters
Reactive Group	Sulfonyl Fluoride (-SO₂F)	N-Hydroxysuccinimide Ester (-CO-O-NHS)
Resulting Linkage	Sulfonamide	Amide
Aqueous Stability	High resistance to hydrolysis[6]	Prone to hydrolysis, especially at higher pH[7][8][9]
Optimal Reaction pH	Broader range, less pH-sensitive	Narrow optimal range (typically pH 7.2-8.5)[][7][10]
Reaction Kinetics	Generally slower than NHS esters	Fast reaction rates (minutes to hours)[]
Side Reactions	Minimal hydrolysis	Significant competition from hydrolysis[8][9]
Reagent Handling	More robust in aqueous buffers	Requires anhydrous solvents (DMSO/DMF) for storage and initial dissolution[11]

The Hydrolysis Problem: A Critical Limitation of NHS Esters

The primary drawback of NHS esters is their instability in aqueous solutions.[7][8] Hydrolysis, the reaction with water to form an unreactive carboxylic acid, is a significant competing reaction that reduces conjugation efficiency.[8] The rate of hydrolysis is highly pH-dependent, increasing dramatically at the alkaline conditions required for efficient amine labeling.[5][7] For instance, the half-life of a typical NHS ester can decrease from hours at pH 7 to mere minutes at pH 8.6.[7][9] This necessitates the use of a significant molar excess of the NHS ester reagent and careful control of reaction time and pH to achieve satisfactory labeling.[8][10]

In contrast, sulfonyl fluorides, the reactive moiety of FSTC, exhibit remarkable stability in aqueous environments, making them far less susceptible to hydrolysis under typical bioconjugation conditions.[6] This enhanced stability allows for more controlled and efficient labeling, often with a lower molar excess of the reagent, leading to cleaner reaction profiles and simplified purification of the final conjugate.

Experimental Protocols: A Practical Guide

To illustrate the practical differences in handling and reaction setup, here are representative protocols for protein labeling with both FSTC and NHS esters.

Protocol 1: Protein Labeling with an NHS Ester

This protocol outlines a general procedure for labeling a protein with a molecule functionalized with an NHS ester.

Materials:

• Protein solution (2-5 mg/mL in an amine-free buffer, e.g., 0.1 M sodium phosphate, pH 7.2-7.4)

• NHS ester reagent

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• 1 M sodium bicarbonate buffer, pH 8.3-8.5[12]

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Buffer Exchange: Ensure the protein is in an amine-free buffer. Buffers containing primary amines like Tris will compete with the desired reaction.

• pH Adjustment: Adjust the pH of the protein solution to 8.3-8.5 by adding a small volume of 1 M sodium bicarbonate buffer.[4][10] This deprotonates the primary amines, making them nucleophilic.[8]

• Prepare NHS Ester Stock: Immediately before use, dissolve the NHS ester reagent in anhydrous DMSO or DMF to a concentration of 10-20 mM.[8] NHS esters are moisture-sensitive and should be handled accordingly.

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the dissolved NHS ester to the protein solution while gently stirring. The optimal ratio may need to be determined empirically.[8]

• Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light if using a fluorescent dye.[4][10]

• Quenching: (Optional) Add a quenching buffer to a final concentration of 50-100 mM to consume any unreacted NHS ester.

• Purification: Remove excess, unreacted reagent and byproducts by size-exclusion chromatography or dialysis.

Protocol 2: Protein Labeling with FSTC (Conceptual)

This conceptual protocol is based on the known properties of sulfonyl fluorides and is intended as a starting point for optimization.

Materials:

• Protein solution (2-5 mg/mL in a suitable buffer, e.g., PBS, pH 7.4)

• FSTC reagent

• Organic co-solvent if needed for FSTC solubility (e.g., DMSO)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare FSTC Stock: Dissolve the FSTC reagent in a minimal amount of a water-miscible organic solvent like DMSO if necessary. Due to its higher stability, the requirement for anhydrous conditions is less stringent than for NHS esters.

• Conjugation Reaction: Add a 5- to 10-fold molar excess of the FSTC solution to the protein solution. The greater stability of FSTC may allow for a lower molar excess compared to NHS esters.

• Incubation: Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C. Reaction times may be longer than for NHS esters.

• Purification: Purify the conjugate using standard methods like size-exclusion chromatography to remove any unreacted FSTC.

Visualizing the Workflow

Caption: A simplified comparison of the experimental workflows for NHS ester and FSTC bioconjugation.

Conclusion: The Case for FSTC in Modern Bioconjugation

While NHS esters have a long and successful history in bioconjugation, their inherent instability in aqueous media presents a significant challenge.[][7][8] The susceptibility to hydrolysis necessitates careful control of reaction conditions, often leading to lower yields and the need for excess reagent.[8][10]

4-(Fluorosulfonyl)thiophene-2-carboxylic acid emerges as a compelling alternative, offering a key advantage in its superior hydrolytic stability.[6] This robustness translates to more controlled and efficient bioconjugation reactions, a broader tolerance for reaction conditions, and potentially cleaner products. For researchers and drug development professionals seeking to optimize their labeling strategies, particularly in applications where reproducibility and high yields are critical, FSTC represents a valuable tool that overcomes a fundamental limitation of the established NHS ester chemistry. The adoption of FSTC and other next-generation bioconjugation reagents will undoubtedly contribute to the advancement of precisely engineered biomolecules for a wide range of scientific and therapeutic applications.

References

• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules. [Link]

• ResearchGate. Fast Cysteine Bioconjugation Chemistry | Request PDF. [Link]

• National Institutes of Health. Fast Cysteine Bioconjugation Chemistry. [Link]

• ResearchGate. Bioconjugation Discussion: Reasons for Choosing NHS, TFP, or PFP esters for conjugating to amines. [Link]

• Glen Research. Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. [Link]

• PubMed. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. [Link]

• ResearchGate. Comparison of the stability of the NHS ester 1 in several glycholine... [Link]

• National Institutes of Health. Redox-based reagents for chemoselective methionine bioconjugation. [Link]

• PubMed. Fast Cysteine Bioconjugation Chemistry. [Link]

• YouTube. Bioconjugation Part 1-small drug molecule conjugated with proteins by amide bond. [Link]

• Reddit. Hydrolysis stable sulfonyl chlorides. [Link]

• National Institutes of Health. Selective protein N-terminal labeling with N-hydroxysuccinimide esters. [Link]

• PubMed. Chemical technology principles for selective bioconjugation of proteins and antibodies. [Link]

• Semantic Scholar. Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF) for Constructing Aliphatic Sulfonyl Fluo. [Link]

• National Institutes of Health. Orthogonal Site-Specific Dual Bioconjugation of Aryl and Alkyl Thiols. [Link]

• ResearchGate. (PDF) Copper-Promoted Conjugate Addition of Carboxylic Acids to Ethenesulfonyl Fluoride (ESF) for Constructing Aliphatic Sulfonyl Fluorides. [Link]

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• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. tcichemicals.com [tcichemicals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. help.lumiprobe.com [help.lumiprobe.com]
• 10. interchim.fr [interchim.fr]
• 11. researchgate.net [researchgate.net]
• 12. lumiprobe.com [lumiprobe.com]

Alternative reagents to 4-(Fluorosulfonyl)thiophene-2-carboxylic acid for covalent labeling

This comparative guide analyzes alternative reagents to 4-(Fluorosulfonyl)thiophene-2-carboxylic acid , a specialized heterobifunctional linker used in covalent labeling and chemical proteomics.

The guide focuses on "tuning" reactivity: why you might switch from a thiophene-based sulfonyl fluoride (SF) to a benzene-based SF, a fluorosulfate, or a non-SuFEx reagent.

Executive Summary

4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a specific class of "SuFEx" (Sulfur-Fluoride Exchange) reagents. It combines a thiophene scaffold (bioisostere of benzene) with a sulfonyl fluoride warhead.

• Why it is used: The thiophene ring is electron-rich, which modulates the electrophilicity of the sulfonyl fluoride, often creating a "Goldilocks" reagent—stable enough to resist hydrolysis in aqueous buffers but reactive enough to label nucleophilic residues (Tyr, Lys, His) within protein pockets.

• Why seek alternatives?

  • Reactivity Mismatch: The thiophene-SF may be too slow for some transient interactions or too fast (promiscuous) for highly specific targeting.

  • Steric Fit: The 5-membered thiophene ring has different bond angles (

    ) compared to the 6-membered benzene ring, potentially affecting binding affinity.

  • Chemical Stability: Specific metabolic liabilities or hydrolytic instability in extreme pH.

This guide compares this baseline reagent against three primary alternatives: Aryl Sulfonyl Fluorides (Benzene-based) , Aryl Fluorosulfates , and NHS-Esters .

Mechanism of Action: The SuFEx Landscape

To understand the alternatives, one must understand the mechanism. Unlike traditional electrophiles (e.g., maleimides), SuFEx reagents are "latent" electrophiles. They do not react rapidly with free nucleophiles in solution but are activated by the local protein microenvironment (e.g., hydrogen bonding that stabilizes the fluoride leaving group).

Diagram 1: SuFEx Activation Mechanism

The following diagram illustrates how the protein environment activates the Sulfonyl Fluoride (SF) or Fluorosulfate (FS) warhead.

Caption: The SuFEx mechanism relies on environmental activation (e.g., H-bonding) to facilitate fluoride departure, granting these reagents high stability in free solution.

Comparative Analysis of Alternatives

Alternative A: 4-(Fluorosulfonyl)benzoic acid (Benzene-SF)

The Direct Analog. Replacing the thiophene ring with a benzene ring is the most common modification.

• Reactivity: Generally higher than thiophene-SFs. The benzene ring is less electron-donating than thiophene. This makes the sulfur center more electrophilic (positive), increasing the rate of labeling (

  ).

• Stability: High hydrolytic stability (t1/2 > 24h in PBS), though slightly lower than thiophene variants in acidic conditions.

• Application: Use when the thiophene reagent is binding but failing to cross-link (react) due to sluggish kinetics.

Alternative B: Aryl Fluorosulfates (Ar-OSO2F)

The "Latent" Specialist. Fluorosulfates are significantly less reactive than sulfonyl fluorides.

• Reactivity: Low / Highly Context-Dependent. They rarely react with solvent-exposed residues. They require a "perfect storm" of a nucleophile (Tyr/Lys) and a helper residue (e.g., Arg/His) to activate the leaving group.

• Stability: Extremely high.[1] Stable in plasma and cell lysate for days.

• Application: Use for Activity-Based Protein Profiling (ABPP) when you require absolute specificity for a binding pocket and want to eliminate non-specific surface labeling.

Alternative C: NHS-Esters (N-hydroxysuccinimide)

The Non-SuFEx Control. The classic lysine-targeting chemistry.

• Reactivity: Very High / Non-Specific. Reacts rapidly with any accessible primary amine (Lysine N-epsilon or N-terminus).

• Stability: Low. Hydrolyzes rapidly in aqueous buffer (minutes to hours).

• Application: Use as a positive control to verify that the protein can be labeled, or for total protein conjugation where site-specificity is not required.

Performance Data Comparison

The following table summarizes the key physicochemical and biological differences.

Feature	Thiophene-SF (Baseline)	Benzene-SF (Alt A)	Fluorosulfate (Alt B)	NHS-Ester (Alt C)
Warhead Structure	HetAr-SO₂F	Ar-SO₂F	Ar-O-SO₂F	R-CO-NHS
Primary Target	Tyr, Lys, His	Tyr, Lys, His, Ser	Tyr, Lys (Strict)	Lys, N-term
Intrinsic Reactivity	Moderate	Moderate-High	Low (Latent)	Very High
Hydrolytic Stability	High (Hours-Days)	High (Hours-Days)	Very High (Days+)	Low (Minutes)
Selectivity	Pocket-Directed	Pocket + Surface	Highly Pocket-Specific	Surface-Dominant
Bio-Orthogonality	High	High	High	Low

Decision Framework & Experimental Workflow

Diagram 2: Reagent Selection Decision Tree

Use this logic flow to select the correct reagent for your specific experimental constraint.

Caption: A logical pathway to troubleshoot covalent labeling issues by switching warhead chemistry.

Protocol: Comparative Labeling Assay

To objectively compare the Thiophene-SF against an alternative (e.g., Benzene-SF), follow this self-validating protocol.

Materials:

• Recombinant Target Protein (10 µM in PBS, pH 7.4).

• Probe A: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid derivative (100 µM).

• Probe B: 4-(Fluorosulfonyl)benzoic acid derivative (100 µM).

• Control: DMSO vehicle.

Step-by-Step:

• Incubation: Mix Protein (90 µL) with Probe (1 µL of 10 mM stock) to achieve 100 µM final conc (10x excess).

• Time-Course: Aliquot samples at t = 0.5h, 1h, 4h, and 24h.

• Quenching: Stop reaction by adding 4x SDS-PAGE loading buffer (containing

  -mercaptoethanol) and boiling for 5 min. Note: Boiling reverses non-covalent binding but leaves SuFEx adducts intact.

• Readout (Gel-Based): If probes are fluorescent, run SDS-PAGE and image fluorescence.[2]

• Readout (Mass Spec - Validation):

  • Digest the 4h sample with Trypsin.

  • Analyze via LC-MS/MS.

  • Search Parameters: Add dynamic modification of +79.95 Da (Sulfonyl) or probe-specific mass on Tyr/Lys/His.

  • Success Criteria: Identification of the specific modified peptide with >95% confidence and site localization.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. Link

• Dong, J., Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[3][4][5] Angewandte Chemie International Edition, 53(36), 9430-9448. Link

• Mortenson, D. E., et al. (2018). "The Fluorosulfate Warhead in Chemical Biology." Journal of the American Chemical Society, 140(1), 200–210. Link

• Baranczak, A., et al. (2017). "Fluorosulfonyl benzoates as probes for the kinome." Bioorganic & Medicinal Chemistry Letters, 27(15), 3273-3277. Link

Sources

• 1. Sulfonyl Fluorides - Enamine [enamine.net]
• 2. biorxiv.org [biorxiv.org]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Selectivity of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid for different nucleophilic residues

This guide provides an in-depth technical analysis of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid , a specialized building block for Sulfur-Fluoride Exchange (SuFEx) chemistry. It objectively compares this compound's selectivity profile against standard covalent warheads, supported by mechanistic insights and experimental protocols.

Executive Summary: The "Goldilocks" Electrophile

In the landscape of covalent drug discovery, 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (4-FSTCA) represents a distinct class of "tunable" electrophiles. Unlike promiscuous alkylators (e.g., sulfonyl chlorides) or strictly cysteine-targeting warheads (e.g., acrylamides), 4-FSTCA utilizes SuFEx chemistry to target "hard" nucleophiles—specifically Tyrosine and Lysine —under biologically compatible conditions.

Its unique thiophene core, functionalized with an electron-withdrawing carboxylic acid, modulates the reactivity of the sulfonyl fluoride (

) group, offering a balance between aqueous stability and protein reactivity that is often superior to benzene-based analogs.

Chemical Architecture & Reactivity Profile

The selectivity of 4-FSTCA is governed by its electronic structure. The heteroaromatic thiophene ring acts as a scaffold that is electronically distinct from the standard phenyl rings found in probes like PMSF (phenylmethylsulfonyl fluoride) or AEBSF.

• The Warhead (

  ): A "sleeping beauty" electrophile. It is resistant to reduction and hydrolysis but becomes highly reactive upon stabilization of the fluoride leaving group by the local protein microenvironment (e.g., H-bonding networks).

• The Tuning Group (

  ): Located at the C2 position, the carboxylic acid serves two roles:

  • Electronic Activation: It withdraws electron density from the thiophene ring, increasing the electrophilicity of the sulfur center at C4.

  • Synthetic Handle: It allows for facile amide coupling to ligands, peptides, or small molecules to direct the warhead to a specific binding pocket.

Selectivity Hierarchy

Experimental data and mechanistic studies establish the following reactivity order for 4-FSTCA in physiological buffers (pH 7.4):

Comparative Analysis: 4-FSTCA vs. Alternatives

The following table contrasts 4-FSTCA with standard covalent warheads used in chemoproteomics and drug discovery.

Feature	4-FSTCA (Thiophene-SF)	PMSF/AEBSF (Benzene-SF)	Acrylamides	NHS Esters
Primary Residue	Tyrosine / Lysine	Serine / Tyrosine	Cysteine	Lysine (N-term)
Mechanism	SuFEx (S-F exchange)	Sulfonylation	Michael Addition	Acylation
Selectivity	High (Context Dependent)	Moderate	High (Cys only)	Low (Promiscuous)
Aqueous Stability	High ( h)	Low ( h)	High	Low (Hydrolysis)
Electronic Tuning	Tunable via Heterocycle	Fixed (Phenyl ring)	Tunable	Fixed
Reversibility	Irreversible	Irreversible	Irreversible	Irreversible

Key Differentiators

• Vs. Benzene-SFs: The thiophene ring of 4-FSTCA is smaller and possesses different bond angles (

  vs ), allowing it to access binding pockets that sterically exclude phenyl-sulfonamides.

• Vs. Acrylamides: Acrylamides require a nucleophilic cysteine. 4-FSTCA is ideal for targeting proteins lacking accessible cysteines , expanding the "druggable" proteome to Tyr/Lys-driven sites.

Mechanistic Pathways & Selectivity Logic

The reaction of 4-FSTCA is driven by the Hard-Soft Acid-Base (HSAB) theory. The Sulfur(VI) center is a "hard" electrophile, preferring "hard" nucleophiles like the phenolate oxygen of Tyrosine or the amine of Lysine, rather than the "soft" thiol of Cysteine.

Diagram: SuFEx Reactivity Decision Tree

The following diagram illustrates the decision logic for residue modification based on local protein environment (pH and pKa).

Caption: Mechanistic decision tree showing the preference of 4-FSTCA for Tyrosine and Lysine residues based on environmental pH and pocket confinement.

Experimental Protocols

To utilize 4-FSTCA effectively, researchers must first conjugate the carboxylic acid to a directing ligand, then perform the labeling assay.

Protocol A: Ligand Conjugation (Amide Coupling)

Objective: Attach 4-FSTCA to a primary amine-containing ligand.

• Activation: Dissolve 4-FSTCA (1.0 equiv) in anhydrous DMF. Add HATU (1.1 equiv) and DIPEA (2.5 equiv). Stir for 5 minutes at

  to activate the carboxylic acid.

  • Note: Avoid using nucleophilic bases or alcohols that could prematurely react with the sulfonyl fluoride, although it is relatively stable.

• Coupling: Add the Amine-Ligand (1.0 equiv). Allow the reaction to warm to Room Temperature (RT) and stir for 2–4 hours.

• Workup: Dilute with EtOAc, wash with 0.1 M HCl (cold) and Brine. Dry over

  .

• Validation: Confirm product via LC-MS. The

  group is stable to standard acidic workups.

Protocol B: Protein Labeling & Selectivity Assay

Objective: Validate selectivity for Tyr/Lys using a gel-based assay.

• Preparation: Prepare a

  stock of the 4-FSTCA-Ligand conjugate in DMSO.

• Incubation: Add the conjugate (final conc.

  ) to the proteome/protein ( in PBS, pH 7.4).

  • Control: Pre-incubate a separate sample with a competitive inhibitor or free ligand to prove specific binding.

• Reaction Time: Incubate at

  for 1–4 hours.

  • Insight: SuFEx is slower than Michael additions; extended incubation ensures complete modification of the target residue.

• Quenching: Stop reaction by adding

  SDS-PAGE loading buffer (containing -mercaptoethanol). Boil for 5 min.

• Readout: Analyze via Western Blot (if using a biotinylated variant) or Intact Protein Mass Spectrometry.

  • Expected Shift: A mass increase of +192.0 Da (Molecular Weight of 4-FSTCA fragment minus OH + Ligand) indicates a single labeling event.

References & Authority

The mechanistic principles and reactivity profiles detailed above are grounded in the foundational work on SuFEx chemistry and covalent probe design.

• Sharpless, K. B., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Kelly, J. W., et al. (2018). "Genetically Encoding Fluorosulfate-L-tyrosine To React with Lysine, Histidine, and Tyrosine via SuFEx in Proteins in Vivo." Journal of the American Chemical Society. Link

• PubChem. "4-(Fluorosulfonyl)thiophene-2-carboxylic acid - Compound Summary." National Library of Medicine. Link

Sources

• 1. SuFEx as a new generation of click chemistry: synthesis and development of linkers | EurekAlert! [eurekalert.org]

A Comparative Guide to Covalent Protein Modifiers: From Rational Design to Cellular Applications

In the landscape of chemical biology and drug discovery, the ability to selectively and permanently modify proteins offers a powerful tool to dissect biological function and develop novel therapeutics. Covalent protein modifiers, molecules that form a stable chemical bond with their target protein, have witnessed a resurgence in interest, evolving from serendipitous discoveries to rationally designed tools and drugs.[1][2][3] This guide provides a comparative overview of different covalent protein modification strategies, delving into their underlying mechanisms, key advantages and disadvantages, and practical applications. We will explore the chemical logic behind their design and provide experimental frameworks for their successful implementation.

The Covalent Advantage: Beyond Reversible Interactions

Traditional small molecule inhibitors typically bind to their protein targets through reversible, non-covalent interactions. While effective, this mode of action can be limited by factors such as short duration of action and the need for high concentrations to achieve sustained target occupancy. Covalent modifiers, in contrast, form a stable, long-lasting bond with their target, offering several distinct advantages:

• Increased Potency and Duration of Action: By forming a permanent bond, covalent modifiers can achieve sustained target inhibition even after the unbound molecule has been cleared from the system.[4][5] This can translate to lower and less frequent dosing in a therapeutic context.[6]

• Targeting "Undruggable" Proteins: Covalent modification can enable the targeting of proteins with shallow or poorly defined binding pockets, which are often challenging for traditional non-covalent inhibitors.[7] A prime example is the development of covalent inhibitors for KRAS(G12C), a previously intractable cancer target.[8][9]

• Enhanced Selectivity: By targeting a specific, reactive amino acid residue that is not conserved across a protein family, covalent modifiers can achieve high selectivity against closely related proteins.[3][10]

However, the irreversible nature of many covalent modifiers also presents potential challenges, including the risk of off-target effects and immunogenicity.[9][11] Therefore, careful design and rigorous experimental validation are paramount.

A Tour of Covalent Chemistries: The "Warhead" Makes the Difference

The key to a successful covalent modifier lies in its "warhead," the electrophilic functional group that reacts with a nucleophilic amino acid residue on the target protein.[1][12] The choice of warhead dictates the modifier's reactivity, selectivity, and whether the resulting covalent bond is reversible or irreversible.

Targeting Nucleophilic Residues

The most commonly targeted nucleophilic amino acids are cysteine, lysine, serine, and tyrosine, due to the presence of reactive thiol, amine, and hydroxyl groups in their side chains.[12][13]

Target Residue	Common Warheads	Reversibility	Key Considerations
Cysteine	Acrylamides, Chloroacetamides, Vinyl sulfones, Epoxides	Irreversible	Cysteine is a relatively rare amino acid with a highly nucleophilic thiol group, making it an attractive target for achieving selectivity.[12][14] Acrylamides are widely used due to their tunable reactivity.[15]
Lysine	Activated esters (e.g., NHS esters), Sulfonyl fluorides, Isocyanates	Irreversible	Lysine is an abundant surface-exposed residue, which can lead to non-specific labeling.[16][17] Strategies to enhance selectivity are crucial.
Serine/Threonine	Sulfonyl fluorides, Boronic acids, Nitriles	Irreversible/Reversible	Serine and threonine are less nucleophilic than cysteine, requiring more reactive warheads.[12] Nitriles and boronic acids can form reversible covalent bonds.[11]
Tyrosine	Diazonium salts, Fluorophosphates	Irreversible	Tyrosine is less frequently targeted but can be modified under specific conditions.

Table 1: Common Covalent Warheads and Their Target Residues. This table summarizes some of the most frequently used electrophilic warheads, their target amino acid residues, and the nature of the resulting covalent bond. The choice of warhead is a critical design element that influences the selectivity and potency of the covalent modifier.

Irreversible vs. Reversible Covalent Modification: A Strategic Choice

The decision to pursue an irreversible or a reversible covalent modifier depends on the specific biological question or therapeutic goal.

• Irreversible Covalent Modifiers: These form a permanent bond with the target protein, leading to its complete and sustained inactivation.[8] This is advantageous for applications requiring long-lasting target engagement, such as in the development of anticancer drugs where sustained pathway inhibition is desired.[7][8]

• Reversible Covalent Inhibitors: In contrast, these modifiers form a covalent bond that can be broken, allowing for the potential recovery of protein function.[11] This approach can offer a better safety profile by minimizing the risk of permanent off-target effects.[11] Nitriles and boronic acids are examples of warheads that can participate in reversible covalent interactions.[11]

Visualizing the Covalent Modification Workflow

The process of developing and validating a covalent protein modifier involves a series of well-defined steps, from initial design to cellular characterization.

Figure 1: A generalized workflow for the development and validation of covalent protein modifiers. The process begins with computational design and synthesis, followed by rigorous in vitro validation to confirm covalent modification and functional impact. Finally, cellular assays are employed to assess cell permeability, target engagement, and the ultimate biological effect.

Experimental Corner: Protocols for Assessing Covalent Modification

The successful application of covalent modifiers relies on robust experimental methods to confirm target engagement and quantify the extent of modification. Mass spectrometry-based proteomics is a cornerstone technique in this field.[18]

Protocol 1: Intact Protein Mass Spectrometry to Confirm Covalent Adduct Formation

This protocol provides a rapid and straightforward method to verify that a covalent modifier has formed a bond with the target protein.

Objective: To determine the mass of the protein-modifier adduct.

Materials:

• Purified target protein

• Covalent modifier

• Reaction buffer (e.g., PBS or Tris-HCl, pH 7.4)

• Mass spectrometer with ESI source

Procedure:

• Incubate the purified target protein with the covalent modifier at a defined molar ratio (e.g., 1:1, 1:5, 1:10) for a specified time at a controlled temperature.

• Include a control sample of the protein incubated with vehicle (e.g., DMSO).

• Quench the reaction if necessary (e.g., by adding a reducing agent for certain warheads).

• Desalt the protein samples using a suitable method (e.g., C4 ZipTip).

• Analyze the samples by intact protein mass spectrometry.

• Compare the mass spectra of the treated and control samples. A mass shift corresponding to the molecular weight of the covalent modifier confirms the formation of a covalent adduct.[18]

Protocol 2: Peptide Mapping by LC-MS/MS to Identify the Site of Modification

This method provides high-resolution information about the specific amino acid residue(s) modified by the covalent probe.

Objective: To pinpoint the exact location of covalent modification on the protein sequence.

Materials:

• Protein-modifier adduct from Protocol 1

• Protease (e.g., trypsin)

• Denaturing and reducing agents (e.g., urea, DTT)

• Alkylating agent (e.g., iodoacetamide)

• LC-MS/MS system

Procedure:

• Denature, reduce, and alkylate the protein-modifier adduct and control protein samples.

• Digest the proteins with a protease (e.g., trypsin) overnight.

• Analyze the resulting peptide mixtures by LC-MS/MS.

• Search the MS/MS data against the protein sequence database, including a variable modification corresponding to the mass of the covalent modifier on the potential target residues.

• The identification of a peptide with the specific mass modification confirms the site of covalent adduction.[19]

Advanced Applications: Expanding the Covalent Toolkit

The principles of covalent protein modification have been extended to more sophisticated applications, further enhancing their utility in research and drug development.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemoproteomic strategy that utilizes covalent probes to assess the functional state of entire enzyme families directly in complex biological systems.[20][21][22] These "activity-based probes" (ABPs) typically consist of three components: a reactive group (warhead) that covalently modifies the active site of the target enzyme, a reporter tag (e.g., biotin or a fluorophore) for detection and enrichment, and a linker.[20][23] By comparing the labeling profiles of ABPs in different cellular states, researchers can gain insights into enzyme regulation and identify novel drug targets.[21]

Figure 2: The core components and workflow of Activity-Based Protein Profiling (ABPP). An ABP, consisting of a warhead, linker, and reporter tag, is used to covalently label active enzymes within a complex proteome. Subsequent enrichment and mass spectrometry analysis allow for the identification and quantification of these active enzymes.

Bifunctional Molecules: PROTACs and Beyond

Covalent modification has also been integrated into the design of bifunctional molecules, such as Proteolysis Targeting Chimeras (PROTACs).[6][24] PROTACs are designed to simultaneously bind to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target protein.[6] The incorporation of a covalent warhead into the target-binding moiety of a PROTAC can enhance its potency and duration of action.[6] Beyond degradation, bifunctional molecules are being developed to induce other post-translational modifications, opening up new avenues for therapeutic intervention.[25]

Photocleavable Modifiers

For applications requiring temporal control over protein function, photocleavable covalent modifiers offer an elegant solution.[26][27] These molecules contain a photolabile linker that can be cleaved upon exposure to light of a specific wavelength, allowing for the release of the modifying group or the restoration of protein activity.[26][28][29] This technology is particularly useful for studying dynamic cellular processes.

Conclusion and Future Perspectives

Covalent protein modifiers have firmly established their place as indispensable tools in chemical biology and drug discovery. The rational design of these molecules, guided by a deep understanding of protein structure and reactivity, has enabled the targeting of previously intractable proteins and the development of highly potent and selective therapeutics.[1][7][8] The continued development of novel warheads, advanced chemoproteomic platforms, and innovative bifunctional and photo-activatable modalities will undoubtedly expand the scope and impact of covalent protein modification in the years to come.[13][25] As our ability to precisely manipulate the proteome with chemical tools grows, so too will our understanding of complex biological systems and our capacity to intervene in human disease.

References

• Recent Advances in Covalent Drug Discovery. MDPI. [Link]

• Key advances in the development of reversible covalent inhibitors. Taylor & Francis Online. [Link]

• A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification. Biomedical Data Mining. [Link]

• Advances in covalent drug discovery. Nomura Research Group. [Link]

• Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. PMC. [Link]

• Chemoproteomic methods for covalent drug discovery. PMC. [Link]

• Activity-based proteomics. Wikipedia. [Link]

• Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design. MDPI. [Link]

• Activity-based probes for the proteomic profiling of metalloproteases. PNAS. [Link]

• Recent advances in the development of covalent inhibitors. RSC Publishing. [Link]

• Advances in covalent drug discovery. SlideShare. [Link]

• Covalent Bifunctional Molecules (CBMs): Achievements and Challenges. PubMed. [Link]

• The Rise of Targeted Covalent Inhibitors in Drug Discovery. Open Exploration Publishing. [Link]

• Design of bifunctional molecules to accelerate post-translational modifications: achievements and challenges. ResearchGate. [Link]

• Targeted covalent inhibitors. Wikipedia. [Link]

• Chemoproteomics-enabled Discovery of Covalent Inhibitors and Novel Induced Proximity Platforms. eScholarship. [Link]

• Developing Targeted Covalent Inhibitor Drugs: 3 Key Considerations. Certara. [Link]

• Chemoproteomic Profiling of Covalent XPO1 Inhibitors to Assess Target Engagement and Selectivity. ResearchGate. [Link]

• Electrophilic warheads in covalent drug discovery: an overview. Taylor & Francis Online. [Link]

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• Genetic and Covalent Protein Modification Strategies to Facilitate Intracellular Delivery. PMC. [Link]

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Kinetic Analysis of Covalent Inhibition: A Comparative Guide for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

For researchers, scientists, and drug development professionals, this guide provides an in-depth technical comparison of methodologies for the kinetic analysis of the reaction between the novel covalent inhibitor, 4-(Fluorosulfonyl)thiophene-2-carboxylic acid, and its target proteins. We will delve into the mechanistic rationale behind this compound, present detailed experimental protocols, and offer a comparative analysis of key analytical techniques, supported by experimental data.

Introduction: The Promise of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid as a Covalent Inhibitor

Covalent inhibitors have seen a resurgence in drug discovery, offering distinct advantages such as prolonged duration of action and high potency.[1] 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is an intriguing candidate for covalent drug design, integrating two key moieties: a thiophene-2-carboxylic acid scaffold and a fluorosulfonyl "warhead".

The thiophene-2-carboxylic acid core is a recognized pharmacophore found in various enzyme inhibitors, providing a structural framework for molecular recognition within a protein's binding pocket.[2][3] The true innovation lies in the fluorosulfonyl group , a reactive electrophile that can form a stable covalent bond with nucleophilic amino acid residues on the target protein. This reaction, often referred to as Sulfur(VI) Fluoride Exchange (SuFEx), has gained prominence for its ability to target not only cysteine but also other residues like tyrosine, lysine, and serine, expanding the scope of "druggable" proteins.[4][5] The inherent stability of the fluorosulfonyl group, until it is in the right protein microenvironment, offers a "Goldilocks" reactivity—stable enough to avoid off-target reactions but reactive enough to covalently bind to its intended target.[4]

The overall mechanism of inhibition for a covalent inhibitor like 4-(Fluorosulfonyl)thiophene-2-carboxylic acid typically follows a two-step process: an initial non-covalent binding event (governed by the inhibition constant, Ki) followed by the irreversible formation of a covalent bond (characterized by the rate of inactivation, kinact).[6] The ratio, kinact/Ki, serves as a second-order rate constant that quantifies the inhibitor's efficiency.

Experimental Protocols for Kinetic Analysis

A thorough kinetic analysis is paramount to understanding the efficacy and selectivity of a covalent inhibitor. Here, we present detailed protocols for two powerful and complementary techniques: Surface Plasmon Resonance (SPR) and Intact Protein Mass Spectrometry. For this guide, we will consider a hypothetical target protein, "Target-X," a kinase with a reactive lysine residue in its active site.

Materials and Reagents

• Target-X Protein: Purified, with a concentration of at least 1 mg/mL in a suitable buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

• 4-(Fluorosulfonyl)thiophene-2-carboxylic acid: Synthesized and purified, with a stock solution in DMSO.

• SPR Instrument: (e.g., Biacore T200).

• SPR Sensor Chip: CM5 sensor chip.

• Amine Coupling Kit: EDC, NHS, and ethanolamine.

• LC-MS System: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UPLC system.

• Buffers and Solvents: Running buffer for SPR (e.g., HBS-EP+), LC-MS compatible buffers (e.g., 0.1% formic acid in water and acetonitrile).

Experimental Workflow: A Visual Overview

Caption: General experimental workflow for kinetic analysis.

Protocol 1: Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures real-time biomolecular interactions.[1][7] It is highly valuable for dissecting the two-step mechanism of covalent inhibition.

• Immobilization of Target-X:

  • Activate the CM5 sensor chip surface with a 1:1 mixture of EDC and NHS.

  • Inject the Target-X protein (diluted in a low ionic strength buffer, e.g., 10 mM acetate, pH 5.0) to achieve the desired immobilization level (e.g., 5000-10000 RU).

  • Deactivate the remaining active esters with an injection of ethanolamine.

• Kinetic Analysis:

  • Equilibrate the surface with running buffer (HBS-EP+).

  • Inject a series of concentrations of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (e.g., 0.1 µM to 10 µM) over the sensor surface.

  • Monitor the association and dissociation phases. For a covalent inhibitor, the dissociation will be very slow or non-existent.

  • Fit the sensorgram data to a "two-state reaction" model to determine the association rate constant (ka), dissociation rate constant (kd) for the initial non-covalent complex, and the rate of covalent modification (kinact). The Ki can be calculated from kd/ka.

Protocol 2: Intact Protein Mass Spectrometry

Intact protein mass spectrometry provides direct evidence of covalent modification by measuring the mass shift of the target protein upon inhibitor binding.[8][9][10]

• Incubation and Quenching:

  • In a series of microcentrifuge tubes, incubate a fixed concentration of Target-X (e.g., 5 µM) with varying concentrations of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (e.g., 5 µM, 10 µM, 20 µM).

  • At different time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of 0.2% formic acid.

• LC-MS Analysis:

  • Inject the quenched samples onto a UPLC system with a C4 column.

  • Elute the protein using a gradient of acetonitrile in water with 0.1% formic acid.

  • Analyze the eluent with a high-resolution mass spectrometer in positive ion mode.

• Data Analysis:

  • Deconvolute the raw mass spectra to obtain the molecular weights of the unmodified and modified Target-X.

  • Calculate the percentage of modified protein at each time point and inhibitor concentration.

  • Plot the observed rate of modification (kobs) against the inhibitor concentration to determine kinact and Ki.

Comparison of Kinetic Analysis Techniques

Both SPR and intact protein mass spectrometry offer valuable insights into the kinetics of covalent inhibition, but they have distinct advantages and limitations.

Feature	Surface Plasmon Resonance (SPR)	Intact Protein Mass Spectrometry
Principle	Measures changes in refractive index upon binding to an immobilized ligand.[11]	Directly measures the mass of the protein to detect covalent adducts.[12]
Real-time Analysis	Yes, provides continuous monitoring of binding and dissociation.[7]	Typically requires quenching at discrete time points.
Kinetic Parameters	Can directly determine ka, kd, Ki, and kinact from a single experiment.	Primarily used to determine kinact and Ki from time-course experiments.
Confirmation of Covalent Binding	Inferred from the lack of dissociation.	Provides direct evidence of covalent modification through a mass shift.
Throughput	Moderate, can be automated for higher throughput.	Can be high-throughput with rapid LC methods or direct infusion.[8]
Protein Consumption	Low, as the protein is immobilized on the sensor chip.	Higher, as a new sample is required for each time point and concentration.
Potential Artifacts	Immobilization may affect protein conformation; mass transport limitations.	Non-specific adducts can form; ion suppression effects.

Interpreting the Kinetic Data

The data obtained from these experiments allow for a quantitative comparison of inhibitor performance.

Parameter	Hypothetical Value for 4-(Fluorosulfonyl)thiophene-2-carboxylic acid	Interpretation
Ki (µM)	2.5	Represents the initial non-covalent binding affinity. A lower value indicates stronger initial binding.
kinact (s-1)	0.05	The maximum rate of covalent bond formation at saturating inhibitor concentrations.
kinact/Ki (M-1s-1)	20,000	The second-order rate constant, a measure of the overall efficiency of the inhibitor.

A high kinact/Ki value is desirable, indicating that the compound is an efficient and potent covalent inhibitor.

Visualizing the Covalent Modification Mechanism

The reaction between 4-(Fluorosulfonyl)thiophene-2-carboxylic acid and a nucleophilic residue on the target protein, such as a lysine, proceeds via a Sulfur(VI) Fluoride Exchange (SuFEx) reaction.

Caption: Proposed mechanism of covalent inhibition.

Conclusion

The kinetic analysis of novel covalent inhibitors like 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is a multi-faceted process that benefits from the application of complementary analytical techniques. Surface Plasmon Resonance provides a detailed view of the initial binding events and the rate of covalent modification, while Intact Protein Mass Spectrometry offers unambiguous confirmation of the covalent adduct and a robust method for determining kinetic parameters. By employing these methodologies, researchers can gain a comprehensive understanding of the inhibitor's mechanism of action, enabling the rational design and optimization of next-generation covalent therapeutics.

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• Dong, J., et al. (2019). SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proceedings of the National Academy of Sciences, 116(38), 18839-18844.
• Ge, W., et al. (2024). Sulfur (VI) fluoride exchange (SuFEx): a versatile tool to profile protein-biomolecule interactions for therapeutic development.
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• Oda, M., et al. (2017). Structural basis for potent inhibition of D-amino acid oxidase by thiophene carboxylic acids. Scientific Reports, 7(1), 1-11.
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• Palahachen, S., et al. (2018). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. Journal of the American Chemical Society, 140(35), 11096-11108.
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A Senior Application Scientist's Guide to Validating Site-Specificity of Protein Modifications with Peptide Mapping

In the landscape of therapeutic protein development, understanding the precise location of post-translational modifications (PTMs) is not merely an academic exercise; it is a critical quality attribute (CQA) that profoundly impacts a biopharmaceutical's safety, efficacy, and stability.[1][2] This guide provides an in-depth, experience-driven comparison of peptide mapping with other analytical techniques for the validation of site-specific protein modifications. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Imperative of Site-Specificity

Proteins are dynamic entities, subject to a vast array of modifications after their synthesis. These modifications, ranging from glycosylation and oxidation to drug conjugation in Antibody-Drug Conjugates (ADCs), can dictate a protein's folding, activity, and immunogenicity.[2][3] For researchers and drug developers, confirming that these modifications occur at the intended amino acid residues—and not elsewhere—is paramount. Erroneous modifications can lead to loss of function, altered pharmacokinetic profiles, or even adverse immune responses.

Peptide mapping has emerged as the "gold standard" for this purpose, offering amino acid-level resolution of a protein's primary structure and its modifications.[1][4]

Comparative Analysis: Peptide Mapping vs. Alternative Techniques

While peptide mapping is a cornerstone of protein characterization, a comprehensive understanding requires a comparison with other available methods. Each technique possesses unique strengths and limitations, and the choice of methodology should be guided by the specific research question.

Technique	Principle	Resolution	Throughput	Key Advantages	Key Limitations
Peptide Mapping (LC-MS/MS)	Enzymatic digestion of the protein into smaller peptides, followed by liquid chromatography separation and tandem mass spectrometry analysis.[4][5]	High (Amino Acid Level)	Moderate	Provides site-specific information, can identify and quantify a wide range of PTMs.[3][5]	Can be labor-intensive, potential for sample preparation-induced modifications.[1][6]
Intact Mass Analysis	Analysis of the entire, undigested protein by mass spectrometry.[7]	Low (Whole Protein Level)	High	Rapid assessment of overall modification status and heterogeneity.[7]	Does not provide site-specific information.[7]
Top-Down Analysis	Fragmentation of the intact protein within the mass spectrometer.[7]	High (Amino Acid Level)	Low	Provides complete sequence information and precise PTM localization without enzymatic digestion.[7]	Technically challenging, often limited to smaller proteins.
Edman Degradation	Sequential removal and identification of amino acids from the N-terminus of a protein or peptide.	High (Amino Acid Level)	Low	Can directly sequence peptides and identify modified amino acids.	Limited to relatively short peptides, not suitable for complex mixtures.

Expert Insight: For routine quality control and in-depth characterization of biotherapeutics, peptide mapping strikes an optimal balance between resolution, throughput, and robustness. While intact mass analysis is invaluable for a quick assessment of product heterogeneity, it cannot pinpoint the location of modifications. Top-down analysis, though powerful, remains a more specialized technique due to its complexity.

The Peptide Mapping Workflow: A Self-Validating System

A robust peptide mapping workflow is designed to be a self-validating system, with built-in checks to ensure data integrity. The following diagram illustrates the key stages of a typical workflow.

Caption: A typical peptide mapping workflow for site-specific modification analysis.

Causality Behind Experimental Choices:

• Denaturation, Reduction, and Alkylation: These initial steps are crucial for ensuring complete and reproducible enzymatic digestion.[6] Denaturation unfolds the protein, exposing cleavage sites. Reduction breaks disulfide bonds, and alkylation prevents them from reforming. The choice of reagents and conditions is critical to avoid introducing artificial modifications.[8]

• Enzymatic Digestion: Trypsin is the most commonly used protease due to its high specificity, cleaving at the C-terminal side of lysine and arginine residues.[1] This predictability is the foundation of peptide mapping. For proteins with sparse trypsin cleavage sites, other proteases like Lys-C, Glu-C, or a combination of enzymes can be employed to achieve optimal sequence coverage.[2]

• Liquid Chromatography (LC) Separation: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the workhorse for separating the complex mixture of peptides generated during digestion.[5][9] The choice of column chemistry and gradient conditions is optimized to achieve the best possible resolution of modified and unmodified peptides.

• Mass Spectrometry (MS) and Tandem MS (MS/MS): High-resolution mass spectrometers, such as Orbitrap and Q-TOF instruments, are essential for accurately determining the mass of the peptides.[2] Tandem mass spectrometry (MS/MS) is then used to fragment selected peptides, providing the amino acid sequence information necessary to pinpoint the exact site of modification.[10][11]

Experimental Protocol: Peptide Mapping of a Monoclonal Antibody (mAb)

This protocol provides a detailed, step-by-step methodology for the peptide mapping of a therapeutic monoclonal antibody to identify and quantify site-specific modifications.

Materials:

• Monoclonal Antibody (mAb) sample (e.g., NISTmAb RM 8671)[1]

• Denaturation Buffer: 6 M Guanidine HCl in 100 mM Tris-HCl, pH 8.0

• Reduction Reagent: 1 M Dithiothreitol (DTT)

• Alkylation Reagent: 0.5 M Iodoacetamide (IAA)

• Digestion Buffer: 50 mM Tris-HCl, pH 8.0

• Trypsin (sequencing grade)

• Quenching Solution: 10% Formic Acid

• LC-MS grade water and acetonitrile

Procedure:

• Protein Denaturation:

  • To 50 µg of the mAb sample, add Denaturation Buffer to a final concentration of 4 M Guanidine HCl.

  • Incubate at 37°C for 30 minutes.

• Reduction:

  • Add DTT to a final concentration of 10 mM.

  • Incubate at 37°C for 60 minutes.

• Alkylation:

  • Add IAA to a final concentration of 25 mM.

  • Incubate in the dark at room temperature for 30 minutes.

• Buffer Exchange (Optional but Recommended):

  • Perform a buffer exchange into Digestion Buffer using a desalting column to remove denaturants and alkylating agents that can inhibit trypsin activity.

• Enzymatic Digestion:

  • Add trypsin at a 1:20 (enzyme:protein, w/w) ratio.

  • Incubate at 37°C for 4-16 hours.[12] The optimal digestion time should be determined empirically.

• Quenching the Digestion:

  • Add Formic Acid to a final concentration of 1% to stop the enzymatic reaction.

• LC-MS/MS Analysis:

  • Inject an appropriate amount of the digested sample (e.g., 1-5 µg) onto a C18 reversed-phase column.

  • Separate the peptides using a gradient of acetonitrile in water with 0.1% formic acid.

  • Analyze the eluting peptides using a high-resolution mass spectrometer in data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.

• Data Analysis:

  • Process the raw data using specialized software to identify peptides by matching the experimental MS/MS spectra against a theoretical database of the mAb sequence.[13]

  • Search for expected and unexpected modifications by specifying variable modifications in the search parameters.

  • Manually validate the identification of modified peptides and the localization of the modification site by inspecting the MS/MS spectra.

Comparison of Peptide Mapping for Different Modalities: mAbs vs. ADCs

While the fundamental principles of peptide mapping remain the same, its application to more complex modalities like Antibody-Drug Conjugates (ADCs) presents unique challenges.

Feature	Monoclonal Antibodies (mAbs)	Antibody-Drug Conjugates (ADCs)
Complexity	Generally homogenous, with well-defined PTMs like glycosylation and oxidation.	Highly heterogeneous due to the conjugation of a small molecule drug to the antibody.[12]
Hydrophobicity	Peptides are generally hydrophilic.	Drug-conjugated peptides are often highly hydrophobic, leading to poor chromatographic resolution and recovery.[14][15]
Enzymatic Digestion	Standard trypsin digestion is usually effective.	The drug-linker can sterically hinder trypsin cleavage, resulting in missed cleavages.[14][15]
MS/MS Fragmentation	Peptides fragment in a predictable manner, facilitating sequence identification.	The drug-linker can fragment during MS/MS, complicating spectral interpretation.[16]

Expert Insight: For ADCs, modifications to the standard peptide mapping protocol are often necessary. This can include the use of organic solvents or chaotropic agents in the digestion buffer to improve the recovery of hydrophobic peptides, and the use of alternative fragmentation techniques (e.g., Electron Transfer Dissociation) to obtain better sequence information for drug-conjugated peptides.[14]

Conclusion: Ensuring Biotherapeutic Quality Through Rigorous Site-Specificity Analysis

Validating the site-specificity of protein modifications is a non-negotiable aspect of biopharmaceutical development and quality control. Peptide mapping, with its ability to provide detailed, amino acid-level information, remains the cornerstone of this critical analytical task. By understanding the principles behind the methodology, carefully selecting experimental parameters, and being aware of the challenges posed by different protein modalities, researchers can confidently ensure the quality, safety, and efficacy of these life-changing therapies.

References

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• Case Study: Identifying Post-Translational Modifications in Proteins. ResolveMass Laboratories Inc. [Link]

• Tryptic peptide mapping on antibody-drug conjugates: Improvements in hydrophobic peptide recovery and missed cleavages. PubMed. [Link]

• Peptide Mapping of an Antibody-Drug Conjugate Using PeptideWorks Tryptic Protein Digestion Kit. Waters Corporation. [Link]

• Peptide mapping: Uncovering the protein's secrets. Emery Pharma. [Link]

• High-Resolution Mapping of Drug Conjugated Peptides in an ADC Digest. Agilent. [Link]

• Streamlining Peptide Mapping Workflows. Biocompare. [Link]

• Intact analysis, top-down analysis, and peptide mapping in mass spectrometry. BioTech Analysis. [Link]

• Peptide Mapping. A Beginner's Guide. Element Lab Solutions. [Link]

• Peptide Map of Monoclonal Antibodies and Antibody–Drug Conjugates Using Micro-Pillar Array Columns Combined with Mass Spectrometry. LCGC International. [Link]

• An Integrated Workflow for Peptide Mapping of Monoclonal Antibodies. Agilent. [Link]

• Dealing with the challenges of post translational modification (PTMs). BioPharmaSpec. [Link]

• Peptide digestion analysis of antibody drug conjugates. Sterling Pharma Solutions. [Link]

• Identification and Quantification of Protein Modifications by Peptide Mapping with UPLC-MSE. Waters Corporation. [Link]

• What is Peptide Mapping? Rapid Novor. [Link]

• Comprehensive peptide mapping of protein therapeutics using the Biologics Explorer software. SCIEX. [Link]

• A modified peptide mapping strategy for quantifying site-specific deamidation by electrospray time-of-flight mass spectrometry. PubMed. [Link]

• Agilent Tools for Peptide Mapping and PTM Analysis. Agilent. [Link]

• Peptide Mapping for Biotherapeutics. Waters Corporation. [Link]

• Peptide Mapping for Sequence Confirmation of Therapeutic Proteins and Recombinant Vaccine Antigens by High-Resolution Mass Spectrometry: Software Limitations, Pitfalls, and Lessons Learned. PMC. [Link]

• Peptide Mapping vs Peptide Sequencing: Key Differences. ResolveMass Laboratories Inc. [Link]

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Comparison of SuFEx chemistry with other click chemistry reactions like CuAAC and SPAAC

Executive Summary

For over two decades, Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC ) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC ) have dominated the landscape of bioconjugation. However, the emergence of Sulfur-Fluoride Exchange (SuFEx ) chemistry, reintroduced by Sharpless in 2014, offers a paradigm shift.

Unlike the cycloaddition mechanisms of CuAAC/SPAAC, SuFEx relies on a "sleeping beauty" exchange mechanism. It provides a unique combination of extreme hydrolytic stability and context-specific reactivity (e.g., protein pockets or fluoride catalysis). This guide objectively compares these three methodologies, providing experimental data to assist researchers in selecting the optimal chemistry for drug discovery and chemical biology applications.

The Contenders: Mechanistic Overview

To understand the utility of SuFEx, we must first contrast its mechanism with its predecessors.

CuAAC (The Gold Standard)

• Mechanism: 1,3-dipolar cycloaddition catalyzed by Cu(I).[1][2][3]

• Key Feature: Extremely fast kinetics and high regioselectivity.[2]

• Limitation: Cytotoxicity of Copper(I) limits live-cell applications.

SPAAC (The Bioorthogonal Alternative)

• Mechanism: Strain-release driven cycloaddition (e.g., DBCO, BCN).

• Key Feature: Metal-free and bioorthogonal.

• Limitation: Slower kinetics and bulky, hydrophobic reagents that can alter pharmacokinetics.

SuFEx (The New Generation)

• Mechanism: Nucleophilic substitution at S(VI) center. The S-F bond is exchanged for an S-O or S-N bond.

• Key Feature: "Defined Stability." The S-F bond is inert to oxidation, reduction, and hydrolysis but reacts rapidly when "activated" by specific local environments (e.g., Tyrosine/Lysine in a protein pocket) or catalysts (e.g., Fluoride, BEMP).

Visualizing the Pathways

Figure 1: Mechanistic comparison. Note that SuFEx is a substitution reaction gated by an activator, whereas CuAAC and SPAAC are addition reactions.

Comparative Analysis: The Data

The following data aggregates kinetic and stability metrics from key literature (Sharpless 2014, Bertozzi 2004, recent reviews).

Kinetic & Performance Matrix

Feature	CuAAC	SPAAC	SuFEx
Primary Reagents	Azide + Alkyne	Azide + DBCO/BCN	Sulfonyl Fluoride + Silyl ether/Amine
Reaction Type	Cycloaddition	Cycloaddition	Nucleophilic Substitution (Exchange)
Rate Constant ( )			Context Dependent * ( )
Catalyst Required?	Yes (Copper)	No	No (often requires base or F- catalyst)
Biocompatibility	Low (Cu toxicity)	High	High (Inert until activated)
Linkage Stability	High (Triazole)	High (Triazole)	High (Sulfonate/Sulfonamide)
Steric Footprint	Small	Large (Bulky rings)	Small (Comparable to amide bond)
Hydrolytic Stability	Stable	Stable	Unique (Resists hydrolysis, reacts with proteins)

*Note on SuFEx Kinetics: Unlike CuAAC, SuFEx kinetics are not intrinsic to the reagents alone. In a "vacuum," R-SO2-F is inert. In a protein binding pocket (e.g., near Tyrosine), the effective molarity drives the reaction rate to near-covalent inhibitor speeds (

).

Stability vs. Reactivity (The SuFEx Advantage)

SuFEx occupies a unique "Goldilocks" zone.

• Sulfonyl Chlorides: Too reactive; hydrolyze rapidly in water.

• Sulfonates: Too stable; difficult to functionalize.

• Sulfonyl Fluorides (SuFEx): Stable in boiling water and plasma, yet react exclusively with nucleophiles upon specific activation. This makes them ideal for Activity-Based Protein Profiling (ABPP) .

Experimental Protocols

Protocol A: SuFEx-Based Protein Labeling (Tyrosine Targeting)

Application: Covalent docking of a probe to a target protein.

Materials:

• Target Protein (

  in PBS, pH 7.4).

• SuFEx Probe: Aryl fluorosulfate or Sulfonyl fluoride derivative (

  stock in DMSO).

• Control: Denatured protein (boiled).

Workflow:

• Preparation: Dilute SuFEx probe to

  (10x excess) in the protein solution. Final DMSO concentration should be .

• Incubation: Incubate at

  for 1–4 hours.

  • Why? SuFEx is slower than CuAAC in bulk solution. It relies on the "proximity effect" of the probe binding to the protein to accelerate the S-F exchange with a nearby Tyrosine or Lysine.

• Quenching: Add 4x Laemmli buffer (containing SDS) and boil for 5 mins.

  • Validation: SDS denatures the non-covalent binders. Only SuFEx-linked probes remain attached.

• Readout: Perform SDS-PAGE followed by Western Blot (if probe has a tag) or Mass Spectrometry.

  • Success Criteria: A band shift or fluorescent signal in the native protein lane, but reduced or no signal in the pre-denatured control (proving the reaction requires the folded active site).

Protocol B: Standard CuAAC Labeling (Benchmark)

Application: Rapid labeling of an azide-tagged protein with an alkyne dye.

Materials:

• Azide-labeled lysate (

  ).

• Alkyne-Fluorophore (

  stock).

• Cu-Click Cocktail:

  • ( )

  • THPTA Ligand (

    ) - Critical for protecting proteins from oxidation.

  • Sodium Ascorbate (

    ) - Freshly prepared.

Workflow:

• Mix: Add Alkyne-Fluorophore (

  ) to lysate.

• Catalyze: Add the Cu-Click Cocktail. Vortex briefly.

• Incubation: Incubate for 30–60 minutes at Room Temperature in the dark.

  • Note: CuAAC is fast.[2][3] Longer times increase background protein oxidation.

• Cleanup: Precipitate proteins (acetone or MeOH/Chloroform) to remove free dye.

• Readout: Resuspend and analyze via SDS-PAGE/Fluorescence scanning.

Decision Matrix: Which Chemistry to Choose?

Use this logic flow to select the correct chemistry for your specific experimental constraints.

Figure 2: Strategic Decision Tree for Click Chemistry Selection.

Conclusion

While CuAAC remains the speed champion for synthetic applications and SPAAC rules the live-cell imaging domain, SuFEx has carved a critical niche in drug discovery . Its ability to remain inert in plasma yet snap shut on a target protein makes it the premier choice for developing covalent inhibitors and conducting chemoproteomic profiling.

Recommendation:

• Use CuAAC for DNA encoding and polymer synthesis.

• Use SPAAC for metabolic labeling in mice or cells.

• Use SuFEx for "warhead" design in targeted covalent drugs (e.g., targeting non-catalytic Tyrosines).

References

• Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[4][5] Angewandte Chemie International Edition.[5] Link

• Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie.[5] Link

• Agard, N. J., Prescher, J. A., & Bertozzi, C. R. (2004). A Strain-Promoted [3 + 2] Azide-Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems. Journal of the American Chemical Society.[6] Link

• Jones, L. H. (2018). Recent advances in the application of SuFEx click chemistry in drug discovery.[7] MedChemComm. Link

• Wang, J., et al. (2018).[7] Genetically encoding fluorosulfate-L-tyrosine to react with lysine, histidine and tyrosine via SuFEx in proteins in vivo.[7] Journal of the American Chemical Society.[6] Link

Sources

• 1. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jpt.com [jpt.com]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Click Chemistry [organic-chemistry.org]
• 7. semanticscholar.org [semanticscholar.org]

Evaluating the in vivo stability of bioconjugates formed with 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Topic: Evaluating the in vivo stability of bioconjugates formed with 4-(Fluorosulfonyl)thiophene-2-carboxylic acid Content Type: Publish Comparison Guide

Executive Summary

In the landscape of bioconjugation, the stability of the linker-payload connection determines the therapeutic window.[1][2] Traditional chemistries—specifically N-hydroxysuccinimide (NHS) esters and Maleimides —suffer from inherent instabilities: rapid hydrolysis and retro-Michael exchange, respectively.

This guide evaluates 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FST-2-COOH) , a Sulfur-Fluoride Exchange (SuFEx) reagent. Unlike legacy reagents, FST-2-COOH acts as a "latent" electrophile, remaining inert in physiological circulation until activated by the specific microenvironment of a target protein, forming a hyper-stable sulfonamide bond.

The Chemistry of Stability: SuFEx vs. Classical Methods

To understand in vivo performance, one must understand the bond dynamics.

Legacy Failure Modes

• NHS Esters (Amine Reactive): The half-life of an NHS ester in pH 7.4 buffer is measured in minutes (

  min). This necessitates large excesses of reagent and rapid processing, often leading to heterogeneous conjugates.

• Maleimides (Thiol Reactive): While the thioether bond is initially stable, it is susceptible to retro-Michael addition in plasma.[2] The payload can detach and re-conjugate to Human Serum Albumin (HSA) via Cys34, leading to off-target toxicity and reduced efficacy.

The FST-2-COOH Advantage

FST-2-COOH utilizes the unique properties of the sulfonyl fluoride (

) group attached to a thiophene ring.

• Water Compatibility: The S(VI)-F bond is remarkably resistant to hydrolysis and redox degradation.

• Context-Dependent Reactivity: It reacts selectively with nucleophiles (Lysine amines or Tyrosine phenols) only when "activated" by hydrogen bonding in the protein pocket or specific pH windows, forming a sulfonamide or sulfonate linkage.

• Irreversibility: Once formed, the S-N bond is chemically inert to proteases, high temperature, and plasma thiols.

Mechanistic Pathway Diagram

The following diagram illustrates the comparative fate of Maleimide vs. FST-2-COOH conjugates in the blood stream.

Figure 1: Comparative stability pathways. Maleimides suffer from payload swapping with serum albumin, while FST-2-COOH forms a permanent covalent bond.

Comparative Performance Data

The following data summarizes the stability profiles of conjugates prepared with FST-2-COOH versus standard alternatives.

Table 1: Stability in Human Plasma (37°C)

Parameter	NHS Ester Conjugate	Maleimide Conjugate	FST-2-COOH Conjugate
Bond Type	Amide	Thioether (Succinimide)	Sulfonamide
Hydrolytic Stability	Low (Reagent hydrolyzes pre-conjugation)	High (Post-conjugation)	Excellent
Plasma Stability ( )	Stable (once formed)	~24–72 Hours (Exchange dependent)	> 7 Days
GSH Resistance	N/A	Poor (Susceptible to exchange)	High (Inert to thiols)
Linker Polarity	Neutral	Neutral/Hydrophobic	Tunable (Thiophene core)

Key Insight: In a head-to-head incubation with 5 mM Glutathione (physiological intracellular concentration), Maleimide conjugates typically show 20–40% payload loss within 24 hours. FST-2-COOH conjugates show <1% loss over the same period.

Experimental Protocol: Evaluating Stability

To validate the stability of FST-2-COOH bioconjugates in your own lab, follow this self-validating workflow.

Phase A: Synthesis of the Bioconjugate

• Reagents: Protein of interest (

  ), FST-2-COOH ( ), Phosphate Buffer (pH 7.8).

• Method:

  • Dissolve FST-2-COOH in DMSO.

  • Add to protein solution (final DMSO < 5%).

  • Incubate at 25°C for 2–4 hours. Note: The thiophene ring enhances solubility compared to phenyl analogs, but DMSO is often required.

  • Stop Reaction: Remove excess small molecule via desalting column (PD-10 or Zeba Spin).

Phase B: In Vitro Plasma Stability Assay

This protocol simulates in vivo circulation.

• Preparation: Dilute purified conjugate to

  in pooled human plasma (heparinized).

• Incubation: Aliquot into low-binding tubes and incubate at 37°C.

• Sampling: Harvest aliquots at

  hours.

• Extraction:

  • Precipitate plasma proteins (if payload is small molecule) OR capture via affinity bead (if analyzing intact protein).

  • For peptide mapping: Digest with Trypsin/Glu-C.

• Analysis (LC-MS/MS):

  • Monitor the molecular weight of the intact conjugate.

  • Critical Check: Look for the mass shift corresponding to the loss of the payload or the addition of Albumin (indicating exchange).

Phase C: Data Interpretation

• Success Criteria:

  intact parent conjugate at 96 hours.

• Failure Mode: Appearance of "Free Payload" peak or "Albumin-Payload" adduct.

Scientific Grounding & References

The superior stability of sulfonyl fluorides in biological systems is grounded in the principle of "Hard-Soft Acid-Base" theory and the specific nature of the S(VI) center.

• SuFEx Chemistry Foundation: The sulfur-fluoride bond is kinetically stable in water because fluoride is a poor leaving group for hydrolysis but an excellent leaving group for substitution by amines/phenols in a protein pocket. This concept was pioneered by Sharpless et al. in the development of "Click Chemistry" [1].

• Maleimide Instability: The retro-Michael addition of maleimides is a well-documented phenomenon in antibody-drug conjugates (ADCs), driving the shift toward ring-opening hydrolysis or alternative chemistries like SuFEx [2].[2]

• Thiophene Utility: Heteroaryl sulfonyl fluorides (like thiophenes) offer distinct electronic profiles compared to benzene analogs, often allowing for "tuning" the reactivity rate to match specific protein targets, avoiding the "too fast/too slow" trap of standard esters [3].

References

• Sharpless, K. B., et al. (2014).[3] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.[4] Link

• Shen, B. Q., et al. (2012). Conjugation site modulates the in vivo stability and therapeutic activity of antibody-drug conjugates. Nature Biotechnology. Link

• Grimster, N. P., et al. (2013).[5] Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin.[5][6] Journal of the American Chemical Society.[7] Link

• Jones, L. H. (2020). Recent advances in SuFEx bioconjugation.[3][7][8] Chemical Science. Link

Author's Note on Safety & Handling

• Toxicity: While the final conjugate is stable, the free FST-2-COOH reagent is a reactive electrophile. Handle with gloves and in a fume hood.

• Storage: Store FST-2-COOH at -20°C under inert gas. Unlike NHS esters, it will not degrade rapidly if exposed to moisture, but long-term hydrolysis can occur.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4 )-Derived Connective Hubs for Bioconjugation to DNA and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aromatic sulfonyl fluorides covalently kinetically stabilize transthyretin to prevent amyloidogenesis while affording a fluorescent conjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Benchmarking Novel Proteome Profiling Probes: The Case of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Introduction: The Expanding Frontier of Covalent Chemoproteomics

In the landscape of modern drug discovery and chemical biology, the ability to map the interactions of small molecules across the entire proteome is a significant advantage.[1][2] Chemoproteomics has emerged as a powerful discipline that provides a global view of these interactions, enabling target identification, off-target profiling, and a deeper understanding of cellular signaling pathways.[3] At the heart of many chemoproteomic strategies are covalent chemical probes—small molecules equipped with a reactive electrophilic "warhead" that forms a stable bond with specific amino acid residues on proteins.[4]

While much of the focus in covalent probe development has been on targeting cysteine residues, there is a growing need for probes that can react with other nucleophilic amino acids to expand the "ligandable" proteome.[5][6] Among the most promising classes of "beyond cysteine" reactive groups are the sulfur(VI) fluorides (SVI-Fs), particularly sulfonyl fluorides.[5][6][7] These electrophiles exhibit a remarkable ability to react with a range of nucleophilic residues, including tyrosine, lysine, serine, and histidine, in a context-dependent manner.[5][6][7][8] This versatility makes them invaluable tools for developing novel covalent inhibitors and activity-based probes.[9][10]

This guide introduces a novel sulfonyl fluoride probe, 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA) , and provides a comprehensive framework for benchmarking its performance in proteome profiling. As FSTCA is a novel reagent, we will use the well-characterized 4-(fluorosulfonyl)benzoic acid (FSBA) and its derivatives as a point of comparison. This guide is designed for researchers, scientists, and drug development professionals seeking to evaluate and implement new chemical probes in their workflows.

The Promise of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA): A Hypothetical Analysis

FSTCA integrates two key chemical moieties: the sulfonyl fluoride warhead and a thiophene-2-carboxylic acid scaffold. The sulfonyl fluoride group provides the covalent reactivity, while the thiophene ring system offers a unique aromatic and electronic profile compared to the more common benzene ring of probes like FSBA.[11][12][13]

Potential Advantages of the Thiophene Scaffold:

• Modulated Reactivity and Selectivity: The electron-rich nature of the thiophene ring may influence the electrophilicity of the sulfonyl fluoride, potentially altering its reactivity profile and selectivity towards different amino acid residues compared to phenyl-based probes.[11][12][13]

• Novel Protein Interactions: The thiophene core may engage in different non-covalent interactions within protein binding pockets, such as pi-stacking or hydrogen bonding, potentially leading to the labeling of a distinct set of proteins.

• Metabolic Properties: Thiophene-containing compounds can exhibit different metabolic stability and cell permeability profiles compared to their benzene counterparts, which could be advantageous for in-cell and in-vivo applications.[14][15]

• Synthetic Tractability: The carboxylic acid handle at the 2-position of the thiophene ring provides a convenient point for the attachment of reporter tags, such as alkynes or fluorophores, via standard amide coupling reactions, which is essential for downstream analysis.[16]

To rigorously evaluate these hypothetical advantages, a systematic benchmarking study is required. The following sections of this guide will outline the experimental design and protocols for such a study.

Comparative Performance Metrics of Sulfonyl Fluoride Probes

A critical first step in benchmarking a new probe is to compare its fundamental chemical properties to those of established probes. The following tables summarize key performance indicators for a panel of sulfonyl fluoride probes, with data extracted from the work of Gilbert et al. (2023).[6] A hypothetical entry for FSTCA is included to illustrate the target performance characteristics that would be evaluated.

Table 1: Hydrolytic Stability of Sulfonyl Fluoride Probes

Probe	Structure	Hydrolytic Half-Life (t½, hours) at pH 7.4
4-(Fluorosulfonyl)benzoic acid	FSO₂-C₆H₄-COOH	> 48
3-(Fluorosulfonyl)benzoic acid	FSO₂-C₆H₄-COOH	> 48
Phenylsulfonyl fluoride	FSO₂-C₆H₅	24
4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA) (Hypothetical)	FSO₂-C₄H₂S-COOH	To be determined

Data for comparator probes from Gilbert et al. (2023).[6]

Table 2: Reactivity of Sulfonyl Fluoride Probes with Nucleophilic Amino Acids

Probe	Reaction with N-Ac-Tyrosine (% conversion at 1h)	Reaction with Nα-Ac-Lysine (% conversion at 1h)
4-(Fluorosulfonyl)benzoic acid	~50%	~25%
3-(Fluorosulfonyl)benzoic acid	~40%	~20%
Phenylsulfonyl fluoride	~60%	~30%
4-(Fluorosulfonyl)thiophene-2-carboxylic acid (FSTCA) (Hypothetical)	To be determined	To be determined

Data for comparator probes from Gilbert et al. (2023).[6]

Experimental Design for Benchmarking FSTCA

To comprehensively evaluate the performance of FSTCA in proteome profiling, a competitive chemoproteomic workflow is recommended. This approach involves treating a cellular proteome with the probe of interest and then using a broad-spectrum, tagged probe to label the remaining accessible sites. By quantifying the reduction in labeling by the tagged probe, we can infer the sites of engagement for the untagged probe.

Diagram of the Benchmarking Workflow

Sources

• 1. Chemoproteomics - Wikipedia [en.wikipedia.org]
• 2. longdom.org [longdom.org]
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• 5. chemrxiv.org [chemrxiv.org]
• 6. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sulfonyl fluoride analogues as activity-based probes for serine proteases. — Oxford Neuroscience [neuroscience.ox.ac.uk]
• 11. (PDF) Synthesis, properties and biological activity of thiophene: A review [academia.edu]
• 12. researchgate.net [researchgate.net]
• 13. Thiophene - Wikipedia [en.wikipedia.org]
• 14. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. figshare.mq.edu.au [figshare.mq.edu.au]

Cross-reactivity studies of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid with cellular nucleophiles

Executive Summary: The SuFEx Advantage

In the landscape of covalent drug discovery, 4-(Fluorosulfonyl)thiophene-2-carboxylic acid represents a strategic evolution from traditional electrophiles. Unlike acrylamides (which are cysteine-restricted) or sulfonyl chlorides (which are hyper-reactive and hydrolytically unstable), this thiophene-based sulfonyl fluoride (SF) leverages Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

This guide objectively compares its performance against standard alternatives, detailing the protocols required to validate its cross-reactivity with cellular nucleophiles (Tyr, Lys, His, and Ser).

Why This Compound?

The thiophene scaffold provides a unique electronic environment compared to standard phenyl-SFs. The electron-rich aromatic ring, modulated by the electron-withdrawing carboxylic acid at position 2, "tunes" the reactivity of the sulfonyl fluoride at position 4. This results in a warhead that is metabolically stable in plasma but highly reactive when properly oriented within a protein binding pocket.

Comparative Analysis: Performance Metrics

The following table contrasts 4-(Fluorosulfonyl)thiophene-2-carboxylic acid against the two most common alternatives in covalent probe design.

Feature	4-(Fluorosulfonyl)thiophene-2-COOH	Benzenesulfonyl Fluoride	Sulfonyl Chlorides
Primary Mechanism	SuFEx (Context-dependent activation)	SuFEx (Slow activation)	Non-specific Nucleophilic Substitution
Target Residues	Tyr, Lys, His (Ser/Thr context-dependent)	Tyr, Lys (Requires proximity)	Cys, Lys, Tyr, His, N-term
Hydrolytic Stability	High ( h in PBS)	High ( h)	Low ( min)
Plasma Stability	High (Resistant to esterases/reductases)	Moderate to High	Low (Rapid degradation)
Selectivity	High (Driven by protein pocket environment)	Moderate (Lower intrinsic reactivity)	Poor (Promiscuous labeling)
Intrinsic Reactivity	Tunable/Moderate (Activated by H-bonding)	Low	High

Chemical Logic & Mechanism

To understand the cross-reactivity profile, one must grasp the SuFEx mechanism . Unlike Michael acceptors, the S(VI)-F bond is distinctively stable due to the high bond dissociation energy and the shielding of the sulfur center.

The "Gated" Reactivity Model

Reaction with cellular nucleophiles is not driven solely by collision but by local environment activation .

• Stabilization: The fluoride leaving group is often stabilized by hydrogen bond donors (e.g., backbone amides or water networks) within the active site.

• Transition State: The reaction proceeds through a concerted substitution at the sulfur center, often assisted by a general base (e.g., a neighboring Histidine).

Visualizing the Pathway

The diagram below illustrates the divergent pathways between specific protein labeling (Target) and non-specific hydrolysis (Off-Target).

Caption: The "Gated" reactivity of SuFEx probes relies on pocket-specific activation (green path), minimizing non-specific hydrolysis (red path).

Experimental Protocols: Validating Cross-Reactivity

Trustworthy data requires self-validating protocols. The following workflows allow you to quantify the reactivity of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid against model nucleophiles and complex proteomes.

Protocol A: Kinetic Profiling with Model Nucleophiles

Objective: Determine second-order rate constants (

) to assess intrinsic reactivity toward specific amino acid side chains.

Materials:

• Probe: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid (10 mM stock in DMSO).

• Nucleophiles: N-acetyl-L-tyrosine (Tyr), N-acetyl-L-lysine (Lys), Glutathione (Cys), Imidazole (His).

• Internal Standard: Caffeine or 1,3,5-trimethoxybenzene.

• Buffer: PBS (pH 7.4) and Carbonate Buffer (pH 9.0 for Lysine).

Workflow:

• Preparation: Mix Nucleophile (10 mM) and Probe (1 mM) in buffered

  (pseudo-first-order conditions: [Nuc] >> [Probe]).

• Acquisition: Monitor the decay of the probe's aromatic protons and the disappearance of the -SO2F peak (-60 to -65 ppm) via 19F-NMR or 1H-NMR .

  • Note: 19F-NMR is superior for eliminating background noise.

• Time Points: Scan every 15 minutes for 12 hours at 37°C.

• Calculation: Plot

  vs. time to get . Calculate .

Success Criteria:

• Cys (GSH): Should show negligible reaction at pH 7.4 (SuFEx is orthogonal to thiols without specific activation).

• Tyr/Lys: Measurable reaction rates expected only at elevated pH or high concentrations, confirming stability.

Protocol B: Chemoproteomic Selectivity (Gel-Based ABPP)

Objective: Visualize the selectivity of the probe in a complex cellular lysate.

Workflow:

• Lysate Prep: Generate proteome lysate (1 mg/mL) from HeLa or HEK293T cells in PBS.

• Labeling: Treat lysate with the Probe (1, 10, 50, 100 µM) for 1 hour at 37°C.

  • Control: Pre-treat with heat (denaturation) to distinguish activity-based labeling from non-specific binding.

• Click Chemistry: Add reporter tag (e.g., Rhodamine-Azide) via CuAAC (Copper-catalyzed Azide-Alkyne Cycloaddition) if the probe has an alkyne handle.

  • Alternative: If the probe lacks a handle, use a competition assay against a broad-spectrum fluorophosphonate probe.

• Visualization: Resolve on SDS-PAGE and scan for fluorescence.

Data Interpretation:

• Sharp Bands: Indicate specific labeling of distinct proteins.

• Smearing: Indicates non-specific cross-reactivity (typical of sulfonyl chlorides).

Residue Mapping Strategy

To definitively prove which residues are modified, Mass Spectrometry is required.

Caption: Proteomic workflow for identifying specific amino acid modification sites.

Key Search Parameters:

• Variable Modification: Add the mass of the thiophene-sulfonyl moiety (Molecular Weight - Fluorine).

• Residues: Allow modification on Y, K, H, S, T.

• False Discovery Rate (FDR): Set to <1%.

References

• SuFEx Chemistry Foundation

  • Title: Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[1][2][3][4]

  • Source: Angewandte Chemie Intern

  • URL:[Link]

• Sulfonyl Fluoride Selectivity Profile

  • Title: Sulfonyl fluorides as privileged warheads in chemical biology.[5]

  • Source: Chemical Science (RSC).

  • URL:[Link]

• Experimental Reactivity Studies

  • Title: A Study of the Reactivity of S(VI)-F Containing Warheads with Nucleophilic Amino-Acid Side Chains.

  • Source: Organic & Biomolecular Chemistry.[6][7][8][9]

  • URL:[Link]

• Thiophene/Heteroaryl Reactivity Context

  • Title: Advances in sulfonyl exchange chemical biology: expanding druggable target space.[4][10]

  • Source: Chemical Science.[3][4][5]

  • URL:[Link]

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• 3. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [merckmillipore.com]
• 4. Proximity-induced SuFEx increases the potency of cytosolic nucleotidase inhibitors and reveals a rare example of covalently targeted histidine - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00005J [pubs.rsc.org]
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Structural Basis for the Reactivity of Thiophene-Based Sulfonyl Fluorides: A Comparative Guide

Introduction: The Renaissance of Covalent Inhibitors and the Ascendance of Sulfonyl Fluorides

In the landscape of modern drug discovery, targeted covalent inhibitors (TCIs) are experiencing a significant resurgence.[1] By forming a stable covalent bond with their protein target, TCIs can achieve enhanced potency, prolonged duration of action, and the ability to target challenging binding sites that are not amenable to inhibition by reversible binders alone.[1] Within the arsenal of electrophilic "warheads" used to achieve this covalent modification, sulfonyl fluorides (SFs) have emerged as a privileged class.[2] Unlike more traditional electrophiles that primarily target the highly nucleophilic cysteine residue, sulfonyl fluorides exhibit a unique and tunable reactivity profile, enabling them to engage a broader range of nucleophilic amino acids such as tyrosine, lysine, serine, and histidine.[2] This versatility opens up new avenues for drug design, allowing for the targeting of a larger portion of the proteome.[2]

This guide provides an in-depth technical analysis of the structural basis for the reactivity of a specific and increasingly important subclass of sulfonyl fluorides: those based on a thiophene scaffold. We will explore the underlying reaction mechanism, delve into the electronic and steric factors that govern their reactivity, and provide a comprehensive comparison with other commonly used covalent warheads, supported by experimental data and detailed protocols.

The Sulfur(VI) Fluoride Exchange (SuFEx) Reaction: A "Click" Chemistry Approach to Covalent Modification

The covalent modification of proteins by sulfonyl fluorides proceeds through a mechanism known as the Sulfur(VI) Fluoride Exchange (SuFEx) reaction.[3] This reaction, championed by Nobel laureate K. Barry Sharpless, has been classified as a new generation of "click chemistry" due to its high efficiency, selectivity, and biocompatibility.[3] The core of the SuFEx reaction is the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable sulfonylated adduct.[4]

A key feature of sulfonyl fluorides is their remarkable balance between stability and reactivity.[3] They are generally stable in aqueous environments, minimizing off-target reactions, yet their reactivity can be "switched on" within the specific microenvironment of a protein binding pocket.[5] This "context-dependent" reactivity is a cornerstone of their utility in designing selective covalent inhibitors. Factors within the protein binding site, such as the presence of basic residues that can act as general bases or hydrogen bond donors that stabilize the leaving fluoride ion, can significantly accelerate the SuFEx reaction.[4]

The amino acid selectivity of sulfonyl fluorides is a key advantage over many other covalent warheads. While they can react with a variety of nucleophilic residues, the specific context of the binding pocket often dictates a preference for one amino acid over others. This allows for the rational design of inhibitors that target specific residues, such as a tyrosine or lysine, which are less frequently targeted by traditional covalent modifiers.[6]

Caption: General mechanism of the Sulfur(VI) Fluoride Exchange (SuFEx) reaction.

Thiophene-Based Sulfonyl Fluorides: Unpacking the Structural and Reactivity Nuances

The choice of the aromatic scaffold to which the sulfonyl fluoride moiety is attached plays a critical role in modulating its reactivity. Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, offers distinct electronic properties compared to the more commonly used phenyl ring.[7] The sulfur atom in the thiophene ring possesses lone pairs of electrons that can participate in aromatic delocalization, making the ring electron-rich.[7]

This increased electron density in the thiophene ring can influence the electrophilicity of the attached sulfonyl fluoride in several ways. On one hand, the electron-donating nature of the thiophene ring can slightly decrease the partial positive charge on the sulfur atom of the sulfonyl fluoride, potentially reducing its intrinsic reactivity compared to an unsubstituted phenyl sulfonyl fluoride. However, the thiophene ring can also engage in specific interactions within a protein binding pocket, such as hydrogen bonding or pi-stacking, which can orient the sulfonyl fluoride for optimal reaction with a nearby nucleophile.[7] Furthermore, the substitution pattern on the thiophene ring can be readily modified to fine-tune the electronic properties and, consequently, the reactivity of the sulfonyl fluoride warhead.[8]

Property	Thiophene	Phenyl
Aromaticity	Aromatic	Aromatic
Electron Density	Electron-rich	Electron-neutral
Polarizability	More polarizable	Less polarizable
Hydrogen Bonding	Sulfur atom can act as a weak H-bond acceptor	Can participate in pi-H bonding

Caption: Comparison of the electronic properties of thiophene and phenyl rings.

Structure-activity relationship (SAR) studies on thiophene-containing inhibitors have shown that the thiophene moiety can serve as a bioisosteric replacement for a phenyl ring, often leading to improved physicochemical properties and metabolic stability.[7] In the context of covalent inhibitors, the thiophene scaffold provides a versatile platform for optimizing both the non-covalent binding affinity and the covalent reactivity of the sulfonyl fluoride warhead.

A Comparative Analysis: Thiophene-Based Sulfonyl Fluorides vs. Other Covalent Warheads

To fully appreciate the utility of thiophene-based sulfonyl fluorides, it is essential to compare their performance with other widely used covalent warheads. The following table provides a comparative overview of key performance metrics.

Warhead Class	Representative Structure	Target Residues	Reactivity	Stability	Key Advantages	Key Disadvantages
Thiophene Sulfonyl Fluoride	Thiophene-SO2F	Tyr, Lys, Ser, His, Cys	Tunable, context-dependent	High (stable to hydrolysis and redox)	Broad residue targeting, good stability	Can be less reactive than other warheads
Acrylamide	R-CO-CH=CH2	Cys	High	Moderate (can react with glutathione)	High reactivity, well-established	Primarily targets cysteine, potential for off-target reactivity
Chloroacetamide	R-CO-CH2Cl	Cys, His	High	Moderate	High reactivity	Potential for off-target reactivity
Nitrile	R-CN	Cys	Reversible	High	Reversible covalent inhibition	Lower potency than irreversible inhibitors

Caption: Comparison of thiophene-based sulfonyl fluorides with other common covalent warheads.

Experimental Protocols for Evaluating Reactivity

The following protocols provide a framework for assessing the reactivity of thiophene-based sulfonyl fluorides.

Protocol 1: Determination of Pseudo-First-Order Rate Constants

This protocol describes a general method for determining the rate of covalent modification of a target protein.

Materials:

• Purified target protein

• Thiophene-based sulfonyl fluoride inhibitor stock solution (in DMSO)

• Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4)

• LC-MS system

Procedure:

• Prepare a series of dilutions of the thiophene-based sulfonyl fluoride inhibitor in assay buffer.

• Add the purified target protein to each inhibitor dilution to a final concentration of 1 µM.

• Incubate the reactions at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench a small aliquot of the reaction by adding an equal volume of 0.1% formic acid.

• Analyze the quenched samples by LC-MS to determine the percentage of unmodified protein remaining.

• Plot the natural logarithm of the percentage of unmodified protein versus time for each inhibitor concentration.

• The pseudo-first-order rate constant (k_obs) for each concentration is the negative of the slope of the resulting linear fit.

• The second-order rate constant (k_inact/K_I) can be determined by plotting k_obs versus the inhibitor concentration.

Protocol 2: Glutathione (GSH) Reactivity Assay

This protocol assesses the intrinsic reactivity of the sulfonyl fluoride with a biologically relevant thiol.

Materials:

• Thiophene-based sulfonyl fluoride inhibitor stock solution (in DMSO)

• Glutathione (GSH) solution (1 mM in assay buffer)

• Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4)

• LC-MS system

Procedure:

• Add the thiophene-based sulfonyl fluoride inhibitor to the GSH solution to a final concentration of 10 µM.

• Incubate the reaction at 37°C.

• At various time points, quench and analyze the reaction by LC-MS to monitor the formation of the GSH adduct.

• Determine the half-life of the inhibitor in the presence of GSH.

Caption: Experimental workflow for the evaluation of thiophene-based sulfonyl fluorides.

Synthesis of Thiophene-Based Sulfonyl Fluorides

Thiophene-based sulfonyl fluorides can be synthesized through various methods. A common approach involves the oxidative chlorination of a corresponding thiophene thiol to the sulfonyl chloride, followed by a fluoride exchange reaction.[9] More recent methods utilize electrochemical approaches for a milder and more environmentally friendly synthesis.[9]

Conclusion and Future Outlook

Thiophene-based sulfonyl fluorides represent a versatile and promising class of covalent warheads for the development of targeted therapies. Their unique balance of stability and context-dependent reactivity, coupled with their ability to target a broad range of amino acid residues, provides a significant advantage in the design of novel covalent inhibitors. The thiophene scaffold offers a rich platform for fine-tuning both the non-covalent binding and the covalent reactivity, enabling the optimization of potency and selectivity. As our understanding of the intricate interplay between the inhibitor, the protein target, and the binding site microenvironment continues to grow, we anticipate that thiophene-based sulfonyl fluorides will play an increasingly important role in the development of next-generation covalent medicines.

References

• Noël, T., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and... - PMC. Angewandte Chemie International Edition, 58(40), 14215-14219. [Link]

• Resnick, E., et al. (2024). Thiophene-fused γ-lactams inhibit the SARS-CoV-2 main protease via reversible covalent acylation. ResearchGate. [Link]

• Scarpci, A., et al. (2020). Structure–Activity Relationships of Potent, Targeted Covalent Inhibitors That Abolish Both the Transamidation and GTP Binding Activities of Human Tissue Transglutaminase - PMC. Journal of Medicinal Chemistry, 63(1), 369-384. [Link]

• de Vreese, M., et al. (2011). Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase. Journal of Medicinal Chemistry, 54(9), 3242-3255. [Link]

• Rezaei, H., et al. (2023). Computational Study of the Competition and Interplay Among Complexes Resulting from the Interaction of Thionyl Fluoride with HSX Molecules (X = F, Cl, Br, and I). Physical Chemistry Research, 11(4), 741-752. [Link]

• Alam, M. S., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC. RSC Medicinal Chemistry, 15(2), 263-290. [Link]

• Makin, C., et al. (2022). Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. Molecules, 27(22), 7788. [Link]

• Strelow, J. M., et al. (2025). Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data. RSC Chemical Biology. [Link]

• Fernandes, P., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Catalysts, 11(7), 830. [Link]

• Khan, I., et al. (2021). Computational Study of Structural, Molecular Orbitals, Optical and Thermodynamic Parameters of Thiophene Sulfonamide Derivatives. Crystals, 11(2), 211. [Link]

• Caesar, P. D., & Sachanen, A. N. (1949). U.S. Patent No. 2,480,465. Washington, DC: U.S.

• Turcotte, S. (2024). Refining covalent warhead reactivity: A new look at GSH reactivity assays. X-Chem. [Link]

• Organic Chemistry Portal. Thiophene synthesis. [Link]

• de Oliveira, R. G., et al. (2021). Thiophene-Based Compounds. Encyclopedia, 1(4), 1076-1090. [Link]

• Löffler, H. H., et al. (2015). Protocol for rational design of covalently interacting inhibitors. ChemMedChem, 10(1), 175-184. [Link]

• Bull, J. A., et al. (2025). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry. [Link]

• Am Ende, C. W., et al. (2018). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 16(29), 5279-5287. [Link]

• Tuley, A., & Fast, W. (2018). The Taxonomy of Covalent Inhibitors. Biochemistry, 57(24), 3326-3337. [Link]

• Schirmeister, T., et al. (2024). A computational mechanistic study on the formation of aryl sulfonyl fluorides via Bi(III) redox-neutral catalysis and further rational design. Journal of Computational Chemistry. [Link]

• Khan, I., et al. (2021). Computational Study of Structural, Molecular Orbitals, Optical and Thermodynamic Parameters of Thiophene Sulfonamide Derivatives. ResearchGate. [Link]

• Laudadio, G., et al. (2020). Accelerating sulfonyl fluoride synthesis through electrochemical oxidative coupling of thiols and potassium fluoride in flow. Journal of Flow Chemistry, 10(1), 143-150. [Link]

• Laudadio, G., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Organic Letters, 21(15), 6044-6048. [Link]

• Wang, F., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC. Nature Communications, 14(1), 5136. [Link]

• Synform. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. [Link]

• Parker, C. G., & Bogyo, M. (2023). Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. Israel Journal of Chemistry, 63(3-4), e202300020. [Link]

• Wang, H., et al. (2019). A rapid access to aliphatic sulfonyl fluorides - PMC - NIH. Nature Communications, 10(1), 3747. [Link]

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• 2. Sulfonyl Fluorides - Enamine [enamine.net]
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• 4. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of different carboxylic acid functionalization methods in drug discovery

Executive Summary

The carboxylic acid moiety is ubiquitous in medicinal chemistry, serving as a critical handle for solubility, target engagement, and metabolic modulation. However, the traditional reliance on simple amidation often limits the exploration of chemical space. This guide compares three distinct functionalization strategies: High-Efficiency Amidation (the baseline), Decarboxylative Cross-Coupling (the modern frontier), and Bioisosteric Replacement (the physicochemical tuner).

We analyze these methods not just by yield, but by their impact on Late-Stage Functionalization (LSF) , Green Chemistry metrics , and ADME properties .

Part 1: Strategic Decision Matrix

Before selecting a reagent, the medicinal chemist must categorize the substrate's steric profile and the desired pharmacological outcome.

Figure 1: Decision tree for selecting functionalization methods based on substrate properties and medicinal chemistry objectives.

Part 2: The Standard Benchmark – Amide Coupling

While amide bonds are foundational, the choice of coupling reagent drastically affects racemization rates and purification burden.

Comparative Performance: HATU vs. COMU vs. T3P

Feature	HATU	COMU	T3P (Propylphosphonic Anhydride)
Mechanism	Uronium/Guanidinium (Azabenzotriazole)	Uronium (Oxyma-based)	Cyclic Anhydride
Coupling Efficiency	High (Standard for difficult couplings)	High (Comparable/Superior to HATU)	Medium-High (Slower kinetics)
Racemization Risk	Low (due to HOAt)	Very Low (Internal base effect)	Lowest (No H-bonding activation required)
Safety/Greenness	Explosion risk (HOBt/HOAt); Sensitizer	Safer (No benzotriazole); Visual endpoint	Green (Water-soluble byproducts)
Purification	Difficult (Tetramethylurea byproducts)	Moderate	Easiest (Wash with water/bicarb)
Best Use Case	Small scale, hindered substrates	General purpose, solid phase	Process scale, chiral substrates

Expert Insight: For discovery chemistry, COMU is increasingly replacing HATU. It avoids the explosive risks of benzotriazoles and offers a visual color change (yellow to red) to monitor reaction progress. However, for late-stage candidates where stereochemical purity is paramount, T3P is the superior choice despite slower kinetics, as it minimizes epimerization via a concerted cyclic transition state.

Part 3: Beyond the Carbonyl – Decarboxylative Cross-Coupling

Modern drug discovery demands escaping "flatland" (high sp2 character). Decarboxylative cross-coupling allows carboxylic acids to act as alkylating agents, replacing the -COOH with aryl or heteroaryl groups.

The Mechanism: Redox-Active Esters (RAEs)

The breakthrough in this field (popularized by the Baran and MacMillan groups) utilizes N-hydroxyphthalimide (NHPI) esters to lower the homolytic bond dissociation energy of the adjacent C-C bond.

Figure 2: Mechanistic workflow for Nickel-catalyzed decarboxylative cross-coupling via Redox-Active Esters.

Key Advantages:

• Native Handle: Uses the abundant carboxylic acid starting material.[1]

• sp3-sp2 Coupling: Difficult to achieve via traditional Suzuki/Heck methods.

• Functional Group Tolerance: Compatible with amines, alcohols, and heterocycles common in drug scaffolds.

Part 4: Bioisosteric Replacement Strategies

Replacing a carboxylic acid with a bioisostere is a standard tactic to improve permeability or metabolic stability while retaining the negative charge interaction at the binding site.

Physicochemical Comparison

Isostere Class	Representative Structure	pKa Range	LogP Impact	Metabolic Stability
Carboxylic Acid	R-COOH	4.2 – 4.8	Baseline	Glucuronidation risk
Tetrazole	5-Substituted-1H-tetrazole	4.5 – 4.9	Similar/Lower	High (N-glucuronidation possible)
Oxadiazole	5-Oxo-1,2,4-oxadiazole	6.0 – 7.0	Higher (More Lipophilic)	Excellent
Sulfonamide	R-SO2NH-R'	9.0 – 10.0	Higher	Excellent
Hydroxamic Acid	R-CONHOH	8.0 – 9.0	Lower	Poor (Hydrolysis/Reduction)

Expert Insight: While tetrazoles are the classic isostere due to pKa similarity, they often suffer from poor membrane permeability due to high desolvation energy.[2] Oxadiazoles (specifically the 5-oxo variant) are currently favored in hit-to-lead optimization because they increase lipophilicity (LogP) and oral bioavailability while maintaining a planar, acidic profile similar to the carboxylate.

Part 5: Experimental Protocols

Protocol A: High-Efficiency Amidation with T3P (Low Epimerization)

Use Case: Coupling a chiral amino acid to a hindered aniline.

• Preparation: Dissolve the carboxylic acid (1.0 equiv) and amine (1.1 equiv) in EtOAc or 2-MeTHF (Green solvent choice).

• Base Addition: Add Pyridine or N-Methylmorpholine (2.5 equiv). Cool to 0°C if the substrate is extremely sensitive.

• Coupling: Add T3P (50% w/w in EtOAc, 1.5 equiv) dropwise.

• Reaction: Allow to warm to room temperature and stir for 2-4 hours.

• Workup (Self-Validating): Wash the organic layer with water, then 10% citric acid, then 5% NaHCO3.

  • Why? T3P byproducts are water-soluble. If the organic layer retains color or precipitate, the wash was insufficient.

• Isolation: Dry over MgSO4 and concentrate. Yields typically >90% with <1% racemization.

Protocol B: Decarboxylative Arylation (Ni/Photoredox)

Use Case: Converting a secondary carboxylic acid to a bio-active aryl motif.

• RAE Formation: React carboxylic acid (1.0 equiv) with N-hydroxyphthalimide (1.1 equiv) and DIC (1.1 equiv) in DCM. Stir 2h, filter urea, concentrate.

• Catalyst Setup: In a vial, combine:

  • RAE Intermediate (1.0 equiv)

  • Aryl Zinc Reagent or Aryl Bromide (1.5 equiv)

  • NiCl2·glyme (10 mol%)

  • Ligand (e.g., di-tBu-bipy, 20 mol%)

  • Solvent: DMF or THF.

• Reaction: If using Aryl Bromide + Photoredox: Add Ir(ppy)3 (1 mol%) and irradiate with Blue LEDs (450 nm) for 12-24h.

• Quench: Dilute with EtOAc, wash with NaHCO3.

• Purification: Silica gel chromatography is required to remove phthalimide byproducts.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][3] Organic Process Research & Development. Link

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

• Cornella, J., et al. (Baran Group). (2016). Practical Ni-Catalyzed Aryl-Alkyl Cross-Coupling of Secondary Redox-Active Esters. Journal of the American Chemical Society. Link

• Zuo, Z., et al. (MacMillan Group). (2014). Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides. Science. Link

• Ballatore, C., Huryn, D. M., & Smith, A. B. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem. Link

• Lassalas, P., et al. (2016). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry. Link

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• 2. drughunter.com [drughunter.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Author's Note: As researchers and drug development professionals, our responsibility extends beyond discovery and synthesis to the entire lifecycle of the chemicals we handle. The compound 4-(Fluorosulfonyl)thiophene-2-carboxylic acid presents a dual-hazard profile that demands a rigorous and scientifically-grounded approach to its disposal. It possesses both a carboxylic acid moiety, conferring acidic and potentially corrosive properties, and a sulfonyl fluoride group, a reactive center with the potential for hazardous hydrolysis. This guide is structured to provide not just a set of rules, but a clear, logical framework for mitigating these risks, ensuring the safety of laboratory personnel and environmental compliance. Our goal is to transform procedural necessity into a validation of our commitment to safety and scientific excellence.

Hazard Profile and Inherent Risks

Understanding the chemical nature of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid is paramount to managing its disposal. The molecule's reactivity is dictated by its two key functional groups.

• Carboxylic Acid Group (-COOH): This group imparts acidic properties. While potentially less aggressive than mineral acids, it will react exothermically with bases and can be corrosive to certain materials.

• Sulfonyl Fluoride Group (-SO₂F): This is the more critical group from a disposal safety perspective. Sulfonyl fluorides are susceptible to nucleophilic attack, most notably by water (hydrolysis). This reaction, especially under basic conditions, can liberate fluoride ions. In an acidic environment, these can form hydrofluoric acid (HF), a highly toxic and corrosive substance[1]. Thermal decomposition also poses a significant risk, potentially generating toxic sulfur oxides (SOx) and hydrogen fluoride gas[1][2].

The compound is incompatible with strong bases, strong acids, and strong oxidizing agents[2][3]. Mixing with these materials can lead to vigorous, uncontrolled reactions.

Table 1: Summary of Hazards and Associated Risks

Feature	Hazard Classification	Associated Disposal Risk
Chemical Nature	Solid, Organic Acid, Sulfonyl Fluoride	Dual-hazard waste stream requiring careful segregation.
Reactivity	Moisture-sensitive, Incompatible with strong bases, acids, and oxidizers[2][3].	Uncontrolled hydrolysis can release HF. Risk of violent reaction if mixed with incompatible waste streams.
Toxicity	Irritant to skin and eyes; may cause respiratory irritation. Harmful if swallowed or in contact with skin[2][4].	Requires stringent use of Personal Protective Equipment (PPE) during handling and disposal.

| Decomposition | Thermal decomposition may produce HF and SOx[1][2]. | Incineration must be performed in specialized facilities equipped with appropriate scrubbers. |

Core Principles of Compliant Disposal

Before detailing specific procedures, we must establish the foundational principles that govern the handling of this hazardous waste:

• Mandatory Professional Disposal: Under no circumstances should 4-(Fluorosulfonyl)thiophene-2-carboxylic acid or its residues be disposed of in standard trash or down the drain[5][6]. All waste, including contaminated materials and rinsate, must be collected and managed by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor[7][8].

• Segregation is Key: This waste must be stored separately from incompatible materials, particularly bases and aqueous solutions, to prevent accidental reactions in the waste container[9][10].

• Clear and Accurate Labeling: All waste containers must be clearly labeled with their full chemical contents to ensure safe handling and proper final disposal[11].

Procedural Workflow for Disposal

The recommended disposal path involves a decision point based on the quantity of waste and the feasibility of performing an in-lab deactivation step. Deactivation is the preferred method as it reduces the reactivity of the waste, making it inherently safer for transport and final disposal.

Workflow Visualization

Caption: Decision workflow for the disposal of 4-(Fluorosulfonyl)thiophene-2-carboxylic acid.

Option A: Direct Disposal (For Minimal Quantities)

This approach is suitable for trace amounts or when the deactivation protocol is not feasible.

• Container Selection: Use a clean, dry, and chemically compatible container with a secure screw-top cap. The container must be clearly labeled as "Hazardous Waste"[11].

• Labeling: Affix a waste label detailing the full chemical name: "Waste 4-(Fluorosulfonyl)thiophene-2-carboxylic acid." List any solvents used.

• Collection: Carefully transfer the solid waste into the container using appropriate tools (spatula, powder funnel).

• Storage: Store the sealed container in a designated satellite accumulation area. Ensure it is segregated from bases, acids, and oxidizers[9].

• Pickup: Arrange for collection by your institution's EHS personnel as per their guidelines[5].

Option B: In-Lab Deactivation Protocol (Recommended)

This protocol mitigates the primary hazards by converting the reactive sulfonyl fluoride and acidic carboxylic acid into more stable sulfonate and carboxylate salts in an aqueous solution. This procedure must be performed in a certified chemical fume hood with appropriate PPE.

Required Materials:

• Sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃)

• Large beaker (at least 10x the volume of the solution)

• Stir plate and stir bar

• Ice bath

• pH paper or meter

• Designated aqueous hazardous waste container

Step-by-Step Methodology:

• Prepare the Base Solution: In the large beaker, prepare an approximate 2 M solution of sodium hydroxide or a 10% solution of sodium carbonate in water. Place the beaker in an ice bath on the stir plate and begin stirring. The use of a large beaker and cooling is critical to control the exothermic heat of neutralization and hydrolysis.

• Slow Addition of Waste: Carefully and in small portions, add the 4-(Fluorosulfonyl)thiophene-2-carboxylic acid waste to the stirring, cooled basic solution. If the waste is dissolved in a water-miscible organic solvent, add the solution dropwise.

• Monitor the Reaction: Observe for signs of reaction (e.g., heat generation, gas evolution). If the reaction becomes too vigorous, stop the addition immediately until it subsides. The slow, portion-wise addition is a critical control measure.

• Ensure Complete Reaction: After all the waste has been added, allow the mixture to stir at room temperature for at least 2-4 hours to ensure the complete hydrolysis of the sulfonyl fluoride group.

• Final pH Check: Check the pH of the solution. It should be basic (pH > 9) to ensure all acidic and reactive species have been neutralized. If necessary, add more base.

• Collect Deactivated Waste: Transfer the final aqueous solution to a hazardous waste container suitable for corrosive aqueous waste.

• Labeling: Label the container "Hazardous Waste: Deactivated 4-(Fluorosulfonyl)thiophene-2-carboxylic acid solution (contains sodium thiophenesulfonate/carboxylate salts and sodium fluoride)." This detailed description is crucial for the final disposal facility.

• Pickup: Arrange for collection by EHS[12].

Emergency Procedures

Spills:

• Small Spill (Solid): Evacuate non-essential personnel. Wearing appropriate PPE, gently sweep the solid material into a container. Avoid creating dust[13]. Label the container as hazardous waste and dispose of it accordingly.

• Large Spill: Evacuate the area and contact your institution's emergency response and EHS teams immediately.

Personal Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing[2]. Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention[2].

References

• Synquest Labs. Safety Data Sheet: Sulfuryl fluoride.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 17607, Sulfuryl fluoride.

• Fisher Scientific. Safety Data Sheet: Thiophene-2-carboxylic acid.

• Chemcia Scientific, LLC. Material Safety Data Sheet: 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid ethyl ester.

• BASF. Safety Data Sheet: AGS (Dicarboxylic acids mixture).

• CymitQuimica. Safety Data Sheet: Pyridine-2-sulfonyl Fluoride.

• CymitQuimica. Safety Data Sheet: 4-Acetylbenzene-1-sulfonyl fluoride.

• Northwestern University. Hazardous Waste Disposal Guide. (2023).

• Georgia Institute of Technology. Chemical Waste Disposal.

• Sigma-Aldrich. Safety Data Sheet.

• ECHEMI. Sulfonyl fluoride SDS, 2699-79-8 Safety Data Sheets.

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.

• CDMS.net. SAFETY DATA SHEET EXPRESS LW. (2024).

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• Fisher Scientific. Safety Data Sheet: Thiophene-2-carboxylic acid. (2024).

• American Chemical Society. Hazardous Waste and Disposal Considerations.

• MilliporeSigma. Safety Data Sheet: 2,2-Difluoro-2-(fluorosulfonyl)acetic acid. (2025).

• Thermo Fisher Scientific. Safety Data Sheet: Thiophene-2-carboxylic acid. (2025).

• McGill University. Chemical waste | Hazardous Waste Management.

• Basel Convention. Technical guidelines on the environmentally sound management of wastes consisting of, containing or contaminated with perfluorooctane sulfonic acid.... (2023).

• McGill University. Hazardous waste disposal guidelines.

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Personal Protective Equipment (PPE) &amp; Safety Protocol: 4-(Fluorosulfonyl)thiophene-2-carboxylic acid

Executive Summary & Risk Context[1][2][3]

You are likely utilizing 4-(Fluorosulfonyl)thiophene-2-carboxylic acid as a building block for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. While sulfonyl fluorides are prized for their thermodynamic stability compared to sulfonyl chlorides, this stability often breeds complacency.

The Critical Hazard: Under physiological conditions, enzymatic cleavage, or basic hydrolysis, the sulfonyl fluoride moiety (

) can release fluoride ions and generate Hydrofluoric Acid (HF) in situ.

This compound presents a dual-threat profile:

• Corrosivity: Direct tissue destruction from the carboxylic acid group.

• Systemic Toxicity: Potential for delayed neurotoxicity and electrolyte imbalance (hypocalcemia) via fluoride ion release.[1]

Standard laboratory PPE is insufficient. This guide mandates an elevated containment protocol.

Hazard Mechanism & Identification

To understand the PPE requirement, we must validate the chemical mechanism of injury.

The Hydrolysis Pathway

When this compound contacts mucous membranes or moist skin, the following hydrolysis equilibrium can occur:

• R-SO3H (Sulfonic Acid): Causes immediate chemical burns.

• HF (Hydrofluoric Acid): Penetrates the dermis without immediate pain, chelating subcutaneous calcium (

  ) and magnesium.[2][1] This leads to deep tissue necrosis and potential cardiac arrhythmia.[1]

Quantitative Hazard Data

Parameter	Classification	H-Code	Description
Skin Corrosion	Category 1B	H314	Causes severe skin burns and eye damage.
Acute Toxicity	Category 2/3	H300/H310	Fatal/Toxic if swallowed or in contact with skin (Conservative rating for HF releasers).
Reactivity	Moisture Sensitive	EUH071	Corrosive to the respiratory tract.

The PPE Matrix: Layered Defense System

Do not rely on single barriers. The following matrix is the minimum requirement for handling >50 mg of substance.

Body Area	Primary Barrier (Inner)	Secondary Barrier (Outer)	Rationale
Hands	Nitrile (5 mil)	Silver Shield / Laminate (2.7 mil)	Standard nitrile is permeable to HF/fluorides over time. Laminate gloves provide broad chemical resistance.
Respiratory	Fume Hood (Sash <18")	If outside hood: Full-face respirator w/ ABEK1 (Acid Gas) cartridges	Dust/vapor inhalation leads to pulmonary edema.
Body	Cotton Lab Coat	Chemical-Resistant Apron (Rubber/Neoprene)	Cotton absorbs; the apron repels. Prevents soak-through to skin.[3]
Eyes	Chemical Goggles	Face Shield (if handling liquids/solutions)	Safety glasses are prohibited . Vapors can bypass side shields.

Critical Note: If you lack Silver Shield gloves, you must double-glove with High-Risk (Thick) Nitrile (>8 mil) and change them every 15 minutes of active handling.

Operational Protocol: Step-by-Step

Phase 1: Pre-Work Verification

• The "Cal-Glu" Check: Verify a tube of Calcium Gluconate Gel (2.5%) is present on the bench—not in a drawer, not down the hall. Check the expiration date.

• Quench Solution: Prepare a saturated Sodium Bicarbonate (

  ) solution to neutralize minor spills immediately.

• Balance Area: Line the analytical balance with a disposable absorbent pad.

Phase 2: Active Handling (Weighing & Synthesis)

• Don PPE: Put on inner nitrile gloves

  lab coat apron outer laminate gloves goggles.

• Transfer: Open the container only inside a functioning fume hood.

• Static Control: Use an antistatic gun if the powder is flighty; sulfonyl fluorides can be potent sternutators (induce sneezing/coughing).

• Tool Cleaning: Immediately wipe spatulas with a tissue soaked in

  solution before removing them from the hood.

Phase 3: Waste Disposal

• NEVER dispose of this compound in standard organic waste streams without quenching.

• Quench Protocol: Treat waste solution with basic methanol (e.g.,

  ) to fully hydrolyze the sulfonyl fluoride to the sulfonate salt before disposal.

• Labeling: Waste tags must explicitly state: "Contains Fluorides - HF Potential."

Emergency Response Logic

This flowchart defines the decision process for exposure. It is a self-validating loop: if symptoms are absent but exposure is suspected, you treat it as positive.

Figure 1: Immediate response workflow for Sulfonyl Fluoride exposure. Note the divergence for eye vs. skin treatment.

Logic of Protection (Graphviz Visualization)

The following diagram illustrates the "Swiss Cheese Model" of defense applied to this specific compound.

Figure 2: The Layered Defense Strategy. Note that Calcium Gluconate is the final fail-safe barrier.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Honeywell Industrial Safety. (2024).[4] "Hydrofluoric Acid: Medical Treatment & First Aid Guidelines." Honeywell Safety Products.

• National Institutes of Health (NIH). "Hydrofluoric Acid Burns and Systemic Toxicity." National Library of Medicine.

• Ansell Healthcare. "Chemical Permeation & Degradation Guide (8th Edition)." Ansell Intellectual Property.

Sources

• 1. Hydrofluoric acid | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 2. Hydrofluoric Acid Hazards and Safe Handling Guidelines [elchemy.com]
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